Dspe-peg-NH2

Core Science & Biosynthesis

An In-depth Technical Guide to DSPE-PEG-NH2: A Cornerstone of Advanced Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2), a critical component in the development of advanced drug delivery systems. We will delve into its chemical properties, synthesis, and characterization, and provide detailed experimental protocols for its application in forming PEGylated liposomes and micelles for targeted therapeutic delivery.

Core Concepts: Understanding DSPE-PEG-NH2

DSPE-PEG-NH2 is a linear, heterobifunctional lipid-polymer conjugate. It consists of a hydrophobic 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) anchor, a hydrophilic polyethylene (B3416737) glycol (PEG) linker, and a reactive primary amine (-NH2) terminal group.[1][2][3] This amphiphilic nature allows it to spontaneously self-assemble in aqueous environments, forming the outer layer of liposomes and micelles.[4][5]

The DSPE portion securely anchors the molecule within the lipid bilayer of a nanoparticle.[6] The PEG chain provides a "stealth" shield, a hydrated layer that reduces recognition by the immune system, thereby prolonging circulation time in the bloodstream.[7][8][9] The terminal amine group serves as a versatile conjugation point for attaching targeting ligands such as antibodies, peptides, or small molecules, enabling selective delivery of therapeutic payloads to specific cells or tissues.[10][11]

Physicochemical Properties and Specifications

DSPE-PEG-NH2 is typically a white to off-white solid powder.[5] Its solubility and physical form can vary depending on the molecular weight of the PEG chain. It is generally soluble in chloroform, dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO).[12]

Quantitative specifications for commercially available DSPE-PEG-NH2 are summarized in the table below.

Property	Specification
PEG Molecular Weight (Da)	Available in a wide range, including 200, 400, 600, 1,000, 2,000, 3,400, 5,000, 6,000, 8,000, 10,000, and 20,000.[1][5][13]
Purity	Typically ≥95%, with some suppliers offering >90%.[1][5]
Polydispersity Index (PDI)	For the PEG component, PDI is generally low, in the range of 1.02-1.05, indicating a narrow molecular weight distribution.[12]
Storage Conditions	Long-term storage at -20°C is recommended to prevent degradation.[5]

Synthesis and Characterization of DSPE-PEG-NH2

The synthesis of DSPE-PEG-NH2 involves the conjugation of DSPE to a PEG chain that is functionalized with a terminal amine group. A common synthetic route is the reaction of DSPE with a heterobifunctional PEG derivative, such as NHS-PEG-NH2.

Simplified Synthesis Scheme:

A simplified reaction scheme for the synthesis of DSPE-PEG-NH2.

Characterization: The successful synthesis and purity of DSPE-PEG-NH2 are confirmed using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the presence of characteristic peaks corresponding to the protons of the DSPE fatty acid chains, the repeating ethylene (B1197577) glycol units of PEG, and the terminal amine group.[14]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is employed to identify the functional groups present in the molecule, such as the phosphate (B84403) group from DSPE and the ether linkages of PEG.[15]

• Mass Spectrometry (MS): Techniques like Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS are used to determine the molecular weight and polydispersity of the DSPE-PEG-NH2 conjugate.[12]

Experimental Protocols

Preparation of DSPE-PEG-NH2 Containing Liposomes via Thin-Film Hydration

The thin-film hydration method is a widely used technique for preparing liposomes.[16]

Materials:

• Primary phospholipid (e.g., DSPC, DPPC)

• Cholesterol

• DSPE-PEG-NH2

• Drug to be encapsulated (optional)

• Organic solvent (e.g., chloroform, methanol)

• Aqueous buffer (e.g., phosphate-buffered saline, PBS)

Protocol:

• Lipid Film Formation:

  • Dissolve the lipids (e.g., a molar ratio of 55:40:5 of DSPC:Cholesterol:DSPE-PEG-NH2) in an organic solvent in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer, with or without the dissolved drug, by gentle agitation at a temperature above the phase transition temperature of the primary lipid. This process leads to the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain unilamellar vesicles of a specific size, subject the MLV suspension to sonication or extrusion through polycarbonate membranes with defined pore sizes.

Preparation of DSPE-PEG-NH2 Micelles

Micelles are smaller, single-layer structures that are also effective drug carriers.

Protocol:

• Dissolve DSPE-PEG-NH2 and the hydrophobic drug in a suitable organic solvent.

• Slowly add this organic solution to a larger volume of aqueous buffer while stirring.

• The organic solvent is then removed by dialysis or evaporation, leading to the self-assembly of drug-loaded micelles.[17]

Characterization of Nanoparticles

The resulting liposomes or micelles should be characterized to ensure quality and consistency.

Parameter	Method	Typical Values
Particle Size and PDI	Dynamic Light Scattering (DLS)	50-200 nm for liposomes, 10-100 nm for micelles, with a PDI < 0.2.[18][19]
Zeta Potential	Electrophoretic Light Scattering	Can be slightly negative or near neutral depending on the formulation.[18]
Encapsulation Efficiency	Spectrophotometry or Chromatography	Varies depending on the drug and loading method, often >80%.[17]
Morphology	Transmission Electron Microscopy (TEM)	Spherical structures.[18]

Mechanism of Action: The "Stealth" Effect and Targeted Delivery

The incorporation of DSPE-PEG-NH2 into nanoparticles is crucial for their in vivo performance.

Mechanism of PEGylated nanoparticle action: "stealth" effect and targeted delivery.

The dense layer of hydrophilic PEG chains on the nanoparticle surface creates a steric barrier, inhibiting the adsorption of opsonins (blood proteins that mark particles for clearance). This "stealth" effect prevents recognition and uptake by the mononuclear phagocyte system, leading to a significantly prolonged circulation half-life.[7][8]

The terminal amine group of DSPE-PEG-NH2 allows for the covalent attachment of targeting ligands. These ligands can specifically bind to receptors that are overexpressed on the surface of target cells, such as cancer cells. This active targeting strategy enhances the accumulation of the drug-loaded nanoparticles at the desired site, increasing therapeutic efficacy while minimizing off-target side effects.[6][10]

Conclusion

DSPE-PEG-NH2 is a versatile and indispensable tool in the field of drug delivery. Its unique properties enable the formulation of long-circulating, targeted nanoparticles that can improve the therapeutic index of a wide range of drugs. This guide provides the fundamental knowledge and practical protocols for researchers and drug development professionals to effectively utilize DSPE-PEG-NH2 in their work, paving the way for the next generation of advanced therapeutics.

References

• 1. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 2. mdpi.com [mdpi.com]
• 3. DSPE-PEG-NH2 | Lipid PEG | AxisPharm [axispharm.com]
• 4. scispace.com [scispace.com]
• 5. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 6. Can DSPE - PEG2000 - NH2 be used for targeted drug delivery? - Blog [shochem.com]
• 7. PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Different Targeting Ligands-Mediated Drug Delivery Systems for Tumor Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeted drug delivery using iRGD peptide for solid cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. creativepegworks.com [creativepegworks.com]
• 13. Dspe-peg-NH2 | C46H91N2O11P | CID 163297118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]
• 17. pH-sensitive poly(histidine)-PEG/DSPE-PEG co-polymer micelles for cytosolic drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Synthesis and characterization of a tumor-seeking LyP-1 peptide integrated lipid–polymer composite nanoparticle - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00203H [pubs.rsc.org]

An In-depth Technical Guide to DSPE-PEG-NH2: Structure, Properties, and Applications

This technical guide provides a comprehensive overview of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2), a heterobifunctional phospholipid-PEG conjugate critical to the fields of nanomedicine and drug delivery. Designed for researchers, scientists, and drug development professionals, this document details the molecule's chemical structure, physicochemical properties, and core applications, supplemented with detailed experimental protocols and graphical representations.

Introduction to DSPE-PEG-NH2

DSPE-PEG-NH2 is an amphiphilic polymer that plays a pivotal role in the development of advanced drug delivery systems.[1] It is composed of three key components:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): A saturated 18-carbon phospholipid that serves as a hydrophobic anchor, enabling the molecule's incorporation into the lipid bilayers of nanoparticles like liposomes.[2]

• Polyethylene Glycol (PEG): A hydrophilic polymer chain that, when exposed on the surface of a nanoparticle, creates a hydration layer. This "stealth" shield reduces recognition by the immune system (opsonization), thereby prolonging the circulation half-life of the drug carrier in the bloodstream.[2][3]

• Amine Group (-NH2): A terminal primary amine group that serves as a reactive handle for bioconjugation.[4] This functional group allows for the covalent attachment of various targeting ligands—such as antibodies, peptides, or aptamers—to the surface of the nanoparticle, enabling active targeting to specific cells or tissues.[3]

This unique combination of properties makes DSPE-PEG-NH2 an invaluable reagent for creating long-circulating, target-specific nanocarriers for therapeutic agents and imaging probes.[1][4]

Chemical Structure and Key Components

The structure of DSPE-PEG-NH2 is linear and heterobifunctional, with a lipid anchor at one end and a reactive amine at the other, separated by a flexible PEG spacer.[5]

A simplified block diagram of the DSPE-PEG-NH2 molecule.

Physicochemical Properties

DSPE-PEG-NH2 is typically a white to off-white solid powder or waxy substance, with its physical form depending on the molecular weight of the PEG chain.[3][6] Its properties are crucial for formulation development, storage, and application.

Table 1: General Properties of DSPE-PEG-NH2

Property	Description	Source(s)
Appearance	White to off-white solid powder or chunk. May appear as a wax-like, semi-solid for lower molecular weight PEGs (≤1k Da).	[3][6]
Purity	Typically >90% or >95%, confirmed by NMR.	[4][6]
Solubility	Soluble in organic solvents such as chloroform (B151607), dichloromethane, DMSO, and DMF. Enhanced solubility in alcohols.	[3][6]
Storage Conditions	For long-term storage (months to years), maintain at -20°C in a dry, dark environment. For short-term (days to weeks), 0-4°C is suitable.	[6]
Stability	Stable for several weeks at ambient temperature during shipping. Stock solutions should avoid repeated freeze-thaw cycles.	[3][6]

Table 2: Common Molecular Weights

The overall molecular weight of DSPE-PEG-NH2 is determined by the length of the PEG chain. Several standard PEG lengths are commercially available.

PEG Moiety MW (Da)	Total Average MW (Da)	Source(s)
600	~1349	[6]
1,000	~1749	[6]
2,000	~2790	[2]
3,400	~4149	[3]
5,000	~5749	[3]

Applications in Research and Drug Development

The primary application of DSPE-PEG-NH2 is as a functional excipient in the formulation of nanoparticles for drug delivery.[4]

• Stealth Liposomes and Micelles: When incorporated into lipid-based nanoparticles, the PEG component provides "stealth" characteristics, extending circulation time and improving the drug's pharmacokinetic profile.[4]

• Active Targeting: The terminal amine group is readily available for conjugation with targeting molecules. This allows the drug carrier to specifically bind to and enter target cells (e.g., cancer cells overexpressing a particular receptor), enhancing therapeutic efficacy while reducing off-target side effects.[3]

• Gene Transfection: DSPE-PEG-NH2 is used in the formulation of lipid nanoparticles (LNPs) for the delivery of genetic material like siRNA and mRNA.[1]

• Surface Functionalization: It is used to modify the surface of various nanoparticles (e.g., iron oxide, polymeric) to improve their biocompatibility and provide a point of attachment for further functionalization.[7][8]

Experimental Protocols

Detailed methodologies are essential for the successful application of DSPE-PEG-NH2. Below are representative protocols for the preparation of targeted liposomes and drug-loaded micelles.

Protocol 1: Preparation of Targeted Liposomes by Thin-Film Hydration

This protocol describes a common method for preparing liposomes that incorporate DSPE-PEG-NH2 for subsequent conjugation to a targeting ligand.[9]

Materials:

• Primary structural lipid (e.g., DSPC or HSPC)

• Cholesterol

• DSPE-PEG-NH2

• Organic solvent (e.g., chloroform or a chloroform:methanol mixture)

• Aqueous hydration buffer (e.g., PBS, pH 7.4)

• Drug to be encapsulated (optional, for active loading)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Methodology:

• Lipid Film Formation:

  • Dissolve the structural lipid, cholesterol, and DSPE-PEG-NH2 in the organic solvent in a round-bottom flask. A typical molar ratio might be 55:40:5 (Lipid:Cholesterol:DSPE-PEG-NH2).

  • Remove the organic solvent using a rotary evaporator under vacuum. This process deposits a thin, uniform lipid film on the inner wall of the flask.[9]

• Hydration:

  • Hydrate the lipid film with the aqueous buffer. If encapsulating a hydrophilic drug, it can be dissolved in this buffer.[9]

  • The hydration should be performed above the lipid mixture's phase transition temperature (Tc), with gentle agitation to form multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • To achieve a uniform size distribution, subject the MLV suspension to extrusion.

  • Pass the suspension 10-20 times through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a high-pressure extruder.[9] This results in the formation of unilamellar vesicles (LUVs) with a controlled diameter.

• Purification:

  • Remove any unencapsulated drug or solutes by dialysis or size exclusion chromatography.

• Surface Conjugation (Post-Formulation):

  • The amine groups on the liposome (B1194612) surface can now be conjugated to a targeting ligand (e.g., an antibody or peptide) using a suitable crosslinker, such as an NHS-ester derivative.[10]

Protocol 2: Preparation of Drug-Loaded Micelles

This protocol outlines a simple method for preparing micelles encapsulating a hydrophobic drug.[11][12]

Materials:

• DSPE-PEG-NH2

• Hydrophobic drug (e.g., Doxorubicin)

• Distilled water or appropriate buffer

• 0.22 µm syringe filter

Methodology:

• Solution Preparation:

  • Prepare a stock solution of DSPE-PEG-NH2 in distilled water (e.g., 20 mg/mL).

  • Prepare a stock solution of the hydrophobic drug in distilled water (e.g., 2 mg/mL).[11][12]

• Micelle Formation and Drug Loading:

  • Mix the DSPE-PEG-NH2 solution and the drug solution, typically at a defined volume or weight ratio (e.g., 1:1 by volume).[11][12]

  • Heat the mixture to 60°C while stirring gently for approximately 30 minutes. During this process, the amphiphilic DSPE-PEG-NH2 molecules self-assemble into micelles, entrapping the hydrophobic drug within their cores.[11][12]

• Finalization:

  • Cool the solution to room temperature.

  • Filter the micellar solution through a 0.22 µm membrane to remove any aggregates and ensure sterility.[11][12]

• Characterization:

  • Analyze the resulting micelles for particle size, zeta potential, and drug encapsulation efficiency.[11]

Visualized Workflows and Mechanisms

Graphviz diagrams are used to illustrate key processes involving DSPE-PEG-NH2.

Workflow for Targeted Liposome Preparation

Workflow for preparing targeted stealth liposomes.

Mechanism of Targeted Drug Delivery

Conceptual pathway of a targeted nanoparticle in vivo.

References

• 1. DSPE-PEG-NH2 | Lipid PEG | AxisPharm [axispharm.com]
• 2. What is the role of DSPE - PEG2000 - NH2 in drug delivery systems? - Blog [shochem.com]
• 3. creativepegworks.com [creativepegworks.com]
• 4. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 7. Self-assembly of phospholipid-PEG coating on nanoparticles through dual solvent exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PEG–Lipid–PLGA Hybrid Particles for Targeted Delivery of Anti-Inflammatory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. encapsula.com [encapsula.com]
• 11. Frontiers | Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity [frontiersin.org]
• 12. Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2), a critical component in the development of advanced drug delivery systems, particularly liposomal and nanoparticle formulations. This document details the synthetic route, experimental protocols, purification methods, and characterization of this heterobifunctional lipid-PEG conjugate.

Introduction

DSPE-PEG-NH2 is an amphiphilic polymer consisting of a hydrophobic 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) anchor and a hydrophilic polyethylene (B3416737) glycol (PEG) chain terminated with a primary amine group.[1] The DSPE moiety facilitates the incorporation of the molecule into lipid bilayers of liposomes and nanoparticles, while the PEG chain provides a "stealth" characteristic, reducing opsonization and prolonging circulation time in vivo.[1] The terminal amine group serves as a versatile reactive handle for the conjugation of targeting ligands, such as antibodies, peptides, or small molecules, enabling the development of targeted drug delivery vehicles.[2]

Synthetic Strategy

The synthesis of DSPE-PEG-NH2 is typically a multi-step process that involves the preparation of a heterobifunctional PEG derivative followed by its conjugation to DSPE. A common and effective strategy involves a three-stage process:

• Synthesis of a Boc-protected, NHS-activated PEG (Boc-NH-PEG-NHS): This involves the protection of one amine terminus of a diamino-PEG with a tert-butyloxycarbonyl (Boc) group, followed by the activation of the other terminus with N-hydroxysuccinimide (NHS) to create a reactive ester.

• Coupling of Boc-NH-PEG-NHS with DSPE: The NHS ester of the protected PEG readily reacts with the primary amine of DSPE to form a stable amide bond.

• Deprotection of the Boc group: The final step involves the removal of the Boc protecting group under acidic conditions to yield the desired DSPE-PEG-NH2.

This synthetic approach is illustrated in the workflow diagram below.

Experimental Workflow

References

• 1. creativepegworks.com [creativepegworks.com]
• 2. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]

The Multifaceted Role of DSPE-PEG-NH2 in Advanced Liposomal Drug Delivery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Liposomal technology has revolutionized the field of drug delivery, offering a versatile platform to enhance the therapeutic index of a wide range of pharmaceutical agents. Among the various functionalized lipids used in modern liposome (B1194612) formulations, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) has emerged as a critical component for the development of sophisticated, long-circulating, and targeted drug delivery systems. This technical guide provides an in-depth exploration of the core functions of DSPE-PEG-NH2 in liposome formulation, supported by quantitative data, detailed experimental protocols, and visual representations of key biological and experimental processes.

Core Functions and Physicochemical Impact of DSPE-PEG-NH2

DSPE-PEG-NH2 is a heterobifunctional lipid-polymer conjugate that imparts several crucial properties to liposomal formulations. Its structure consists of three key domains:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): A saturated phospholipid with two long acyl chains that serves as a robust anchor, embedding the molecule firmly within the lipid bilayer of the liposome.[1][2]

• Polyethylene Glycol (PEG): A hydrophilic and biocompatible polymer chain that extends from the liposome surface into the aqueous environment. This PEG layer creates a steric barrier, effectively shielding the liposome from opsonization and subsequent recognition and clearance by the mononuclear phagocyte system (MPS).[3][4] This "stealth" characteristic significantly prolongs the circulation half-life of the liposomes, increasing the probability of them reaching their target site.[3][5]

• Terminal Amine Group (-NH2): A reactive functional group at the distal end of the PEG chain. This primary amine serves as a versatile conjugation site for a wide array of targeting ligands, such as antibodies, peptides (e.g., RGD), aptamers, and small molecules (e.g., folic acid).[1][6][7] This allows for active targeting of specific cells or tissues that overexpress the corresponding receptors.

The incorporation of DSPE-PEG-NH2 into a liposome formulation has a significant impact on its physicochemical properties. The concentration and the molecular weight of the PEG chain are critical parameters that can be modulated to optimize the liposome's performance for a specific application.

Data Presentation: Quantitative Effects of DSPE-PEG-NH2

The following tables summarize the quantitative effects of varying DSPE-PEG concentration and PEG chain length on the key characteristics of liposomes.

Table 1: Effect of DSPE-PEG2000 Concentration on Liposome Properties

Molar Percentage of DSPE-PEG2000	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
0%	228 ± 150	> 0.3	-25.3 ± 2.1	9 ± 2	[8]
2%	110 ± 6	< 0.2	-15.8 ± 1.5	~90	[3][9]
5%	110	0.169	-3.69	89	[7]
7%	~125 (anomalous peak)	-	-	80	[4][7]
10%	103 ± 45	< 0.2	-5.1 ± 0.9	~75	[8]

Table 2: Effect of DSPE-PEG Chain Length on Liposome Circulation Half-Life

PEG Molecular Weight (Da)	Molar Percentage in Liposome	Circulation Half-Life (hours) in mice	Reference
1000	6%	> 6	[5][10]
2000	6%	> 24	[5][10]
5000	6%	< 6	[5][10]
12000	6%	< 6	[5][10]

Experimental Protocols

Detailed methodologies are crucial for the reproducible formulation and characterization of DSPE-PEG-NH2-containing liposomes.

Liposome Formulation via Thin-Film Hydration

The thin-film hydration method is a widely used technique for the preparation of liposomes.[11][12]

Materials:

• Primary phospholipids (B1166683) (e.g., DSPC, DPPC)

• Cholesterol

• DSPE-PEG-NH2

• Drug to be encapsulated

• Organic solvent (e.g., chloroform, methanol)

• Aqueous hydration buffer (e.g., phosphate-buffered saline (PBS) pH 7.4)

Procedure:

• Lipid Dissolution: Dissolve the lipids (primary phospholipid, cholesterol, and DSPE-PEG-NH2) in the organic solvent in a round-bottom flask. If encapsulating a lipophilic drug, it should be co-dissolved with the lipids.

• Film Formation: Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner wall of the flask.

• Drying: Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual organic solvent.

• Hydration: Hydrate the lipid film with the aqueous buffer, which may contain a hydrophilic drug for encapsulation. The hydration should be performed above the phase transition temperature (Tc) of the lipids. Agitate the flask to facilitate the formation of multilamellar vesicles (MLVs).

• Size Reduction (Extrusion): To obtain unilamellar vesicles (LUVs) with a homogenous size distribution, subject the MLV suspension to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm). This process is typically repeated 10-20 times.[1]

Conjugation of Targeting Ligands to DSPE-PEG-NH2

The terminal amine group of DSPE-PEG-NH2 allows for the covalent attachment of targeting ligands. A common method involves carbodiimide (B86325) chemistry to couple a carboxyl group-containing ligand (e.g., a peptide with an aspartic or glutamic acid residue, or folic acid) to the amine group.[1][13]

Materials:

• DSPE-PEG-NH2 functionalized liposomes

• Targeting ligand with a carboxyl group (e.g., RGD peptide)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Reaction buffer (e.g., MES buffer pH 6.5)

Procedure:

• Activation of Ligand: Dissolve the targeting ligand in anhydrous DMSO. Add a molar excess of EDC and NHS to the solution to activate the carboxyl group, forming an NHS-ester. Allow the reaction to proceed for several hours at room temperature.

• Conjugation: Add the activated ligand solution to the DSPE-PEG-NH2 liposome suspension in the reaction buffer. Allow the mixture to react overnight at room temperature with gentle stirring.

• Purification: Remove unreacted ligand and byproducts by dialysis against a suitable buffer using a dialysis membrane with an appropriate molecular weight cut-off (MWCO).

Characterization of Liposomes

Thorough characterization is essential to ensure the quality and consistency of the liposome formulation.

• Particle Size and Polydispersity Index (PDI): Determined by Dynamic Light Scattering (DLS). DLS measures the fluctuations in scattered light intensity due to the Brownian motion of the particles.[14][15]

• Zeta Potential: Measured using Laser Doppler Velocimetry. The zeta potential is an indicator of the surface charge of the liposomes and predicts their stability in suspension.[6][14]

• Encapsulation Efficiency (EE%): This determines the percentage of the initial drug that is successfully entrapped within the liposomes.[1]

  • Separation of Free Drug: Separate the unencapsulated drug from the liposomes using techniques such as ultracentrifugation, size-exclusion chromatography, or dialysis.[1]

  • Quantification: Lyse the liposomes using a suitable solvent (e.g., methanol (B129727) or a detergent like Triton X-100) to release the encapsulated drug.[1]

  • Analysis: Quantify the amount of encapsulated drug and the total amount of drug using a suitable analytical method such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).[1]

  • Calculation: EE% = (Amount of encapsulated drug / Total amount of drug) x 100.[10]

Visualizing Key Pathways and Workflows

Graphical representations are invaluable for understanding the complex biological interactions and experimental procedures involved in liposomal drug delivery.

Structure of a DSPE-PEG-NH2 Modified Liposome for Targeted Delivery

Caption: Structure of a ligand-targeted stealth liposome.

Experimental Workflow for Liposome Formulation and Characterization

Caption: Workflow for targeted liposome preparation and analysis.

RGD-Integrin Mediated Cellular Uptake and Signaling

Caption: RGD-integrin mediated uptake and signaling pathway.

Conclusion

DSPE-PEG-NH2 is an indispensable tool in the formulation of advanced liposomal drug delivery systems. Its unique trifunctional structure provides stability, stealth properties, and a platform for active targeting, thereby enhancing the therapeutic potential of encapsulated drugs. By carefully selecting the appropriate concentration and PEG chain length of DSPE-PEG-NH2 and by following robust experimental protocols for formulation and characterization, researchers can develop highly effective and targeted nanomedicines for a wide range of diseases. The continued exploration of novel ligands for conjugation to the terminal amine group will undoubtedly lead to the next generation of precision drug delivery vehicles.

References

• 1. researchgate.net [researchgate.net]
• 2. Biodistribution of Liposomes in vivo [bio-protocol.org]
• 3. Liposome biodistribution mapping with in vivo X-ray fluorescence imaging - Nanoscale (RSC Publishing) DOI:10.1039/D4NR02793K [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. How to Achieve High Encapsulation Efficiencies for Macromolecular and Sensitive APIs in Liposomes | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Effect of grafted PEG on liposome size and on compressibility and packing of lipid bilayer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Preparation, Administration, and Assessment of In vivo Tissue-Specific Cellular Uptake of Fluorescent Dye-Labeled Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Reddit - The heart of the internet [reddit.com]

A Technical Guide to the Physical Properties of DSPE-PEG-NH2 Polymers for Drug Delivery Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) polymers. Understanding these characteristics is crucial for the rational design and optimization of advanced drug delivery systems, particularly liposomal and micellar formulations.

Core Physical and Chemical Properties

DSPE-PEG-NH2 is an amphiphilic polymer consisting of a hydrophobic distearoylphosphatidylethanolamine (DSPE) lipid anchor and a hydrophilic polyethylene (B3416737) glycol (PEG) chain, terminated with a reactive primary amine group (-NH2). This unique structure allows for self-assembly into micelles and incorporation into lipid bilayers, while the terminal amine enables covalent conjugation of targeting ligands, drugs, or imaging agents.[1][2]

Molecular Weight and Polydispersity

The molecular weight of DSPE-PEG-NH2 is a critical parameter influencing its physicochemical properties and in vivo performance. It is typically defined by the molecular weight of the PEG component, which can range from 600 to 5000 Da or higher.[1] The polydispersity index (PDI) of the PEG chain is generally low, in the range of 1.02-1.05, indicating a narrow molecular weight distribution.[3][4]

Table 1: Representative Molecular Weights of DSPE-PEG-NH2

Component	Typical Molecular Weight (Da)
DSPE	~748
PEG	600, 1000, 2000, 3400, 5000[1]
Total (Approx.)	1348, 1748, 2748, 4148, 5748

Solubility and Appearance

DSPE-PEG-NH2 typically appears as a white to off-white solid powder or chunk.[1] Its solubility is dependent on the solvent and the molecular weight of the PEG chain. It is generally soluble in organic solvents such as chloroform, dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO).[3] While the DSPE component is hydrophobic, the PEG chain imparts some water solubility, which is crucial for its application in aqueous environments. Temperature can significantly impact solubility, with higher temperatures generally leading to better dissolution in solvents like chloroform.[5]

Critical Micelle Concentration (CMC)

The CMC is the concentration at which the amphiphilic DSPE-PEG-NH2 monomers self-assemble into micelles in an aqueous solution. A low CMC is highly desirable for in vivo applications to ensure the stability of the nanocarrier upon dilution in the bloodstream. The CMC of DSPE-PEG derivatives is influenced by the length of the PEG chain and the properties of the aqueous medium. For DSPE-PEG2000, the CMC is reported to be approximately 1 x 10⁻⁶ M.[6] In general, the CMC is in the micromolar to low millimolar range.[7][8]

Table 2: Critical Micelle Concentration of DSPE-PEG Derivatives

Polymer	CMC (M)
DSPE-PEG2000	~ 1 x 10⁻⁶[6]
DSPE-PEG2000	0.5 - 1 mM[7]
DSPE-PEG5000	1 - 1.5 mM[7]

Thermal Properties: Phase Transitions

The thermal behavior of DSPE-PEG-NH2 is critical for the stability and drug release characteristics of the formulated nanoparticles. Differential Scanning Calorimetry (DSC) is a key technique used to investigate the phase transitions of these polymers. The DSPE lipid component exhibits a characteristic main melting transition temperature. For pure DSPE vesicles, this transition occurs at approximately 74°C.[6] However, when incorporated into micelles, the phase transition behavior of DSPE-PEG can be altered. For instance, DSPE-PEG2000 micelles show a reversible endothermic transition at around 12.8°C, which is attributed to the melting of the DSPE lipid chains within the micelle core.[6] The presence and molecular weight of the PEG chain can influence this transition temperature.[9]

Table 3: Phase Transition Temperatures of DSPE-PEG Derivatives

Polymer	Transition Temperature (°C)	Enthalpy (kJ/mol)
DSPE vesicles	74[6]	-
DSPE-PEG1000 micelles	58.0[6]	35 ± 7.5[6]
DSPE-PEG2000 micelles	12.8[6]	39 ± 4.2[6]

Experimental Protocols for Characterization

Accurate characterization of the physical properties of DSPE-PEG-NH2 is essential for quality control and formulation development.

Determination of Critical Micelle Concentration (CMC) by Pyrene (B120774) Fluorescence Assay

This method utilizes the sensitivity of the fluorescence emission spectrum of pyrene to the polarity of its microenvironment.

Protocol:

• Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone (B3395972) or methanol).

• Prepare a series of aqueous solutions of DSPE-PEG-NH2 with varying concentrations.

• Add a small aliquot of the pyrene stock solution to each DSPE-PEG-NH2 solution, ensuring the final pyrene concentration is very low (e.g., 10⁻⁶ to 10⁻⁷ M) to avoid excimer formation.

• Evaporate the organic solvent from the pyrene addition.

• Incubate the solutions to allow for the partitioning of pyrene into the hydrophobic micellar cores.

• Measure the fluorescence emission spectra of each sample using a spectrofluorometer. The excitation wavelength is typically around 335 nm.

• Determine the ratio of the intensities of the first (I1, ~373 nm) and third (I3, ~384 nm) vibronic peaks of the pyrene emission spectrum.

• Plot the I1/I3 ratio against the logarithm of the DSPE-PEG-NH2 concentration. The CMC is determined from the inflection point of the resulting sigmoidal curve.[10][11][12]

Dynamic Light Scattering (DLS) for Particle Size Analysis

DLS is used to determine the hydrodynamic diameter and size distribution of DSPE-PEG-NH2 micelles or liposomes.

Protocol:

• Prepare a solution of DSPE-PEG-NH2 in a suitable aqueous buffer at a concentration above the CMC.

• Filter the solution through a sub-micron filter (e.g., 0.22 µm) to remove any dust or large aggregates.

• Place the filtered sample into a clean cuvette.

• Perform the DLS measurement using a DLS instrument at a controlled temperature (e.g., 25°C).

• The instrument software will analyze the fluctuations in scattered light intensity to calculate the diffusion coefficient, from which the hydrodynamic diameter is determined using the Stokes-Einstein equation.

• The polydispersity index (PDI) is also obtained, providing an indication of the width of the size distribution.

Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS) for Molecular Weight Determination

SEC-MALS is a powerful technique to determine the absolute molar mass and size of polymers and their aggregates without the need for column calibration standards.

Protocol:

• Select a suitable SEC column and mobile phase compatible with DSPE-PEG-NH2.

• Prepare a solution of the DSPE-PEG-NH2 sample in the mobile phase and filter it.

• Inject the sample into the SEC system. The SEC column separates the molecules based on their hydrodynamic volume.

• The eluent from the column passes through a series of detectors, including a refractive index (RI) detector (for concentration) and a MALS detector.

• The MALS detector measures the intensity of light scattered at multiple angles as the sample passes through the detector cell.

• The data from the RI and MALS detectors are analyzed using appropriate software to calculate the weight-average molar mass (Mw) at each elution volume, providing the molar mass distribution of the sample.

Differential Scanning Calorimetry (DSC) for Thermal Analysis

DSC is used to measure the heat flow associated with thermal transitions in the material as a function of temperature.

Protocol:

• Accurately weigh a small amount of the DSPE-PEG-NH2 sample (typically 1-10 mg) into a DSC pan.

• Seal the pan hermetically. An empty sealed pan is used as a reference.

• Place the sample and reference pans into the DSC instrument.

• Heat the sample at a controlled rate (e.g., 5-10°C/min) over a desired temperature range.

• The instrument records the difference in heat flow between the sample and the reference.

• The resulting thermogram will show endothermic or exothermic peaks corresponding to phase transitions, such as melting or glass transitions. The peak temperature provides the transition temperature, and the area under the peak corresponds to the enthalpy of the transition.[6][9]

Functional Implications in Drug Delivery

The physical properties of DSPE-PEG-NH2 are intrinsically linked to its performance in drug delivery systems.

Logical relationship of DSPE-PEG-NH2 properties to drug delivery performance.

The PEG chain provides a "stealth" effect, reducing opsonization and clearance by the reticuloendothelial system (RES), thereby prolonging the circulation half-life of the nanocarrier.[13][14] The DSPE anchor ensures stable incorporation into the lipid bilayer of liposomes or the core of micelles. The terminal amine group is a versatile handle for the covalent attachment of targeting moieties such as antibodies, peptides, or small molecules, enabling active targeting to specific cells or tissues.[1][2]

Experimental Workflows and Cellular Interactions

Liposome (B1194612) Formulation and Surface Functionalization

A common workflow for preparing targeted liposomes involves the post-insertion method.

Workflow for liposome surface functionalization via post-insertion.

In this method, a drug-loaded liposome is first prepared. Separately, the DSPE-PEG-NH2 is conjugated to a targeting ligand. This conjugate is then allowed to form micelles, which are subsequently incubated with the pre-formed liposomes. The DSPE-PEG-ligand conjugate spontaneously inserts into the outer leaflet of the liposome bilayer, resulting in a targeted drug delivery vehicle.[15]

Cellular Uptake Mechanisms

Nanoparticles coated with DSPE-PEG derivatives can be internalized by cells through various endocytic pathways. The specific mechanism can depend on the cell type, nanoparticle size, and the nature of any conjugated targeting ligands. Common pathways include:

• Clathrin-mediated endocytosis: A receptor-mediated process involving the formation of clathrin-coated pits.[16][17]

• Caveolae-mediated endocytosis: Involves flask-shaped invaginations of the plasma membrane called caveolae.[16]

• Macropinocytosis: A non-specific process of engulfing large amounts of extracellular fluid.[18]

Cellular uptake pathways of DSPE-PEG coated nanoparticles.

A critical step for the efficacy of many encapsulated drugs, particularly nucleic acids, is their escape from the endo-lysosomal pathway to reach the cytoplasm. The physicochemical properties of the nanoparticle, including the presence of ionizable lipids in the formulation, can influence endosomal escape.[19][20]

Conclusion

DSPE-PEG-NH2 is a versatile and indispensable polymer in the field of drug delivery. Its well-defined physical properties, including molecular weight, solubility, CMC, and thermal characteristics, directly impact the stability, circulation time, and targeting capabilities of nanocarriers. A thorough understanding and characterization of these properties, using the experimental protocols outlined in this guide, are paramount for the successful development of safe and effective nanomedicines. The ability to functionalize the terminal amine group further expands its utility, paving the way for highly specific and targeted therapeutic strategies.

References

• 1. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 2. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 3. creativepegworks.com [creativepegworks.com]
• 4. creativepegworks.com [creativepegworks.com]
• 5. How does temperature affect the properties of DSPE - PEG2000 - NH2? - Blog [shochem.com]
• 6. Effect of the lipid chain melting transition on the stability of DSPE-PEG(2000) micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Structure and Dynamics of Highly PEG-ylated Sterically Stabilized Micelles in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thermotropic effects of PEGylated lipids on the stability of HPPH-encapsulated lipid nanoparticles (LNP) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. A new pyrene-based fluorescent probe for the determination of critical micelle concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Influence factors on the critical micelle concentration determination using pyrene as a probe and a simple method of preparing samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Thieme E-Journals - Pharmaceutical Fronts / Full Text [thieme-connect.com]
• 15. Development of the Novel PEG-PE-Based Polymer for the Reversible Attachment of Specific Ligands to Liposomes: Synthesis and in vitro Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mechanism of hepatic targeting via oral administration of DSPE–PEG–cholic acid-modified nanoliposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Overviews on the cellular uptake mechanism of polysaccharide colloidal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Lipid nanoparticle topology regulates endosomal escape and delivery of RNA to the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Limiting endosomal damage sensing reduces inflammation triggered by lipid nanoparticle endosomal escape - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Solubility of DSPE-PEG-NH2 in Organic Solvents

This technical guide provides a comprehensive overview of the solubility of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2), a critical excipient in drug delivery systems. Understanding its solubility is paramount for the successful formulation of lipid-based nanoparticles, micelles, and liposomes. This document details quantitative solubility data, factors influencing solubility, and standardized experimental protocols.

Core Concepts of DSPE-PEG-NH2 Solubility

DSPE-PEG-NH2 is an amphiphilic polymer, meaning it possesses both a hydrophobic (water-fearing) and a hydrophilic (water-loving) component.[1]

• Hydrophobic Anchor: The 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) portion is a lipid with long hydrocarbon chains, making it highly hydrophobic.[2]

• Hydrophilic Chain: The polyethylene (B3416737) glycol (PEG) chain is hydrophilic and increases the overall water solubility of the conjugate.[3][4]

This dual nature governs its solubility. The molecule's behavior is dictated by the solvent's ability to interact favorably with either or both of these parts. In organic solvents, the polarity of the solvent is a key determinant. Generally, DSPE-PEG-NH2 is soluble in moderately polar to nonpolar organic solvents that can solvate both the lipid anchor and the PEG chain.

Quantitative and Qualitative Solubility Data

The solubility of DSPE-PEG-NH2 varies with the specific molecular weight (MW) of the PEG chain, the temperature, and the solvent used. The following table summarizes available data from various sources.

Solvent	Chemical Formula	Solubility Value	DSPE-PEG MW	Conditions	Notes
Ethanol (B145695)	C₂H₅OH	~20 mg/mL[5]	2000 Da	Not specified	-
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	~11 mg/mL[5]	2000 Da	Not specified	Soluble[6][7][8].
Chloroform (B151607)	CHCl₃	10 mg/mL[2]	Not specified	Requires hot water for aqueous dissolution[2].	Soluble[6][7][8][9].
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	10 mg/mL[2]	Not specified	-	Soluble[6][7][8][9].
Dichloromethane (Methylene Chloride)	CH₂Cl₂	Soluble	Not specified	-	Qualitative data only[6][7][8].
Acetone	C₃H₆O	Soluble	Not specified	-	Qualitative data only[7].
Chloroform/Methanol (3:1 v/v)	-	20 mg/mL	N/A (DSPE only)	-	This value is for the DSPE lipid anchor alone[10].
Co-solvent Mixture	-	≥ 1.67 mg/mL	2000 Da	10% EtOH, 40% PEG300, 5% Tween-80, 45% Saline	This is a complex formulation, not a single organic solvent[11].

Factors Influencing Solubility

Several factors can significantly impact the solubility of DSPE-PEG-NH2 in organic solvents.

• Temperature: Increasing the temperature generally enhances the solubility of DSPE-PEG-NH2.[12] At lower temperatures, molecules have less kinetic energy and may aggregate, limiting solubility.[12] Heating a solvent can accelerate the dissolution process, making it faster and more complete, which is critical for creating homogeneous formulations.[12] For some preparations, heating to 60°C is employed.[13]

• PEG Molecular Weight: The length of the hydrophilic PEG chain influences solubility. While not extensively quantified for organic solvents in the provided results, it is noted that lipid PEGs have enhanced solubility in alcohols.[6][8] Conversely, they are only slightly soluble in ether, with solubility increasing as the PEG molecular weight decreases.[6][8]

• Solvent Polarity: The choice of solvent is critical. DSPE-PEG-NH2 dissolves well in halogenated solvents like chloroform and dichloromethane, as well as polar aprotic solvents like DMSO and DMF.[6][7][8] Ethanol is also an effective solvent.[5] The amphiphilic nature of ethanol makes it a better solvent for the entire conjugate compared to a highly polar solvent like water, where the hydrophobic lipid tails drive micelle formation.[14]

• Physical Form: DSPE-PEG-NH2 is typically a white to off-white powder or solid.[7][9] For very low molecular weight PEGs (e.g., MW 1k or less), it may appear as a wax-like or semi-solid material.[8] The physical state can affect the rate of dissolution.

Experimental Protocols

A. Recommended Practices for Dissolution

Achieving complete dissolution is crucial for accurate formulation. Based on common laboratory practices for PEG-lipids, the following steps are recommended:

• Solvent Selection: Choose an appropriate solvent from the table above, such as chloroform, ethanol, or DMSO.

• Initial Mixing: Add the weighed DSPE-PEG-NH2 powder to the solvent of choice.

• Aiding Dissolution: To ensure a clear, homogeneous solution, mechanical or thermal energy may be required.

  • Vortexing/Stirring: Vigorous mixing is often sufficient for dissolution in a good solvent.[15]

  • Sonication: Using an ultrasonic bath can help break up aggregates and accelerate dissolution.[11][13]

  • Heating: Gently warming the solution can significantly improve solubility, but care must be taken to avoid solvent evaporation or degradation of the lipid.[11][12]

• Inert Atmosphere: When preparing stock solutions, it is good practice to purge the solvent with an inert gas (e.g., argon or nitrogen) to prevent oxidation, especially for long-term storage.[5]

B. General Protocol for Quantitative Solubility Determination (Gravimetric Method)

This protocol outlines a standard method for determining the saturation solubility of DSPE-PEG-NH2 in a specific organic solvent at a controlled temperature.

• Preparation of a Supersaturated Mixture:

  • Add an excess amount of DSPE-PEG-NH2 to a known volume of the selected organic solvent in a sealed vial. The amount should be more than what is expected to dissolve to ensure a saturated solution is formed.

• Equilibration:

  • Securely cap the vial to prevent solvent evaporation.[16]

  • Place the vial in a constant temperature bath set to the desired experimental temperature (e.g., 25°C).

  • Agitate the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium between the dissolved and undissolved solute is reached.[16]

• Phase Separation and Supernatant Collection:

  • After equilibration, cease agitation and allow the vial to stand undisturbed at the constant temperature until the excess, undissolved solid has fully settled.[16]

  • Carefully withdraw a precise volume of the clear supernatant using a pipette. To prevent precipitation, ensure the pipette is at the same temperature as the solution.

  • Filter the collected supernatant through a syringe filter (e.g., 0.22 µm PTFE for organic solvents) that has also been pre-warmed to the experimental temperature. This removes any suspended microparticles.[16]

• Quantification:

  • Accurately weigh a clean, dry, empty container (e.g., a glass vial).

  • Transfer the filtered supernatant to the pre-weighed container.

  • Evaporate the solvent completely under controlled conditions, such as in a vacuum oven at a moderate temperature or under a gentle stream of nitrogen.

  • Once the DSPE-PEG-NH2 residue is completely dry, weigh the container again.

  • Calculate the solubility (in mg/mL) by dividing the mass of the dried residue by the volume of the supernatant that was evaporated.[16]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the gravimetric method for determining solubility.

References

• 1. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nanocs.net [nanocs.net]
• 3. DSPE-PEG-NH2 | 474922-26-4 [chemicalbook.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. creativepegworks.com [creativepegworks.com]
• 7. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 8. creativepegworks.com [creativepegworks.com]
• 9. DSPE-PEG-NH2 - Ruixibiotech [ruixibiotech.com]
• 10. DSPE - NSP-Functional Polymers & Copolymers [nanosoftpolymers.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. How does temperature affect the properties of DSPE - PEG2000 - NH2? - Blog [shochem.com]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Critical Micelle Concentration of DSPE-PEG-NH2

This technical guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the critical micelle concentration (CMC) of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2). This guide includes quantitative data, detailed experimental protocols, and visualizations of relevant processes to facilitate a deeper understanding of this crucial parameter in the formulation of lipid-based drug delivery systems.

Introduction to DSPE-PEG-NH2 and its Critical Micelle Concentration

DSPE-PEG-NH2 is an amphiphilic polymer widely utilized in the development of nanomedicines, particularly in the formation of micelles and for the surface modification of liposomes. The molecule consists of a hydrophobic diacyl lipid tail (DSPE) and a hydrophilic polyethylene (B3416737) glycol (PEG) chain, terminating in a primary amine (-NH2) functional group. This terminal amine allows for the covalent conjugation of targeting ligands, imaging agents, or other molecules, making it a versatile tool for creating functionalized nanocarriers.

The critical micelle concentration (CMC) is a fundamental characteristic of amphiphilic molecules. It is the concentration at which individual molecules (unimers) in an aqueous solution begin to self-assemble into organized supramolecular structures, known as micelles. Below the CMC, DSPE-PEG-NH2 exists predominantly as unimers. As the concentration increases to and above the CMC, the formation of micelles becomes thermodynamically favorable. These micelles typically possess a hydrophobic core, formed by the DSPE lipid tails, and a hydrophilic corona, composed of the PEG chains. The CMC is a critical parameter in the formulation of micellar drug delivery systems, as it influences the stability of the micelles upon dilution in physiological environments.

Quantitative Data on the Critical Micelle Concentration of DSPE-PEG Conjugates

While specific CMC values for DSPE-PEG-NH2 are not abundantly available in the literature, the CMC of the closely related methoxy-terminated DSPE-PEG (DSPE-PEG-OCH3) has been well-characterized. The terminal functional group is expected to have a modest influence on the CMC. The protonation of the amine group at physiological pH may lead to a slight increase in the CMC due to electrostatic repulsion between the head groups, which would necessitate a higher concentration for micelle formation.

The following table summarizes the reported CMC values for DSPE-PEG with varying PEG chain lengths. These values provide a strong reference point for estimating the CMC of DSPE-PEG-NH2.

Compound	PEG Molecular Weight (Da)	CMC (µM)	Molar Concentration (mol/L)	Method	Reference
DSPE-PEG	2000	~1	1 x 10⁻⁶	Not Specified	[1]
DSPE-PEG	2000	0.5 - 1.5	0.5 x 10⁻⁶ - 1.5 x 10⁻⁶	Fluorescence Probe	[2]
DSPE-PEG	3000	0.5 - 1.5	0.5 x 10⁻⁶ - 1.5 x 10⁻⁶	Fluorescence Probe	[2]
DSPE-PEG	5000	0.5 - 1.5	0.5 x 10⁻⁶ - 1.5 x 10⁻⁶	Fluorescence Probe	[2]
DSPE-PEG	2000	18	1.8 x 10⁻⁵	Fluorescence (Pyrene)	[3]
DSPE-PEG	2000	10 - 20	1 x 10⁻⁵ - 2 x 10⁻⁵	Fluorescence (DPH) in pure water	[4]
DSPE-PEG	2000	0.5 - 1.0	0.5 x 10⁻⁶ - 1.0 x 10⁻⁶	Fluorescence (DPH) in HEPES buffer	[4]

Note: The CMC is influenced by factors such as the length of the PEG chain (longer chains generally lead to a higher CMC), temperature, and the ionic strength of the medium. The presence of salts in buffered solutions can shield electrostatic repulsion and lower the CMC.[4]

Experimental Protocol: CMC Determination by Fluorescence Spectroscopy using a Pyrene (B120774) Probe

Fluorescence spectroscopy with a hydrophobic probe, such as pyrene, is a highly sensitive and widely used method for determining the CMC of amphiphilic molecules. The fluorescence emission spectrum of pyrene is sensitive to the polarity of its microenvironment. In an aqueous solution (a polar environment), the ratio of the intensity of the first and third vibronic peaks (I1/I3) is high. When micelles form, pyrene partitions into the hydrophobic core, leading to a decrease in the I1/I3 ratio. The CMC is determined by plotting the I1/I3 ratio as a function of the logarithm of the DSPE-PEG-NH2 concentration and identifying the inflection point.

Materials and Equipment

• DSPE-PEG-NH2

• Pyrene

• Spectroscopic grade acetone (B3395972) or ethanol

• High-purity deionized water

• Volumetric flasks and pipettes

• Fluorometer with excitation and emission wavelength control

• Quartz cuvettes

Procedure

• Preparation of Pyrene Stock Solution: Prepare a 1.0 x 10⁻³ M stock solution of pyrene in a suitable organic solvent like acetone or ethanol.

• Preparation of DSPE-PEG-NH2 Stock Solution: Prepare a stock solution of DSPE-PEG-NH2 in high-purity water at a concentration well above the expected CMC (e.g., 1 mg/mL).

• Preparation of Sample Solutions:

  • Prepare a series of dilutions of the DSPE-PEG-NH2 stock solution in volumetric flasks to cover a concentration range that brackets the expected CMC.

  • To each flask, add a small aliquot of the pyrene stock solution to achieve a final pyrene concentration of approximately 1 x 10⁻⁶ M. The volume of the organic solvent should be kept to a minimum (e.g., <1% of the total volume) to avoid affecting the micellization process.

  • Allow the solutions to equilibrate, typically for several hours or overnight at a constant temperature, to ensure the complete partitioning of pyrene into the micelles.

• Fluorescence Measurements:

  • Set the excitation wavelength of the fluorometer to 335 nm.

  • Record the emission spectrum for each sample from 350 nm to 500 nm.

  • Measure the fluorescence intensities of the first vibronic peak (I1, around 373 nm) and the third vibronic peak (I3, around 384 nm).

• Data Analysis:

  • Calculate the ratio of the fluorescence intensities (I1/I3) for each DSPE-PEG-NH2 concentration.

  • Plot the I1/I3 ratio as a function of the logarithm of the DSPE-PEG-NH2 concentration.

  • The resulting plot will typically show a sigmoidal curve. The CMC is determined from the inflection point of this curve, which can be found by taking the first derivative of the curve or by the intersection of the two linear portions of the plot.

Visualizations

Experimental Workflow for CMC Determination

Caption: Experimental workflow for determining the CMC of DSPE-PEG-NH2 using pyrene fluorescence spectroscopy.

Assembly of a Targeted Drug Delivery Nanoparticle

Caption: Logical workflow for the assembly of a targeted drug delivery nanoparticle using DSPE-PEG-NH2.

References

• 1. Effect of the lipid chain melting transition on the stability of DSPE-PEG(2000) micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure and Dynamics of Highly PEG-ylated Sterically Stabilized Micelles in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of the Amine Group in DSPE-PEG-NH2: A Technical Guide for Drug Development Professionals

An In-depth Exploration of the Core Functionality, Experimental Protocols, and Applications of Amine-Terminated DSPE-PEG in Advanced Drug Delivery Systems.

Introduction

In the rapidly evolving landscape of nanomedicine and targeted therapeutics, the precise engineering of drug delivery vehicles is paramount. Among the arsenal (B13267) of functionalized lipids used in the formulation of nanoparticles, liposomes, and micelles, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) has emerged as a cornerstone for its versatility and critical role in bioconjugation. This technical guide provides a comprehensive overview of the function of the terminal amine group (-NH2) in DSPE-PEG-NH2, offering researchers, scientists, and drug development professionals a detailed resource on its application, relevant experimental protocols, and data interpretation.

Core Components and Their Synergistic Functions

DSPE-PEG-NH2 is a heterobifunctional molecule comprised of three key components, each contributing a unique and essential function to the overall construct:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): This phospholipid acts as the hydrophobic anchor.[1] Its two long, saturated stearoyl chains readily insert into the lipid bilayer of liposomes or the hydrophobic core of micelles and other nanoparticles.[1] This stable incorporation is fundamental to the integrity and assembly of the nanocarrier.[2]

• Polyethylene Glycol (PEG): The PEG chain is a hydrophilic and flexible polymer that extends from the nanoparticle surface into the aqueous environment.[1] This "PEGylation" creates a hydrated layer that provides a "stealth" effect, sterically hindering the adsorption of opsonin proteins from the bloodstream.[1][2] This, in turn, reduces recognition and clearance by the mononuclear phagocyte system (MPS), significantly prolonging the circulation half-life of the nanocarrier.[1][2]

• Amine Group (-NH2): The terminal primary amine group is the reactive handle of the molecule.[3] It serves as a versatile point of attachment for a wide array of targeting ligands, imaging agents, and other functional moieties.[4][5] This functionality is central to the design of "smart" or "targeted" drug delivery systems that can selectively accumulate at the site of disease, enhancing therapeutic efficacy while minimizing off-target effects.[3]

The Amine Group: A Gateway to Targeted Drug Delivery

The primary function of the amine group in DSPE-PEG-NH2 is to serve as a nucleophile in bioconjugation reactions. This allows for the covalent attachment of various biomolecules, thereby imparting targeting capabilities to the nanocarrier.

Common Conjugation Chemistries

The most prevalent and well-established method for utilizing the amine group is through amide bond formation , typically facilitated by carbodiimide (B86325) chemistry. The use of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS, is a widely adopted strategy.

The logical flow of this two-step reaction is as follows:

EDC-NHS Coupling Reaction Workflow

This method is highly efficient and results in the formation of a stable amide bond, securely tethering the targeting ligand to the DSPE-PEG-NH2 anchor.

Classes of Targeting Ligands

The amine group of DSPE-PEG-NH2 can be conjugated to a diverse range of targeting moieties, including:

• Antibodies and Antibody Fragments: For targeting specific cell surface antigens.

• Peptides: Such as RGD peptides for targeting integrins expressed on tumor neovasculature.

• Aptamers: Single-stranded DNA or RNA molecules that can bind to specific molecular targets.

• Small Molecules: Such as folic acid for targeting the folate receptor, which is overexpressed in many cancers.

Quantitative Data on DSPE-PEG-NH2 Functionalized Nanoparticles

The incorporation of DSPE-PEG-NH2 and subsequent conjugation of targeting ligands can influence the physicochemical properties of nanoparticles. The following table summarizes representative quantitative data for DSPE-PEG-NH2 functionalized liposomes and nanoparticles.

Nanoparticle Type	DSPE-PEG-NH2 Content (mol%)	Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
Liposomes	5	100 - 150	< 0.2	-20 to -40	[6]
TAT-conjugated MPLs	Not specified	~130	< 0.2	-15 to -25	[7]
PLGA-Lipid Hybrid NP	Not specified	~147	~0.14	-20	[3]
Doxorubicin Micelles	Not specified	97 - 260	Not specified	~ -30	[8]

Note: The specific values can vary depending on the formulation protocol, the PEG chain length, and the nature of the conjugated ligand.

Experimental Protocols

Protocol 1: Formulation of DSPE-PEG-NH2 Incorporated Liposomes via Thin-Film Hydration

This protocol describes a standard method for preparing liposomes incorporating DSPE-PEG-NH2.

Materials:

• Primary lipid (e.g., DSPC, DPPC)

• Cholesterol

• DSPE-PEG-NH2

• Organic solvent (e.g., chloroform, methanol)

• Aqueous buffer (e.g., PBS, HEPES)

Procedure:

• Lipid Film Formation:

  • Dissolve the primary lipid, cholesterol, and DSPE-PEG-NH2 in the organic solvent in a round-bottom flask at the desired molar ratio.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the flask wall.

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the aqueous buffer by gentle agitation at a temperature above the phase transition temperature of the primary lipid. This results in the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain small unilamellar vesicles (SUVs), subject the MLV suspension to sonication (probe or bath) or extrusion through polycarbonate membranes with defined pore sizes.

Liposome (B1194612) Formulation Workflow

Protocol 2: EDC/NHS Coupling of an Antibody to DSPE-PEG-NH2 Functionalized Liposomes

This protocol provides a general procedure for conjugating a carboxyl-containing ligand (in this case, an antibody) to amine-functionalized liposomes.

Materials:

• DSPE-PEG-NH2 functionalized liposomes in a suitable buffer (e.g., MES buffer, pH 6.0)

• Antibody in a suitable buffer (e.g., PBS, pH 7.4)

• EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Quenching solution (e.g., hydroxylamine, Tris buffer)

• Purification system (e.g., size exclusion chromatography)

Procedure:

• Activation of Carboxyl Groups:

  • In a reaction tube, add EDC and Sulfo-NHS to the antibody solution. A typical molar excess is 10-50 fold of EDC and Sulfo-NHS relative to the antibody.

  • Incubate for 15-30 minutes at room temperature to activate the carboxyl groups on the antibody, forming a Sulfo-NHS ester.

• Conjugation to Liposomes:

  • Add the activated antibody solution to the DSPE-PEG-NH2 functionalized liposome suspension.

  • Adjust the pH of the reaction mixture to 7.2-8.0 to facilitate the reaction between the Sulfo-NHS ester and the primary amine on the liposomes.

  • Incubate for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching:

  • Add the quenching solution to the reaction mixture to deactivate any unreacted Sulfo-NHS esters. Incubate for 15-30 minutes.

• Purification:

  • Remove the unconjugated antibody and excess reagents by size exclusion chromatography or dialysis.

Characterization of DSPE-PEG-NH2 Conjugates

Thorough characterization is essential to confirm successful conjugation and to assess the quality of the final product.

• Dynamic Light Scattering (DLS): Used to determine the hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the nanoparticles before and after conjugation.[9] A slight increase in size and a change in zeta potential can indicate successful conjugation.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can be used to confirm the presence of the characteristic peaks of both the DSPE-PEG and the conjugated ligand, providing direct evidence of covalent linkage.[10][11]

• Chromatographic Methods (e.g., SEC-HPLC): Size exclusion chromatography can be used to separate the conjugated nanoparticles from free ligand and to quantify the conjugation efficiency.

Conclusion

The terminal amine group of DSPE-PEG-NH2 is a critical enabler of modern targeted drug delivery systems. Its ability to serve as a versatile anchor point for a wide range of targeting moieties allows for the rational design of nanocarriers with enhanced specificity and efficacy. A thorough understanding of the underlying chemistry, adherence to robust experimental protocols, and comprehensive characterization are essential for the successful development of these advanced therapeutic platforms. This guide provides a foundational framework for researchers and developers to effectively harness the power of DSPE-PEG-NH2 in their pursuit of next-generation nanomedicines.

References

• 1. pH-sensitive poly(histidine)-PEG/DSPE-PEG co-polymer micelles for cytosolic drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. PEG–Lipid–PLGA Hybrid Particles for Targeted Delivery of Anti-Inflammatory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity [frontiersin.org]
• 5. Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of PEG-lipid anchor length on lipid nanoparticle pharmacokinetics and activity in a mouse model of traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterization of DSPE-PEG2000 and its Complex with Doxorubicin Using NMR Spectroscopy and Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]

The Ultimate Guide to DSPE Lipid PEGylation: A Technical Whitepaper for Drug Development Professionals

For researchers, scientists, and drug development professionals, understanding the nuances of lipid nanoparticle formulation is paramount to creating effective and safe therapeutics. This in-depth technical guide delves into the core principles and practices of PEGylating 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) lipids, a cornerstone of modern drug delivery systems.

This whitepaper provides a comprehensive overview of DSPE-PEG, from its fundamental chemistry to its impact on nanoparticle characteristics and in vivo performance. It includes a compilation of quantitative data, detailed experimental protocols for key laboratory procedures, and visualizations of critical pathways and workflows to facilitate a deeper understanding of this essential technology.

The Chemistry and "Stealth" Properties of DSPE-PEG

1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) is a phospholipid widely used in the formulation of liposomes and other lipid nanoparticles. The process of PEGylation involves the covalent attachment of polyethylene (B3416737) glycol (PEG) chains to the headgroup of the DSPE lipid. This modification results in a biocompatible and amphiphilic block copolymer, DSPE-PEG, which possesses a hydrophobic DSPE anchor and a hydrophilic PEG shell.[1][2]

The primary advantage of incorporating DSPE-PEG into lipid nanoparticles is the creation of a "stealth" effect. The flexible and hydrophilic PEG chains form a hydration layer on the surface of the nanoparticle, which sterically hinders the adsorption of plasma proteins (opsonization).[3] This reduced opsonization prevents recognition and rapid clearance by the mononuclear phagocyte system (MPS), significantly prolonging the circulation time of the nanoparticles in the bloodstream.[4][5] This extended circulation allows for greater accumulation at target sites, such as tumors, through the enhanced permeability and retention (EPR) effect.[3]

Quantitative Impact of DSPE-PEG on Nanoparticle Properties

The physicochemical properties of DSPE-PEGylated nanoparticles are heavily influenced by the molecular weight of the PEG chain and the molar percentage of DSPE-PEG incorporated into the lipid bilayer. These parameters can be fine-tuned to optimize drug delivery systems for specific applications.

Table 1: Effect of DSPE-PEG Molecular Weight on Liposome (B1194612) Properties

DSPE-PEG Molecular Weight (Da)	Effect on Circulation Half-Life	Effect on Liposome Size	Reference(s)
1000	Prolonged circulation time	-	[2][6]
2000	Significantly prolonged circulation time, often considered optimal	Can lead to a decrease in liposome size	[2][6][7]
5000	Prolonged circulation, but may be less effective than 2000 Da	-	[2][6]
12000	Prolonged circulation, but may be less effective than 2000 Da	-	[2][6]

Table 2: Effect of DSPE-PEG Molar Percentage on Liposome Properties

DSPE-PEG Molar Percentage (mol%)	Effect on Circulation Half-Life	Effect on Liposome Size	Effect on Encapsulation Efficiency	Reference(s)
< 5 (Mushroom Regime)	Increases with increasing mol%	Generally decreases	May decrease with increasing mol%	[7][8][9]
5 - 8 (Brush Regime)	Generally considered optimal for prolonged circulation	May show an anomalous peak in size around 7 mol%	Can decrease due to PEG occupying internal volume	[7][8][10]
> 8	May not further increase or could decrease circulation time	Tends to decrease	Can significantly decrease	[7][8]

Key Experimental Protocols

This section provides detailed methodologies for the most common procedures involving the preparation and functionalization of DSPE-PEGylated liposomes.

Preparation of DSPE-PEGylated Liposomes by the Thin-Film Hydration Method

The thin-film hydration method is a robust and widely used technique for the preparation of liposomes.[11][12][13]

Materials:

• DSPE-PEG (e.g., DSPE-PEG2000)

• Primary phospholipid (e.g., DSPC, DPPC)

• Cholesterol

• Organic solvent (e.g., chloroform, methanol/chloroform mixture)

• Aqueous hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Liposome extruder with polycarbonate membranes of desired pore size (e.g., 100 nm)

Procedure:

• Lipid Dissolution: Dissolve the desired amounts of DSPE-PEG, primary phospholipid, and cholesterol in the organic solvent in a round-bottom flask. Ensure complete dissolution to form a clear solution.

• Film Formation: Remove the organic solvent using a rotary evaporator. The flask should be rotated in a water bath set to a temperature above the phase transition temperature of the lipids to ensure the formation of a thin, uniform lipid film on the inner wall of the flask.

• Film Drying: Dry the lipid film under a high vacuum for at least 2 hours (or overnight) to remove any residual organic solvent.

• Hydration: Add the aqueous hydration buffer (pre-heated to above the lipid phase transition temperature) to the flask containing the dry lipid film.

• Vesicle Formation: Agitate the flask to hydrate (B1144303) the lipid film, leading to the spontaneous formation of multilamellar vesicles (MLVs). This can be done by gentle shaking or vortexing.

• Size Extrusion: To obtain unilamellar vesicles with a uniform size distribution, subject the MLV suspension to extrusion through polycarbonate membranes with a defined pore size. This process is typically repeated for an odd number of passes (e.g., 11 or 21 times) to ensure a homogenous population of liposomes.

• Characterization: Characterize the resulting liposomes for size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

Post-Insertion Method for PEGylation

The post-insertion technique allows for the incorporation of DSPE-PEG into pre-formed liposomes.[14][15]

Materials:

• Pre-formed liposomes

• DSPE-PEG in micellar form

• Incubation equipment (e.g., water bath)

Procedure:

• Prepare DSPE-PEG Micelles: Hydrate a dried film of DSPE-PEG with a small amount of buffer to form a micellar solution.[16]

• Incubation: Mix the pre-formed liposomes with the DSPE-PEG micelle solution.

• Temperature Control: Incubate the mixture at a temperature above the phase transition temperature of the liposomal lipids (e.g., 60°C) for a defined period (e.g., 30-60 minutes).[16] During this incubation, the DSPE-PEG molecules will spontaneously insert into the outer leaflet of the liposome bilayer.

• Purification: Remove any non-inserted DSPE-PEG micelles through methods such as dialysis or size exclusion chromatography.

Conjugation of Targeting Ligands to DSPE-PEG

Functionalizing the distal end of the PEG chain with targeting ligands (e.g., antibodies, peptides) can enhance the specificity of drug delivery.

This method is used to couple ligands with primary amines to carboxyl-terminated DSPE-PEG (DSPE-PEG-COOH).[17][18]

Materials:

• DSPE-PEG-COOH incorporated liposomes

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS)

• Activation buffer (e.g., 0.1 M MES, pH 4.5-5)

• Coupling buffer (e.g., PBS, pH 7.4)

• Targeting ligand with a primary amine group

• Quenching solution (e.g., hydroxylamine)

• Desalting column

Procedure:

• Activation of Carboxyl Groups: Resuspend the DSPE-PEG-COOH liposomes in the activation buffer. Add EDC and NHS to the liposome suspension and react for 15-30 minutes at room temperature to form a reactive NHS ester.

• Removal of Excess Reagents (Optional but Recommended): Remove excess EDC and NHS using a desalting column equilibrated with the coupling buffer.

• Conjugation: Immediately add the targeting ligand (dissolved in coupling buffer) to the activated liposomes. Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.

• Quenching: Quench the reaction by adding a quenching solution to deactivate any unreacted NHS esters.

• Purification: Purify the ligand-conjugated liposomes from unconjugated ligand and reaction byproducts using size exclusion chromatography or dialysis.

This method is ideal for coupling thiol-containing ligands (e.g., peptides with a cysteine residue) to maleimide-terminated DSPE-PEG (DSPE-PEG-Maleimide).[1][19]

Materials:

• DSPE-PEG-Maleimide incorporated liposomes

• Targeting ligand with a free thiol group

• Reaction buffer (e.g., PBS, pH 6.5-7.5)

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Prepare Ligand: Ensure the thiol group on the targeting ligand is reduced and free for reaction.

• Conjugation Reaction: Mix the DSPE-PEG-Maleimide liposomes with the thiol-containing ligand in the reaction buffer. It is often beneficial to perform the reaction under an inert atmosphere to prevent oxidation of the thiol group.[16]

• Incubation: Allow the reaction to proceed at room temperature for several hours or overnight at 4°C. The maleimide (B117702) group reacts specifically with the thiol group to form a stable thioether bond.

• Purification: Purify the conjugated liposomes from the unreacted ligand using size exclusion chromatography or dialysis.

Visualization of Key Concepts and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate fundamental structures and processes in DSPE-PEG lipid technology.

Figure 1: Basic structure of a DSPE-PEG molecule.

Figure 2: The "stealth" effect of PEGylation preventing opsonin binding.

Figure 3: Workflow for liposome preparation via thin-film hydration.

Figure 4: EDC/NHS conjugation of an amine-containing ligand to DSPE-PEG-COOH.

Conclusion

The PEGylation of DSPE lipids is a powerful and versatile strategy in the field of drug delivery. By carefully selecting the PEG molecular weight and the molar concentration of DSPE-PEG, researchers can precisely control the physicochemical properties and in vivo behavior of lipid nanoparticles. The experimental protocols and conceptual diagrams provided in this guide offer a solid foundation for the rational design and development of advanced, targeted drug delivery systems. As the field of nanomedicine continues to evolve, a thorough understanding of these core principles will remain essential for translating innovative therapies from the laboratory to the clinic.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of molecular weight in amphipathic polyethyleneglycol on prolonging the circulation time of large unilamellar liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of DSPE-PEG2000-DVar7 [bio-protocol.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Prolonged circulation time in vivo of large unilamellar liposomes composed of distearoyl phosphatidylcholine and cholesterol containing amphipathic poly(ethylene glycol) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. dovepress.com [dovepress.com]
• 10. researchgate.net [researchgate.net]
• 11. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 12. Liposome Synthesis Protocol : Synthesis of cationic liposome nanoparticles using a thin film dispersed hydr... [protocols.io]
• 13. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 14. researchgate.net [researchgate.net]
• 15. The Post-insertion Method for the Preparation of PEGylated Liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. encapsula.com [encapsula.com]
• 17. info.gbiosciences.com [info.gbiosciences.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to DSPE-PEG-NH2: Commercial Sources, Purity, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) is a critical component in the development of advanced drug delivery systems, particularly for liposomal and nanoparticle formulations. Its amphiphilic nature, with a hydrophobic DSPE anchor and a hydrophilic PEG chain terminating in a reactive primary amine, allows for the creation of long-circulating, sterically stabilized nanoparticles that can be functionalized for targeted delivery. This technical guide provides an in-depth overview of the commercial sources of DSPE-PEG-NH2, its purity specifications, and the analytical methodologies crucial for its characterization.

Commercial Sources of DSPE-PEG-NH2

A variety of suppliers offer DSPE-PEG-NH2 with different PEG chain lengths and purity grades. The choice of supplier often depends on the specific requirements of the research or drug development phase, such as the scale of synthesis (research grade vs. GMP) and the required purity. Below is a summary of prominent commercial suppliers and their typical product specifications.

Supplier	Product Name	Molecular Weight (PEG portion, Da)	Purity Specification	Form
Nanosoft Polymers	DSPE-PEG-NH2	1000, 2000, 3400, 5000	>90%	White to off-white solid
Creative Biolabs	DSPE-PEG2000-NH2	2000	>95%	White powder
Biopharma PEG Scientific Inc.	DSPE-PEG-NH2	1000, 2000, 3400, 5000, 10000, 20000	≥95% (Research and GMP grade available)	White/off-white solid
Creative PEGWorks	DSPE-PEG-NH2	1000, 2000, 3400, 5000	Information not specified	White or off-white powder
Laysan Bio, Inc.	DSPE-PEG-Amine	2000, 3400, 5000	Information not specified	Solid
Avanti Polar Lipids, Inc.	DSPE-PEG(2000) Amine	2000	>99%	Powder
BroadPharm	DSPE-PEG-Amine	5000	Information not specified	Solid
Echelon Biosciences	DSPE-PEG2000-NH2	2000	Information not specified	Solid

Purity of DSPE-PEG-NH2 and Common Impurities

The purity of DSPE-PEG-NH2 is paramount for the consistency and performance of nanoparticle formulations. Impurities can affect the stability, circulation time, and targeting efficiency of the final drug product. The most common purity specification from commercial suppliers is >95%.

Key Potential Impurities:

• Hydrolysis Products: The ester linkages in the DSPE moiety are susceptible to hydrolysis, leading to the formation of lyso-lipid byproducts where one or both stearoyl chains are cleaved. This is a major concern during synthesis, purification, and storage, especially under acidic or basic conditions.[1][2]

• Unreacted Starting Materials: Residual DSPE-PEG-COOH or other activated intermediates may be present if the amination reaction is incomplete.

• PEG Diol: The starting PEG material may contain chains with hydroxyl groups at both ends (PEG diol), which can lead to the formation of DSPE-PEG-OH impurities.

• Cross-linked Species: Side reactions can lead to the formation of dimers or higher-order oligomers.

• Polydispersity: The PEG chain itself has a molecular weight distribution (polydispersity index, PDI). While not strictly an impurity, a broad PDI can affect the uniformity of the resulting nanoparticles.

The following table summarizes the key analytical techniques used to assess the purity of DSPE-PEG-NH2.

Analytical Technique	Information Provided	Key Considerations
High-Performance Liquid Chromatography (HPLC)	Quantifies purity and separates impurities.	Reversed-phase (RP-HPLC) with a C8 or C18 column is commonly used. Detection can be achieved using an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) for molecules lacking a UV chromophore.[3][4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirms the chemical structure and can provide information on the degree of functionalization.	1H NMR is used to identify characteristic peaks of the DSPE (stearoyl chains, glycerol (B35011) backbone) and PEG (ethylene glycol repeat units) moieties, as well as the terminal amine group.[5][6][7]
Mass Spectrometry (MS)	Determines the molecular weight distribution of the polymer and identifies impurities.	MALDI-TOF MS is well-suited for analyzing the polydispersity of PEG chains.[5][8][9][10] ESI-MS can be used to identify hydrolysis products and other small molecule impurities.[1]

Experimental Protocols

Synthesis of DSPE-PEG-NH2 from DSPE-PEG-COOH

A common and effective method for synthesizing DSPE-PEG-NH2 is through the conversion of the corresponding carboxylic acid derivative, DSPE-PEG-COOH. This two-step process involves the activation of the carboxylic acid to an N-hydroxysuccinimide (NHS) ester, followed by reaction with an amine source.

Step 1: Activation of DSPE-PEG-COOH with EDC/NHS

• Dissolution: Dissolve DSPE-PEG-COOH (1 equivalent) in anhydrous dichloromethane (B109758) (DCM) or a mixture of DCM and dimethylformamide (DMF) for better solubility.

• Activation: Add N-hydroxysuccinimide (NHS, 1.2 equivalents) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.5 equivalents) to the solution.

• Reaction: Stir the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at room temperature for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Step 2: Amination of DSPE-PEG-NHS

• Amine Source: In a separate flask, prepare a solution of a large excess of ammonia (B1221849) in an organic solvent (e.g., a saturated solution of ammonia in isopropanol (B130326) or a solution of ammonium (B1175870) hydroxide (B78521) in THF).

• Reaction: Slowly add the activated DSPE-PEG-NHS solution from Step 1 to the ammonia solution.

• Incubation: Stir the reaction mixture at room temperature overnight.

• Work-up: Remove the solvent under reduced pressure. The crude product can be purified as described in the following section.

Purification of DSPE-PEG-NH2

Purification is critical to remove unreacted reagents and byproducts. A combination of precipitation and chromatographic techniques is often employed.

1. Precipitation

• Dissolution: Dissolve the crude DSPE-PEG-NH2 in a minimal amount of a good solvent, such as dichloromethane or chloroform.

• Precipitation: Slowly add the solution to a large volume of a cold non-solvent, such as diethyl ether or hexane, with vigorous stirring. The product should precipitate out of the solution.

• Isolation: Collect the precipitate by filtration or centrifugation.

• Washing: Wash the precipitate with the cold non-solvent to remove soluble impurities.

• Drying: Dry the purified product under vacuum. This step can be repeated for higher purity.

2. High-Performance Liquid Chromatography (HPLC)

For high-purity applications, preparative reversed-phase HPLC is the method of choice.

• Column: A C8 or C18 preparative column is suitable.

• Mobile Phase A: Water with 0.1% trifluoroacetic acid (TFA) or formic acid.

• Mobile Phase B: Acetonitrile with 0.1% TFA or formic acid.

• Gradient: A linear gradient from a low to a high percentage of Mobile Phase B is used to elute the product while separating it from more polar and less polar impurities. The exact gradient will need to be optimized based on the specific PEG length and impurities present.

• Detection: An Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is recommended for detection, as DSPE-PEG-NH2 lacks a strong UV chromophore.

• Fraction Collection and Lyophilization: Collect the fractions containing the pure product and lyophilize to obtain the final solid product.

Characterization of DSPE-PEG-NH2

1. 1H NMR Spectroscopy

• Sample Preparation: Dissolve the sample in a suitable deuterated solvent, such as chloroform-d (B32938) (CDCl3) or DMSO-d6.

• Expected Chemical Shifts (in CDCl3):

  • ~3.64 ppm (s, large peak): Methylene protons (-O-CH2-CH2-) of the PEG chain.

  • ~2.8-3.0 ppm (t): Methylene protons adjacent to the terminal amine (-CH2-NH2).

  • ~2.28 ppm (t): Methylene protons of the stearoyl chains adjacent to the carbonyl group (-CH2-COO-).

  • ~1.57 ppm (m): Methylene protons of the stearoyl chains beta to the carbonyl group.

  • ~1.25 ppm (br s): Methylene protons of the stearoyl chains.

  • ~0.88 ppm (t): Terminal methyl protons of the stearoyl chains (-CH3).

2. MALDI-TOF Mass Spectrometry

• Matrix: 2,5-dihydroxybenzoic acid (DHB) or sinapinic acid are common matrices for PEGylated compounds.

• Analysis: The resulting spectrum will show a distribution of peaks, each corresponding to a DSPE-PEG-NH2 molecule with a different number of ethylene (B1197577) glycol repeat units. The average molecular weight and polydispersity can be calculated from this distribution.

Visualizations

References

• 1. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US7301003B2 - Method of preparing polymers having terminal amine groups - Google Patents [patents.google.com]
• 3. Simultaneous Determination of Polyethylene Glycol-Conjugated Liposome Components by Using Reversed-Phase High-Performance Liquid Chromatography with UV and Evaporative Light Scattering Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of DSPE-PEG2000 and its Complex with Doxorubicin Using NMR Spectroscopy and Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Guide: Properties and Applications of DSPE-PEG(2000)-Amine (CAS: 474922-26-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

DSPE-PEG(2000)-Amine (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]; CAS Number: 474922-26-4) is a high-purity, amine-functionalized PEGylated phospholipid. It is a critical component in the development of advanced drug delivery systems, particularly in the formulation of liposomes and lipid nanoparticles (LNPs). Its unique amphiphilic structure, consisting of a hydrophobic 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) anchor, a hydrophilic polyethylene (B3416737) glycol (PEG) spacer (average MW of 2000 Da), and a terminal primary amine group, enables the creation of long-circulating, stable, and targetable nanocarriers.

The DSPE portion securely anchors the molecule within the lipid bilayer of a nanoparticle, while the flexible PEG chain provides a "stealth" characteristic, forming a hydrophilic shield that reduces opsonization and clearance by the mononuclear phagocyte system. This leads to significantly prolonged systemic circulation times for the encapsulated therapeutic agents. The terminal primary amine serves as a versatile reactive handle for the covalent attachment of various molecules, including targeting ligands (antibodies, peptides, aptamers), imaging agents, and other functional moieties, thereby enabling the development of highly specific and effective nanomedicines.

Physicochemical and Formulation Properties

The inherent properties of DSPE-PEG(2000)-Amine are foundational to its function. When incorporated into nanoparticle formulations, it influences key characteristics such as particle size and surface charge, which are critical for biological performance.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of DSPE-PEG(2000)-Amine.

Property	Value
CAS Number	474922-26-4
Synonyms	1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (ammonium salt)
Average Molecular Weight	~2790.49 g/mol (Note: Average MW due to the polydispersity of the PEG chain)
Molecular Formula	C132H266N3O54P
Appearance	White to off-white solid powder or chunk
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, DMF. Soluble in Chloroform:Methanol (85:15) at 5mg/mL.[1]
Storage Conditions	Store at -20°C, protected from moisture and light

Representative Formulation Data

The inclusion of DSPE-PEG(2000) derivatives significantly impacts the characteristics of the resulting nanoparticles. The following data is derived from studies using DSPE-PEG(2000) in nanoparticle formulations to illustrate its effect on hydrodynamic diameter and surface charge (zeta potential).

Table 2.1: Characterization of Polymeric Micelles Data from a study on polymeric micelles (PMs) composed of DSPE-mPEG(2000) and a synthesized DSPE-PEG(2000)-DTPA derivative.

Parameter	Value	Method
Hydrodynamic Diameter	9.6 ± 0.6 nm	DLS
Zeta Potential	-2.7 ± 1.1 mV	DLS
Source: Adapted from Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering.[2]

Table 2.2: Characterization of Nanoparticles Formed with DSPE-PEG(2000) and Soluplus Data from a study preparing nanoparticles via the hydration method with varying weight ratios of DSPE-PEG(2000) and Soluplus.

DSPE-PEG(2000) : Soluplus (w/w)	Average Hydrodynamic Diameter (nm)	Zeta Potential (mV)	Polydispersity Index (PDI)
10:1	36.5	-28.5	0.900
5:1	80.8	-29.2	0.644
4:1	128.1	-28.1	0.295
1:1	116.6	-13.7	0.112
1:4	60.1	-11.3	0.103
1:5	54.5	-6.0	0.057
Source: Adapted from Characterization of Nanoparticles Using DSPE-PEG2000 and Soluplus.[3]

Experimental Protocols & Methodologies

DSPE-PEG(2000)-Amine can be incorporated into nanoparticles through several methods. The choice of method depends on the desired nanoparticle characteristics and the nature of the encapsulated drug.

Protocol: Liposome (B1194612) Preparation via Thin-Film Hydration

This is a common method for preparing liposomes where DSPE-PEG(2000)-Amine is included as a component of the initial lipid mixture.

Objective: To prepare unilamellar vesicles (liposomes) incorporating DSPE-PEG(2000)-Amine for stability and surface functionality.

Materials:

• Primary phospholipid (e.g., DSPC, HSPC)

• Cholesterol

• DSPE-PEG(2000)-Amine

• Drug to be encapsulated (lipophilic or hydrophilic)

• Organic solvent (e.g., Chloroform, or a Chloroform/Methanol mixture)

• Aqueous hydration buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Bath sonicator or extruder with polycarbonate membranes (e.g., 100 nm pore size)

Methodology:

• Lipid Dissolution: Dissolve the primary phospholipid, cholesterol, DSPE-PEG(2000)-Amine, and any lipophilic drug in the organic solvent in a round-bottom flask. The molar ratio of the lipids should be carefully chosen (e.g., a 5-10 mol% of DSPE-PEG is common).

• Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath set above the lipid phase transition temperature to evaporate the organic solvent under reduced pressure. A thin, uniform lipid film will form on the inner wall of the flask.

• Film Drying: Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Add the aqueous buffer (which can contain a hydrophilic drug) to the flask. Hydrate the lipid film by rotating the flask at a temperature above the lipid transition temperature for approximately 30-60 minutes. This process forms multilamellar vesicles (MLVs).

• Size Reduction: To achieve a uniform size distribution and form unilamellar vesicles, the MLV suspension must be downsized. This can be achieved by:

  • Sonication: Using a probe or bath sonicator.

  • Extrusion: Repeatedly passing the MLV suspension through polycarbonate membranes of a defined pore size (e.g., 10-20 passes through a 100 nm membrane) using a mini-extruder. The extrusion should also be performed at a temperature above the lipid transition temperature.

• Purification: Remove any unencapsulated drug by dialysis or size exclusion chromatography.

• Storage: Store the final liposome suspension at 4°C.

Protocol: Surface Functionalization via the Post-Insertion Method

This method is used to incorporate DSPE-PEG(2000)-Amine into pre-formed liposomes or nanoparticles.

Objective: To modify the surface of existing nanoparticles with amine-functionalized PEG chains.

Materials:

• Pre-formed liposomes or nanoparticles

• DSPE-PEG(2000)-Amine

• Aqueous buffer (e.g., PBS, pH 7.4)

• Water bath or incubator

Methodology:

• Micelle Preparation: Prepare a micellar solution of DSPE-PEG(2000)-Amine in the aqueous buffer. The concentration should be calculated to achieve the desired final molar percentage in the target liposomes.

• Incubation: Add the DSPE-PEG(2000)-Amine micellar solution to the suspension of pre-formed liposomes.

• Insertion: Incubate the mixture at a temperature slightly above the phase transition temperature of the liposomal lipids (e.g., 60°C) for 30-60 minutes with gentle stirring. During this incubation, the hydrophobic DSPE anchor of the DSPE-PEG(2000)-Amine spontaneously inserts into the lipid bilayer of the pre-formed liposomes.

• Cooling: Allow the mixture to cool to room temperature.

• Purification: Remove any unincorporated DSPE-PEG(2000)-Amine micelles. This is typically done by dialysis against the buffer using a membrane with an appropriate molecular weight cutoff (e.g., 10-14 kDa) or by size exclusion chromatography.

Protocol: Bioconjugation to Amine-Functionalized Liposomes

This protocol details the covalent attachment of a carboxyl-containing molecule (e.g., a targeting peptide) to the amine groups on the liposome surface using EDC/NHS chemistry.

Objective: To covalently attach a targeting ligand to the surface of DSPE-PEG(2000)-Amine-containing liposomes.

Materials:

• Amine-functionalized liposomes (prepared as in 3.1 or 3.2)

• Molecule to be conjugated (must contain a carboxyl group or be modified to contain one)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

• Conjugation Buffer (e.g., PBS, pH 7.4)

• Quenching solution (e.g., hydroxylamine (B1172632) or Tris buffer)

• Purification system (dialysis or size exclusion chromatography)

Methodology:

• Buffer Exchange (Ligand): Exchange the buffer of the carboxylated molecule to be conjugated into the Activation Buffer.

• Activation of Carboxyl Groups: Activate the carboxyl groups on the ligand by adding a molar excess of EDC and sulfo-NHS. A 10-fold molar excess of EDC and a 25-fold molar excess of sulfo-NHS relative to the ligand is a common starting point.

• Incubation: Incubate the reaction mixture for 15-30 minutes at room temperature to form a semi-stable sulfo-NHS ester.

• Conjugation Reaction: Immediately add the activated ligand solution to the amine-functionalized liposome suspension (in Conjugation Buffer, pH 7.4). A 20- to 50-fold molar excess of the amine groups on the liposome surface relative to the activated ligand is recommended.

• pH Adjustment: Ensure the pH of the final reaction mixture is between 7.2-7.5.

• Reaction Incubation: Allow the conjugation reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle stirring. The primary amine on the DSPE-PEG attacks the NHS ester, forming a stable amide bond.

• Quenching: Add the quenching solution to deactivate any unreacted NHS esters.

• Purification: Remove unconjugated ligand and reaction byproducts from the final immunoliposomes via dialysis or size exclusion chromatography.

Visualization of Workflows and Pathways

The following diagrams illustrate the key experimental and logical workflows involving DSPE-PEG(2000)-Amine.

Caption: Workflow for Liposome Preparation by Thin-Film Hydration.

Caption: Surface Functionalization via the Post-Insertion Method.

Caption: Bioconjugation Workflow using EDC-NHS Chemistry.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Self-Assembly of DSPE-PEG-NH2: A Technical Guide for Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) is a versatile, biocompatible, and amphiphilic polymer widely utilized in the development of advanced drug delivery systems.[1] Its unique molecular architecture, comprising a hydrophobic distearoylphosphatidylethanolamine (DSPE) lipid anchor and a hydrophilic polyethylene (B3416737) glycol (PEG) chain terminating in a reactive amine group, enables the self-assembly into various nanostructures, primarily micelles and liposomes.[2][3][4][5][6] These self-assembled nanoparticles serve as effective carriers for poorly soluble drugs, prolonging their circulation time, enhancing stability, and enabling targeted delivery to specific cells and tissues.[1][5] The terminal amine group provides a valuable handle for the conjugation of targeting ligands, such as antibodies, peptides, and aptamers, further enhancing the specificity and efficacy of the therapeutic payload.[2][3][6] This technical guide provides an in-depth overview of the self-assembly properties of DSPE-PEG-NH2, including critical quantitative data, detailed experimental protocols, and insights into its application in targeted therapy.

Core Self-Assembly Properties

The self-assembly of DSPE-PEG-NH2 in aqueous solutions is a spontaneous process driven by the hydrophobic effect. The hydrophobic DSPE tails aggregate to form a core, minimizing their contact with water, while the hydrophilic PEG chains form a protective corona that interfaces with the aqueous environment. This process occurs above a specific concentration known as the critical micelle concentration (CMC).[7]

Factors Influencing Self-Assembly

The self-assembly of DSPE-PEG-NH2 and the resulting nanoparticle characteristics are influenced by several factors:

• PEG Chain Length: The molecular weight of the PEG chain significantly impacts the critical micelle concentration (CMC) and the size of the resulting micelles. Longer PEG chains generally lead to a higher CMC due to the increased hydrophilicity of the molecule.[8][9]

• pH: The pH of the surrounding medium can influence the surface charge (zeta potential) and size of the self-assembled structures, particularly for amine-terminated lipids like DSPE-PEG-NH2.[10][11][12]

• Temperature: Temperature can affect the solubility and phase behavior of DSPE-PEG-NH2, thereby influencing the CMC and the stability of the formed micelles.[13][14] A phase transition for DSPE-PEG2000 micelles has been observed at 12.8°C, which impacts micelle stability.[15]

• Ionic Strength: The presence of salts in the aqueous solution can affect the hydration of the PEG chains and the electrostatic interactions between molecules, which in turn influences the CMC and micelle size.[16][17]

Quantitative Data on DSPE-PEG-NH2 Self-Assembly

The following tables summarize key quantitative data related to the self-assembly properties of DSPE-PEG and its derivatives.

PEG Molecular Weight (Da)	Critical Micelle Concentration (CMC) (µM)	Reference
2000	0.5 - 1.5	[8]
3000	0.5 - 1.5	[8]
5000	1.0 - 1.5	[8]

pH	Zeta Potential (mV) of Mixed PHIS-PEG/DSPE-PEG Micelles	Particle Size (nm) of Mixed PHIS-PEG/DSPE-PEG Micelles	Reference
7.4	-11.86	~110-135	[10]
6.5	Not explicitly stated, but charge becomes less negative	Not explicitly stated	[10]
5.5	+6.4	Not explicitly stated	[10]

Temperature (°C)	Observation for DSPE-PEG2000 Micelles	Reference
12.8	Endothermic peak observed (melting transition of lipid core)	[15]
25	Micelle size is smaller in pure water compared to buffer	[16]

Experimental Protocols

Preparation of DSPE-PEG-NH2 Micelles via Thin-Film Hydration

The thin-film hydration method is a common and straightforward technique for preparing DSPE-PEG-NH2 micelles and liposomes.[9][18][19]

Materials:

• DSPE-PEG-NH2

• Organic solvent (e.g., chloroform, chloroform-methanol mixture)[19]

• Aqueous buffer (e.g., phosphate-buffered saline (PBS), HEPES buffer)[20]

• Rotary evaporator

• Water bath

• Probe sonicator or bath sonicator

Procedure:

• Dissolution: Dissolve the desired amount of DSPE-PEG-NH2 in an appropriate organic solvent in a round-bottom flask.[19]

• Film Formation: Evaporate the organic solvent using a rotary evaporator under reduced pressure. The flask should be rotated in a water bath set to a temperature above the glass transition temperature of the lipid (e.g., 65°C) to ensure the formation of a thin, uniform lipid film on the inner surface of the flask.[19]

• Drying: Further dry the lipid film under a high vacuum for at least 2-3 hours to remove any residual organic solvent.

• Hydration: Add the desired aqueous buffer to the flask containing the lipid film. The hydration is typically carried out at a temperature above the lipid's phase transition temperature (e.g., 60-65°C) with gentle agitation to facilitate the self-assembly of the lipid molecules into micelles or liposomes.[20][21]

• Sizing: To obtain a more uniform size distribution, the resulting nanoparticle suspension can be subjected to sonication (using a probe or bath sonicator) or extrusion through polycarbonate membranes with defined pore sizes.[20]

Characterization of DSPE-PEG-NH2 Nanoparticles

Dynamic Light Scattering (DLS) for Particle Size and Zeta Potential:

DLS is a non-invasive technique used to measure the hydrodynamic diameter and size distribution of nanoparticles in suspension.[22][23][24] It can also be used to determine the zeta potential, which is a measure of the surface charge of the nanoparticles.[5]

Procedure:

• Sample Preparation: Dilute the nanoparticle suspension to an appropriate concentration with the same buffer used for hydration to avoid multiple scattering effects. The sample should be free of dust and other contaminants, which can be achieved by filtering through a syringe filter (e.g., 0.22 µm or 0.45 µm).

• Instrument Setup: Set the parameters on the DLS instrument, including the temperature, solvent viscosity, and refractive index.

• Measurement: Place the sample in a clean cuvette and insert it into the instrument. Allow the sample to equilibrate to the set temperature before starting the measurement. The instrument will measure the fluctuations in scattered light intensity caused by the Brownian motion of the nanoparticles to calculate the size distribution. For zeta potential measurement, an electric field is applied, and the electrophoretic mobility of the particles is measured.

• Data Analysis: The software will analyze the correlation function of the scattered light to provide the average particle size (Z-average), polydispersity index (PDI), and size distribution by intensity, volume, and number. The zeta potential is calculated from the electrophoretic mobility using the Henry equation.

Transmission Electron Microscopy (TEM) for Morphology:

TEM provides direct visualization of the morphology and size of the self-assembled nanoparticles.[1][18][25][26][27]

Procedure:

• Grid Preparation: Place a drop of the nanoparticle suspension onto a TEM grid (e.g., carbon-coated copper grid).

• Staining (Optional but recommended for micelles): For better contrast, especially for lipid-based nanoparticles, a negative staining agent (e.g., uranyl acetate, phosphotungstic acid) can be applied. After a brief incubation, blot off the excess staining solution.

• Drying: Allow the grid to air-dry completely before inserting it into the TEM.

• Imaging: Operate the TEM at an appropriate accelerating voltage to visualize the nanoparticles. Capture images at different magnifications to observe the overall morphology and individual particle details.

Fluorescence Spectroscopy for Critical Micelle Concentration (CMC) Determination:

The CMC of DSPE-PEG-NH2 can be determined using a fluorescent probe, such as pyrene (B120774), which exhibits changes in its fluorescence spectrum upon partitioning into the hydrophobic core of the micelles.[18][21][27][28][29][30][31][32]

Procedure:

• Prepare a stock solution of pyrene in a volatile organic solvent like acetone (B3395972) or ethanol.

• Prepare a series of DSPE-PEG-NH2 solutions in the desired aqueous buffer with concentrations spanning the expected CMC.

• Add a small aliquot of the pyrene stock solution to each DSPE-PEG-NH2 solution to achieve a final pyrene concentration in the micromolar range. Ensure the volume of the organic solvent is minimal (e.g., <1%) to not affect the self-assembly.

• Equilibrate the solutions by incubating them for a period of time (e.g., overnight) to ensure the partitioning of pyrene is at equilibrium.

• Measure the fluorescence emission spectra of each solution using a spectrofluorometer. For pyrene, the excitation wavelength is typically around 334-339 nm.[31]

• Analyze the data by plotting the ratio of the fluorescence intensities of the first and third vibronic peaks (I1/I3) against the logarithm of the DSPE-PEG-NH2 concentration. The CMC is determined from the inflection point of this plot, where a sharp decrease in the I1/I3 ratio is observed as pyrene moves from the polar aqueous environment to the nonpolar micellar core.[31]

Visualization of Experimental and Signaling Pathways

Experimental Workflow for DSPE-PEG-NH2 Micelle Preparation and Characterization

Caption: Workflow for micelle preparation and characterization.

Self-Assembly Process of DSPE-PEG-NH2

Caption: DSPE-PEG-NH2 self-assembly into a core-shell micelle.

Targeted Drug Delivery via the EGFR Signaling Pathway

Caption: EGFR signaling inhibition by targeted nanoparticles.

Targeting the VEGF Signaling Pathway in Angiogenesis

Caption: VEGF signaling inhibition by targeted nanoparticles.

Conclusion

DSPE-PEG-NH2 is a cornerstone component in the design of sophisticated nanomedicines. Its well-defined self-assembly properties, coupled with the versatility of its terminal amine group, provide a robust platform for the development of targeted drug delivery systems. A thorough understanding of the factors influencing its self-assembly and the application of rigorous characterization techniques are paramount to the successful translation of DSPE-PEG-NH2-based nanocarriers from the laboratory to clinical applications. The ability to tailor the physicochemical properties of these nanoparticles and functionalize their surface for active targeting opens up new avenues for treating a wide range of diseases, including cancer, by enhancing therapeutic efficacy and minimizing off-target effects.

References

• 1. rivm.nl [rivm.nl]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. ywcmatsci.yale.edu [ywcmatsci.yale.edu]
• 7. Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ClinPGx [clinpgx.org]
• 9. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pH-sensitive poly(histidine)-PEG/DSPE-PEG co-polymer micelles for cytosolic drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. How does temperature affect the properties of DSPE - PEG2000 - NH2? - Blog [shochem.com]
• 14. globaljournals.org [globaljournals.org]
• 15. Effect of the lipid chain melting transition on the stability of DSPE-PEG(2000) micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. abstracts.biomaterials.org [abstracts.biomaterials.org]
• 17. Structure and Dynamics of Highly PEG-ylated Sterically Stabilized Micelles in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 20. researchgate.net [researchgate.net]
• 21. agilent.com [agilent.com]
• 22. allanchem.com [allanchem.com]
• 23. Dynamic Light Scattering and Its Application to Control Nanoparticle Aggregation in Colloidal Systems: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 24. wyatt.com [wyatt.com]
• 25. Substrate-Assisted Visualization of Surfactant Micelles via Transmission Electron Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. mdpi.com [mdpi.com]
• 28. researchgate.net [researchgate.net]
• 29. rsc.org [rsc.org]
• 30. researchgate.net [researchgate.net]
• 31. researchgate.net [researchgate.net]
• 32. mcgill.ca [mcgill.ca]

Protocols & Analytical Methods

Protocol for the Preparation of DSPE-PEG-NH2 Micelles: An Application Note for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides detailed protocols for the preparation of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) micelles, versatile nanocarriers for drug delivery applications. The protocols described herein cover the widely used thin-film hydration and solvent evaporation methods, as well as an overview of the emerging microfluidics technique. This document offers comprehensive guidance on the materials, equipment, and step-by-step procedures required for the successful formulation of DSPE-PEG-NH2 micelles. Furthermore, it includes a summary of key characterization parameters and a discussion of the cellular uptake mechanisms of these nanoparticles, providing a solid foundation for researchers in the field of nanomedicine and drug development.

Introduction

DSPE-PEG-NH2 is an amphiphilic polymer that self-assembles in aqueous solutions to form micelles. These micelles possess a hydrophobic core, ideal for encapsulating poorly water-soluble drugs, and a hydrophilic polyethylene (B3416737) glycol (PEG) shell. The PEGylated surface provides a "stealth" characteristic, reducing opsonization and clearance by the reticuloendothelial system (RES), thereby prolonging circulation time in the body. The terminal amine (-NH2) group on the PEG chain offers a reactive site for the conjugation of targeting ligands, such as antibodies or peptides, enabling active targeting to specific cells or tissues. The ability to encapsulate a wide range of therapeutics and the potential for targeted delivery make DSPE-PEG-NH2 micelles a promising platform for various biomedical applications, including cancer therapy and diagnostic imaging.

Data Presentation

The following tables summarize the physicochemical properties of DSPE-PEG-NH2 micelles prepared using different methods and with various drug loadings, as reported in the literature.

Table 1: Physicochemical Characterization of DSPE-PEG-NH2 Micelles

Preparation Method	Drug	DSPE-PEG-NH2 Derivative	Polymer:Drug Ratio (w/w)	Mean Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)
Thin-Film Hydration	Doxorubicin	DSPE-PEG-C60	10:1	211	-	-	~98	-
Thin-Film Hydration	Doxorubicin	DSPE-PEG-C60	15:1	97	-	-	~98	-
Thin-Film Hydration	Paclitaxel	DSPE-PEG2000/PHIS-PEG2000	-	110-135	-	-11.86 (at pH 7.4)	88	5
Solvent Evaporation	Ridaforolimus	DSPE-PEG2000	10:1 (initial)	33 ± 15	-	-	77.5 ± 1.7	7.2 ± 0.1
Not Specified	-	DSPE-PEG2000	-	~10	-	-2.7 ± 1.1	-	-
Hydration Method	-	DSPE-PEG2000	-	52.0	0.952	-38.0	-	-

Note: '-' indicates data not available in the cited sources. The DSPE-PEG-C60 is a derivative of DSPE-PEG-NH2.

Experimental Protocols

Protocol 1: Thin-Film Hydration Method

This is a common and straightforward method for preparing DSPE-PEG-NH2 micelles.

Materials:

• DSPE-PEG-NH2

• Drug of interest (hydrophobic)

• Organic solvent (e.g., chloroform, methanol, or a mixture)

• Hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Probe sonicator or bath sonicator

• Syringe filters (e.g., 0.22 µm)

Procedure:

• Dissolution: Dissolve a known amount of DSPE-PEG-NH2 and the hydrophobic drug in a suitable organic solvent in a round-bottom flask. A common solvent system is a chloroform:methanol mixture (2:1, v/v).

• Film Formation: Evaporate the organic solvent using a rotary evaporator. The flask should be rotated in a water bath set to a temperature above the boiling point of the solvent (e.g., 45-65°C) to ensure efficient evaporation and the formation of a thin, uniform lipid film on the inner surface of the flask.

• Drying: Dry the lipid film under a high vacuum for at least 2-4 hours to remove any residual organic solvent.

• Hydration: Add the pre-heated hydration buffer (e.g., PBS, pH 7.4) to the flask containing the dry lipid film. The temperature of the buffer should be above the phase transition temperature of the DSPE lipid. Gently agitate the flask to facilitate the hydration of the film and the self-assembly of micelles. This process can be carried out for 20-60 minutes.

• Sonication: To reduce the size and achieve a more uniform size distribution of the micelles, sonicate the micellar suspension. This can be done using a probe sonicator (e.g., 80 W for 80 seconds) or a bath sonicator for a specified duration (e.g., 30 minutes).

• Purification/Sterilization: To remove any non-encapsulated drug and larger aggregates, the micelle solution can be filtered through a syringe filter (e.g., 0.22 µm). For purification from free drug, dialysis can be performed.

Protocol 2: Solvent Evaporation Method

This method is also suitable for encapsulating hydrophobic drugs into the core of the micelles.

Materials:

• DSPE-PEG-NH2

• Drug of interest (hydrophobic)

• Water-miscible organic solvent (e.g., acetone (B3395972), methanol)

• Aqueous solution (e.g., deionized water, PBS)

• Syringe pump

• Magnetic stirrer

• Air purge or rotary evaporator

Procedure:

• Dissolution: Dissolve both the DSPE-PEG-NH2 and the hydrophobic drug in a water-miscible organic solvent, such as a 1:1 mixture of acetone and methanol.[1]

• Addition to Aqueous Phase: Vigorously stir the aqueous solution. Using a syringe pump, add the organic solution drop-wise to the stirring aqueous phase.[1] The slow addition allows for the rapid diffusion of the organic solvent into the aqueous phase, leading to the precipitation of the lipid and drug and subsequent self-assembly into micelles.

• Solvent Removal: Remove the organic solvent from the resulting micellar suspension. This can be achieved by stirring the solution under an air purge for a period of time or by using a rotary evaporator under reduced pressure.[1]

• Purification/Sterilization: Filter the final micelle solution through a 0.22 µm polyestersulfone filter to sterilize and remove any unincorporated drug aggregates.[1]

Protocol 3: Microfluidics Method (Overview)

Microfluidics offers precise control over mixing and nucleation processes, leading to the formation of micelles with a narrow size distribution and high reproducibility.

General Principle:

A stream of an organic solvent containing the dissolved DSPE-PEG-NH2 and drug is rapidly mixed with an aqueous anti-solvent stream within a microfluidic chip. The rapid solvent exchange induces the precipitation and self-assembly of the polymer into micelles. The size of the resulting micelles can be precisely controlled by tuning the flow rates of the two streams.[2]

Key Parameters to Control:

• Flow Rate Ratio (FRR): The ratio of the aqueous phase flow rate to the organic phase flow rate. This is a critical parameter for controlling micelle size.[2]

• Total Flow Rate (TFR): The combined flow rate of both streams, which influences the mixing time.

• Concentration of DSPE-PEG-NH2 and Drug: The initial concentrations in the organic phase will affect the final micelle characteristics and drug loading.

Micelle Characterization

After preparation, it is crucial to characterize the DSPE-PEG-NH2 micelles to ensure they meet the desired specifications.

• Size and Polydispersity Index (PDI): Dynamic Light Scattering (DLS) is the most common technique to measure the hydrodynamic diameter and the size distribution (PDI) of the micelles. A PDI value below 0.3 is generally considered indicative of a monodisperse population.

• Zeta Potential: DLS instruments are also used to measure the zeta potential, which indicates the surface charge of the micelles and is a predictor of their stability in suspension. The amine group on DSPE-PEG-NH2 can be protonated, leading to a positive zeta potential at physiological pH.[3]

• Morphology: Transmission Electron Microscopy (TEM) or Cryo-TEM can be used to visualize the shape and size of the micelles.

• Drug Encapsulation Efficiency (EE) and Drug Loading (DL): These parameters are crucial for drug delivery applications and are typically determined using techniques like High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry after separating the encapsulated drug from the free drug.

The formulas for calculating EE and DL are as follows:

• Encapsulation Efficiency (%) = (Weight of drug in micelles / Total weight of drug used) x 100

• Drug Loading (%) = (Weight of drug in micelles / Total weight of micelles) x 100

Purification

To remove unencapsulated drug and other impurities, dialysis is a commonly employed technique.

Dialysis Protocol:

• Transfer the micelle suspension into a dialysis bag with an appropriate molecular weight cut-off (MWCO), for example, 10 kDa.[1]

• Immerse the dialysis bag in a large volume of the dialysis buffer (e.g., PBS) at 4°C.

• Stir the buffer gently to maintain a concentration gradient.

• Replace the dialysis buffer periodically (e.g., every few hours) to ensure efficient removal of the free drug. The dialysis is typically carried out for 24-48 hours.

Mandatory Visualizations

Caption: Workflow for DSPE-PEG-NH2 micelle preparation using the thin-film hydration method.

Caption: Workflow for DSPE-PEG-NH2 micelle preparation using the solvent evaporation method.

References

• 1. Pharmacokinetic Evaluation of a DSPE-PEG2000 Micellar Formulation of Ridaforolimus in Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microfluidic Preparation of Nanoparticles Using Poly(ethylene Glycol)-distearoylphosphatidylethanolamine for Solubilizing Poorly Soluble Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for DSPE-PEG-NH2 in Targeted Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) is a versatile and widely utilized phospholipid-PEG conjugate in the development of targeted drug delivery systems. Its unique amphiphilic structure, biocompatibility, and terminal amine group make it an invaluable tool for creating long-circulating nanocarriers, such as liposomes and nanoparticles, that can be functionalized with targeting ligands for precise delivery of therapeutic agents to diseased sites.[1][2][3][4]

The DSPE component serves as a lipid anchor, readily incorporating into the lipid bilayer of liposomes or the core of nanoparticles.[5] The polyethylene (B3416737) glycol (PEG) linker provides a hydrophilic "stealth" shield, which reduces recognition and uptake by the reticuloendothelial system (RES), thereby prolonging circulation time in the bloodstream.[1][5] This extended circulation increases the probability of the nanocarrier reaching its target tissue. The terminal primary amine (-NH2) group offers a convenient reactive site for the covalent attachment of a wide array of targeting moieties, including antibodies, peptides, and small molecules, enabling active targeting to specific cells or tissues.[2][6]

These application notes provide detailed protocols for the formulation, characterization, and application of DSPE-PEG-NH2-based targeted drug delivery systems.

Key Applications

DSPE-PEG-NH2 is instrumental in the development of targeted therapies for a range of diseases, most notably in oncology. By conjugating targeting ligands that bind to receptors overexpressed on cancer cells, such as the folate receptor or HER2, DSPE-PEG-NH2-functionalized nanoparticles can selectively deliver potent chemotherapeutic agents to tumors, enhancing their efficacy while minimizing systemic toxicity.[7][8] Beyond cancer, this technology is being explored for the targeted treatment of inflammatory diseases and for delivering nucleic acids like siRNA.[2]

Physicochemical Characterization of DSPE-PEG-NH2-based Nanoparticles

The physical properties of the nanoparticles are critical for their in vivo performance. The following tables summarize typical quantitative data for nanoparticles formulated with DSPE-PEG-NH2, showcasing the impact of different targeting ligands and formulation methods.

Table 1: Physicochemical Properties of DSPE-PEG-NH2 Nanoparticles [9][10][11]

Formulation Type	Core Material	Targeting Ligand	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
Liposomes	HSPC/Cholesterol	None (Control)	125	0.147	-35	[11]
Nanoparticles	PLGA	None (Control)	~125	~0.147	-35 mV	[10]
Micelles	DSPE-PEG2000	None (Control)	52.0	0.952	-38.0	[9]
Nanoparticles	DSPE-PEG2000/Soluplus (1:1)	None (Control)	116.6	0.112	-13.7	[9]
Curcumin Nanoparticles	DSPE-PEG	None (Control)	81.93 ± 0.5	Narrow	-11.1	[12]

Table 2: Drug Loading and Encapsulation Efficiency [13][14][15]

Nanoparticle System	Drug	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
PE-conjugated Liposomes	Doxorubicin	52.98 ± 3.22	2.65	[13]
PEGylated Liposomes	Doxorubicin	>90	-	[15]
Cationic Lipid Nanoparticles	MRTF-B siRNA	92.5 ± 0.7	-	[14]
Cationic Lipid Nanoparticles + Cleavable Peptide	MRTF-B siRNA	99.3 ± 0.1	-	[14]

Table 3: In Vitro & In Vivo Targeting Efficacy [1][16]

Nanoparticle System	Targeting Ligand	Cell Line / Animal Model	Outcome	Reference
Gadolinium Nanoparticles	Folate	KB tumor-bearing mice	Enhanced tumor cell uptake and retention compared to non-targeted nanoparticles.	[1]
Docetaxel-loaded Nanoparticles	IL-13 peptide	U87 glioma cells	1.4-fold increase in cellular uptake compared to non-targeted nanoparticles.	[8]
RBC-coated Nanoparticles	cRGD peptide	Tumor-bearing mice	1.9-fold enhanced tumor delivery efficiency compared to uncoated nanoparticles.	[16]

Experimental Protocols

Here we provide detailed protocols for the key steps in preparing and characterizing DSPE-PEG-NH2 based targeted drug delivery systems.

Protocol 1: Formulation of Liposomes using the Thin-Film Hydration Method

This protocol describes the preparation of liposomes incorporating DSPE-PEG-NH2, which can be subsequently conjugated with a targeting ligand.

Materials:

• Primary phospholipid (e.g., HSPC, DSPC, or DPPC)

• Cholesterol

• DSPE-PEG-NH2

• Drug to be encapsulated (hydrophilic or lipophilic)

• Organic solvent (e.g., chloroform (B151607) or a chloroform:methanol mixture)

• Aqueous hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Rotary evaporator

• Probe sonicator or bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve the primary phospholipid, cholesterol, and DSPE-PEG-NH2 in the organic solvent in a round-bottom flask. A common molar ratio is 55:40:5 (phospholipid:cholesterol:DSPE-PEG-NH2). If encapsulating a lipophilic drug, dissolve it in the organic solvent along with the lipids.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner surface of the flask.[3][5]

  • Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the aqueous buffer. If encapsulating a hydrophilic drug, dissolve it in the hydration buffer. The hydration temperature should be above the phase transition temperature of the primary lipid.[5]

  • Gently agitate the flask to facilitate the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To produce smaller, unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe sonicator (intermittently on ice to prevent overheating) or a bath sonicator until the suspension becomes clear.[3]

  • For a more uniform size distribution, extrude the liposome (B1194612) suspension multiple times (e.g., 11-21 passes) through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a mini-extruder.[4]

• Purification:

  • Remove unencapsulated drug by dialysis against the hydration buffer or by size exclusion chromatography.

Figure 1: Workflow for liposome preparation via thin-film hydration.

Protocol 2: Conjugation of a Targeting Ligand via EDC/NHS Chemistry

This protocol details the covalent attachment of a carboxyl-containing targeting ligand (e.g., folic acid or a peptide) to the amine group of DSPE-PEG-NH2.

Materials:

• DSPE-PEG-NH2 functionalized nanoparticles

• Targeting ligand with a carboxyl group

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

• Quenching solution (e.g., hydroxylamine (B1172632) or Tris buffer)

• Dialysis membrane or size exclusion chromatography column for purification

Procedure:

• Activation of the Targeting Ligand:

  • Dissolve the carboxyl-containing targeting ligand in the Activation Buffer.

  • Add EDC and NHS (or Sulfo-NHS) to the ligand solution. A typical molar excess is 10-20 fold for EDC and NHS over the ligand.[14]

  • Incubate the reaction for 15-30 minutes at room temperature to form the amine-reactive NHS ester.

• Conjugation to DSPE-PEG-NH2 Nanoparticles:

  • Add the activated ligand solution to the DSPE-PEG-NH2 functionalized nanoparticle suspension in Coupling Buffer.

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching:

  • Add the quenching solution to the reaction mixture to deactivate any unreacted NHS esters.

• Purification:

  • Purify the targeted nanoparticles from unreacted ligand and coupling reagents using dialysis or size exclusion chromatography.

Figure 2: EDC/NHS coupling of a targeting ligand to DSPE-PEG-NH2.

Protocol 3: Characterization of Targeted Nanoparticles

This protocol outlines the key characterization techniques to assess the quality of the prepared targeted nanoparticles.

1. Particle Size and Zeta Potential:

• Method: Dynamic Light Scattering (DLS)

• Procedure: Dilute the nanoparticle suspension in an appropriate buffer (e.g., PBS or deionized water). Measure the hydrodynamic diameter (particle size), polydispersity index (PDI), and zeta potential using a DLS instrument.

• Expected Outcome: A narrow size distribution (low PDI) and a negative zeta potential are generally desirable for in vivo stability.[9]

2. Drug Encapsulation Efficiency and Loading Content:

• Method: UV-Vis Spectroscopy or High-Performance Liquid Chromatography (HPLC)

• Procedure:

  • Separate the unencapsulated ("free") drug from the nanoparticles using methods like ultracentrifugation or size exclusion chromatography.

  • Quantify the amount of free drug in the supernatant/eluate.

  • Lyse the nanoparticles (e.g., with a suitable solvent or detergent) to release the encapsulated drug and quantify its amount.

  • Calculate the Encapsulation Efficiency (EE%) and Drug Loading (DL%) using the following formulas:

    • EE% = (Total Drug - Free Drug) / Total Drug * 100

    • DL% = (Weight of Encapsulated Drug) / (Total Weight of Nanoparticle) * 100

3. In Vitro Drug Release:

• Method: Dialysis Method

• Procedure:

  • Place a known amount of the drug-loaded nanoparticle suspension in a dialysis bag with a suitable molecular weight cut-off.

  • Immerse the dialysis bag in a release medium (e.g., PBS at pH 7.4 and pH 5.5 to simulate physiological and endosomal conditions, respectively) at 37°C with constant stirring.

  • At predetermined time points, withdraw aliquots from the release medium and replace with an equal volume of fresh medium.

  • Quantify the amount of released drug in the aliquots using UV-Vis or HPLC.

4. In Vitro Cell Uptake and Cytotoxicity:

• Cell Lines: Select cell lines that overexpress the target receptor and control cell lines with low or no expression.

• Cellular Uptake:

  • Label the nanoparticles with a fluorescent dye.

  • Incubate the cells with the fluorescently labeled targeted and non-targeted nanoparticles for various time points.

  • Analyze the cellular uptake quantitatively by flow cytometry or qualitatively by fluorescence microscopy.

• Cytotoxicity:

  • Treat the cells with different concentrations of the drug-loaded targeted nanoparticles, non-targeted nanoparticles, and free drug.

  • Assess cell viability using assays such as MTT or MTS after a specific incubation period (e.g., 24, 48, 72 hours).

Signaling Pathway Example: HER2-Targeted Drug Delivery

DSPE-PEG-NH2 can be used to create nanoparticles that target the HER2 receptor, which is overexpressed in certain types of breast cancer. An anti-HER2 antibody or a smaller antibody fragment can be conjugated to the DSPE-PEG-NH2. Upon binding to the HER2 receptor, the nanoparticle is internalized by the cancer cell, leading to the intracellular release of the cytotoxic drug. This targeted approach can disrupt downstream signaling pathways that promote cell proliferation and survival.

Figure 3: Targeted delivery to HER2-positive cells and downstream effects.

Conclusion

DSPE-PEG-NH2 is a cornerstone component in the design of sophisticated targeted drug delivery systems. Its ability to prolong circulation and provide a platform for ligand conjugation allows for the development of nanocarriers with enhanced therapeutic efficacy and reduced side effects. The protocols and data presented in these application notes serve as a comprehensive guide for researchers aiming to harness the potential of DSPE-PEG-NH2 in their drug delivery research.

References

• 1. Comparison of cell uptake, biodistribution and tumor retention of folate-coated and PEG-coated gadolinium nanoparticles in tumor-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Novel PEGylated Lipid Nanoparticles Have a High Encapsulation Efficiency and Effectively Deliver MRTF-B siRNA in Conjunctival Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of Drug Release Kinetics on Nanoparticle Therapeutic Efficacy and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Folate-targeted gadolinium-lipid-based nanoparticles as a bimodal contrast agent for tumor fluorescent and magnetic resonance imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ligand modified nanoparticles increases cell uptake, alters endocytosis and elevates glioma distribution and internalization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of Nanoparticles Using DSPE-PEG2000 and Soluplus [mdpi.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Doxorubicin-loaded phosphatidylethanolamine-conjugated nanoliposomes: in vitro characterization and their accumulation in liver, kidneys, and lungs in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. research.edgehill.ac.uk [research.edgehill.ac.uk]
• 15. Encapsulation, Release, and Cytotoxicity of Doxorubicin Loaded in Liposomes, Micelles, and Metal-Organic Frameworks: A Review [mdpi.com]
• 16. mdpi.com [mdpi.com]

Application Notes and Protocols for Formulating Nanoparticles with DSPE-PEG-NH2 for Gene Delivery

Audience: Researchers, scientists, and drug development professionals.

Introduction

The delivery of genetic material into cells is a cornerstone of gene therapy and various research applications. Non-viral vectors, particularly lipid-based nanoparticles (LNPs), have emerged as a promising approach due to their favorable safety profile and versatility. This document provides detailed application notes and protocols for the formulation of nanoparticles using 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) for efficient gene delivery.

The incorporation of DSPE-PEG-NH2 into LNP formulations offers several advantages. The polyethylene (B3416737) glycol (PEG) component provides a hydrophilic shield, which can reduce opsonization by serum proteins, prolonging circulation time and improving nanoparticle stability.[1][2] The terminal amine (-NH2) group imparts a positive surface charge at physiological pH, facilitating electrostatic interactions with the negatively charged cell membrane and subsequent cellular uptake.[1][3] This positive charge is also crucial for the efficient encapsulation of negatively charged nucleic acids, such as siRNA and mRNA, within the nanoparticle core.

These application notes will guide researchers through the formulation process, characterization techniques, and cellular application of DSPE-PEG-NH2-containing nanoparticles for gene delivery.

Data Presentation

The following tables summarize representative quantitative data for lipid nanoparticles formulated with varying compositions. These values are synthesized from typical results found in the literature and serve as a guide for expected outcomes.

Table 1: Influence of DSPE-PEG-NH2 Molar Percentage on Nanoparticle Physicochemical Properties

Formulation ID	Ionizable Lipid (mol%)	Helper Lipid (mol%)	Cholesterol (mol%)	DSPE-PEG-NH2 (mol%)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
LNP-NH2-1	50	10	38.5	1.5	85.2 ± 3.1	0.12 ± 0.02	+22.5 ± 2.8	>95
LNP-NH2-2	50	10	37.5	2.5	92.7 ± 4.5	0.15 ± 0.03	+28.1 ± 3.2	>95
LNP-NH2-3	50	10	35	5.0	105.4 ± 5.2	0.18 ± 0.04	+35.7 ± 4.1	>90

Data are presented as mean ± standard deviation and are representative values. Helper lipids such as DSPC or DOPE are commonly used.

Table 2: In Vitro Gene Silencing Efficiency of DSPE-PEG-NH2 Formulated Nanoparticles

Formulation ID	Target Gene	Cell Line	Nanoparticle Dose (nM siRNA)	Gene Knockdown (%)	Cell Viability (%)
LNP-NH2-1	Luciferase	HeLa-Luc	50	75 ± 5	>90
LNP-NH2-2	GAPDH	A549	50	82 ± 6	>90
LNP-NH2-3	BCL2	MCF-7	50	78 ± 7	>85

Data are presented as mean ± standard deviation. Gene knockdown is typically assessed 48 hours post-transfection.

Experimental Protocols

Protocol 1: Nanoparticle Formulation using the Ethanol (B145695) Injection Method

This protocol describes the rapid formulation of DSPE-PEG-NH2 containing lipid nanoparticles by ethanol injection.

Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA)

• Helper lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC)

• Cholesterol

• DSPE-PEG-NH2

• Genetic material (siRNA, mRNA)

• Ethanol, 200 proof

• Nuclease-free citrate (B86180) buffer (50 mM, pH 4.0)

• Nuclease-free phosphate-buffered saline (PBS), pH 7.4

• Dialysis cassette (e.g., 10 kDa MWCO)

Procedure:

• Lipid Stock Preparation: Dissolve the ionizable lipid, DSPC, cholesterol, and DSPE-PEG-NH2 in ethanol to achieve the desired molar ratios (see Table 1). The total lipid concentration in the ethanolic solution is typically between 10-20 mM.

• Aqueous Phase Preparation: Dissolve the nucleic acid cargo in the citrate buffer.

• Nanoparticle Assembly: Rapidly inject the ethanolic lipid solution into the aqueous nucleic acid solution at a volume ratio of 1:3 while stirring vigorously. The rapid mixing promotes the self-assembly of the nanoparticles.

• Purification: Transfer the resulting nanoparticle suspension to a dialysis cassette and dialyze against PBS (pH 7.4) for at least 18 hours at 4°C, with three buffer changes, to remove ethanol and unencapsulated nucleic acids.

• Sterilization and Storage: Sterilize the final nanoparticle solution by passing it through a 0.22 µm syringe filter. Store the nanoparticles at 4°C.

Protocol 2: Characterization of Nanoparticles

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Instrument: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).[4]

• Procedure:

  • Dilute the nanoparticle suspension in PBS (pH 7.4).

  • Transfer the diluted sample to a cuvette.

  • Measure the particle size and PDI at 25°C.[4]

  • Perform measurements in triplicate.

2. Zeta Potential Measurement:

• Instrument: DLS instrument with zeta potential measurement capability.

• Procedure:

  • Dilute the nanoparticle suspension in 10 mM HEPES buffer or deionized water to reduce ionic strength.[5][6]

  • Transfer the sample to a zeta potential cell.

  • Measure the electrophoretic mobility to determine the zeta potential at 25°C.

  • Perform measurements in triplicate.

3. Nucleic Acid Encapsulation Efficiency:

• Method: RiboGreen assay (or similar nucleic acid quantification assay).

• Procedure:

  • Prepare two sets of nanoparticle samples.

  • In the first set, add a lysis buffer (e.g., 1% Triton X-100) to disrupt the nanoparticles and release the encapsulated nucleic acid.

  • In the second set, leave the nanoparticles intact.

  • Add the RiboGreen reagent to both sets of samples and measure the fluorescence.

  • The fluorescence of the lysed sample represents the total nucleic acid, while the fluorescence of the intact sample represents the unencapsulated nucleic acid.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = [(Total Nucleic Acid - Unencapsulated Nucleic Acid) / Total Nucleic Acid] * 100

Protocol 3: In Vitro Gene Silencing

This protocol outlines the procedure for transfecting cells in culture to assess the gene silencing efficiency of the formulated nanoparticles.

Materials:

• Target cell line (e.g., HeLa, A549)

• Complete cell culture medium

• Opti-MEM or other serum-free medium

• DSPE-PEG-NH2 nanoparticles encapsulating siRNA

• Control nanoparticles (e.g., encapsulating scrambled siRNA)

• Reagents for quantifying gene expression (e.g., qRT-PCR primers, luciferase assay kit)

Procedure:

• Cell Seeding: Seed the target cells in a multi-well plate (e.g., 24-well) at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • On the day of transfection, replace the cell culture medium with fresh, complete medium.

  • Dilute the nanoparticles to the desired final concentration in serum-free medium.

  • Add the diluted nanoparticle suspension to the cells.

• Incubation: Incubate the cells with the nanoparticles for 4-6 hours at 37°C and 5% CO2. After the incubation period, replace the medium with fresh complete medium.

• Gene Expression Analysis: After 48-72 hours post-transfection, lyse the cells and quantify the expression of the target gene using an appropriate method (e.g., qRT-PCR for mRNA levels or a functional assay for protein levels).

• Cytotoxicity Assay: In a parallel experiment, assess the cytotoxicity of the nanoparticles using a standard cell viability assay (e.g., MTT or PrestoBlue).

Visualizations

Caption: Experimental workflow for nanoparticle formulation.

Caption: Cellular uptake and gene silencing pathway.

References

• 1. Cell uptake and intracellular trafficking of bioreducible poly(amidoamine) nanoparticles for efficient mRNA translation in chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Strategies for targeted gene delivery using lipid nanoparticles and cell-derived nanovesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Application of Light Scattering Techniques to Nanoparticle Characterization and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Impact of Formulation Conditions on Lipid Nanoparticle Characteristics and Functional Delivery of CRISPR RNP for Gene Knock-Out and Correction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: DSPE-PEG-NH2 for Bioconjugation of Peptides and Proteins

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) is a heterobifunctional lipid-PEG conjugate widely used in the development of targeted drug delivery systems.[1] It consists of a hydrophobic DSPE lipid anchor, a hydrophilic polyethylene (B3416737) glycol (PEG) spacer, and a terminal primary amine (-NH2) group.[2] This unique structure allows for its incorporation into the lipid bilayer of nanoparticles, such as liposomes, with the PEG chain extending from the surface.[3] The PEG linker provides a "stealth" characteristic, prolonging circulation half-life by reducing clearance by the mononuclear phagocyte system.[4] The terminal amine group serves as a versatile reactive handle for the covalent attachment of targeting ligands, including peptides and proteins, enabling active targeting to specific cells or tissues.[2]

These notes provide a comprehensive guide to the properties, applications, and detailed protocols for using DSPE-PEG-NH2 in the bioconjugation of peptides and proteins for creating advanced nanomedicines.

Properties and Handling of DSPE-PEG-NH2

Proper handling and storage of DSPE-PEG-NH2 are crucial for maintaining its reactivity and ensuring successful conjugation.

Property	Description	Source(s)
Appearance	White to off-white solid powder or chunk.	[5]
Purity	Typically >90% or >95%, as specified by the supplier.	[1][3][5]
Solubility	Soluble in organic solvents such as chloroform, dichloromethane, DMSO, and DMF.[2][5] Lipid-PEGs also have some solubility in alcohols.[2]	[2][5]
Storage (Short-term)	0 – 4°C for days to weeks.	[5]
Storage (Long-term)	-20°C for months to years.[1][5] Keep dry and protected from light.[3]	[1][3][5]
Stock Solution Storage	Store at 0 – 4°C for short-term use or -20°C for long-term. Avoid repeated freeze-thaw cycles.[2][5]	[2][5]

Principle of Bioconjugation

The primary amine group on DSPE-PEG-NH2 is a nucleophile that can be conjugated to peptides or proteins through various chemical reactions. A common and efficient method involves the activation of a carboxylic acid group on the target peptide or protein using carbodiimide (B86325) chemistry (EDC and NHS), followed by reaction with the amine to form a stable amide bond.

Caption: EDC-NHS mediated coupling of a peptide to DSPE-PEG-NH2.

Experimental Protocols

Protocol 1: Activation of Peptide/Protein and Conjugation to DSPE-PEG-NH2

This protocol describes the two-step carbodiimide coupling reaction to conjugate a peptide or protein with an available carboxyl group to DSPE-PEG-NH2.[6][7]

Materials:

• Peptide or protein with a terminal or side-chain carboxyl group

• DSPE-PEG-NH2

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0 (or other non-amine, non-carboxylate buffer)

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.4-8.0 (or HEPES, Borate buffer)

• Quenching solution (e.g., hydroxylamine, glycine, or Tris)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Reagent Preparation:

  • Allow all reagents to equilibrate to room temperature before opening.

  • Prepare a stock solution of DSPE-PEG-NH2 in anhydrous DMF or DMSO.

  • Dissolve the peptide/protein in Activation Buffer.

  • Prepare fresh solutions of EDC and NHS/Sulfo-NHS in Activation Buffer immediately before use.

• Activation of Peptide/Protein Carboxyl Groups:

  • In a reaction vessel, add the peptide/protein solution.

  • Add a 10-fold molar excess of EDC and NHS (relative to the peptide/protein).[6]

  • Incubate the reaction for 15-60 minutes at room temperature with gentle stirring.[6] This forms the reactive NHS-ester intermediate.

• Conjugation to DSPE-PEG-NH2:

  • Add the DSPE-PEG-NH2 solution to the activated peptide/protein mixture. A molar ratio of 1:2 (peptide:DSPE-PEG-NH2) is a common starting point.[8]

  • Adjust the pH of the reaction mixture to 7.4-8.0 by adding Conjugation Buffer. The reaction with primary amines is most efficient at a slightly alkaline pH.[7]

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle stirring. Reaction times can be extended (e.g., up to 120 hours) to optimize coupling efficiency.[8]

• Quenching the Reaction:

  • Add a quenching solution (e.g., 50 mM Tris or glycine) to the reaction mixture to consume any unreacted NHS-ester groups and stop the reaction.

Typical Reaction Conditions:

Parameter	Recommended Range/Value	Rationale	Source(s)
Solvent	DMF, DMSO, or aqueous buffers	DSPE-PEG-NH2 is soluble in organic solvents; the reaction can be performed in mixed or fully aqueous systems.	[8]
pH (Activation)	4.5 - 6.0	Optimal for EDC/NHS activation of carboxyl groups.	[7]
pH (Conjugation)	7.2 - 8.5	Ensures the primary amine of DSPE-PEG-NH2 is deprotonated and nucleophilic for efficient coupling.	[8][9]
Molar Ratio	1:2 to 1:3 (Peptide/Protein : DSPE-PEG-NH2)	Using an excess of the lipid-PEG helps drive the reaction to completion.	[8][10]
Temperature	Room Temperature (20-25°C) or 4°C	Room temperature is faster, while 4°C can be used for sensitive biomolecules.	[8][11]
Time	2 - 120 hours	Reaction time is optimized based on the reactivity of the specific peptide/protein.	[8]

Protocol 2: Formation of Targeted Liposomes via Post-Insertion

The synthesized DSPE-PEG-Peptide conjugate can be incorporated into pre-formed liposomes using the post-insertion method. This involves incubating the conjugate with liposomes at a temperature above the lipid bilayer's phase transition temperature.

Caption: Workflow for creating targeted liposomes via post-insertion.

Materials:

• Pre-formed liposomes (e.g., composed of HSPC:Cholesterol)

• DSPE-PEG-Peptide conjugate solution

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare a solution of the DSPE-PEG-Peptide conjugate in PBS. It may form micelles spontaneously.

• Add the DSPE-PEG-Peptide micellar solution to the pre-formed liposome (B1194612) suspension. A typical ratio is 5-10 mol% of the targeting lipid relative to the total liposome lipid content.

• Incubate the mixture at a temperature above the phase transition temperature (Tm) of the liposome lipids (e.g., 60°C for HSPC-based liposomes) for 30-60 minutes.[12]

• Allow the mixture to cool to room temperature. The liposomes now display the peptide on their surface.

• Purify the liposomes to remove any non-inserted conjugate.

Protocol 3: Purification of Bioconjugates

Purification is essential to remove unreacted DSPE-PEG-NH2, peptide/protein, and reaction byproducts. The choice of method depends on the size difference between the conjugate and contaminants.

Method	Principle	Advantages	Disadvantages	Best For	Source(s)
Dialysis	Separation by molecular weight cutoff.	Simple, inexpensive, good for buffer exchange.	Slow, may not remove all impurities effectively.	Removing small molecules (EDC, NHS) from large conjugates or liposomes.	[8][13]
Size Exclusion Chromatography (SEC)	Separation by hydrodynamic radius.	High resolution, can separate aggregates.	Time-consuming, potential for sample dilution.	High-purity applications, separating unreacted peptide from conjugate.	[13]
Reverse-Phase HPLC (RP-HPLC)	Separation based on hydrophobicity.	High sensitivity and resolution.	Requires method development, potential for hydrolysis in acidic mobile phases.	Purifying peptide-lipid conjugates before liposome formation.	[10][13]

General Dialysis Protocol:

• Transfer the reaction mixture to a dialysis bag (or cassette) with a Molecular Weight Cutoff (MWCO) significantly smaller than the conjugate (e.g., 3-5 kDa).[13]

• Place the bag in a large beaker of dialysis buffer (e.g., PBS, pH 7.4), using a volume at least 100-fold greater than the sample volume.[13]

• Stir gently at 4°C.

• Change the buffer 3-4 times over 24-48 hours to ensure complete removal of small molecule impurities.[8][13]

• Recover the purified conjugate from the dialysis bag.

Protocol 4: Characterization of Conjugates and Liposomes

After synthesis and purification, the product must be characterized to confirm successful conjugation and determine key physical properties.

Caption: Structure of a liposome functionalized with DSPE-PEG-Peptide.

Technique	Parameter Measured	Expected Outcome	Source(s)
MALDI-TOF Mass Spectrometry	Molecular Weight of the Conjugate	A new peak corresponding to the combined mass of DSPE-PEG and the peptide, confirming covalent linkage.	[8][14][15]
Fourier-Transform Infrared Spectroscopy (FT-IR)	Presence of Functional Groups (e.g., Amide Bond)	Appearance or shift of characteristic peaks (e.g., amide I and II bands) indicating bond formation.	[6]
Dynamic Light Scattering (DLS)	Hydrodynamic Size, Polydispersity Index (PDI)	Determines the size distribution and uniformity of the final liposomes. Targeted liposomes are often 100-200 nm.	[6][16]
Zeta Potential Analysis	Surface Charge of Liposomes	Change in surface charge upon conjugation of the peptide, which can influence stability and cell interaction.	[6][16]
Reverse-Phase HPLC (RP-HPLC)	Purity and Conjugation Efficiency	A shift in retention time for the conjugate compared to the starting materials. Peak area can quantify purity.	[8]
Transmission Electron Microscopy (TEM)	Morphology and Size	Visualization of liposome size, shape, and lamellarity.	[6]

References

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. creativepegworks.com [creativepegworks.com]
• 3. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 4. Development of the Novel PEG-PE-Based Polymer for the Reversible Attachment of Specific Ligands to Liposomes: Synthesis and in vitro Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 6. Synthesis and characterization of a tumor-seeking LyP-1 peptide integrated lipid–polymer composite nanoparticle - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00203H [pubs.rsc.org]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. mdpi.com [mdpi.com]
• 9. DSPE-PEG-NHS [nanocs.net]
• 10. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. encapsula.com [encapsula.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for DSPE-PEG-NH2 Thin-Film Hydration Method

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of liposomes and nanoparticles using the 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) thin-film hydration method. This technique is a cornerstone in the development of drug delivery systems, offering a versatile platform for the encapsulation of a wide range of therapeutic agents.

Introduction

The thin-film hydration method, also known as the Bangham method, is a widely used technique for the preparation of liposomes. It involves the dissolution of lipids, including the functionalized lipid DSPE-PEG-NH2, in an organic solvent, followed by the evaporation of the solvent to form a thin lipid film. Subsequent hydration of this film with an aqueous buffer leads to the spontaneous formation of multilamellar vesicles (MLVs). DSPE-PEG-NH2 is a key component in modern liposomal formulations, providing a hydrophilic polyethylene (B3416737) glycol (PEG) layer that sterically stabilizes the nanoparticles, prolongs their circulation time in vivo (the "stealth" effect), and presents a terminal amine (-NH2) group for the covalent conjugation of targeting ligands, drugs, or imaging agents.[1][2][3][4] This protocol outlines the step-by-step procedure for preparing DSPE-PEG-NH2 incorporated nanoparticles and their subsequent characterization.

Experimental Protocols

Materials and Equipment

Lipids:

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) or other primary phospholipid

• Cholesterol (CH)

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG2000-NH2)

• (Optional) Other lipids as required by the specific formulation.

Solvents and Buffers:

• Chloroform

• Methanol (B129727)

• Phosphate-buffered saline (PBS), pH 7.4

• HEPES buffer

Equipment:

• Round-bottom flask (50 mL or 100 mL)

• Rotary evaporator with a vacuum pump and water bath

• Bath or probe sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm, 200 nm pore sizes)

• Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

• Transmission Electron Microscope (TEM)

• High-Performance Liquid Chromatography (HPLC) system for encapsulation efficiency determination

• Glass vials and syringes

Step-by-Step Protocol for Thin-Film Hydration

Step 1: Lipid Dissolution

• Accurately weigh the desired amounts of the primary phospholipid (e.g., DSPC), cholesterol, and DSPE-PEG-NH2. A common molar ratio for stable liposomes is approximately 55:40:5 (DSPC:CH:DSPE-PEG-NH2).

• Dissolve the lipids in a suitable organic solvent mixture, such as chloroform:methanol (2:1 v/v), in a round-bottom flask. Ensure complete dissolution of all lipid components. The total lipid concentration in the organic solvent can range from 10 to 20 mg/mL.

Step 2: Thin-Film Formation

• Attach the round-bottom flask to a rotary evaporator.

• Immerse the flask in a water bath set to a temperature above the phase transition temperature (Tc) of the lipids, typically between 40°C and 60°C.

• Begin rotation of the flask (e.g., 100-150 rpm) and gradually apply a vacuum.

• Continue evaporation until a thin, uniform lipid film is formed on the inner surface of the flask and all organic solvent is removed.

• To ensure complete removal of residual solvent, place the flask under high vacuum for at least 2 hours, or overnight.[5]

Step 3: Hydration of the Lipid Film

• Pre-heat the hydration buffer (e.g., PBS pH 7.4) to a temperature above the lipid film's Tc.

• Add the warm hydration buffer to the round-bottom flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.

• Gently agitate the flask by hand or on a shaker at a temperature above the Tc for 30-60 minutes. This process allows the lipid film to swell and form multilamellar vesicles (MLVs). The resulting suspension will appear milky.

Step 4: Size Reduction (Sonication or Extrusion)

To obtain smaller, unilamellar vesicles (SUVs or LUVs) with a uniform size distribution, the MLV suspension must be subjected to a size reduction process.

• Option A: Sonication

  • Probe Sonication: Immerse the tip of a probe sonicator into the MLV suspension. Sonicate in pulses (e.g., 30 seconds on, 30 seconds off) on ice to prevent overheating. The total sonication time and power will need to be optimized for the specific formulation.

  • Bath Sonication: Place the vial containing the MLV suspension in a bath sonicator. Sonicate for a defined period (e.g., 15-30 minutes) until the suspension becomes clearer.

• Option B: Extrusion (Recommended for better homogeneity)

  • Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Equilibrate the extruder and the liposome (B1194612) suspension to a temperature above the Tc of the lipids.

  • Load the MLV suspension into one of the extruder's syringes.

  • Force the suspension through the membrane by alternately pushing the plungers of the two syringes.

  • Repeat this process for an odd number of passes (typically 11 to 21 passes) to ensure that the final sample is collected from the opposite syringe.[6]

Characterization of DSPE-PEG-NH2 Liposomes

2.3.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential

• Methodology: Dilute a small aliquot of the final liposome suspension in an appropriate buffer (e.g., PBS or deionized water). Analyze the sample using a Dynamic Light Scattering (DLS) instrument.

• Expected Results: For a well-prepared formulation extruded through a 100 nm membrane, the particle size should be in the range of 100-150 nm with a PDI below 0.2, indicating a monodisperse population. The zeta potential will depend on the buffer and the presence of any charged lipids, but the amine group of DSPE-PEG-NH2 will impart a positive charge at neutral pH.

2.3.2. Morphology

• Methodology: Prepare a sample for Transmission Electron Microscopy (TEM) by placing a drop of the diluted liposome suspension on a carbon-coated copper grid, followed by negative staining (e.g., with uranyl acetate (B1210297) or phosphotungstic acid).

• Expected Results: TEM images should reveal spherical vesicles with a uniform size distribution, confirming the results from DLS.

2.3.3. Encapsulation Efficiency (EE%)

• Methodology: To determine the amount of drug or other molecule encapsulated within the liposomes, the unencapsulated material must be separated from the liposomes. This can be achieved by methods such as dialysis, size exclusion chromatography (e.g., using a Sephadex column), or centrifugation.[1][7][]

  • Separate the free drug from the liposome-encapsulated drug.

  • Quantify the amount of drug in the liposomal fraction after lysing the vesicles with a suitable solvent (e.g., methanol or Triton X-100).

  • The drug concentration can be measured using an appropriate analytical technique, such as UV-Vis spectrophotometry or HPLC.

  • Calculate the EE% using the following formula: EE% = (Amount of encapsulated drug / Total initial amount of drug) x 100.[7]

Data Presentation

The following table summarizes typical quantitative data for liposomes prepared with DSPE-PEG using the thin-film hydration method, based on literature findings. Actual results may vary depending on the specific lipids, their molar ratios, and the precise protocol used.

Formulation (Molar Ratio)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
DSPC:CH:DSPE-PEG2000 (55:40:5)	94.68 ± 3.12	< 0.2	Varies with buffer	82.15 ± 2.32 (for ICG)
PC:CH:PEG-PC (5:4:1)	~100-200	< 0.3	Varies with buffer	81 (for Albendazole)	[7]
DSPE-PEG2000/Soluplus (1:1 w/w)	116.6	0.112	-13.7	Not Applicable	[9]
PEG-cSLNs with DSPE-mPEG2000	~170	≤ 0.2	+30 to +35	Not Applicable

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationship of the DSPE-PEG-NH2 thin-film hydration method.

Caption: Experimental workflow for DSPE-PEG-NH2 thin-film hydration.

Caption: Logical relationship of the nanoparticle formulation process.

References

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. DSPE-PEG2000-NH2 - Echelon Biosciences [echelon-inc.com]
• 5. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 6. benchchem.com [benchchem.com]
• 7. Preparation, characterization, and in vitro release study of albendazole-encapsulated nanosize liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of Nanoparticles Using DSPE-PEG2000 and Soluplus [mdpi.com]

DSPE-PEG-NH2 in mRNA Vaccine Delivery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of messenger RNA (mRNA) vaccines has revolutionized the landscape of vaccinology and therapeutic medicine. A critical component in the success of these vaccines is the delivery vehicle, most commonly a lipid nanoparticle (LNP). These LNPs are meticulously engineered to protect the fragile mRNA payload and facilitate its efficient delivery into target cells. Among the key excipients used in LNP formulations is 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2). This application note provides a detailed overview of the role and applications of DSPE-PEG-NH2 in mRNA vaccine delivery, complete with experimental protocols and quantitative data to guide researchers in this field.

DSPE-PEG-NH2 is a heterobifunctional lipid-polymer conjugate. The DSPE portion, a phospholipid, anchors the molecule within the lipid bilayer of the LNP, while the polyethylene (B3416737) glycol (PEG) chain extends from the nanoparticle surface, creating a hydrophilic shield.[1] This PEGylation provides several key advantages, including:

• Increased Stability: The PEG layer prevents the aggregation of LNPs, enhancing their colloidal stability.[2]

• Prolonged Circulation: The hydrophilic shield reduces recognition and clearance by the mononuclear phagocyte system, thereby extending the in vivo circulation time of the LNPs.[1][3]

• Reduced Immunogenicity: PEGylation can help to reduce the inherent immunogenicity of the LNP carrier itself.[4]

The terminal amine group (-NH2) on the PEG chain offers a crucial advantage for targeted delivery. This reactive group allows for the covalent conjugation of targeting ligands, such as antibodies, peptides, or aptamers, to the LNP surface.[1][3][5] This functionalization enables the development of next-generation mRNA vaccines that can be directed to specific cell types or tissues, such as antigen-presenting cells (APCs) for enhanced immune responses or tumor cells for cancer immunotherapy.[][7]

Physicochemical Properties of DSPE-PEG-NH2 containing LNPs

The incorporation of DSPE-PEG-NH2 into LNP formulations influences their physicochemical characteristics. These properties are critical for the stability, safety, and efficacy of the final vaccine product. The following table summarizes typical physicochemical properties of mRNA LNPs formulated with DSPE-PEG derivatives.

Property	Value	Method	Reference
Hydrodynamic Diameter	80 - 150 nm	Dynamic Light Scattering (DLS)	[8][9]
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)	[9]
Zeta Potential	Near-neutral to slightly positive (-10 to +10 mV)	Electrophoretic Light Scattering (ELS)	[9][10]
mRNA Encapsulation Efficiency	> 90%	RiboGreen Assay	[8][9]

Experimental Protocols

Protocol 1: Formulation of mRNA-LNPs containing DSPE-PEG-NH2

This protocol describes the preparation of mRNA-LNPs using a microfluidic mixing method.

Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA)

• Helper lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC)

• Cholesterol

• DSPE-PEG-NH2

• mRNA encoding the antigen of interest

• Ethanol (B145695) (anhydrous)

• Citrate (B86180) buffer (pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Prepare Lipid Stock Solution: Dissolve the ionizable lipid, DSPC, cholesterol, and DSPE-PEG-NH2 in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5). The total lipid concentration should be between 10-25 mg/mL.

• Prepare mRNA Solution: Dilute the mRNA in citrate buffer (pH 4.0) to a concentration of 0.05-0.2 mg/mL.

• Microfluidic Mixing: Set up the microfluidic mixing device according to the manufacturer's instructions. Set the flow rate ratio of the aqueous phase (mRNA solution) to the organic phase (lipid solution) to 3:1.

• LNP Formation: Pump the lipid and mRNA solutions through the microfluidic device. The rapid mixing of the two streams will induce the self-assembly of the LNPs, encapsulating the mRNA.

• Dialysis: Collect the LNP dispersion and dialyze it against PBS (pH 7.4) overnight at 4°C to remove the ethanol and raise the pH.

• Concentration and Sterilization: Concentrate the dialyzed LNPs using an appropriate ultrafiltration device. Sterilize the final LNP formulation by passing it through a 0.22 µm syringe filter.

• Characterization: Characterize the formulated LNPs for their size, PDI, zeta potential, and mRNA encapsulation efficiency as described in the table above.

Workflow for mRNA-LNP Formulation

Protocol 2: Conjugation of Targeting Ligands to DSPE-PEG-NH2 on LNPs

This protocol outlines a general procedure for conjugating a targeting ligand (e.g., an antibody or peptide) to the amine groups on the surface of pre-formed LNPs.

Materials:

• mRNA-LNPs containing DSPE-PEG-NH2

• Targeting ligand with a reactive group for amine conjugation (e.g., NHS-ester)

• Conjugation buffer (e.g., PBS, pH 7.4-8.0)

• Quenching reagent (e.g., Tris-HCl or glycine)

• Size exclusion chromatography (SEC) column for purification

Procedure:

• Activate Ligand (if necessary): If the targeting ligand does not have a pre-activated amine-reactive group, activate it using a suitable crosslinker (e.g., EDC/NHS chemistry for carboxyl groups).

• Conjugation Reaction: Mix the mRNA-LNPs with the activated targeting ligand in the conjugation buffer. The molar ratio of ligand to DSPE-PEG-NH2 will need to be optimized for each specific application. Allow the reaction to proceed for a specified time (e.g., 2-4 hours) at room temperature or 4°C, with gentle mixing.

• Quench Reaction: Add a quenching reagent to stop the reaction and deactivate any unreacted NHS-esters.

• Purification: Purify the ligand-conjugated LNPs from unconjugated ligands and other reaction components using size exclusion chromatography (SEC).

• Characterization: Characterize the purified targeted LNPs for size, PDI, and zeta potential. Confirm successful conjugation using appropriate analytical techniques (e.g., SDS-PAGE, ELISA, or fluorescence-based assays if the ligand is labeled).

Ligand Conjugation to Amine-Functionalized LNPs

Cellular Uptake and Endosomal Escape

The successful delivery of mRNA to the cytoplasm is a multi-step process. After administration, LNPs circulate and, if targeted, bind to specific receptors on the cell surface. The LNPs are then internalized, typically via endocytosis, into membrane-bound vesicles called endosomes. For the mRNA to be translated into the desired protein, it must escape from the endosome into the cytoplasm. The ionizable lipids within the LNP play a crucial role in this process. In the acidic environment of the endosome, the ionizable lipids become protonated, leading to the destabilization of the endosomal membrane and the release of the mRNA payload.[11][12][13]

Cellular Uptake and Endosomal Escape of mRNA-LNPs

Conclusion

DSPE-PEG-NH2 is a versatile and essential component in the development of advanced mRNA vaccines. Its ability to stabilize LNPs and prolong their circulation, combined with the potential for surface functionalization via the terminal amine group, opens up exciting possibilities for targeted mRNA delivery. The protocols and data presented in this application note provide a foundation for researchers to design and evaluate their own DSPE-PEG-NH2-containing LNP formulations for a wide range of therapeutic and prophylactic applications. Further optimization of ligand conjugation strategies and a deeper understanding of the in vivo fate of targeted LNPs will continue to drive innovation in the field of mRNA-based medicines.

References

• 1. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 2. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creativepegworks.com [creativepegworks.com]
• 4. mdpi.com [mdpi.com]
• 5. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 7. precigenome.com [precigenome.com]
• 8. Ionizable lipid nanoparticles with functionalized PEG-lipids increase retention in the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipid nanoparticles with PEG-variant surface modifications mediate genome editing in the mouse retina - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Illuminating endosomal escape of polymorphic lipid nanoparticles that boost mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipid nanoparticle topology regulates endosomal escape and delivery of RNA to the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Stealth Liposome Preparation using DSPE-PEG-NH2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and characterization of stealth and targeted liposomes utilizing 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2). This document outlines detailed protocols for liposome (B1194612) formulation, surface functionalization, and key characterization assays.

Introduction

Liposomes are versatile nanocarriers for drug delivery, capable of encapsulating both hydrophilic and lipophilic therapeutic agents. The incorporation of polyethylene (B3416737) glycol (PEG) onto the liposome surface, a process known as PEGylation, creates a hydrophilic protective layer. This "stealth" characteristic reduces recognition by the reticuloendothelial system (RES), thereby prolonging circulation time and enhancing tumor accumulation through the Enhanced Permeation and Retention (EPR) effect.[1]

DSPE-PEG-NH2 is a heterobifunctional lipid-PEG conjugate that serves a dual purpose in liposome formulation. The DSPE moiety securely anchors the molecule within the lipid bilayer, while the PEG chain provides the stealth properties.[2] Crucially, the terminal primary amine (-NH2) group serves as a reactive handle for the covalent attachment of targeting ligands such as antibodies, peptides, or small molecules, enabling active targeting to specific cells or tissues.[3][4] This targeted approach can significantly improve therapeutic efficacy and reduce off-target side effects.

Experimental Protocols

Protocol 1: Preparation of Stealth Liposomes using Thin-Film Hydration

This protocol describes the preparation of non-targeted, stealth liposomes using the thin-film hydration method followed by extrusion for size homogenization.

Materials:

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG2000)

• Chloroform

• Methanol

• Hydration Buffer (e.g., Phosphate Buffered Saline (PBS) pH 7.4)

• Rotary evaporator

• Water bath

• Liposome extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Mixing: In a round-bottom flask, dissolve DSPC, cholesterol, and DSPE-PEG2000 in a chloroform/methanol mixture (e.g., 2:1 v/v). A typical molar ratio is 55:40:5 (DSPC:Cholesterol:DSPE-PEG2000).

• Thin-Film Formation: Attach the flask to a rotary evaporator. Evaporate the organic solvent under reduced pressure at a temperature above the lipid phase transition temperature (Tc of DSPC is ~55°C). A thin, uniform lipid film will form on the inner wall of the flask.

• Drying: Dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film with the chosen aqueous buffer (e.g., PBS). If encapsulating a hydrophilic drug, it should be dissolved in the hydration buffer. The hydration should be performed by gently rotating the flask in a water bath set to a temperature above the Tc of the lipids (e.g., 60-65°C) for 1-2 hours. This process forms multilamellar vesicles (MLVs).

• Size Reduction (Extrusion): To obtain unilamellar vesicles with a uniform size distribution, the MLV suspension is extruded through polycarbonate membranes of a defined pore size (e.g., 100 nm). This is typically done by passing the suspension through the extruder 10-20 times. The extruder should be maintained at the same temperature as the hydration step.

• Purification: To remove any unencapsulated drug, the liposome suspension can be purified by methods such as dialysis against the hydration buffer or size exclusion chromatography.

• Storage: Store the final liposome suspension at 4°C.

Protocol 2: Preparation of Targeted Liposomes with DSPE-PEG-NH2

This protocol outlines the incorporation of DSPE-PEG-NH2 into the liposome formulation, which can then be used for conjugation to a targeting ligand.

Materials:

• Same as Protocol 1, with the addition of DSPE-PEG2000-NH2.

Procedure:

• Lipid Mixing: Prepare the lipid mixture as described in Protocol 1, but with a modified lipid composition. A typical molar ratio would be DSPC:Cholesterol:DSPE-PEG2000:DSPE-PEG2000-NH2 (e.g., 55:40:4:1). The ratio of the methoxy-terminated PEG to the amine-terminated PEG can be adjusted to control the density of targeting ligands on the surface.

• Follow Steps 2-7 from Protocol 1. The resulting liposomes will have reactive amine groups on their surface, ready for conjugation.

Protocol 3: Conjugation of a Targeting Ligand to NH2-Terminated Liposomes

This protocol provides a general method for conjugating a protein (e.g., antibody fragment) or peptide ligand to the amine-functionalized liposome surface using an NHS-ester crosslinker.

Materials:

• NH2-terminated stealth liposomes (from Protocol 2).

• Targeting ligand with a primary amine (e.g., antibody, peptide).

• Crosslinker such as N-hydroxysuccinimidyl (NHS) ester of a carboxylated linker (e.g., Succinimidyl-[(N-maleimidopropionamido)-polyethyleneglycol] ester (NHS-PEG-Maleimide) if the ligand is to be thiolated, or a simple NHS ester to activate a carboxyl group on the ligand). For this protocol, we will assume the ligand has a carboxyl group to be activated.

• Activation Buffer (e.g., MES buffer, pH 6.0).

• Conjugation Buffer (e.g., PBS, pH 7.4).

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide).

• Quenching solution (e.g., hydroxylamine (B1172632) or Tris buffer).

• Purification supplies (dialysis or size exclusion chromatography).

Procedure:

• Activate Targeting Ligand:

  • Dissolve the targeting ligand in Activation Buffer.

  • Add a molar excess of EDC and NHS to the ligand solution to activate the carboxyl groups.

  • Incubate for 15-30 minutes at room temperature.

• Conjugation:

  • Add the activated ligand solution to the NH2-terminated liposome suspension in Conjugation Buffer.

  • Allow the reaction to proceed for 2-4 hours at room temperature with gentle stirring.

• Quenching: Add a quenching solution to stop the reaction by reacting with any remaining active NHS esters.

• Purification: Remove the unreacted ligand and crosslinker by dialysis or size exclusion chromatography.

• Characterization: Confirm the successful conjugation of the ligand through appropriate analytical techniques (e.g., protein quantification assays like BCA or micro-BCA, or by observing a change in zeta potential).

Characterization of Liposomes

Thorough characterization is essential to ensure the quality, stability, and efficacy of the prepared liposomes.

Parameter	Method	Typical Values for Stealth Liposomes	Purpose
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	100 - 150 nm, PDI < 0.2	Size influences circulation time and tumor accumulation. A low PDI indicates a homogenous population.[5]
Zeta Potential	Laser Doppler Velocimetry	-5 mV to -20 mV	Indicates surface charge and colloidal stability. A slight negative charge can prevent aggregation.[5]
Encapsulation Efficiency (EE%)	Spectrophotometry or Chromatography	> 80% (drug dependent)	Quantifies the amount of drug successfully encapsulated within the liposomes.[6]
Drug Loading (DL%)	Spectrophotometry or Chromatography	Varies with drug and lipid concentration	Represents the weight percentage of the drug relative to the total weight of the liposome.
Morphology	Transmission Electron Microscopy (TEM)	Spherical, unilamellar vesicles	Visual confirmation of liposome structure and size distribution.

Protocol 4: Determination of Encapsulation Efficiency

Procedure:

• Separate the unencapsulated ("free") drug from the liposomes. This can be done using:

  • Dialysis: Place the liposome suspension in a dialysis bag with a molecular weight cutoff (MWCO) that allows the free drug to pass through but retains the liposomes. Dialyze against a large volume of buffer.

  • Centrifugal Ultrafiltration: Use a centrifugal filter device with a suitable MWCO to separate the liposomes from the aqueous medium containing the free drug.[7]

• Quantify the amount of free drug in the dialysate or filtrate using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Disrupt the liposomes (e.g., by adding a detergent like Triton X-100 or a solvent like methanol) to release the encapsulated drug and measure the total drug concentration.

• Calculate the Encapsulation Efficiency (EE%) using the following formula:

  EE% = ( (Total Drug - Free Drug) / Total Drug ) * 100

Protocol 5: In Vitro Drug Release Assay

This protocol uses the dialysis membrane method to assess the drug release profile from the liposomes over time.[8]

Procedure:

• Place a known concentration of the drug-loaded liposome suspension into a dialysis bag with an appropriate MWCO.

• Submerge the dialysis bag in a larger volume of release medium (e.g., PBS at pH 7.4 to mimic physiological conditions, or an acidic buffer like acetate (B1210297) buffer at pH 5.5 to mimic the endosomal environment). The volume of the release medium should be sufficient to maintain "sink conditions".

• Maintain the setup at 37°C with constant, gentle stirring.

• At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with fresh medium to maintain sink conditions.

• Quantify the concentration of the released drug in the collected aliquots using a suitable analytical method.

• Calculate the cumulative percentage of drug released at each time point.

Mechanism of Action: Targeted Liposome Uptake

Targeted liposomes functionalized with specific ligands are internalized by cells through a process called receptor-mediated endocytosis.[9][10] This process is highly efficient and specific, leading to enhanced intracellular drug delivery.

• Binding: The targeting ligand on the liposome surface specifically binds to its corresponding receptor on the cell membrane.

• Endocytosis: This binding event triggers the internalization of the liposome-receptor complex, often through clathrin-coated pits, forming an endocytic vesicle.[11]

• Endosomal Trafficking: The vesicle matures into an early endosome, which then acidifies to become a late endosome.

• Drug Release: The acidic environment of the late endosome or subsequent fusion with a lysosome can trigger the release of the encapsulated drug into the cytoplasm, where it can reach its therapeutic target.[3]

By utilizing DSPE-PEG-NH2, researchers can effectively design and fabricate advanced liposomal drug delivery systems with enhanced circulation times and the capability for specific cell and tissue targeting, paving the way for more effective and safer therapies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. liposomes.ca [liposomes.ca]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparation, Characterization, and Pharmacokinetic Study of a Novel Long-Acting Targeted Paclitaxel Liposome with Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Selective endocytic uptake of targeted liposomes occurs within a narrow range of liposome diameter - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Targeting receptor-mediated endocytotic pathways with nanoparticles: rationale and advances - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ENDOCYTIC MECHANISMS FOR TARGETED DRUG DELIVERY - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for DSPE-PEG-NH2 Post-Insertion Liposome Modification

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the post-insertion method for modifying pre-formed liposomes with 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2). This technique is a cornerstone in the development of targeted drug delivery systems, enabling the surface functionalization of liposomes for the attachment of targeting ligands such as antibodies, peptides, or small molecules. The protocols outlined below cover the preparation of precursor liposomes, the DSPE-PEG-NH2 insertion process, and the essential characterization steps to ensure the quality and consistency of the final modified liposomes.

Introduction to the DSPE-PEG-NH2 Post-Insertion Method

The post-insertion technique involves the incubation of pre-formed liposomes with micelles composed of DSPE-PEG-NH2. The lipid portion of the DSPE-PEG-NH2 spontaneously inserts into the outer leaflet of the liposomal bilayer, thereby exposing the amine-terminated PEG chains on the liposome (B1194612) surface. This method offers several advantages over traditional liposome preparation techniques where all components are mixed together initially. These benefits include the ability to modify liposomes that are already loaded with a therapeutic agent without significant leakage, and the flexibility to attach a variety of ligands to a common liposomal platform. The presence of the PEG linker provides a "stealth" characteristic to the liposomes, prolonging their circulation time in the bloodstream by reducing uptake by the reticuloendothelial system (RES). The terminal amine group serves as a versatile reactive handle for the covalent conjugation of targeting moieties.

Experimental Protocols

This section details the step-by-step procedures for preparing plain liposomes, performing the DSPE-PEG-NH2 post-insertion, and characterizing the resulting functionalized liposomes.

Protocol for Preparation of Pre-formed Liposomes by Thin-Film Hydration

This protocol describes the preparation of small unilamellar vesicles (SUVs) using the thin-film hydration method followed by extrusion.[1][2][3]

Materials:

• Phospholipids (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) - DSPC)

• Cholesterol

• Chloroform

• Methanol

• Hydration buffer (e.g., Phosphate Buffered Saline - PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Vacuum pump

• Water bath

• Extruder device

• Polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve the desired lipids (e.g., DSPC and cholesterol in a 60:40 molar ratio) in a chloroform/methanol solvent mixture in a round-bottom flask.[4]

  • Ensure the lipids are completely dissolved to form a clear solution.

  • Remove the organic solvent using a rotary evaporator at a temperature above the phase transition temperature (Tc) of the lipids. This will form a thin, uniform lipid film on the inner surface of the flask.[5][6]

  • Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.[3]

• Hydration:

  • Pre-heat the hydration buffer (e.g., PBS, pH 7.4) to a temperature above the Tc of the lipids.

  • Add the warm hydration buffer to the round-bottom flask containing the dry lipid film.

  • Agitate the flask by gentle rotation to hydrate (B1144303) the lipid film, which will cause the lipids to swell and form multilamellar vesicles (MLVs).[6]

• Extrusion:

  • Assemble the extruder with the desired pore size polycarbonate membrane (e.g., 100 nm).

  • Transfer the MLV suspension to the extruder.

  • Extrude the liposome suspension through the membrane multiple times (e.g., 11-21 times) to form uniformly sized small unilamellar vesicles (SUVs).[7]

Protocol for DSPE-PEG-NH2 Post-Insertion

This protocol details the insertion of DSPE-PEG-NH2 into the pre-formed liposomes.

Materials:

• Pre-formed liposomes

• DSPE-PEG-NH2

• Phosphate Buffered Saline (PBS), pH 7.4

• Water bath or incubator

Procedure:

• Preparation of DSPE-PEG-NH2 Micelles:

  • Dissolve the DSPE-PEG-NH2 in PBS (pH 7.4) at a concentration above its critical micelle concentration (CMC) to form micelles.

  • The solution can be gently warmed and sonicated for a few minutes to ensure complete dissolution and micelle formation.

• Incubation:

  • Mix the pre-formed liposome suspension with the DSPE-PEG-NH2 micelle solution. The molar ratio of DSPE-PEG-NH2 to the total liposomal lipid will depend on the desired surface density of amine groups.

  • Incubate the mixture at a temperature above the Tc of the liposomal lipids (e.g., 60°C) for a specified period (e.g., 30 minutes to 2 hours).[4][8][9] The incubation time and temperature may need to be optimized for specific lipid compositions and DSPE-PEG derivatives.

• Purification:

  • After incubation, cool the liposome suspension to room temperature.

  • Remove the unincorporated DSPE-PEG-NH2 micelles by a suitable method such as dialysis or size exclusion chromatography.[4][8]

Characterization Protocols

2.3.1. Particle Size and Zeta Potential Analysis

Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter and polydispersity index (PDI) of the liposomes. The PDI indicates the uniformity of the liposome size distribution. Laser Doppler Velocimetry is used to measure the zeta potential, which is an indicator of the surface charge of the liposomes.[10][11][12][13]

Procedure:

• Dilute a small aliquot of the liposome suspension in an appropriate buffer (e.g., PBS).

• Measure the particle size, PDI, and zeta potential using a DLS instrument (e.g., Malvern Zetasizer).[14]

• Perform measurements before and after the post-insertion of DSPE-PEG-NH2 to assess any changes in the physicochemical properties of the liposomes.

2.3.2. Quantification of Surface Amine Groups

Principle: A colorimetric or fluorometric assay can be used to quantify the number of primary amine groups on the surface of the liposomes. The ninhydrin (B49086) assay is a common colorimetric method.[15][16][17]

Procedure (Ninhydrin Assay):

• Prepare a standard curve using a known concentration of a primary amine (e.g., octylamine).[16]

• To a known amount of amine-modified liposomes, add the ninhydrin reagent.

• Heat the mixture in a boiling water bath for a specified time (e.g., 10-15 minutes).[15]

• After cooling, measure the absorbance of the solution at 570 nm.

• Determine the concentration of amine groups in the liposome sample by comparing the absorbance to the standard curve.

Data Presentation

The following tables summarize the expected changes in the physicochemical properties of liposomes before and after modification with DSPE-PEG-NH2 and subsequent conjugation with a targeting ligand.

Table 1: Physicochemical Characterization of Liposomes Before and After DSPE-PEG-NH2 Insertion

Parameter	Before Insertion	After DSPE-PEG-NH2 Insertion
Particle Size (nm)	189 - 206	Slight increase
Polydispersity Index (PDI)	< 0.2	Maintained or slightly increased
Zeta Potential (mV)	Near neutral or slightly negative	Increase in positive charge
Surface NH2 Groups (groups/liposome)	0	(1.6 ± 0.3) x 10^5

Data adapted from a study on egg PC/DOPE/Chol liposomes.[18]

Table 2: Physicochemical Characterization of Functionalized Liposomes After Ligand Conjugation

Parameter	Before Ligand Conjugation	After Ligand Conjugation
Particle Size (nm)	~200	Step-wise increase
Zeta Potential (mV)	Positive	Change dependent on ligand charge

Qualitative changes observed after antibody conjugation.[18]

Visualizations

Experimental Workflow

Caption: Workflow for DSPE-PEG-NH2 post-insertion liposome modification.

Logical Relationship of Post-Insertion

Caption: Logical steps of the DSPE-PEG-NH2 post-insertion process.

References

• 1. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 3. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 4. encapsula.com [encapsula.com]
• 5. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 6. Liposome Synthesis Protocol : Synthesis of cationic liposome nanoparticles using a thin film dispersed hydr... [protocols.io]
• 7. Screening and Optimization of Ligand Conjugates for Lysosomal Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. encapsula.com [encapsula.com]
• 9. researchgate.net [researchgate.net]
• 10. 2.4. Determination of Zeta potential, particle size, and polydispersity index of liposomes [bio-protocol.org]
• 11. Characterization of Liposomes Using Quantitative Phase Microscopy (QPM) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. horiba.com [horiba.com]
• 13. azonano.com [azonano.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Quantification of amine functional groups on silica nanoparticles: a multi-method approach - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantification of amine functional groups on silica nanoparticles: a multi-method approach - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for Incorporating DSPE-PEG-NH2 into Solid Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid Lipid Nanoparticles (SLNs) have emerged as a promising drug delivery system, particularly for lipophilic drugs, offering advantages such as controlled release and improved stability. The incorporation of functionalized lipids like 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) onto the surface of SLNs provides significant benefits. The DSPE moiety anchors the molecule to the lipid core, while the polyethylene (B3416737) glycol (PEG) chain provides a hydrophilic corona that sterically stabilizes the nanoparticles, reduces opsonization, and prolongs systemic circulation.[1] Critically, the terminal primary amine (-NH2) group serves as a versatile handle for the covalent conjugation of targeting ligands, such as antibodies or peptides, enabling active targeting to specific cells or tissues.

These application notes provide a comprehensive guide to the formulation, characterization, and surface functionalization of DSPE-PEG-NH2-incorporated SLNs. The protocols are designed to be detailed and accessible for researchers in the field of nanomedicine and drug delivery.

Data Presentation: Physicochemical Properties of DSPE-PEG-NH2 SLNs

The concentration of DSPE-PEG-NH2 in the lipid matrix is a critical parameter that influences the physicochemical properties of the resulting SLNs. The following table summarizes the expected impact of varying the molar ratio of DSPE-PEG on nanoparticle characteristics, based on data from lipid nanoparticle formulations.[2]

Formulation ID	Molar Ratio (Lipid:DSPE-PEG-NH2)	DSPE-PEG-NH2 (mol%)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
SLN-PEG1	99:1	1	~120	~0.15	~ -25	~85
SLN-PEG2	97:3	3	~100	~0.12	~ -28	~82
SLN-PEG5	95:5	5	~85	~0.18	~ -30	~78

Note: The data presented are representative values and may vary depending on the specific lipid composition, drug, and process parameters.

Experimental Protocols

Protocol 1: Preparation of DSPE-PEG-NH2 Incorporated SLNs by Hot Homogenization

This protocol details the preparation of SLNs incorporating DSPE-PEG-NH2 using the hot homogenization technique.

Materials:

• Solid Lipid (e.g., Compritol® 888 ATO, tristearin)

• DSPE-PEG-NH2 (Molecular Weight 2000 Da)

• Surfactant (e.g., Poloxamer 188, Tween® 80)

• Lipophilic Drug (e.g., Paclitaxel, Curcumin)

• Ultrapure Water

Equipment:

• High-shear homogenizer (e.g., Ultra-Turrax®)

• High-pressure homogenizer (optional, for smaller particle sizes)

• Water bath

• Magnetic stirrer with heating plate

• Beakers and other standard laboratory glassware

Procedure:

• Preparation of the Lipid Phase:

  • Accurately weigh the solid lipid, lipophilic drug, and DSPE-PEG-NH2 and place them in a beaker.

  • Heat the beaker in a water bath to 5-10°C above the melting point of the solid lipid.

  • Stir the mixture gently until a clear, homogenous lipid melt is obtained.

• Preparation of the Aqueous Phase:

  • In a separate beaker, dissolve the surfactant in ultrapure water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase to the hot lipid phase dropwise under continuous stirring with a magnetic stirrer.

  • Immediately homogenize the mixture using a high-shear homogenizer at high speed for 5-10 minutes to form a coarse oil-in-water (o/w) pre-emulsion.

• Homogenization:

  • For smaller and more uniform nanoparticles, the pre-emulsion can be further processed using a high-pressure homogenizer. Homogenize for 3-5 cycles at a pressure of 500-1500 bar. Maintain the temperature above the lipid's melting point throughout this process.

• Nanoparticle Formation:

  • Cool the hot nanoemulsion to room temperature by placing the beaker in an ice bath or by stirring at ambient temperature.

  • As the lipid phase cools and solidifies, the SLNs will form.

• Purification (Optional):

  • To remove excess surfactant and unencapsulated drug, the SLN dispersion can be centrifuged or dialyzed.

Protocol 2: Characterization of DSPE-PEG-NH2 SLNs

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential:

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter (particle size) and PDI. The zeta potential, a measure of surface charge and stability, is determined by electrophoretic light scattering.

• Procedure:

  • Dilute the SLN dispersion with ultrapure water to an appropriate concentration.

  • Analyze the sample using a Zetasizer or a similar instrument.

  • Perform measurements in triplicate and report the average values with standard deviation.

2. Encapsulation Efficiency (EE) and Drug Loading (DL):

• Principle: The amount of drug encapsulated within the SLNs is determined by separating the free drug from the SLN dispersion and quantifying the drug in both fractions.

• Procedure:

  • Separate the unencapsulated drug from the SLN dispersion using ultracentrifugation or centrifugal filter units.

  • Quantify the amount of free drug in the supernatant using a suitable analytical method (e.g., HPLC, UV-Vis spectrophotometry).

  • Calculate the EE and DL using the following formulas:

    • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL (%) = [(Total Drug - Free Drug) / Total Lipid Weight] x 100

3. Morphological Analysis:

• Principle: Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM) can be used to visualize the shape and surface morphology of the SLNs.

• Procedure:

  • Prepare the sample by placing a drop of the diluted SLN dispersion on a carbon-coated copper grid and allowing it to air dry.

  • For TEM, negative staining with a contrast agent like phosphotungstic acid may be required.

  • Image the samples under the electron microscope.

Protocol 3: Surface Functionalization with a Targeting Ligand (e.g., Trastuzumab)

This protocol describes the conjugation of a targeting antibody, Trastuzumab (Herceptin®), to the amine-functionalized surface of the SLNs via carbodiimide (B86325) chemistry.

Materials:

• DSPE-PEG-NH2 functionalized SLNs in a suitable buffer (e.g., MES buffer, pH 6.0)

• Trastuzumab (or other carboxyl-containing ligand)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

• Coupling Buffer (e.g., PBS, pH 7.4)

• Quenching solution (e.g., hydroxylamine (B1172632) or Tris buffer)

• Centrifugal filter units for purification

Procedure:

• Activation of the Ligand's Carboxyl Groups:

  • Dissolve Trastuzumab in Activation Buffer.

  • Add a 5-fold molar excess of EDC and a 2-fold molar excess of NHS to the Trastuzumab solution.

  • Incubate the mixture for 15-30 minutes at room temperature with gentle stirring to activate the carboxyl groups on the antibody.

• Conjugation to Amine-Functionalized SLNs:

  • Add the amine-functionalized SLN dispersion to the activated Trastuzumab solution.

  • Adjust the pH of the reaction mixture to 7.2-7.5 using Coupling Buffer.

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle agitation.

• Quenching the Reaction:

  • Add the quenching solution to the reaction mixture to deactivate any unreacted NHS esters.

  • Incubate for 15-30 minutes.

• Purification of the Conjugated SLNs:

  • Remove unconjugated ligand and excess reagents by washing the conjugated SLNs using centrifugal filter units.

  • Resuspend the final Trastuzumab-conjugated SLNs in a suitable storage buffer (e.g., PBS).

Visualizations

Caption: Workflow for the preparation, characterization, and functionalization of targeted SLNs.

Caption: Targeted SLNs inhibiting the HER2 signaling pathway in cancer cells.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of PEG-lipid anchor length on lipid nanoparticle pharmacokinetics and activity in a mouse model of traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: DSPE-PEG-NH2 for Theranostic Nanoparticles

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) is a highly versatile and widely utilized lipid-polymer conjugate in the development of theranostic nanoparticles.[1][2][3] These nanoparticles are engineered to combine diagnostic and therapeutic capabilities into a single platform, enabling simultaneous disease detection, treatment, and monitoring of therapeutic response.[4][5][6] DSPE-PEG-NH2 serves as a critical component in these formulations due to its unique trifunctional properties:

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) : A phospholipid that acts as a hydrophobic anchor, readily incorporating into the lipid bilayer of liposomes or the surface of other nanoparticle cores.[7][8]

• PEG (Polyethylene Glycol) : A hydrophilic polymer that forms a "stealth" layer on the nanoparticle surface. This PEG shield reduces opsonization (the process of marking particles for clearance by the immune system), leading to prolonged systemic circulation time and increased accumulation at the target site through the enhanced permeability and retention (EPR) effect.[2][9]

• -NH2 (Amine group) : A terminal primary amine group that provides a reactive handle for the covalent conjugation of various functional molecules, including targeting ligands, imaging agents, and therapeutic drugs.[1][10]

Key Applications in Theranostics

The unique properties of DSPE-PEG-NH2 make it an ideal building block for a variety of theranostic applications:

• Targeted Drug Delivery : The amine group can be conjugated with targeting moieties such as antibodies, peptides (e.g., cRGD), or small molecules (e.g., folic acid) that specifically bind to receptors overexpressed on cancer cells. This active targeting enhances the accumulation of the therapeutic payload at the tumor site, improving efficacy and reducing off-target toxicity.[8][10][11]

• Multimodal Imaging : Imaging agents, such as fluorescent dyes, MRI contrast agents (e.g., gadolinium chelates), or radiotracers, can be attached to the DSPE-PEG-NH2. This allows for non-invasive visualization of the nanoparticle distribution and accumulation in real-time, aiding in diagnosis and treatment planning.

• Combined Therapy and Imaging : By co-encapsulating a therapeutic agent within the nanoparticle core and conjugating an imaging agent to the surface via DSPE-PEG-NH2, a true theranostic system can be realized. This enables simultaneous monitoring of drug delivery and therapeutic response.

• Photothermal Therapy : DSPE-PEG-NH2 can be used to functionalize nanoparticles with photothermal agents, such as gold nanoparticles or single-walled carbon nanotubes (SWCNTs).[12][13][14][15] The PEG layer enhances their biocompatibility and circulation time, while the amine group can be used to attach targeting ligands for tumor-specific delivery.

Experimental Protocols

This section provides detailed protocols for the formulation and functionalization of DSPE-PEG-NH2-containing theranostic nanoparticles.

Protocol 1: Formulation of DSPE-PEG-NH2 Liposomes by Thin-Film Hydration

This protocol describes the preparation of liposomes incorporating DSPE-PEG-NH2 using the well-established thin-film hydration method.[10][11]

Materials:

• Primary phospholipid (e.g., DSPC, DPPC)

• Cholesterol

• DSPE-PEG-NH2

• Chloroform (B151607) or a chloroform/methanol mixture

• Hydration buffer (e.g., PBS, HEPES-buffered saline)

• Drug to be encapsulated (optional)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator or extruder

Procedure:

• Lipid Film Formation:

  • Dissolve the primary phospholipid, cholesterol, and DSPE-PEG-NH2 in chloroform or a chloroform/methanol mixture in a round-bottom flask. A typical molar ratio is 55:40:5 (phospholipid:cholesterol:DSPE-PEG-NH2).

  • If encapsulating a lipophilic drug, add it to the organic solvent at this stage.

  • Attach the flask to a rotary evaporator and rotate it in a water bath at a temperature above the lipid phase transition temperature to form a thin, uniform lipid film on the flask wall.

  • Continue evaporation under vacuum for at least 1 hour to ensure complete removal of the organic solvent.

• Hydration:

  • Hydrate the lipid film with the chosen aqueous buffer. If encapsulating a hydrophilic drug, dissolve it in the hydration buffer.

  • The hydration is performed by adding the buffer to the flask and gently agitating it at a temperature above the lipid's phase transition temperature. This process leads to the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain unilamellar vesicles with a defined size, the MLV suspension is subjected to sonication using a water bath sonicator or, for more uniform size distribution, extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

• Purification:

  • Remove unencapsulated drug and other impurities by dialysis against a large volume of buffer or by size exclusion chromatography.

Protocol 2: Surface Functionalization of DSPE-PEG-NH2 Nanoparticles with a Targeting Ligand via EDC/NHS Chemistry

This protocol details the conjugation of a carboxyl-containing targeting ligand (e.g., a peptide or small molecule) to the amine-terminated PEG on the nanoparticle surface using carbodiimide (B86325) chemistry.[10][16]

Materials:

• DSPE-PEG-NH2 containing nanoparticles (prepared as in Protocol 1 or other methods)

• Targeting ligand with a carboxylic acid group

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Activation buffer (e.g., MES buffer, pH 6.0)

• Coupling buffer (e.g., PBS, pH 7.4)

• Quenching solution (e.g., hydroxylamine (B1172632) or Tris buffer)

• Purification materials (e.g., dialysis membrane, centrifugal filter units)

Procedure:

• Activation of Carboxyl Groups on the Ligand:

  • Dissolve the targeting ligand in the activation buffer.

  • Add a molar excess of EDC and NHS (typically 2-5 fold excess over the ligand) to the ligand solution.

  • Incubate the mixture for 15-30 minutes at room temperature with gentle stirring to form a stable NHS-ester intermediate.

• Conjugation to Nanoparticles:

  • Add the activated ligand solution to the DSPE-PEG-NH2 nanoparticle suspension in the coupling buffer. A typical molar ratio of ligand to DSPE-PEG-NH2 is 10:1 to 50:1.

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching (Optional):

  • Add a quenching solution to stop the reaction by reacting with any unreacted NHS-esters.

• Purification:

  • Remove unreacted ligand and coupling reagents by dialysis, tangential flow filtration, or repeated centrifugation and resuspension of the nanoparticles.

• Characterization:

  • Confirm successful conjugation using techniques such as FT-IR, NMR, or by quantifying the amount of conjugated ligand using a suitable assay (e.g., UV-Vis spectroscopy if the ligand has a chromophore).

Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of DSPE-PEG-NH2 based nanoparticles.

Table 1: Physicochemical Properties of DSPE-PEG-NH2 Containing Nanoparticles

Formulation	DSPE-PEG-NH2 Molar Ratio (%)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
Liposomes	5	116.6	0.112	-13.7	[17]
LCP Nanoparticles	20	Not Specified	Not Specified	Not Specified	[18]
Gold Nanoparticles	Not Specified	88.3 - 91.2	Not Specified	Not Specified	[19]
SWCNT-DSPE-PEG	Not Specified	Not Specified	Not Specified	Not Specified	[14][15]

Table 2: In Vitro Characterization of Functionalized DSPE-PEG-NH2 Nanoparticles

Nanoparticle System	Targeting Ligand	Cell Line	Cellular Uptake Enhancement	Cytotoxicity (IC50)	Reference
ErbB2-Targeted Liposomes	ErbB2 peptide	Breast Cancer Cells	Not Quantified	Not Specified	[10]
Folate-Targeted Liposomes	Folic Acid	Folate Receptor Positive Cells	Qualitative Increase	Not Specified	[11]

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and characterization of theranostic nanoparticles.

Caption: Conceptual diagram of a DSPE-PEG-NH2 based theranostic nanoparticle.

References

• 1. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 2. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 3. DSPE-PEG: a distinctive component in drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Review on Metal-Based Theranostic Nanoparticles for Cancer Therapy and Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nanoparticles Design for Theranostic Approach in Cancer Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DSPE-PEG-NH2 | Lipid PEG | AxisPharm [axispharm.com]
• 8. What is the role of DSPE - PEG2000 - NH2 in drug delivery systems? - Blog [shochem.com]
• 9. Nanoparticle PEGylation for imaging and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 14. In Vitro Evaluation of DSPE-PEG (5000) Amine SWCNT Toxicity and Efficacy as a Novel Nanovector Candidate in Photothermal Therapy by Response Surface Methodology (RSM) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Influence of Polyethylene Glycol Density and Surface Lipid on Pharmacokinetics and Biodistribution of Lipid-Calcium-Phosphate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. krishisanskriti.org [krishisanskriti.org]

Application Notes and Protocols for Drug Loading into DSPE-PEG-NH2 Micelles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for loading therapeutic agents into 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) micelles. This document covers common loading techniques, characterization methods, and includes quantitative data for various drug molecules to guide formulation development.

Introduction to DSPE-PEG-NH2 Micelles in Drug Delivery

DSPE-PEG-NH2 is an amphiphilic polymer that self-assembles in aqueous solutions to form micelles. These micelles possess a hydrophobic core composed of the DSPE lipid tails, which can encapsulate poorly water-soluble drugs, and a hydrophilic polyethylene (B3416737) glycol (PEG) shell. The PEG shell provides a "stealth" characteristic, reducing recognition by the reticuloendothelial system and prolonging circulation time in the bloodstream. The terminal amine (-NH2) group on the PEG chain offers a valuable site for the covalent conjugation of targeting ligands such as antibodies, peptides, or aptamers, enabling active targeting to specific cells or tissues. The use of DSPE-PEG-NH2 micelles is a promising strategy to enhance the solubility, stability, and therapeutic efficacy of various drugs, particularly in cancer therapy where they can accumulate in tumor tissues through the enhanced permeability and retention (EPR) effect.

Factors Influencing Drug Loading Efficiency

The successful encapsulation of a drug into DSPE-PEG-NH2 micelles is influenced by several factors:

• Drug Properties :

  • Solubility : Hydrophobic drugs are more readily entrapped within the micellar core. For hydrophilic drugs, chemical modification or alternative loading strategies may be necessary.

  • Molecular Size : Smaller drug molecules can more easily penetrate and be retained within the micelle core.

  • Charge : Electrostatic interactions between the drug and the micelle components can influence loading. The amine group of DSPE-PEG-NH2 can be positively charged under certain pH conditions, potentially favoring interaction with negatively charged drugs.[1]

• DSPE-PEG-NH2 Properties :

  • Concentration : The concentration of the polymer should be above its critical micelle concentration (CMC) to ensure micelle formation. However, excessively high concentrations can lead to aggregation.[1]

  • Purity : High-purity DSPE-PEG-NH2 is essential for optimal and reproducible drug loading. Impurities can interfere with micelle formation and drug encapsulation.[1]

• Loading Conditions :

  • Temperature : Temperature can affect the fluidity of the lipid core and the solubility of both the drug and the polymer, thereby influencing loading efficiency.[1]

  • pH : The pH of the solution can affect the charge of both the drug and the DSPE-PEG-NH2, influencing their interaction.

  • Mixing : Adequate mixing is crucial to ensure homogenous distribution of the drug and polymer, facilitating efficient encapsulation.[1]

Common Drug Loading Techniques

Several methods can be employed to load drugs into DSPE-PEG-NH2 micelles. The choice of technique often depends on the physicochemical properties of the drug.

Thin-Film Hydration Method

This is a widely used method for encapsulating hydrophobic drugs. It involves the dissolution of the drug and the DSPE-PEG-NH2 polymer in a suitable organic solvent, followed by evaporation of the solvent to form a thin film. The film is then hydrated with an aqueous solution to allow for the self-assembly of drug-loaded micelles.

Solvent Evaporation/Extraction Technique

In this method, the drug and polymer are dissolved in a water-miscible organic solvent. This solution is then added dropwise to a vigorously stirred aqueous phase, leading to the formation of micelles as the organic solvent diffuses into the water. The organic solvent is subsequently removed by evaporation.[2]

Dialysis Method

The dialysis method involves dissolving the polymer and a hydrophobic drug in a water-miscible organic solvent and then dialyzing the solution against an aqueous buffer. As the organic solvent is gradually removed through the dialysis membrane, the polymer self-assembles, entrapping the drug within the micellar core.

Quantitative Data on Drug Loading in DSPE-PEG Micelles

The following table summarizes key parameters for various drugs loaded into DSPE-PEG based micelles. Note that while the core polymer is DSPE-PEG, the terminal group may vary in some examples, but the loading principles are analogous.

Drug	Loading Method	Polymer	Drug:Polymer Ratio (w/w)	Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading Content (%)	Reference
Doxorubicin	Simple Mixing	DSPE-PEG-NH2	1:10	~10-23	+6 to +8	~98	Not Reported	[3]
Doxorubicin	Thin-Film Hydration	DSPE-PEG2000	Not Reported	~17	Not Reported	Not Reported	Not Reported	[4]
Ridaforolimus	Solvent Evaporation	DSPE-PEG2000	1:10	33 ± 15	Not Reported	77.5 ± 1.7	7.2 ± 0.1	[2]
Paclitaxel (B517696)	Film Casting	PEG(2000)-DSPE	Not Reported	Not Reported	Not Reported	>95	Not Reported	[5]
Paclitaxel	Solvent Evaporation	PEG5000-DSPE	Not Reported	Not Reported	Not Reported	95	Not Reported	[6]
Curcumin (B1669340)	Thin-Film Hydration	DSPE-PEG2000	Not Reported	~20	Not Reported	Not Reported	Not Reported	[4]
Amentoflavone	Thin-Film Hydration	DSPE-PEG2000	Not Reported	~26	Not Reported	98.8 ± 0.2	3.0 ± 0.1	[7]

Experimental Protocols

Protocol 1: Drug Loading using the Thin-Film Hydration Method

This protocol is suitable for hydrophobic drugs like paclitaxel and curcumin.

Materials:

• DSPE-PEG-NH2

• Drug of interest (e.g., Paclitaxel)

• Organic solvent (e.g., Chloroform, Methanol, or a mixture)

• Aqueous buffer (e.g., Phosphate Buffered Saline - PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Syringe filters (0.22 µm)

Procedure:

• Dissolution: Dissolve a known amount of DSPE-PEG-NH2 and the drug in a suitable organic solvent in a round-bottom flask. The drug-to-polymer ratio should be optimized for the specific drug.

• Film Formation: Remove the organic solvent using a rotary evaporator under vacuum. A thin, uniform lipid-drug film should form on the inner surface of the flask. To ensure complete removal of the solvent, the flask can be further dried under a stream of nitrogen gas or in a vacuum oven.[8]

• Hydration: Add the aqueous buffer to the flask. The temperature of the buffer should be above the phase transition temperature of the DSPE lipid to facilitate hydration.

• Micelle Formation: Agitate the flask by vortexing or sonicating until the lipid film is completely dispersed, forming a micellar solution.[9]

• Purification: To remove any non-encapsulated drug aggregates, the micellar solution can be centrifuged and/or filtered through a 0.22 µm syringe filter.[8]

• Storage: Store the drug-loaded micelle solution at 4°C.

Protocol 2: Drug Loading using the Solvent Evaporation Technique

This protocol is suitable for lipophilic drugs like ridaforolimus.

Materials:

• DSPE-PEG-NH2

• Drug of interest (e.g., Ridaforolimus)

• Water-miscible organic solvent (e.g., Acetone, Methanol, Ethanol)[2]

• Deionized water or aqueous buffer

• Syringe pump

• Magnetic stirrer

• Syringe filters (0.22 µm)

Procedure:

• Dissolution: Dissolve both DSPE-PEG-NH2 and the drug in a minimal amount of a water-miscible organic solvent.[2]

• Injection: Add the organic solution drop-wise to a vigorously stirred aqueous phase using a syringe pump. The rapid diffusion of the organic solvent into the aqueous phase leads to the self-assembly of the polymer and encapsulation of the drug.[2]

• Solvent Removal: Allow the organic solvent to evaporate by stirring the solution under a fume hood, optionally with a gentle stream of air or nitrogen.[2]

• Purification: Filter the solution through a 0.22 µm syringe filter to remove any unincorporated drug and to sterilize the formulation.[2]

• Storage: Protect the solution from light and store at 4°C.[2]

Protocol 3: Characterization of Drug-Loaded Micelles

Instrumentation: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).

Procedure:

• Sample Preparation: Dilute the drug-loaded micelle solution with the same aqueous buffer used for hydration to an appropriate concentration. Filter the sample through a 0.2 µm syringe filter to remove any dust or large aggregates.[2]

• DLS Measurement:

  • Transfer the filtered sample to a clean cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the measurement parameters (e.g., temperature, scattering angle). For many instruments, these can be set automatically.[10]

  • Perform the measurement to obtain the hydrodynamic diameter (particle size) and Polydispersity Index (PDI). A low PDI value (typically < 0.3) indicates a monodisperse sample.

• Zeta Potential Measurement:

  • For zeta potential, transfer the sample to a specific folded capillary cell.

  • Place the cell in the instrument and perform the measurement to determine the surface charge of the micelles.

Instrumentation: Transmission Electron Microscope (TEM).

Procedure:

• Sample Preparation: Place a drop of the diluted micelle solution onto a carbon-coated copper grid.

• Negative Staining: After a few minutes, wick off the excess solution with filter paper. Apply a drop of a negative staining agent (e.g., 2% phosphotungstic acid or uranyl acetate) to the grid for a short period.[11]

• Drying: Remove the excess staining solution and allow the grid to air dry completely.

• Imaging: Observe the sample under the TEM to visualize the morphology and size of the micelles.[11]

Instrumentation: High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV-Vis).

Procedure:

• Separation of Free Drug: Separate the non-encapsulated drug from the drug-loaded micelles. This can be achieved by:

  • Ultrafiltration: Use a centrifugal filter unit with a molecular weight cutoff (MWCO) that retains the micelles while allowing the free drug to pass through.

  • Dialysis: Dialyze the micelle solution against a large volume of buffer to remove the free drug.

• Quantification of Total and Free Drug:

  • Total Drug (Wtotal): Disrupt a known volume of the original micelle solution by adding a suitable organic solvent (e.g., methanol) to dissolve the micelles and release the encapsulated drug. Quantify the drug concentration using a validated HPLC method.

  • Free Drug (Wfree): Quantify the amount of drug in the filtrate/dialysate from the separation step using the same HPLC method.

• Calculations:

  • Encapsulation Efficiency (EE%): EE% = [(Wtotal - Wfree) / Wtotal] x 100

  • Drug Loading Content (DLC%): DLC% = [Weight of loaded drug / Total weight of micelles (drug + polymer)] x 100

Visualizations

Caption: General workflow for drug loading into DSPE-PEG-NH2 micelles.

Caption: Step-by-step process of the thin-film hydration method.

Caption: The solvent evaporation technique for micelle preparation.

Caption: Targeted drug delivery using a ligand-conjugated DSPE-PEG-NH2 micelle.

References

• 1. researchgate.net [researchgate.net]
• 2. research.cbc.osu.edu [research.cbc.osu.edu]
• 3. Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Mixed micelles of PEG(2000)-DSPE and vitamin-E TPGS for concurrent delivery of paclitaxel and parthenolide: enhanced chemosenstization and antitumor efficacy against non-small cell lung cancer (NSCLC) cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 7. Dynamic Light Scattering (DLS) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 8. researchgate.net [researchgate.net]
• 9. Formulation and characterization of curcumin loaded polymeric micelles produced via continuous processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. muser-my.com [muser-my.com]
• 11. Characterization of drug-loaded micelles [bio-protocol.org]

Application Notes and Protocols for DSPE-PEG-NH2 in Cancer Cell Targeting Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) in the development of targeted nanocarriers for cancer therapy. Detailed protocols for formulation, characterization, and evaluation of DSPE-PEG-NH2-based nanoparticles are provided, along with data summaries and visualizations of key biological pathways.

Introduction to DSPE-PEG-NH2 in Targeted Cancer Therapy

DSPE-PEG-NH2 is a heterobifunctional lipid-polymer conjugate that serves as a versatile building block for constructing advanced drug delivery systems.[1][2] Its amphiphilic nature, with a lipid tail (DSPE) and a hydrophilic polymer chain (PEG), allows for self-assembly into various nanoparticle formulations such as liposomes and micelles.[1][2] The PEG component provides a "stealth" characteristic, prolonging circulation time by reducing clearance by the mononuclear phagocyte system, which enhances the accumulation of nanoparticles in tumor tissues via the enhanced permeability and retention (EPR) effect.[3][4]

The terminal amine (-NH2) group on the PEG chain is a key functional feature, enabling the covalent conjugation of targeting ligands like antibodies, peptides (e.g., cRGD), aptamers, or small molecules (e.g., folic acid).[2][3] This active targeting strategy promotes specific recognition and binding to receptors overexpressed on the surface of cancer cells, leading to enhanced cellular uptake and intracellular drug delivery, thereby improving therapeutic efficacy and minimizing off-target toxicity.[3][4]

Applications of DSPE-PEG-NH2 in Cancer Research

DSPE-PEG-NH2 has been instrumental in a variety of cancer targeting strategies, including:

• Chemotherapy Delivery: Encapsulating cytotoxic drugs like doxorubicin (B1662922) to improve their therapeutic index.

• Gene Therapy: Delivering nucleic acids such as siRNA to silence oncogenes.

• Photothermal Therapy (PTT): As a component of nanoparticles that convert near-infrared (NIR) light into heat to ablate tumor cells.[5]

• Combination Therapy: Co-delivering multiple therapeutic agents to achieve synergistic anti-cancer effects.

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing DSPE-PEG-NH2 for cancer cell targeting.

Table 1: Physicochemical Properties of DSPE-PEG-NH2-based Nanoparticles

Nanoparticle Formulation	Average Diameter (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
DSPE-PEG-C60:DOX (10:1 w/w) Micelles	211	~ -30	95.4	[6][7]
SiNcOH-DSPE-PEG(NH2) NPs	~160	+8.87	Not Reported	[8]
cRGD-CL/pshOC-2 lipoplexes	150 ± 1.02	+19.8 ± 0.249	96	[9]
FA+TPP-TP-Lips	99.28 ± 5.7	+1.2 ± 0.08	74.37 ± 1.07	[10]

Table 2: In Vitro Cytotoxicity and Cellular Uptake

Cell Line	Nanoparticle Formulation	Outcome	Quantitative Value	Reference
Normal Cells (L02, GES-1, H9c2)	DSPE-PEG-C60 micelles with DOX	Reduced Cytotoxicity	~20-30% decrease in apoptosis vs free DOX	[11]
S180 cells	SiNcOH-DSPE-PEG(NH2) NPs + NIR	Significant Cell Death	-	[8]
HepG2, BEL-7402, SGC-7901	DSPE-PEG-C60 micelles with DOX	Similar cytotoxicity to free DOX	No significant difference in apoptosis rate	[11]
HT29 cells	Liposomes with sialyl Lewis(X)	Increased Uptake	30.2%	[12]

Table 3: In Vivo Tumor Targeting and Efficacy

Tumor Model	Nanoparticle Formulation	Therapeutic Effect	Quantitative Value	Reference
S180 tumor-bearing mice	SiNcOH-DSPE-PEG(NH2) NPs + NIR	Tumor Temperature Increase	Reached ~52.7 °C after 5 min	[8]
H22 tumor-bearing mice	siRNA/DOX/GH-DPP	Higher Anti-tumor Effect	-	[13][14]
4T1 tumor-bearing mice	64Cu-NOTA-mSiO2-PEG-TRC105	Prominent Tumor Accumulation	-
U87MG xenograft	APTEDB-PEG2000/PEG1000 liposomes	Retarded Tumor Growth	Greatest extent among tested formulations	[4]

Experimental Protocols

The following are detailed protocols for key experiments involving DSPE-PEG-NH2 in cancer cell targeting research.

Protocol 1: Formulation of DSPE-PEG-NH2-based Nanoparticles (Thin-Film Hydration Method for Liposomes)

This protocol describes the formulation of liposomes incorporating DSPE-PEG-NH2, which can be adapted for encapsulating hydrophilic or hydrophobic drugs.

Materials:

• Primary lipid (e.g., DSPC or DPPC)

• Cholesterol

• DSPE-PEG-NH2

• Drug to be encapsulated (hydrophilic or hydrophobic)

• Organic solvent (e.g., chloroform, methanol)

• Hydration buffer (e.g., PBS, HEPES-buffered saline)

• Round-bottom flask

• Rotary evaporator

• Bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Preparation: a. Dissolve the primary lipid, cholesterol, and DSPE-PEG-NH2 (and a hydrophobic drug, if applicable) in a suitable organic solvent in a round-bottom flask. A typical molar ratio is 55:40:5 (primary lipid:cholesterol:DSPE-PEG-NH2). b. Attach the flask to a rotary evaporator and rotate it in a water bath (temperature above the lipid transition temperature) to form a thin, uniform lipid film on the flask's inner surface. c. Continue evaporation under vacuum for at least 2 hours to ensure complete removal of the organic solvent.

• Hydration: a. Hydrate the lipid film with an aqueous buffer. If encapsulating a hydrophilic drug, dissolve it in the hydration buffer. b. The hydration process is facilitated by vortexing or bath sonication, leading to the formation of multilamellar vesicles (MLVs).

• Size Reduction (Extrusion): a. To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion. b. Pass the suspension through polycarbonate membranes with a specific pore size (e.g., 100 nm) multiple times (e.g., 10-20 passes) using a handheld or high-pressure extruder.

• Purification: a. Remove unencapsulated drug by dialysis, size exclusion chromatography, or ultracentrifugation.

• Sterilization: a. Sterilize the final liposome (B1194612) formulation by filtering through a 0.22 µm syringe filter for in vitro and in vivo applications.

Protocol 2: Conjugation of Targeting Ligand to DSPE-PEG-NH2

This protocol outlines the conjugation of a targeting ligand with a carboxylic acid group (e.g., folic acid, peptides) to the amine group of DSPE-PEG-NH2 using EDC/NHS chemistry.

Materials:

• DSPE-PEG-NH2

• Targeting ligand with a carboxylic acid group

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethyl Sulfoxide (DMSO) or other suitable organic solvent

• Reaction buffer (e.g., PBS, pH 7.4)

• Dialysis membrane (appropriate molecular weight cutoff)

Procedure:

• Activation of Carboxylic Acid: a. Dissolve the targeting ligand in anhydrous DMSO. b. Add EDC and NHS (e.g., 1.5-fold molar excess of each over the ligand) to the solution to activate the carboxylic acid groups. c. Stir the reaction mixture at room temperature for a few hours in the dark.

• Conjugation Reaction: a. Dissolve DSPE-PEG-NH2 in DMSO. b. Add the activated ligand solution to the DSPE-PEG-NH2 solution. c. Allow the reaction to proceed overnight at room temperature with continuous stirring.

• Purification: a. Purify the resulting DSPE-PEG-Ligand conjugate by dialysis against deionized water for 2-3 days to remove unreacted reagents. b. Lyophilize the purified product to obtain a powder.

• Characterization: a. Confirm the successful conjugation using techniques such as 1H-NMR or FTIR spectroscopy.

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability after treatment with nanoparticles.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well plates

• DSPE-PEG-NH2-based nanoparticles (with and without drug)

• Free drug solution

• Control nanoparticles (without drug)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: a. Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well. b. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Treatment: a. Prepare serial dilutions of the test articles (nanoparticles with drug, free drug, control nanoparticles) in complete cell culture medium. b. Remove the old medium from the cells and add 100 µL of the prepared dilutions to the respective wells. Include wells with untreated cells as a negative control. c. Incubate the plate for 48-72 hours.

• MTT Addition and Incubation: a. After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well. b. Incubate for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: a. Carefully remove the medium containing MTT. b. Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: a. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: a. Calculate the percentage of cell viability for each treatment group relative to the untreated control. b. Plot the cell viability against the drug concentration to determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Protocol 4: In Vivo Tumor Model and Efficacy Study

This protocol describes a subcutaneous xenograft model in mice to evaluate the in vivo anti-tumor efficacy of DSPE-PEG-NH2-based nanoparticles. All animal experiments must be conducted in accordance with institutional and national guidelines for animal care.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cell line

• Matrigel (optional)

• Sterile PBS

• Test articles (drug-loaded targeted nanoparticles, non-targeted nanoparticles, free drug, vehicle control)

• Calipers

• Syringes and needles

Procedure:

• Tumor Implantation: a. Harvest cancer cells and resuspend them in sterile PBS (or a 1:1 mixture of PBS and Matrigel) at a concentration of 1-5 x 10^7 cells/mL. b. Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Treatment: a. Monitor the tumor growth regularly using calipers. b. When the tumors reach a certain volume (e.g., 100-200 mm³), randomize the mice into treatment groups (n=5-10 mice per group). c. Administer the test articles intravenously (or via another appropriate route) according to a predetermined dosing schedule (e.g., every 3 days for 4 doses).

• Monitoring: a. Measure the tumor volume (Volume = 0.5 x Length x Width²) and body weight of the mice every 2-3 days. b. Monitor the mice for any signs of toxicity.

• Endpoint and Analysis: a. At the end of the study (e.g., when tumors in the control group reach a maximum allowed size), euthanize the mice. b. Excise the tumors, weigh them, and process them for further analysis (e.g., histology, immunohistochemistry, Western blot) to assess apoptosis, cell proliferation, and target engagement. c. Collect major organs for histological analysis to evaluate potential toxicity.

Visualizations of Mechanisms and Workflows

Signaling Pathways and Experimental Processes

The following diagrams, generated using the DOT language, illustrate key concepts in DSPE-PEG-NH2-based cancer cell targeting.

Caption: General experimental workflow for developing and evaluating DSPE-PEG-NH2 targeted nanoparticles.

Caption: Mechanism of receptor-mediated endocytosis for targeted nanoparticle uptake.

Caption: Simplified signaling pathway of Doxorubicin-induced apoptosis.

Caption: Mechanism of siRNA-mediated gene silencing.

Caption: Mechanism of photothermal therapy (PTT) for cancer cell ablation.

References

• 1. An overview of receptor endocytosis and signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Systemic siRNA-Mediated Gene Silencing: A New Approach to Targeted Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Elucidating the fundamental mechanisms of cell death triggered by photothermal therapy. | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. Regulated cell death pathways in doxorubicin-induced cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. Mechanism of apoptosis induced by doxorubicin through the generation of hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Emerging roles for folate receptor FOLR1 in signaling and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ligation Strategies for Targeting Liposomal Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Doxorubicin generates a pro-apoptotic phenotype by phosphorylation of EF-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Elucidating the fundamental mechanisms of cell death triggered by photothermal therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dovepress.com [dovepress.com]
• 13. Receptor-mediated endocytosis - Wikipedia [en.wikipedia.org]
• 14. Endocytosis and signalling: intertwining molecular networks - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Radiolabeling DSPE-PEG-NH2 Constructs

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the radiolabeling of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) constructs. These protocols are essential for researchers developing radiolabeled nanoparticles, such as liposomes and micelles, for applications in diagnostic imaging and biodistribution studies.[1][2][3]

The primary method for radiolabeling DSPE-PEG-NH2 involves a two-step process. First, the terminal amine group of the DSPE-PEG-NH2 is covalently conjugated with a bifunctional chelating agent.[4] This chelator serves to stably coordinate a metallic radionuclide. The second step involves the chelation of the desired radiometal by the DSPE-PEG-chelator conjugate. This indirect labeling approach is versatile and can be adapted for a wide range of radiometals used in Single Photon Emission Computed Tomography (SPECT) and Positron Emission Tomography (PET).[5]

Experimental Protocols

Protocol 1: Conjugation of a Bifunctional Chelator to DSPE-PEG-NH2

This protocol details the conjugation of diethylenetriaminepentaacetic acid (DTPA) to DSPE-PEG2000-NH2. DTPA is a widely used chelator for trivalent radiometals like Indium-111 (¹¹¹In) and can also be used for Technetium-99m (⁹⁹ᵐTc).[4][6][7]

Materials:

• DSPE-PEG2000-NH2

• Diethylenetriaminepentaacetic (DTPA) dianhydride

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Anhydrous Pyridine (B92270)

• Ethyl acetate (B1210297)

• Ultrapure water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve DTPA dianhydride in a mixture of anhydrous DMSO and pyridine (e.g., 7:3 v/v).[4] A significant molar excess of DTPA dianhydride (e.g., 25-fold) is recommended to drive the reaction to completion.[4]

• Addition of DSPE-PEG-NH2: Separately, dissolve DSPE-PEG2000-NH2 in a small volume of anhydrous DMSO.[4]

• Slowly add the DSPE-PEG2000-NH2 solution to the stirring DTPA dianhydride solution.[4]

• Reaction Incubation: Heat the reaction mixture under constant stirring for approximately 90 minutes at 100°C.[4]

• Hydrolysis of Excess Anhydride: After the initial incubation, add ultrapure water to the flask to hydrolyze any unreacted DTPA dianhydride. Continue heating for another 90 minutes at 100°C.[4]

• Solvent Evaporation: Remove the solvents (DMSO, pyridine, and water) using a rotary evaporator.

• Purification: The resulting residue contains the DSPE-PEG-DTPA conjugate and excess DTPA. Purify the conjugate by performing successive extractions with ethyl acetate to remove the unreacted DTPA.[4]

• Final Product: Dry the purified DSPE-PEG-DTPA product, which should appear as a white powder.[4] Characterization can be performed using techniques like Fourier-transform infrared spectroscopy (FTIR) and mass spectrometry (MS) to confirm the successful conjugation.[4]

Note: Other bifunctional chelators like DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) or NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid) derivatives can be conjugated to DSPE-PEG-NH2 using similar principles, often involving NHS-ester or isothiocyanate chemistries for reaction with the primary amine.[6][8][9] The choice of chelator depends on the radiometal to be used.[5]

Protocol 2: Radiolabeling of DSPE-PEG-Chelator Constructs

This protocol provides a general method for radiolabeling the DSPE-PEG-DTPA conjugate with a radiometal, such as Indium-111 (¹¹¹In) or Gallium-68 (⁶⁸Ga). This process is typically performed after the DSPE-PEG-DTPA has been incorporated into a nanoparticle formulation (e.g., liposomes or micelles).

Materials:

• Nanoparticles formulated with DSPE-PEG-DTPA

• Radiometal solution (e.g., ¹¹¹InCl₃ in dilute HCl or ⁶⁸GaCl₃ eluted from a generator)

• Metal-free buffer (e.g., 0.1 M sodium acetate or citrate (B86180) buffer, pH 4-6)

• Heating block or water bath

• Size exclusion chromatography (SEC) column (e.g., PD-10) for purification

Procedure:

• pH Adjustment: Add an appropriate volume of metal-free buffer to the nanoparticle suspension containing the DSPE-PEG-DTPA conjugate to achieve the optimal pH for chelation (typically between 4 and 6).

• Addition of Radionuclide: Introduce the radiometal solution to the buffered nanoparticle suspension.

• Incubation: Incubate the reaction mixture at a specific temperature and for a set duration. These conditions are highly dependent on the radionuclide and chelator combination.

  • For ⁶⁸Ga-DOTA/NOTA labeling, incubation can be effective at temperatures ranging from room temperature to 95°C for 5-15 minutes.[10][11]

  • For ¹¹¹In-DTPA labeling, incubation at room temperature or slightly elevated temperatures (e.g., 40°C) for 15-30 minutes is often sufficient.[7]

  • For ⁹⁹ᵐTc labeling of DTPA conjugates, a reducing agent like stannous chloride (SnCl₂) is required to reduce the pertechnetate (B1241340) (⁹⁹ᵐTcO₄⁻) to a lower oxidation state that can be chelated.[7]

• Purification: After incubation, it is crucial to remove any unchelated radiometal. This is commonly achieved using a size exclusion column (e.g., PD-10). The large, radiolabeled nanoparticles will elute first, while the smaller, free radiometal ions will be retained and elute later.

• Final Product: The purified fraction containing the radiolabeled nanoparticles is collected and is ready for quality control and subsequent in vitro or in vivo experiments.

Protocol 3: Quality Control of Radiolabeled Constructs

Quality control is essential to ensure the radiolabeled product is suitable for its intended application.[12] The primary parameter to assess is the radiochemical purity (RCP).[12][13]

Materials:

• Radiolabeled nanoparticle sample

• Instant thin-layer chromatography (iTLC) strips (e.g., silica (B1680970) gel-impregnated)

• Appropriate mobile phase (solvent system)

• Radio-TLC scanner or gamma counter

Procedure (Example for ¹¹¹In-labeled nanoparticles):

• Spotting: Spot a small aliquot (1-2 µL) of the radiolabeled nanoparticle solution onto the origin of an iTLC strip.

• Development: Place the strip in a chromatography tank containing a suitable mobile phase. The choice of mobile phase is critical to separate the radiolabeled nanoparticles from free radiometal. For ¹¹¹In-DTPA labeled nanoparticles, a common mobile phase is 0.1 M sodium citrate buffer (pH 5.5).

• Analysis: In this system, the radiolabeled nanoparticles remain at the origin (Rf = 0), while the free ¹¹¹In-citrate complex migrates with the solvent front (Rf = 1).

• Quantification: After the solvent has migrated up the strip, remove the strip and let it dry. Cut the strip in half (origin and front) and measure the radioactivity in each section using a gamma counter, or scan the entire strip using a radio-TLC scanner.

• Calculation of Radiochemical Purity (RCP):

  • RCP (%) = [Radioactivity at the origin / (Radioactivity at the origin + Radioactivity at the front)] x 100

  • A high RCP (typically >95%) is desired.

In Vitro Stability: To assess the stability of the radiolabel, the purified radiolabeled nanoparticles are incubated in relevant biological media (e.g., human serum or phosphate-buffered saline) at 37°C.[14][15] At various time points (e.g., 1, 4, 24 hours), aliquots are taken and the RCP is re-measured using the radio-TLC method described above. A minimal decrease in RCP over time indicates high stability.[12]

Quantitative Data Summary

The choice of radionuclide is dictated by the imaging modality and the biological half-life of the nanoparticle carrier.[16][7]

Table 1: Common Radionuclides for Labeling DSPE-PEG Constructs

Radionuclide	Half-life	Primary Emission(s)	Imaging Modality	Common Chelator(s)
Technetium-99m (⁹⁹ᵐTc)	6.02 hours	Gamma (140 keV)	SPECT	DTPA, HYNIC
Indium-111 (¹¹¹In)	2.8 days	Gamma (171, 245 keV)	SPECT	DTPA, DOTA
Gallium-68 (⁶⁸Ga)	68 minutes	Positron (β+)	PET	DOTA, NOTA, NODAGA
Copper-64 (⁶⁴Cu)	12.7 hours	Positron (β+), Beta (β-)	PET / Therapy	DOTA, NOTA
Zirconium-89 (⁸⁹Zr)	78.4 hours	Positron (β+)	PET	DFO, DOTA

| Lutetium-177 (¹⁷⁷Lu) | 6.7 days | Beta (β-), Gamma | Therapy / SPECT | DOTA |

This table is a summary based on data from multiple sources.[16][5][17][18]

Table 2: Representative Radiolabeling Performance Data

Construct	Radionuclide	Chelator	Radiolabeling Efficiency / RCP	Stability (24h in serum)	Reference
DSPE-PEG Micelles	⁹⁹ᵐTc	DTPA	>95%	High	[4]
Liposomes	⁹⁹ᵐTc	- (Direct)	>95%	>90%	[14]
Liposomes	¹¹¹In	DTPA	Good efficiency	Stable in circulation	[15][19]
DSPE-PEG Micelles	⁶⁴Cu	NOTA	>97%	Not specified	[9]

| Iron Oxide NPs | ⁶⁸Ga | DPD | >91% | Stable |[20][21] |

Visualizations

References

• 1. DSPE-PEG: a distinctive component in drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Matching chelators to radiometals for radiopharmaceuticals - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Methods for Radiolabelling Nanoparticles: SPECT Use (Part 1) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Development of PET Radioisotope Copper-64-Labeled Theranostic Immunoliposomes for EGFR Overexpressing Cancer-Targeted Therapy and Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methods for Radiolabelling Nanoparticles: PET Use (Part 2) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. Radiolabeling and quality control of therapeutic radiopharmaceuticals: optimization, clinical implementation and comparison of radio-TLC/HPLC analysis, demonstrated by [177Lu]Lu-PSMA - PMC [pmc.ncbi.nlm.nih.gov]
• 14. alasbimnjournal.net [alasbimnjournal.net]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Gallium-68 Labeled Iron Oxide Nanoparticles Coated with 2,3-Dicarboxypropane-1,1-diphosphonic Acid as a Potential PET/MR Imaging Agent: A Proof-of-Concept Study - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: DSPE-PEG-NH2 Conjugation

Welcome to the technical support center for DSPE-PEG-NH2 conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving conjugation efficiency and troubleshooting common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for EDC/NHS coupling reactions with DSPE-PEG-NH2?

A1: The EDC/NHS coupling reaction is a two-step process with distinct optimal pH ranges for each step. The initial activation of the carboxyl group on your molecule of interest with EDC and NHS is most efficient in a slightly acidic environment, typically at a pH between 4.5 and 6.0.[1][2][3] For this activation step, a non-amine and non-carboxylate buffer like MES is recommended.[1][3] The second step, the reaction of the newly formed NHS-activated molecule with the primary amine of DSPE-PEG-NH2, is most efficient at a pH of 7.2 to 8.5.[1][2][4] For this step, a buffer such as PBS is commonly used.[1][3]

Q2: What are the recommended molar ratios of EDC and NHS to my carboxyl-containing molecule?

A2: It is common to use a molar excess of both EDC and NHS to ensure efficient activation of the carboxyl groups. A general starting point is a 2- to 10-fold molar excess of EDC over the carboxyl groups.[1] The molar ratio of NHS to EDC is often recommended to be around 1:1 to 1.5:1 to improve the stability of the active intermediate.[1] However, the optimal ratios can depend on the specific reactants and may require some optimization.

Q3: How should I store and handle my DSPE-PEG-NH2, EDC, and NHS reagents?

A3: DSPE-PEG-NH2 should be stored at -20°C for the long term (months to years) and at 0-4°C for the short term (days to weeks), kept dry and protected from light.[5] EDC and NHS are sensitive to moisture and should be stored desiccated at -20°C.[2][3] Before use, it is crucial to allow the reagent vials to warm to room temperature before opening to prevent moisture condensation.[2][6] It is highly recommended to prepare EDC and NHS solutions immediately before use, as they are susceptible to hydrolysis.[2][6]

Q4: What are the best methods to confirm and quantify the conjugation of DSPE-PEG-NH2?

A4: Several analytical techniques can be used. High-Performance Liquid Chromatography (HPLC), particularly with a detector like Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD), can separate the conjugated product from unreacted starting materials and assess purity.[7][8] Mass Spectrometry (MS) provides definitive confirmation of the molecular weight of the conjugate.[7] For quantification, if one of the components is fluorescent, fluorescence spectroscopy can be a sensitive method. Alternatively, colorimetric assays that react with the amine group can be used to quantify the amount of unreacted DSPE-PEG-NH2.

Q5: What causes precipitation during the conjugation reaction and how can it be avoided?

A5: Precipitation can occur for several reasons. High concentrations of EDC can sometimes lead to cross-linking and aggregation.[3][9] Also, the solubility of your target molecule or the DSPE-PEG-NH2 conjugate may be limited in the reaction buffer. To avoid this, you can try reducing the EDC concentration, or consider adding a small amount of a water-miscible organic solvent like DMSO or DMF to improve solubility, ensuring it is compatible with your molecules.[9]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conjugation Yield	Inactive Reagents: EDC and/or NHS have hydrolyzed due to improper storage or handling.	Ensure EDC and NHS are stored desiccated at -20°C and warm to room temperature before opening. Use fresh, high-quality reagents and prepare solutions immediately before use.[2][3]
Suboptimal pH: The pH of the activation or coupling step is not within the optimal range.	Verify the pH of your buffers. Use a pH of 4.5-6.0 for the activation step (e.g., in MES buffer) and a pH of 7.2-8.5 for the coupling step (e.g., in PBS buffer).[1][2][3]
Inappropriate Buffer: The buffer contains primary amines (e.g., Tris, glycine) or carboxylates that compete with the reaction.	Use non-amine, non-carboxylate buffers. MES is recommended for the activation step, and PBS or borate (B1201080) buffer for the coupling step.[1][3]
Hydrolysis of Intermediates: The activated NHS-ester is hydrolyzing before it can react with the amine.	Perform the reaction steps promptly. Minimize the time between the activation of the carboxyl group and the addition of the DSPE-PEG-NH2.[2]
Insufficient Molar Ratios: The molar excess of EDC and/or NHS is too low for efficient activation.	Increase the molar excess of EDC (e.g., 2- to 10-fold) and NHS relative to the carboxyl-containing molecule.[1]
Precipitation During Reaction	High EDC Concentration: Excessive EDC can lead to intermolecular cross-linking and aggregation.	Titrate the amount of EDC to find the optimal concentration that promotes conjugation without causing precipitation.[3][9]
Poor Solubility: The target molecule or the final conjugate has low solubility in the reaction buffer.	Consider adding a small percentage of a water-miscible organic solvent like DMSO or DMF to improve solubility.[9] Ensure the chosen solvent is compatible with your reactants.
Protein Aggregation: Changes in pH or the addition of reagents can cause protein instability and aggregation.	Ensure your protein is soluble and stable in the chosen reaction buffers. A buffer exchange step might be necessary prior to the reaction.[3]

Quantitative Data Summary

Optimizing reaction conditions is critical for maximizing conjugation efficiency. The following tables provide a summary of how key parameters can influence the outcome of your EDC/NHS conjugation reaction.

Table 1: Effect of pH on EDC/NHS Reaction Steps

Reaction Step	Optimal pH Range	Recommended Buffer	Rationale
Activation of Carboxyl Group	4.5 - 6.0	MES	Maximizes the formation of the amine-reactive O-acylisourea intermediate and subsequent NHS-ester.[1][2][3]
Coupling to Amine (DSPE-PEG-NH2)	7.2 - 8.5	PBS, Borate	The primary amine is deprotonated and more nucleophilic at this pH, leading to efficient reaction with the NHS-ester.[1][2][4]

Table 2: Recommended Molar Ratios for EDC/NHS Chemistry

Reagent	Molar Ratio (Reagent : Carboxyl Group)	Notes
EDC	2:1 to 10:1	A higher excess is often used to drive the reaction forward, but very high concentrations can lead to side reactions and precipitation.[1][9]
NHS	1:1 to 1.5:1 (relative to EDC)	Using a slight excess of NHS compared to EDC helps to efficiently convert the unstable O-acylisourea intermediate to the more stable NHS-ester, improving the overall yield.[1]
DSPE-PEG-NH2	1:1 to 5:1 (relative to carboxyl group)	The optimal ratio depends on the desired degree of conjugation and the specific reactants. A slight excess of the amine can help drive the reaction to completion.

Experimental Protocols

Detailed Protocol: Two-Step EDC/NHS Conjugation of DSPE-PEG-NH2 to a Carboxylated Molecule

This protocol provides a general guideline for conjugating DSPE-PEG-NH2 to a molecule containing carboxylic acid groups (e.g., a protein, nanoparticle, or small molecule).

Materials:

• Carboxylated molecule

• DSPE-PEG-NH2

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: 1X PBS, pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine, pH 8.5

• Anhydrous DMSO or DMF (if needed for dissolving reagents)

• Purification system (e.g., dialysis tubing with appropriate MWCO, size-exclusion chromatography column)

Procedure:

• Reagent Preparation:

  • Allow DSPE-PEG-NH2, EDC, and NHS vials to equilibrate to room temperature before opening.

  • Prepare fresh solutions of EDC and NHS in the Activation Buffer immediately before use. For example, prepare 10 mg/mL solutions.

  • Dissolve the carboxylated molecule in the Activation Buffer to a desired concentration.

  • Dissolve DSPE-PEG-NH2 in the Coupling Buffer.

• Activation of Carboxyl Groups:

  • To the solution of the carboxylated molecule, add the freshly prepared EDC solution (2-10 molar excess) and NHS solution (1-1.5 molar excess relative to EDC).

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle stirring.

• Conjugation Reaction:

  • Immediately after the activation step, add the DSPE-PEG-NH2 solution to the activated molecule mixture. A 1 to 5-fold molar excess of DSPE-PEG-NH2 over the carboxylated molecule is a good starting point.

  • The pH of the reaction mixture should now be in the range of 7.2-7.5. If necessary, adjust the pH by adding Coupling Buffer.

  • Allow the conjugation reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching the Reaction:

  • Add the Quenching Solution to the reaction mixture to a final concentration of 10-50 mM to quench any unreacted NHS-esters.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Purify the DSPE-PEG-NH2 conjugate from excess reagents and byproducts.

  • For larger molecules like proteins or nanoparticles, dialysis against PBS is a common method.

  • Size-exclusion chromatography can also be used to separate the conjugate based on size.

• Characterization:

  • Analyze the purified conjugate using appropriate analytical techniques (e.g., HPLC, MS) to confirm successful conjugation and assess purity.

Visualizations

Caption: Experimental workflow for DSPE-PEG-NH2 conjugation using EDC/NHS chemistry.

Caption: Troubleshooting logic for low conjugation yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Optimization of post-insertion method to conjugate Doxil with anti-CD133 monoclonal antibodies: Investigating the specific binding and cytotoxicity to colorectal cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. benchchem.com [benchchem.com]

Navigating DSPE-PEG-NH2 Formulation Challenges: A Technical Support Guide

Shanghai, China - For researchers and drug development professionals working with DSPE-PEG-NH2 formulations, achieving stable and effective liposomal or micellar systems is paramount. However, aggregation of these nanoparticles remains a common and frustrating hurdle. This technical support center provides a comprehensive guide to troubleshooting aggregation issues, offering clear, actionable solutions in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of DSPE-PEG-NH2 in my formulation?

A1: DSPE-PEG-NH2 is a heterobifunctional lipid-polymer conjugate that serves two main purposes in your formulation. The DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) portion acts as a lipid anchor, incorporating into the lipid bilayer of your liposomes or the core of your micelles. The PEG (polyethylene glycol) chain provides a hydrophilic "stealth" layer that creates steric hindrance, which helps to prevent aggregation and reduces clearance by the immune system.[1][2][3][4] The terminal amine (-NH2) group provides a reactive site for the covalent attachment of targeting ligands, such as antibodies, peptides, or aptamers, for targeted drug delivery.[3][4][5][6]

Q2: I am observing visible precipitation and cloudiness in my DSPE-PEG-NH2 liposome (B1194612) suspension. What are the likely causes?

A2: Visible precipitation or cloudiness are clear indicators of significant aggregation.[7] The primary causes can be categorized as follows:

• Suboptimal Formulation Parameters: This includes an incorrect molar ratio of DSPE-PEG-NH2, high ionic strength of the buffer, or an inappropriate pH.

• Issues During Preparation: Incomplete hydration of the lipid film or processing temperatures below the phase transition temperature (Tc) of the lipids can lead to instability.[8]

• Bioconjugation-Related Problems: The process of attaching a ligand to the amine group can sometimes induce aggregation through cross-linking or due to the properties of the ligand itself.

• Improper Storage: Storing liposomes at the wrong temperature (e.g., freezing) can disrupt the lipid bilayer and cause aggregation.

Q3: How does the molar percentage of DSPE-PEG-NH2 affect the stability of my formulation?

A3: The molar percentage of DSPE-PEG-NH2 is a critical factor for stability. A sufficient amount is needed to provide a dense enough PEG layer to create steric hindrance and prevent aggregation. However, excessive amounts can also be detrimental.

• Too Low (e.g., < 2 mol%): Insufficient PEG coverage on the liposome surface can lead to van der Waals forces dominating, causing the liposomes to aggregate.[1]

• Optimal (typically 2-10 mol%): This range generally provides a good balance of steric stabilization without negatively impacting the formulation. Studies have shown that as little as 2 mol% of DSPE-PEG2000 can completely prevent the aggregation of DSPC-based liposomes.[1]

• Too High (e.g., > 10 mol%): High concentrations of PEGylated lipids can lead to the formation of micelles instead of or in addition to liposomes, which can alter the desired characteristics of your formulation. It can also potentially hinder the cellular uptake of the liposomes.

Troubleshooting Guide: Aggregation During Formulation and Bioconjugation

This guide provides a systematic approach to diagnosing and resolving aggregation issues.

Problem 1: Aggregation is observed immediately after liposome preparation (before bioconjugation).

This suggests an issue with the fundamental formulation or preparation process.

Troubleshooting Workflow for Formulation-Based Aggregation

Caption: A troubleshooting workflow for aggregation issues arising during liposome preparation.

Problem 2: Aggregation occurs after initiating the bioconjugation reaction.

This points to a problem with the conjugation chemistry or the properties of the molecule being attached.

Q4: I am using an NHS-ester crosslinker to attach my antibody to the DSPE-PEG-NH2, and I'm seeing aggregation. What's happening?

A4: When using NHS-ester chemistry to react with the primary amine of DSPE-PEG-NH2, aggregation can be caused by several factors:

• Inappropriate Buffer: Buffers containing primary amines, such as Tris or glycine, will compete with your DSPE-PEG-NH2 for the NHS-ester, reducing conjugation efficiency and potentially leading to side reactions.

• Incorrect pH: The optimal pH for NHS-ester reactions with primary amines is typically between 7.2 and 8.5.[9] If the pH is too low, the reaction will be slow. If it's too high, the NHS-ester will rapidly hydrolyze, becoming non-reactive.

• Cross-linking: If your antibody has also been modified with an NHS-ester and you are using a homobifunctional crosslinker, you can get intermolecular cross-linking, where one linker molecule reacts with amines on two different liposomes, causing them to clump together.

• Hydrolysis of NHS-ester: The NHS-ester is moisture-sensitive. If the reagent is old or has been improperly stored, it may have hydrolyzed, leading to low conjugation efficiency and unreacted liposomes that might be less stable.

Troubleshooting Workflow for Bioconjugation-Induced Aggregation

Caption: A troubleshooting workflow for aggregation issues that arise during bioconjugation.

Quantitative Data Summary

The following tables summarize key quantitative parameters for formulating and characterizing DSPE-PEG-NH2 liposomes.

Table 1: Effect of DSPE-PEG2000 Molar Ratio on Liposome Stability

DSPE-PEG2000 (mol%)	Effect on Aggregation	Rationale	Reference
0.5	Significant increase in plasma circulation time, but aggregation may still occur.	Provides some steric hindrance but may not be sufficient for complete coverage.	[1]
2	Complete prevention of aggregation in DSPC-based liposomes.	Provides sufficient PEG density on the surface to create a steric barrier.	[1]
5-10	Generally considered optimal for stability and in vivo performance.	Balances steric stabilization with potential negative effects of high PEG density.	[7]
>10	Risk of micelle formation and potential for decreased cellular uptake.	Excess PEGylated lipids can disrupt the liposomal bilayer structure.	[7]

Table 2: Recommended Buffer Conditions for Bioconjugation

Conjugation Chemistry	Recommended Buffer	Optimal pH Range	Rationale
NHS-ester to Amine	PBS, HEPES, MES	7.2 - 8.0	Amine-free to prevent competition with the target amine. pH balances reaction efficiency with NHS-ester stability.
Maleimide to Thiol	PBS, HEPES	6.5 - 7.5	Thiol-free to prevent reaction with the buffer. pH range is optimal for maleimide-thiol reaction.

Key Experimental Protocols

Protocol 1: Liposome Preparation by Thin-Film Hydration

• Lipid Film Formation:

  • Dissolve the lipids (e.g., DSPC, cholesterol, and DSPE-PEG-NH2) in an organic solvent such as chloroform (B151607) or a chloroform:methanol mixture in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner wall of the flask.[10]

• Hydration:

  • Hydrate the lipid film with an aqueous buffer (e.g., PBS, pH 7.4) by adding the buffer to the flask.

  • The hydration should be performed at a temperature above the phase transition temperature (Tc) of the main lipid component (for DSPC, Tc is ~55°C).

  • Gently agitate the flask to facilitate the formation of multilamellar vesicles (MLVs).[10]

• Size Reduction:

  • To obtain unilamellar vesicles of a defined size, the MLV suspension can be sonicated or extruded through polycarbonate membranes with a specific pore size (e.g., 100 nm).[11]

Protocol 2: Characterization of Liposome Size and Zeta Potential

• Dynamic Light Scattering (DLS) for Size Measurement:

  • Sample Preparation: Dilute the liposome suspension in an appropriate buffer (the same as the formulation buffer) to a suitable concentration for the instrument.

  • Measurement: Place the sample in a cuvette and insert it into the DLS instrument. Set the temperature and perform the measurement.[7]

  • Analysis: The instrument will provide the average hydrodynamic diameter (Z-average) and the polydispersity index (PDI). A PDI value below 0.2 is generally indicative of a monodisperse sample.[7]

• Electrophoretic Light Scattering (ELS) for Zeta Potential Measurement:

  • Sample Preparation: Dilute the liposome suspension in a low ionic strength buffer (e.g., 10 mM NaCl) to an appropriate concentration.[7]

  • Measurement: Load the sample into a specific zeta potential cell and place it in the instrument.

  • Analysis: The instrument measures the electrophoretic mobility of the liposomes and calculates the zeta potential. A zeta potential with a magnitude greater than |30| mV generally indicates good electrostatic stability.[7]

Protocol 3: Antibody Conjugation to DSPE-PEG-NH2 Liposomes using NHS-ester Chemistry (Post-insertion Method)

• Activation of Antibody (if necessary): If the antibody does not have a free amine for direct reaction with a pre-activated liposome, it may need to be modified to introduce a reactive group. For this protocol, we assume the use of DSPE-PEG-NHS which reacts with amines on the antibody.

• Micelle Formation:

  • Dissolve DSPE-PEG-NHS in a small amount of chloroform in a glass vial.

  • Dry the solvent under a stream of nitrogen to form a thin film.

  • Add a solution of the antibody in an amine-free buffer (e.g., PBS, pH 7.4) to the dried lipid film.[12][13] The molar ratio of lipid to antibody should be optimized, but a starting point could be 2:1.[13]

  • Sonicate briefly in a bath sonicator to form micelles of the lipid-antibody conjugate.[12][13]

• Post-insertion into Liposomes:

  • Add the micelle solution to a suspension of pre-formed liposomes (prepared as in Protocol 1).

  • Incubate the mixture for a defined period (e.g., 2-4 hours) at a temperature slightly above the Tc of the liposomes, with gentle mixing.

• Purification:

  • Remove unconjugated antibody and micelles by a suitable method such as size exclusion chromatography or dialysis.

By systematically addressing the potential causes of aggregation outlined in this guide, researchers can enhance the stability and reproducibility of their DSPE-PEG-NH2 formulations, paving the way for more effective and reliable experimental outcomes.

References

• 1. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 4. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 5. creativepegworks.com [creativepegworks.com]
• 6. DSPE-PEG-NH2, MW 3.4K | Lipid PEG | AxisPharm [axispharm.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. d-nb.info [d-nb.info]
• 10. benchchem.com [benchchem.com]
• 11. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization of post-insertion method to conjugate Doxil with anti-CD133 monoclonal antibodies: Investigating the specific binding and cytotoxicity to colorectal cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 13. encapsula.com [encapsula.com]

how to prevent hydrolysis of DSPE-PEG-NH2 reagents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the handling and application of DSPE-PEG-NH2 reagents, with a primary focus on preventing hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is DSPE-PEG-NH2 and what are its common applications?

A1: DSPE-PEG-NH2 (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)]) is a phospholipid-polyethylene glycol conjugate. It is a linear heterobifunctional molecule featuring a hydrophobic DSPE lipid anchor, a hydrophilic PEG spacer, and a reactive primary amine (-NH2) terminus. The DSPE portion allows for stable incorporation into lipid bilayers, such as those of liposomes and lipid nanoparticles (LNPs), while the PEG chain provides a "stealth" characteristic, reducing clearance by the immune system and prolonging circulation time in vivo. The terminal amine group serves as a versatile reactive site for the conjugation of various molecules like targeting ligands (antibodies, peptides), imaging agents, or other functional moieties.

Common applications include:

• Drug Delivery: Used in the formulation of stealth liposomes and LNPs for targeted and controlled release of therapeutic agents.[1]

• Bioconjugation: The terminal amine allows for the covalent attachment of biomolecules to the surface of lipid-based nanocarriers.

• Medical Research: Employed in the development of novel nanomaterials and for cell culture applications.

Q2: What is the primary cause of DSPE-PEG-NH2 degradation?

A2: The primary cause of DSPE-PEG-NH2 degradation is the hydrolysis of the ester bonds within the DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) anchor. This reaction cleaves one or both of the stearoyl fatty acid chains from the glycerol (B35011) backbone, leading to the formation of lyso-lipid byproducts. This process compromises the structural integrity of the lipid anchor, affecting its ability to properly integrate into lipid bilayers and potentially leading to the destabilization of liposomal formulations.

Q3: What factors promote the hydrolysis of DSPE-PEG-NH2?

A3: The hydrolysis of the ester bonds in the DSPE anchor is significantly influenced by the following factors:

• pH: The rate of hydrolysis is greatly accelerated under acidic conditions (pH below 6.5). The reaction is minimized at a neutral pH of approximately 7.4. Both acidic and alkaline conditions can promote hydrolysis, but acidic environments are a more common concern during experimental procedures like HPLC purification.[2][3]

• Temperature: Elevated temperatures significantly increase the rate of hydrolysis.[4][5]

• Presence of Water: As a hydrolysis reaction, the presence of water is necessary. Long-term storage in aqueous solutions, especially if not pH-controlled, can lead to degradation.

• Buffer Composition: While the primary concern is pH, the presence of certain enzymes (lipases) or metal ions in buffer solutions could potentially catalyze hydrolysis, although acid-catalyzed hydrolysis is the most cited non-enzymatic pathway.[6]

Hydrolysis of DSPE-PEG-NH2: A Summary of Conditions

The following table summarizes the qualitative and semi-quantitative effects of different environmental conditions on the hydrolysis of the DSPE anchor in DSPE-PEG.

Condition	Temperature	Time	Extent of Hydrolysis	Reference
Unbuffered Ultrapure Water	Room Temperature	72 hours	Significant hydrolysis (loss of both fatty acid chains observed).	[4]
Unbuffered Ultrapure Water	60°C	2 hours	Accelerated and significant hydrolysis.	[4]
Acidic Buffer (e.g., 0.1% Formic Acid, pH 2.7)	Room Temperature	72 hours	Significant hydrolysis (loss of both fatty acid chains observed).	[4]
Acidic Buffer (e.g., 0.1% Formic Acid, pH 2.7)	60°C	30 minutes	Detectable hydrolysis.	[5]
Neutral Buffer (PBS, pH 7.4)	Room Temperature or 60°C	Up to 72 hours	No detectable hydrolysis.	[4]
Low pH (2 and 4)	4°C and 22°C	Not specified	Increased rates of phospholipid hydrolysis in liposome (B1194612) preparations.	[2]
Near-Neutral pH (6.5)	4°C and 22°C	Not specified	Minimized phospholipid hydrolysis in liposome preparations.	[2]

Hydrolysis Mechanism of DSPE-PEG-NH2

The diagram below illustrates the acid-catalyzed hydrolysis of the ester bonds in the DSPE anchor of DSPE-PEG-NH2.

Caption: Acid-catalyzed hydrolysis of the DSPE anchor in DSPE-PEG-NH2.

Troubleshooting Guide

This guide addresses common problems that may arise due to the hydrolysis of DSPE-PEG-NH2.

Problem 1: Poor or Inconsistent Liposome/LNP Formation

• Symptom: Difficulty in forming stable liposomes or LNPs, observing aggregation, or obtaining inconsistent particle sizes.

• Potential Cause: Hydrolysis of the DSPE-PEG-NH2 anchor. The resulting lyso-lipid byproducts can disrupt the lipid bilayer structure, leading to instability.

• Troubleshooting Steps:

  • Verify pH of Aqueous Solutions: Ensure that all buffers used for lipid film hydration and extrusion are at a neutral pH (7.0-7.5). Avoid acidic buffers.

  • Control Temperature: Avoid excessive temperatures during the formulation process. If heating is necessary to dissolve lipids, use the lowest effective temperature for the shortest possible duration.

  • Freshly Prepare Solutions: Use freshly prepared aqueous solutions for liposome formation. Avoid storing DSPE-PEG-NH2 in aqueous buffers for extended periods.

  • Check Reagent Quality: If hydrolysis is suspected, use a fresh vial of DSPE-PEG-NH2. Ensure the reagent has been stored correctly (see Q4).

Problem 2: Low Yield in Bioconjugation Reactions

• Symptom: The efficiency of conjugating a targeting ligand to the amine group of DSPE-PEG-NH2 is lower than expected.

• Potential Cause: While the DSPE anchor hydrolysis is a major stability concern for the lipid portion, a low conjugation yield is often related to the reactivity of the amine group or the molecule it is being conjugated to. However, if the DSPE-PEG-NH2 has degraded, the resulting byproducts might interfere with the reaction or purification steps.

• Troubleshooting Steps:

  • Confirm Amine Reactivity: Ensure the amine group is available for conjugation. The primary amine should be deprotonated to be nucleophilic, which is favored at a pH of 7.5-8.5 for reactions with NHS esters.

  • Avoid Amine-Containing Buffers: Do not use buffers containing primary amines, such as Tris or glycine, as they will compete with the DSPE-PEG-NH2 for the reactive sites on your target molecule. Use buffers like PBS, HEPES, or borate (B1201080) instead.

  • Check for Hydrolysis of Activated Esters: If you are reacting DSPE-PEG-NH2 with a molecule activated with an NHS ester, be aware that the NHS ester itself is highly susceptible to hydrolysis. Use the activated molecule immediately after preparation.

  • Optimize Reaction Conditions: Adjust the molar ratio of reactants, reaction time, and temperature to favor the conjugation reaction over competing side reactions like hydrolysis.

Experimental Protocol: Preparation of DSPE-PEG-NH2 Containing Liposomes via Thin-Film Hydration

This protocol provides a detailed methodology for preparing liposomes containing DSPE-PEG-NH2, with specific steps to minimize hydrolysis.

Materials:

• Primary lipid (e.g., DSPC or DPPC)

• Cholesterol

• DSPE-PEG-NH2

• Organic solvent (e.g., chloroform (B151607) or a chloroform:methanol mixture)

• Hydration buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Extruder with polycarbonate membranes of desired pore size (e.g., 100 nm)

Procedure:

• Lipid Film Preparation: a. Dissolve the primary lipid, cholesterol, and DSPE-PEG-NH2 in the organic solvent in a round-bottom flask at the desired molar ratio. b. Gently swirl the flask to ensure complete dissolution and mixing of the lipids. c. Remove the organic solvent using a rotary evaporator. The water bath temperature should be kept just above the transition temperature of the primary lipid but as low as possible to minimize heat exposure. d. Continue evaporation under high vacuum for at least 2 hours to ensure complete removal of residual solvent, forming a thin, dry lipid film on the flask wall.

• Hydration of the Lipid Film: a. Warm the neutral pH hydration buffer (PBS, pH 7.4) to a temperature slightly above the lipid transition temperature. b. Add the warm hydration buffer to the flask containing the dry lipid film. c. Gently agitate the flask to hydrate (B1144303) the lipid film, forming multilamellar vesicles (MLVs). This can be done by gentle swirling or vortexing. Avoid vigorous shaking.

• Vesicle Size Reduction (Extrusion): a. Assemble the extruder with the desired polycarbonate membrane (e.g., 100 nm). b. Equilibrate the extruder to the same temperature as the hydration buffer. c. Load the MLV suspension into one of the extruder syringes. d. Pass the lipid suspension through the membrane a sufficient number of times (typically 11-21 passes) to form unilamellar vesicles (LUVs) of a uniform size.

• Purification and Storage: a. If necessary, remove any unencapsulated material by size exclusion chromatography using a column equilibrated with the neutral pH buffer. b. Store the final liposome suspension at 4°C. For long-term storage, consider the stability of any encapsulated cargo and the potential for slow hydrolysis of the lipids even at low temperatures. Avoid freezing unless a suitable cryoprotectant is used.

Logical Workflow for Troubleshooting DSPE-PEG-NH2 Instability

The following diagram outlines a logical workflow for troubleshooting issues related to the stability of DSPE-PEG-NH2.

Caption: A logical workflow for troubleshooting DSPE-PEG-NH2 instability issues.

References

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. Effects of phospholipid hydrolysis on the aggregate structure in DPPC/DSPE-PEG2000 liposome preparations after gel to liquid crystalline phase transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of the lipid chain melting transition on the stability of DSPE-PEG(2000) micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Drug Loading Capacity of DSPE-PEG-NH2 Nanoparticles

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when optimizing the drug loading capacity of DSPE-PEG-NH2 nanoparticles.

Troubleshooting Guides

Issue: Low Drug Loading Efficiency

Low drug loading efficiency is a frequent challenge in the formulation of DSPE-PEG-NH2 nanoparticles. This guide provides a systematic approach to troubleshooting and improving your drug loading capacity.

Possible Cause & Troubleshooting Steps

1. Suboptimal Drug Properties: The physicochemical properties of the drug play a critical role in its encapsulation within the nanoparticle.

• Solubility:

  • Hydrophobic Drugs: For drugs with poor aqueous solubility, ensure complete dissolution in an appropriate organic solvent before the nanoparticle formation process.[1] Insufficient solubility can lead to drug precipitation instead of encapsulation.

  • Hydrophilic Drugs: These are typically encapsulated in the aqueous core of liposomal structures. The efficiency will depend on the chosen nanoparticle preparation method.

• Molecular Size: Smaller drug molecules generally have higher loading efficiency as they can more easily penetrate and fit within the nanoparticle structure.[1] For larger molecules, steric hindrance can be a limiting factor.[1]

• Drug Charge: Electrostatic interactions between the drug and the DSPE-PEG-NH2 lipid are crucial. DSPE-PEG-NH2 possesses a primary amine group (-NH2) which can be protonated to carry a positive charge.[1]

  • For negatively charged drugs, ensure the pH of the loading environment is below the pKa of the amine group to promote electrostatic attraction.

  • For positively charged drugs, electrostatic repulsion can hinder loading. Consider modifying the nanoparticle surface charge or using a different loading method.

2. Inadequate Formulation & Process Parameters: The conditions under which the nanoparticles are formed and loaded significantly impact drug encapsulation.

• Drug-to-Lipid Ratio: This is a critical parameter that dictates the capacity of the nanoparticles to accommodate the drug.[2] Systematically varying this ratio is essential for optimization.[2][3]

  • Start with a low drug-to-lipid ratio and gradually increase it.

  • Be aware that excessively high ratios can lead to drug precipitation and nanoparticle instability.[3]

• pH of the Medium: The pH affects the charge of both the drug and the DSPE-PEG-NH2, influencing their interaction.[1][4]

  • Optimize the pH to maximize favorable electrostatic interactions. For instance, to load a negatively charged drug, a lower pH that protonates the -NH2 group of DSPE-PEG-NH2 is desirable.[1]

• Temperature: Temperature influences the fluidity of the lipid bilayer and the kinetic energy of the molecules.[1]

  • Loading at a temperature above the phase transition temperature (Tc) of the lipids can increase membrane fluidity and facilitate drug encapsulation.

  • However, excessive heat can degrade the drug or the lipid.

• Choice of Loading Method: The method used to load the drug into the nanoparticles is a key determinant of efficiency.

  • Passive Loading: The drug is encapsulated during the formation of the nanoparticles. This method is simpler but often results in lower loading efficiencies, especially for hydrophilic drugs.

  • Active (or Remote) Loading: A pH or ion gradient is established across the nanoparticle membrane to drive the drug into the core.[5][6] This method can achieve significantly higher loading capacities for ionizable drugs.[5][6]

Logical Relationship for Troubleshooting Low Drug Loading ```dot digraph "Troubleshooting_Low_Drug_Loading" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

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// Edges Start -> CheckDrug; CheckDrug -> Solubility; Solubility -> OptimizeSolvent [label="Yes"]; Solubility -> SizeCharge [label="No"]; SizeCharge -> ModifySurface [label="Yes"]; SizeCharge -> CheckFormulation [label="No"]; CheckFormulation -> Ratio; Ratio -> OptimizeRatio [label="Yes"]; Ratio -> pH_Temp [label="No"]; pH_Temp -> OptimizeConditions [label="Yes"]; pH_Temp -> CheckMethod [label="No"]; CheckMethod -> MethodChoice; MethodChoice -> SelectActive [label="Yes"]; MethodChoice -> CheckQuantification [label="No"]; CheckQuantification -> QuantificationError; QuantificationError -> ValidateAssay [label="Yes"]; QuantificationError -> End [label="No"];

OptimizeSolvent -> End; ModifySurface -> End; OptimizeRatio -> End; OptimizeConditions -> End; SelectActive -> End; ValidateAssay -> End; }

Caption: A schematic of the thin-film hydration method for nanoparticle preparation.

Methodology:

• Dissolution: Dissolve DSPE-PEG-NH2, other lipid components, and the hydrophobic drug in a suitable organic solvent (e.g., chloroform, methanol, or a mixture) in a round-bottom flask.

• Film Formation: Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner wall of the flask.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., PBS, HEPES) by gentle rotation at a temperature above the phase transition temperature (Tc) of the lipids. This will form multilamellar vesicles (MLVs).

• Size Reduction (Optional but Recommended): To obtain unilamellar vesicles of a defined size, subject the MLV suspension to sonication or extrusion through polycarbonate membranes with specific pore sizes. [6]5. Purification: Remove the unencapsulated drug by methods such as dialysis, size exclusion chromatography, or ultracentrifugation.

Protocol 2: Quantification of Drug Loading by HPLC

Methodology:

• Sample Preparation:

  • Total Drug: Take a known volume of the nanoparticle suspension and disrupt the nanoparticles using a suitable solvent or detergent (e.g., methanol, Triton X-100) to release the encapsulated drug.

  • Free Drug: Separate the nanoparticles from the aqueous medium by ultracentrifugation or a centrifugal filter device. The supernatant/filtrate will contain the free drug.

• Standard Curve Preparation: Prepare a series of standard solutions of the drug of known concentrations in the same solvent used for sample preparation.

• HPLC Analysis:

  • Inject the prepared standards and samples into the HPLC system.

  • Use a suitable mobile phase and column for the separation and detection of your drug.

  • Record the peak area corresponding to the drug for each standard and sample.

• Calculation:

  • Plot a standard curve of peak area versus drug concentration.

  • Use the linear regression equation from the standard curve to determine the concentration of the drug in your samples (total drug and free drug).

  • Calculate the DLC and EE using the formulas provided in the FAQ section.

This technical support center provides a foundation for optimizing the drug loading capacity of your DSPE-PEG-NH2 nanoparticles. For further assistance, consulting specific literature related to your drug of interest is highly recommended.

References

• 1. What are the factors affecting the drug loading efficiency of DSPE - PEG2000 - NH2? - Blog [shochem.com]
• 2. The significance of drug-to-lipid ratio to the development of optimized liposomal formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Strategies to maximize liposomal drug loading for a poorly water-soluble anticancer drug - Xi'an Jiaotong University [scholar.xjtu.edu.cn:443]
• 6. researchgate.net [researchgate.net]

Technical Support Center: DSPE-PEG-NH2 Stability in Aqueous Solutions

For researchers, scientists, and drug development professionals utilizing DSPE-PEG-NH2 in their experimental work, ensuring its stability in aqueous solutions is critical for reproducible and reliable results. This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the stability challenges associated with DSPE-PEG-NH2.

Frequently Asked Questions (FAQs)

Q1: What is DSPE-PEG-NH2 and what are its common applications?

A1: DSPE-PEG-NH2 (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)]) is a phospholipid-polymer conjugate. It consists of a hydrophobic DSPE lipid anchor, a hydrophilic polyethylene (B3416737) glycol (PEG) spacer, and a terminal primary amine (-NH2) group.[1][2] This amphiphilic structure allows it to self-assemble in aqueous solutions, forming micelles or incorporating into lipid bilayers of liposomes and lipid nanoparticles (LNPs).[1][2] Its primary applications are in drug delivery, where the PEG portion provides a "stealth" characteristic to evade the immune system and prolong circulation time, while the amine group serves as a reactive handle for conjugating targeting ligands such as antibodies, peptides, or other biomolecules.[1][3]

Q2: What are the main stability concerns for DSPE-PEG-NH2 in aqueous solutions?

A2: The two primary stability concerns for DSPE-PEG-NH2 in aqueous solutions are:

• Hydrolysis of the ester bonds: The DSPE lipid anchor contains two stearoyl fatty acid chains linked to the glycerol (B35011) backbone via ester bonds. These ester bonds are susceptible to hydrolysis, leading to the cleavage of one or both fatty acid chains.[4][5] This process is accelerated by non-neutral pH (both acidic and basic conditions) and elevated temperatures.[4][6]

• Degradation of the PEG chain and amine group: The polyethylene glycol chain can undergo oxidative degradation, particularly in the presence of transition metal ions, heat, or light.[6][7] The degradation of the PEG backbone can generate reactive species like aldehydes and formic acid, which can then react with the terminal primary amine group, leading to the formation of N-formylated and N-methylated impurities.[6][7]

Q3: How does pH affect the stability of DSPE-PEG-NH2 solutions?

A3: The pH of the aqueous solution is a critical factor influencing the stability of DSPE-PEG-NH2, primarily due to its effect on the rate of ester hydrolysis. The hydrolysis of the DSPE ester bonds is minimized at a neutral pH of around 6.5 to 7.4.[4][6] Both acidic (pH < 6) and alkaline (pH > 8) conditions significantly accelerate the rate of hydrolysis.[4][5] For instance, studies have shown detectable hydrolysis in acidic HPLC buffers (pH 2.7) after just 30 minutes at 60°C, and after 72 hours at room temperature.[4] In contrast, DSPE-PEG is stable in neutral buffered saline (pH 7.4) for at least 2 hours at 60°C.[8]

Q4: What is the impact of temperature on the stability of DSPE-PEG-NH2?

A4: Temperature significantly accelerates the degradation of DSPE-PEG-NH2. Higher temperatures increase the rate of both ester hydrolysis and oxidative degradation of the PEG chain.[4][6] For example, hydrolysis of DSPE-PEG in unbuffered water is noticeably faster at 60°C compared to room temperature.[4] It is recommended to store DSPE-PEG-NH2 solutions at low temperatures (e.g., -20°C for long-term storage) to minimize degradation.[2]

Q5: What is aggregation and how can it be prevented?

A5: Aggregation refers to the self-assembly of DSPE-PEG-NH2 molecules into larger structures, such as micelles, in aqueous solutions. While micelle formation is an intended property of this molecule, uncontrolled aggregation can lead to precipitation and loss of activity. Aggregation is concentration-dependent and occurs above the Critical Micelle Concentration (CMC). The CMC of DSPE-PEG is in the micromolar range. To prevent unwanted aggregation and precipitation, it is advisable to work with concentrations that are not excessively above the CMC, ensure thorough dissolution, and store solutions under appropriate conditions.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with DSPE-PEG-NH2 in aqueous solutions.

Problem	Possible Cause	Recommended Solution
Low or no conjugation efficiency with targeting ligands.	Degradation of the amine group: The primary amine may have reacted with degradation products from the PEG chain (e.g., aldehydes) or other reactive species in the solution.[6][7]	Use freshly prepared DSPE-PEG-NH2 solutions. Store stock solutions under inert gas (argon or nitrogen) at -20°C. Avoid prolonged exposure to light and heat. Consider using buffers that are free of transition metal ions.
Hydrolysis of the DSPE anchor: While not directly affecting the amine group, significant hydrolysis can alter the self-assembly properties and potentially hinder the accessibility of the amine for conjugation.	Perform conjugation reactions at or near neutral pH (7.0-7.5). Avoid acidic or basic buffers if possible. If a non-neutral pH is required, minimize the reaction time and temperature.
Reaction with buffer components: Amine-containing buffers (e.g., Tris, glycine) will compete with the DSPE-PEG-NH2 for reaction with activated esters (like NHS esters) on the targeting ligand.[3]	Use amine-free buffers such as phosphate-buffered saline (PBS), HEPES, or borate (B1201080) buffer for conjugation reactions involving NHS-ester chemistry.[3]
Precipitation or cloudiness in the aqueous solution.	Concentration above solubility limit or CMC: The concentration of DSPE-PEG-NH2 may be too high, leading to the formation of large, insoluble aggregates.	Ensure the concentration is appropriate for the intended application and below the solubility limit in the chosen buffer. Prepare solutions by slowly adding the DSPE-PEG-NH2 to the aqueous phase with gentle mixing.
Aggregation due to improper storage or handling: Repeated freeze-thaw cycles or prolonged storage at suboptimal temperatures can promote aggregation.	Aliquot stock solutions to avoid multiple freeze-thaw cycles. Store solutions at the recommended temperature (-20°C for long-term).[2]
Hydrolysis leading to insoluble degradation products: The hydrolysis products, lyso-lipids and free fatty acids, have different solubility properties and can contribute to precipitation.[5]	Maintain a neutral pH and low temperature to minimize hydrolysis. If precipitation is observed in a stored solution, it may be an indication of significant degradation.
Inconsistent experimental results (e.g., variable particle size, encapsulation efficiency).	Batch-to-batch variability in DSPE-PEG-NH2 quality: The purity and integrity of the starting material can vary.	Use high-purity DSPE-PEG-NH2 from a reputable supplier. Perform quality control checks on new batches, such as confirming the molecular weight distribution by mass spectrometry.
Progressive degradation of stock solutions: Using older stock solutions that have undergone hydrolysis or oxidation will lead to variability.	Prepare fresh stock solutions regularly. Monitor the stability of stored solutions over time using an appropriate analytical method (see Experimental Protocols).

Data Presentation: Summary of DSPE-PEG Hydrolysis

The following table summarizes the qualitative stability of DSPE-PEG under different conditions, based on findings from forced degradation studies. The primary degradation pathway observed is the hydrolysis of the ester linkages in the DSPE anchor.

Condition	Temperature	Time	Observed Hydrolysis	Analytical Method	Reference
Unbuffered Ultrapure Water	Room Temp.	72 hours	Significant hydrolysis (loss of both fatty acid chains)	MALDI-TOF MS	[4]
Unbuffered Ultrapure Water	60°C	2 hours	Significant hydrolysis	MALDI-TOF MS, ESI-MS	[4]
Acidic Buffer (0.1% Formic Acid, pH 2.7)	Room Temp.	72 hours	Significant hydrolysis	MALDI-TOF MS	[4]
Acidic Buffer (0.1% Formic Acid, pH 2.7)	60°C	30 minutes	Detectable hydrolysis	MALDI-TOF MS	[4]
Neutral Buffer (PBS, pH 7.4)	Room Temp.	At least 2 hours	No detectable hydrolysis	MALDI-TOF MS, ESI-MS	[8]
Neutral Buffer (PBS, pH 7.4)	60°C	At least 2 hours	No detectable hydrolysis	MALDI-TOF MS, ESI-MS	[8]

Experimental Protocols

Protocol 1: Stability Assessment of DSPE-PEG-NH2 in Aqueous Solution by HPLC-CAD

This protocol describes a stability-indicating HPLC method using a Charged Aerosol Detector (CAD) to monitor the degradation of DSPE-PEG-NH2 over time.

Materials:

• DSPE-PEG-NH2

• Aqueous buffer of interest (e.g., PBS pH 7.4, acetate (B1210297) buffer pH 5.0)

• HPLC-grade water, acetonitrile, and formic acid

• HPLC system with a CAD or Evaporative Light Scattering Detector (ELSD)

• Reversed-phase C18 column

Procedure:

• Sample Preparation: Prepare a stock solution of DSPE-PEG-NH2 in the desired aqueous buffer at a known concentration (e.g., 1 mg/mL).

• Incubation: Aliquot the solution into several vials and incubate them at the desired temperatures (e.g., 4°C, 25°C, 40°C).

• Time Points: At specified time intervals (e.g., 0, 24, 48, 72 hours), remove one vial from each temperature condition.

• HPLC Analysis:

  • Inject a fixed volume of the sample onto the HPLC system.

  • Use a gradient elution method, for example:

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: Start with a low percentage of B, and gradually increase to elute the DSPE-PEG-NH2 and its potential degradation products.

  • Monitor the elution profile using the CAD or ELSD.

• Data Analysis:

  • Quantify the peak area of the intact DSPE-PEG-NH2 at each time point.

  • Observe the appearance and increase of any new peaks, which may correspond to degradation products.

  • Plot the percentage of remaining DSPE-PEG-NH2 against time for each condition to determine the degradation rate.

Protocol 2: Detection of DSPE-PEG Hydrolysis by Mass Spectrometry

This protocol outlines the use of MALDI-TOF and ESI-MS to detect the hydrolysis of the DSPE ester bonds.

Materials:

• DSPE-PEG-NH2 solution to be tested

• MALDI-TOF mass spectrometer and appropriate matrix (e.g., sinapinic acid)

• ESI-MS mass spectrometer

• HPLC-grade methanol

Procedure:

• Sample Preparation for MALDI-TOF MS:

  • Mix a small aliquot of the DSPE-PEG-NH2 solution with the MALDI matrix solution.

  • Spot the mixture onto the MALDI target plate and allow it to dry.

• MALDI-TOF MS Analysis:

  • Acquire the mass spectrum. Hydrolysis of one or both stearoyl chains will result in a decrease in the overall molecular weight of the polymer distribution. A loss of one stearoyl chain corresponds to a mass decrease of approximately 267 Da.

• Sample Preparation for ESI-MS:

  • Dilute the DSPE-PEG-NH2 solution in a suitable solvent for infusion, such as methanol.

• ESI-MS Analysis:

  • Infuse the sample into the ESI-MS.

  • Monitor for the appearance of specific fragment ions that indicate hydrolysis. The intact DSPE portion can show a characteristic fragment, and its hydrolyzed counterpart will appear at a lower mass-to-charge ratio.[4]

Visualizations

Degradation Pathways of DSPE-PEG-NH2

Caption: Primary degradation pathways of DSPE-PEG-NH2 in aqueous solutions.

Experimental Workflow for Stability Testing

Caption: A typical workflow for a forced degradation study of DSPE-PEG-NH2.

References

• 1. researchgate.net [researchgate.net]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Thermotropic effects of PEGylated lipids on the stability of HPPH-encapsulated lipid nanoparticles (LNP) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydrolysis of saturated soybean phosphatidylcholine in aqueous liposome dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of lipid content and stability in lipid nanoparticles using ultra high‐performance liquid chromatography in combination with a Corona Charged Aerosol Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hydrolysis kinetics of phospholipids in thermally stressed intravenous lipid emulsion formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

DSPE-PEG-NH2 storage and handling best practices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage, handling, and troubleshooting of DSPE-PEG-NH2.

Frequently Asked Questions (FAQs)

Q1: How should DSPE-PEG-NH2 be stored upon arrival?

DSPE-PEG-NH2 is a moisture-sensitive reagent and requires specific storage conditions to maintain its integrity. For optimal stability, it should be stored at -20°C for the long term (months to years) and can be kept at 0-4°C for short-term use (days to weeks).[1][2][3] It is crucial to keep the product in a dry, dark environment and avoid repeated freeze-thaw cycles.[1][4] Before use, allow the vial to warm to room temperature before opening to prevent moisture condensation.

Q2: What is the recommended procedure for reconstituting DSPE-PEG-NH2?

DSPE-PEG-NH2 is soluble in a variety of organic solvents.[1][5] For reconstitution, use anhydrous solvents such as Dimethyl sulfoxide (B87167) (DMSO), Dimethylformamide (DMF), dichloromethane, or chloroform.[1][5] It is advisable to prepare fresh solutions immediately before use, as the amine group can be susceptible to degradation.

Q3: In which solvents is DSPE-PEG-NH2 soluble?

DSPE-PEG-NH2 is soluble in several organic solvents, including DMSO, DMF, dichloromethane, and chloroform.[1][5] It also has enhanced solubility in alcohols.[5] Some sources indicate solubility in hot water, ethanol, and acetone.[1][6]

Q4: What is the shelf life of DSPE-PEG-NH2?

When stored correctly at -20°C in a dry and dark environment, DSPE-PEG-NH2 can be stable for months to years.[1] One source suggests a stability of at least 6 months at -20°C.[6] For reconstituted stock solutions, short-term storage at 0-4°C for days to weeks or long-term storage at -20°C for months is recommended.[1]

Storage and Handling Data Summary

Parameter	Recommendation	Citations
Long-Term Storage	-20°C ± 5°C, dry and dark	[1][2][3]
Short-Term Storage	0-4°C, dry and dark	[1]
Shipping Condition	Shipped at ambient temperature	[1]
Appearance	White to off-white solid powder or chunk	[1]
Solubility	DMSO, DMF, dichloromethane, chloroform, acetone	[1][5]
Stock Solution Storage	0-4°C (short term), -20°C (long term)	[1]

Troubleshooting Guides

Issue 1: Low Conjugation Efficiency

Possible Causes:

• Suboptimal pH: The primary amine of DSPE-PEG-NH2 requires a specific pH range to be sufficiently nucleophilic for conjugation reactions (e.g., with NHS esters). A pH that is too low will protonate the amine, reducing its reactivity.[7]

• Competing Reactions: Buffers containing primary amines (e.g., Tris, glycine) will compete with DSPE-PEG-NH2 for the reactive sites on your molecule of interest.[7]

• Hydrolysis of Reaction Partners: If you are conjugating DSPE-PEG-NH2 to a molecule with a hydrolytically unstable functional group (e.g., an NHS ester), this group may degrade before the conjugation reaction is complete, especially in aqueous buffers at higher pH.[7][8]

• Steric Hindrance: The accessibility of the reactive amine group on the PEG chain can be a limiting factor.[9]

• Incorrect Molar Ratio: An insufficient molar excess of one reactant over the other can lead to incomplete conjugation.[7]

Solutions:

• Optimize Reaction pH: For reactions with NHS esters, a pH range of 7.2-8.5 is generally recommended.[7] Perform small-scale test reactions to determine the optimal pH for your specific system.

• Use Amine-Free Buffers: Utilize buffers that do not contain primary amines, such as phosphate-buffered saline (PBS), HEPES, or borate (B1201080) buffer.

• Prepare Fresh Reagents: Prepare solutions of your reaction partners immediately before use, especially if they are susceptible to hydrolysis.[8]

• Adjust Molar Ratio: Systematically vary the molar ratio of DSPE-PEG-NH2 to your target molecule. A 3-5 fold molar excess of the PEG reagent is a good starting point.[7]

• Increase Reaction Time or Temperature: Monitor the reaction over time. If it is proceeding slowly, consider increasing the incubation time or performing the reaction at a slightly elevated temperature, being mindful of potential degradation of your reactants.[10]

Issue 2: Aggregation or Precipitation During Liposome (B1194612) Formulation

Possible Causes:

• Poor Hydration: The lipid film containing DSPE-PEG-NH2 may not be fully hydrated, leading to the formation of large, non-uniform aggregates instead of well-defined liposomes.

• Incorrect Temperature: The hydration temperature should be above the phase transition temperature (Tc) of the lipids being used to ensure proper formation of the lipid bilayers.

• High Concentration of DSPE-PEG-NH2: An excessively high concentration of the PEGylated lipid can sometimes lead to micelle formation instead of incorporation into the liposome bilayer, or it may cause aggregation.[11]

Solutions:

• Ensure Complete Hydration: After forming the lipid film, ensure it is thin and evenly distributed. Hydrate with the appropriate buffer and use gentle agitation (e.g., vortexing or bath sonication) to facilitate the formation of a homogenous liposome suspension.[12]

• Optimize Hydration Temperature: Perform the hydration step at a temperature above the Tc of all lipid components.

• Optimize DSPE-PEG-NH2 Concentration: Start with a lower molar percentage of DSPE-PEG-NH2 in your lipid formulation and gradually increase it to find the optimal concentration for your application.

Experimental Protocols

Protocol 1: Reconstitution of DSPE-PEG-NH2

• Allow the vial of DSPE-PEG-NH2 to equilibrate to room temperature before opening.

• Add the appropriate volume of anhydrous solvent (e.g., DMSO, chloroform) to the vial to achieve the desired concentration.

• Vortex briefly to ensure complete dissolution.

• Use the freshly prepared solution immediately for your experiment.

• If short-term storage is necessary, store the solution at 0-4°C. For longer-term storage, aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol 2: General Procedure for Conjugation to an NHS-Ester Activated Molecule

• Prepare Buffers: Prepare a fresh, amine-free reaction buffer (e.g., PBS, HEPES) and adjust the pH to the optimal range for your reaction (typically 7.2-8.5).

• Dissolve Reactants:

  • Dissolve the NHS-ester activated molecule in the reaction buffer. If it is not soluble in aqueous buffer, it can be dissolved in a minimal amount of a water-miscible organic solvent like DMSO and then added to the reaction buffer.

  • Dissolve the DSPE-PEG-NH2 in the reaction buffer.

• Perform Conjugation: Add the desired molar excess of the DSPE-PEG-NH2 solution to the solution of the activated molecule. A common starting point is a 5- to 20-fold molar excess of the PEG linker.

• Incubate: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C for 2-4 hours with gentle stirring.

• Monitor Reaction (Optional): If possible, monitor the progress of the reaction using an appropriate analytical technique such as HPLC.

• Quench Reaction (Optional): To stop the reaction, a small molecule with a primary amine, such as Tris or glycine, can be added to a final concentration of about 50 mM to react with any remaining active esters.[7]

• Purification: Purify the resulting conjugate using a suitable method like size-exclusion chromatography or dialysis to remove unreacted PEG and other small molecules.

Visualizations

Caption: Workflow for conjugating DSPE-PEG-NH2 to an NHS-ester activated molecule.

Caption: Logic diagram for troubleshooting low yield in DSPE-PEG-NH2 conjugation reactions.

References

• 1. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 2. akonscientific.com [akonscientific.com]
• 3. DSPE-PEG-NH2·HCl Manufacturer | Sinopeg.com [sinopeg.com]
• 4. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 5. creativepegworks.com [creativepegworks.com]
• 6. nanocs.net [nanocs.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]
• 10. How does temperature affect the properties of DSPE - PEG2000 - NH2? - Blog [shochem.com]
• 11. What are the factors affecting the drug loading efficiency of DSPE - PEG2000 - NH2? - Blog [shochem.com]
• 12. encapsula.com [encapsula.com]

Technical Support Center: Purification of DSPE-PEG-NH2 Conjugates

Welcome to the technical support center for DSPE-PEG-NH2 conjugate purification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the purification of these conjugates.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying DSPE-PEG-NH2 conjugates?

The main difficulties in purifying DSPE-PEG-NH2 conjugates arise from the inherent properties of the molecules and the complexity of the reaction mixture. Key challenges include:

• Product Heterogeneity: The conjugation reaction often yields a complex mixture of the desired mono-PEGylated product, unreacted starting materials (both the DSPE-PEG-NH2 and the molecule it's being conjugated to), and multi-PEGylated species.[1]

• Hydrolysis: The ester bonds in the DSPE anchor are susceptible to hydrolysis, particularly in acidic or unbuffered aqueous solutions and at elevated temperatures.[2][3] This can lead to degradation of the final product.

• Aggregation: PEGylated lipids and their conjugates have a tendency to form aggregates, especially at high concentrations or under suboptimal buffer conditions.[4][5] This can complicate purification and analysis.

• Difficult Separation of Impurities: Unreacted DSPE-PEG-NH2 can be challenging to separate from the final conjugate due to their similar sizes and physicochemical properties.[6]

• Characterization Complexity: The polydispersity of the PEG chain makes it difficult to obtain a single, sharp peak during analysis, complicating purity assessment.[7][8]

Q2: What are the most common methods for purifying DSPE-PEG-NH2 conjugates?

Several chromatographic and filtration techniques are commonly employed, often in a multi-step strategy, to purify DSPE-PEG-NH2 conjugates.[1] The choice of method depends on the specific properties of the conjugate and the impurities to be removed.

• Size Exclusion Chromatography (SEC): This is a widely used method that separates molecules based on their size. It is effective for removing unreacted small molecules and larger aggregates from the desired conjugate.[1][9][10][11]

• Dialysis: This technique is primarily used to remove small molecule impurities, such as salts and unreacted small molecules, by diffusion across a semi-permeable membrane.[6][10]

• Tangential Flow Filtration (TFF): TFF is a scalable and efficient method for concentrating the product and for buffer exchange (diafiltration).[12][13][14]

• Ion Exchange Chromatography (IEX): This method separates molecules based on their net charge. Since PEGylation can alter the surface charge of a molecule, IEX can be effective in separating species with different degrees of PEGylation.[1]

• Hydrophobic Interaction Chromatography (HIC): HIC separates molecules based on their hydrophobicity. The attachment of a hydrophilic PEG chain alters the hydrophobicity of the parent molecule, which can be exploited for purification.[1][15]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC offers high-resolution separation based on hydrophobicity and is particularly useful for analytical purposes and small-scale purification.[1][2]

Q3: How can I minimize hydrolysis of the DSPE-PEG-NH2 conjugate during purification?

To minimize hydrolysis of the fatty acid esters in the DSPE anchor, it is crucial to control the pH and temperature throughout the purification process.

• Maintain Neutral pH: The rate of phospholipid ester hydrolysis is minimized around pH 6.5 and increases significantly at higher or lower pH.[2] Using buffered solutions, such as phosphate-buffered saline (PBS) at pH 7.4, can significantly reduce hydrolysis compared to unbuffered water.[2]

• Work at Low Temperatures: Whenever possible, perform purification steps at reduced temperatures (e.g., 4°C) to slow down the rate of hydrolysis.[2]

• Limit Exposure Time: Minimize the time the conjugate is exposed to aqueous environments, especially under conditions that could promote hydrolysis.[2]

Q4: How do I address aggregation issues during purification?

Aggregation can be a significant problem, leading to low yields and inaccurate characterization.[5] Several strategies can be employed to mitigate this:

• Optimize Buffer Conditions:

  • pH and Ionic Strength: Ensure the buffer pH is optimal for the stability of your conjugate. The ionic strength can also influence aggregation.

  • Additives: Consider including stabilizing excipients in your buffers. These can include sugars (e.g., 5-10% sucrose), amino acids (e.g., 50-100 mM Arginine), or low concentrations of non-ionic surfactants (e.g., 0.01-0.05% Polysorbate 20).[4]

• Work at Lower Concentrations: If possible, perform purification steps at lower concentrations of the conjugate to reduce intermolecular interactions that can lead to aggregation.

• Purification Method: If aggregation persists, Size Exclusion Chromatography (SEC) is the most effective method for separating the monomeric conjugate from larger aggregates.[4]

Q5: What analytical techniques are recommended for characterizing the purified DSPE-PEG-NH2 conjugate?

A combination of analytical techniques is necessary to confirm the identity, purity, and integrity of the final conjugate.[7]

• Mass Spectrometry (MS): Techniques like Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS and Electrospray Ionization (ESI) MS are essential for determining the molecular weight of the conjugate and for detecting hydrolysis byproducts.[2][3][16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H-NMR can be used to confirm the successful conjugation and the presence of characteristic peaks from both the DSPE-PEG and the conjugated moiety.[7][17]

• High-Performance Liquid Chromatography (HPLC): HPLC with detectors such as an Evaporative Light Scattering Detector (ELSD) is a powerful tool for assessing the purity of the conjugate, as many of the components may lack a strong UV chromophore.[7]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Purified Conjugate	- Aggregation and precipitation during purification. - Hydrolysis of the DSPE anchor. - Non-optimal chromatographic conditions leading to poor recovery.	- Optimize buffer conditions (pH, ionic strength, additives) to improve solubility.[4] - Perform purification at low temperatures and neutral pH to minimize hydrolysis.[2] - Adjust chromatographic parameters (e.g., mobile phase, gradient, column chemistry).
Presence of Unreacted DSPE-PEG-NH2 in Final Product	- Similar size and charge of the unreacted PEG-lipid and the conjugate, making separation by SEC or IEX difficult.	- Optimize the resolution of your chromatographic method (e.g., use a longer column, shallower gradient). - Consider a different purification technique that exploits another physicochemical property (e.g., HIC if hydrophobicity is sufficiently different).
Broad Peaks During Chromatographic Analysis	- Polydispersity of the PEG chain. - Presence of aggregates. - Interaction of the conjugate with the column matrix.	- This is often expected due to PEG polydispersity.[7][8] - Use SEC to check for and remove aggregates before analytical chromatography.[4] - Modify the mobile phase (e.g., adjust salt concentration) to reduce non-specific interactions.
Evidence of Hydrolysis in Final Product (e.g., unexpected peaks in MS)	- Exposure to acidic or basic conditions. - Elevated temperatures during purification or storage.	- Strictly maintain a neutral pH using buffered solutions throughout the purification process.[2] - Keep the sample cold at all times.[2] - Lyophilize the final product for long-term storage to prevent hydrolysis.

Experimental Protocols

General Purification Workflow

A multi-step approach is often the most effective for achieving high purity.

Caption: General multi-step purification workflow for DSPE-PEG-NH2 conjugates.

Protocol 1: Purification by Dialysis

This method is effective for removing small molecule impurities like salts and unreacted starting materials of low molecular weight.[6]

Materials:

• Dialysis tubing or cassette with an appropriate molecular weight cut-off (MWCO), typically 3-10 kDa.

• Dialysis buffer (e.g., phosphate-buffered saline, pH 7.4).

• Stir plate and stir bar.

• Large beaker.

Procedure:

• Prepare the dialysis membrane according to the manufacturer's instructions (this may involve rinsing with buffer).

• Load the crude conjugate solution into the dialysis tubing/cassette, ensuring no air bubbles are trapped, and securely clamp both ends.[18]

• Place the sealed dialysis bag/cassette into a beaker containing a large volume of cold (4°C) dialysis buffer (at least 100 times the sample volume).

• Place the beaker on a stir plate and stir gently at 4°C.

• Change the dialysis buffer every 4-6 hours for a total of at least 3-4 changes to ensure efficient removal of impurities.[19]

• After the final buffer change, retrieve the dialysis bag/cassette and carefully transfer the purified conjugate solution to a clean tube.

Protocol 2: Purification by Size Exclusion Chromatography (SEC)

SEC separates molecules based on their size in solution and is effective for removing aggregates and unreacted starting materials.[11][20]

Materials:

• SEC column packed with a resin appropriate for the molecular weight range of the conjugate.

• Chromatography system (e.g., FPLC or HPLC).

• Mobile phase (e.g., phosphate-buffered saline, pH 7.4).

• 0.22 µm syringe filter.

Procedure:

• Equilibrate the SEC column with at least two column volumes of the mobile phase.

• Prepare the sample by centrifuging at 10,000 x g for 15 minutes to remove any large particulates, followed by filtration through a 0.22 µm filter.[21]

• Inject the filtered sample onto the equilibrated column.

• Run the chromatography at a constant flow rate appropriate for the column.

• Monitor the elution profile using a UV detector and/or a refractive index detector.

• Collect fractions corresponding to the peak of the purified DSPE-PEG-NH2 conjugate.

• Analyze the collected fractions for purity using appropriate analytical techniques (e.g., SDS-PAGE, HPLC, MS).

Protocol 3: Concentration and Buffer Exchange by Tangential Flow Filtration (TFF)

TFF is a rapid and scalable method for concentrating the sample and exchanging the buffer (diafiltration).[13][14]

Materials:

• TFF system with a pump.

• TFF cassette with an appropriate MWCO (e.g., 10 kDa).

• Tubing and reservoir.

• Diafiltration buffer (the desired final buffer for the conjugate).

Procedure:

• Assemble the TFF system according to the manufacturer's instructions.

• Flush the system with purification-grade water and then with the running buffer to remove any preservatives and wet the membrane.

• Add the sample to the reservoir.

• Concentration: Start the pump to circulate the sample tangentially across the membrane. The permeate (buffer and small molecules) will pass through the membrane, while the retentate (containing the conjugate) is recirculated, thus concentrating the sample.

• Diafiltration: Once the desired concentration is reached, add the diafiltration buffer to the reservoir at the same rate as the permeate is being removed. This maintains a constant volume while exchanging the buffer. Perform at least 5-10 diavolumes of buffer exchange for complete removal of the original buffer.[13]

• After diafiltration, the sample can be further concentrated to the desired final volume.

• Recover the concentrated, buffer-exchanged sample from the system.

Logical Troubleshooting Diagram

This diagram provides a decision-making workflow for troubleshooting common purification issues.

Caption: A decision tree for troubleshooting common issues in DSPE-PEG-NH2 conjugate purification.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. biopharminternational.com [biopharminternational.com]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. goldbio.com [goldbio.com]
• 12. repligen.com [repligen.com]
• 13. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 14. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 15. Challenges and solutions for the downstream purification of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. m.youtube.com [m.youtube.com]
• 19. タンパク質研究のための透析方法 | Thermo Fisher Scientific - JP [thermofisher.com]
• 20. Step-by-Step Protocol for Reproducible Size Exclusion Chromatography - Persee [pgeneral.com]
• 21. Sample Preparation for Size Exclusion Chromatography [sigmaaldrich.com]

Navigating the In Vivo Environment: A Technical Support Guide for DSPE-PEG-NH2 Micelle Stability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the factors influencing the in vivo stability of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) micelles. Comprised of troubleshooting guides and frequently asked questions, this resource is designed to help you anticipate and address challenges in your experimental work, ensuring the robustness and reproducibility of your results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of DSPE-PEG-NH2 micelles in a biological setting.

Q1: What are the key factors that determine the in vivo stability of DSPE-PEG-NH2 micelles?

A1: The in vivo stability of DSPE-PEG-NH2 micelles is a multifactorial issue primarily governed by:

• Component Properties: The molecular weight of the PEG chain and the length of the DSPE acyl chains are critical.

• Physicochemical Characteristics: The critical micelle concentration (CMC) is a fundamental indicator of micelle stability upon dilution in the bloodstream.

• Host Environment Interactions: The formation of a "protein corona" upon interaction with blood components and the surrounding pH can significantly alter micelle integrity and circulation time.

Q2: How does the length of the PEG chain influence micelle stability?

A2: The PEG chain length plays a crucial role in the in vivo performance of DSPE-PEG-NH2 micelles. A longer PEG chain generally leads to a thicker hydrophilic corona, which provides a steric barrier against opsonization and uptake by the reticuloendothelial system (RES), thereby prolonging circulation time.[1] However, an excessively long PEG chain can also increase the critical micelle concentration (CMC), potentially leading to premature dissociation of the micelles upon dilution in the bloodstream.[2]

Q3: What is the significance of the Critical Micelle Concentration (CMC) for in vivo applications?

A3: The CMC is the concentration of the DSPE-PEG-NH2 monomers above which micelles spontaneously form. A low CMC is highly desirable for in vivo applications as it indicates greater micelle stability upon the significant dilution that occurs following intravenous injection. DSPE-PEG-NH2 micelles typically have a low CMC due to the strong hydrophobic interactions of the two saturated 18-carbon acyl chains of DSPE.

Q4: How does the formation of a protein corona affect micelle stability and function?

A4: Upon entering the bloodstream, proteins and other biomolecules rapidly adsorb to the surface of nanoparticles, forming a "protein corona".[3][4] This layer can alter the size, charge, and surface properties of the micelles, potentially leading to:

• Deformation of the micelle structure. [3]

• Increased recognition and clearance by the immune system.

• Altered drug release kinetics.

• Reduced targeting efficiency by masking targeting ligands.

The density and composition of the protein corona are influenced by the physicochemical properties of the micelles, including the PEG chain length.[5][6]

Q5: Can pH variations in the body affect the stability of DSPE-PEG-NH2 micelles?

A5: Yes, pH can influence the stability and drug release characteristics of DSPE-PEG-NH2 micelles, particularly if the encapsulated drug or any co-polymers are pH-sensitive. For instance, in the acidic microenvironment of tumors or within endosomes (pH 5.0-6.5), micelles can be engineered to destabilize and release their payload.[7][8][9] This can be achieved by incorporating pH-responsive polymers into the micelle formulation.[7]

Section 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during in vivo experiments with DSPE-PEG-NH2 micelles.

Problem	Potential Cause(s)	Recommended Action(s)
Rapid clearance of micelles from circulation.	1. High Critical Micelle Concentration (CMC): The micelle formulation may have a CMC that is too high, leading to dissociation upon dilution in the bloodstream. 2. Protein Corona Formation: Opsonins in the protein corona may be targeting the micelles for rapid clearance by the reticuloendothelial system (RES). 3. Inappropriate PEG Length: The PEG chain may be too short to provide an effective steric shield.	1. Optimize Formulation: Consider using a DSPE-PEG derivative with a longer DSPE acyl chain or incorporating a more hydrophobic co-lipid to lower the CMC. 2. Increase PEG Density/Length: A higher density or longer PEG chains can reduce protein binding.[1][6] 3. Characterize Protein Corona: Analyze the protein corona composition to identify opsonins and redesign the micelle surface to minimize their binding.
Low drug delivery to the target site.	1. Premature Drug Release: The drug may be leaking from the micelles before they reach the target. 2. Micelle Instability: The micelles may be disassembling in circulation. 3. Protein Corona Interference: The protein corona may be masking targeting ligands or altering the biodistribution profile.	1. Enhance Core Stability: Incorporate hydrophobic polymers or cross-link the micelle core to improve drug retention. 2. Verify Micelle Stability: Conduct in vitro stability studies in serum-containing media and in vivo pharmacokinetic studies. 3. Optimize Targeting Ligand Presentation: Adjust the length of the PEG linker for the targeting ligand to extend it beyond the protein corona.
Inconsistent results between batches.	1. Variability in Micelle Preparation: Inconsistent preparation methods can lead to differences in micelle size, drug loading, and stability. 2. Purity of DSPE-PEG-NH2: Impurities in the lipid-PEG conjugate can affect micelle formation and stability. 3. Storage Conditions: Improper storage can lead to degradation of the DSPE-PEG-NH2 or the formulated micelles.	1. Standardize Protocols: Strictly adhere to a detailed and validated protocol for micelle preparation. 2. Verify Material Purity: Use high-purity DSPE-PEG-NH2 and characterize each new batch. 3. Optimize Storage: Store DSPE-PEG-NH2 at -20°C and formulated micelles under conditions validated for stability (e.g., 4°C, protected from light).
Unexpected toxicity in vivo.	1. Burst Release of Drug: Rapid, uncontrolled release of the encapsulated drug can lead to systemic toxicity. 2. Immunogenicity of the Micelles: The protein corona or the micelle components themselves could trigger an immune response. 3. Degradation Products: Degradation of the DSPE-PEG-NH2 or the drug could result in toxic byproducts.	1. Modify Drug Release Profile: Engineer the micelle core for sustained drug release. 2. Assess Immunogenicity: Evaluate cytokine levels and other markers of immune activation in vivo. Consider using lipids with lower immunogenic potential. 3. Analyze Degradation: Characterize the stability of the formulation and its components under physiological conditions.

Section 3: Quantitative Data Summary

The following tables summarize key quantitative data related to the stability of DSPE-PEG micelles.

Table 1: Influence of PEG Molecular Weight on Critical Micelle Concentration (CMC)

DSPE-PEG Derivative	Molecular Weight (Da)	Critical Micelle Concentration (µM)	Reference
DSPE-PEG	2000	0.5 - 1.0	[2][10]
DSPE-PEG	3000	~1.0	[2][10]
DSPE-PEG	5000	1.0 - 1.5	[2][10]

Table 2: Pharmacokinetic Parameters of a DSPE-PEG2000 Micellar Formulation

Formulation	Elimination Half-life (t1/2)	Clearance	Reference
Ridaforolimus in Ethanol/PEG 400	~4.5 hours	~0.5 L/hr/kg	[11][12]
Ridaforolimus in DSPE-PEG2000 Micelles	~7.7 hours (1.7-fold increase)	~0.2 L/hr/kg (0.6-fold decrease)	[11][12]

Table 3: Impact of Protein Corona on Micelle Physicochemical Properties

Nanoparticle	Condition	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
PEGylated Liposomes	Bare	~120	~0.1	-30	[13]
PEGylated Liposomes	With Protein Corona	~150	~0.2	-15	[13]
mPEG5K-zein micelles	In Glucose Solution	~150	~0.2	-	[5]
mPEG5K-zein micelles	In Cell Culture Medium with FBS	Slight Increase	-	-	[5]

Section 4: Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 4.1: Determination of Critical Micelle Concentration (CMC) using a Fluorescent Probe (Pyrene)

Objective: To determine the CMC of DSPE-PEG-NH2 micelles.

Materials:

• DSPE-PEG-NH2

• Pyrene (B120774)

• Phosphate Buffered Saline (PBS), pH 7.4

• Spectrofluorometer

Procedure:

• Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone) at a concentration of 1 mM.

• Prepare a series of aqueous solutions of DSPE-PEG-NH2 in PBS at concentrations ranging from 10-4 to 10-6 mol/L.

• To each DSPE-PEG-NH2 solution, add a small aliquot of the pyrene stock solution to achieve a final pyrene concentration of approximately 1 µM. Ensure the final concentration of the organic solvent is negligible.

• Incubate the mixtures overnight at room temperature with gentle stirring to allow for equilibration and partitioning of pyrene into the micelle cores.

• Measure the fluorescence emission spectra of each sample using a spectrofluorometer with an excitation wavelength of 339 nm. Record the emission intensity at 390 nm.

• Plot the fluorescence intensity at 390 nm as a function of the DSPE-PEG-NH2 concentration.

• The CMC is determined as the concentration at the intersection of the two linear portions of the plot, representing the pre-micellar and post-micellar regions.[14]

Protocol 4.2: In Vivo Stability and Biodistribution Assessment using a Fluorescently Labeled Micelle

Objective: To evaluate the circulation time and biodistribution of DSPE-PEG-NH2 micelles in vivo.

Materials:

• DSPE-PEG-NH2

• DSPE-PEG-Fluorophore (e.g., Cy7, NIR dye)

• Animal model (e.g., mice)

• In vivo imaging system (IVIS) or similar

• Anesthesia

Procedure:

• Micelle Preparation: Prepare fluorescently labeled micelles by co-dissolving DSPE-PEG-NH2 and a small molar percentage (e.g., 1-5%) of DSPE-PEG-Fluorophore in an organic solvent. Form a thin film by evaporating the solvent and then hydrate (B1144303) with sterile PBS.[15]

• Animal Administration: Anesthetize the animals and intravenously inject a defined dose of the fluorescently labeled micelle suspension.

• In Vivo Imaging: At various time points post-injection (e.g., 1, 4, 8, 24, 48 hours), acquire whole-body fluorescence images of the anesthetized animals using an in vivo imaging system.

• Biodistribution Analysis: At the final time point, euthanize the animals and harvest major organs (liver, spleen, kidneys, lungs, heart, tumor if applicable).

• Image the explanted organs using the in vivo imaging system to quantify the fluorescence intensity in each organ.

• Data Analysis: Analyze the whole-body images to determine the circulation half-life of the micelles. Quantify the fluorescence intensity in the organs to determine the biodistribution profile.[15]

Section 5: Visualizations

The following diagrams illustrate key concepts and workflows related to DSPE-PEG-NH2 micelle stability.

Caption: In vivo fate of DSPE-PEG-NH2 micelles after intravenous injection.

Caption: Troubleshooting workflow for poor in vivo stability of DSPE-PEG-NH2 micelles.

References

• 1. dovepress.com [dovepress.com]
• 2. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Protein Corona Leads to Deformation of Spherical Micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Limited Impact of the Protein Corona on the Cellular Uptake of PEGylated Zein Micelles by Melanoma Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pH-sensitive poly(histidine)-PEG/DSPE-PEG co-polymer micelles for cytosolic drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Pharmacokinetic Evaluation of a DSPE-PEG2000 Micellar Formulation of Ridaforolimus in Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. An investigation of the effect of the protein corona on the cellular uptake of nanoliposomes under flow conditions using quartz crystal microgravimetry with dissipation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering - PMC [pmc.ncbi.nlm.nih.gov]
• 15. viterbik12.usc.edu [viterbik12.usc.edu]

reducing non-specific binding of DSPE-PEG-NH2 nanoparticles

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with DSPE-PEG-NH2 nanoparticles, particularly concerning the reduction of non-specific binding.

Troubleshooting Guide

This guide is designed to help you identify and solve specific issues that may arise during your experiments.

Problem 1: Nanoparticles show significant aggregation after formulation or during storage.

• Potential Causes:

  • Incorrect pH: The pH of your solution may be near the isoelectric point of the nanoparticles, leading to charge neutralization and subsequent aggregation.[1][2]

  • High Ionic Strength: High salt concentrations in your buffer (e.g., PBS) can compress the electrical double layer, reducing repulsive forces between nanoparticles.[1]

  • Insufficient PEGylation: The density of the DSPE-PEG-NH2 on the nanoparticle surface may be too low to provide adequate steric hindrance.[1]

  • Inadequate Storage Conditions: Improper storage temperature or the use of inappropriate storage buffers can lead to instability over time.[3][4]

  • Hydrolysis of DSPE-PEG-NH2: The ester linkage in the DSPE moiety can be susceptible to hydrolysis under acidic or basic conditions.[4]

• Solutions:

  • Optimize pH: Adjust the pH of your nanoparticle solution to be far from the isoelectric point to ensure strong electrostatic repulsion. For many nanoparticles, a pH of 7.5-8.5 is a good starting point.[1][2]

  • Use Low Ionic Strength Buffers: For storage and during critical steps, consider using a low-concentration buffer (e.g., 5-10 mM) or deionized water.[1]

  • Increase PEG Density: Increase the molar ratio of DSPE-PEG-NH2 during the formulation process to achieve a higher grafting density for better steric protection.[1]

  • Proper Storage: Store nanoparticles at recommended temperatures (e.g., 4°C for short-term, -20°C or -80°C for long-term) in a buffer optimized for stability.[3][4] Avoid repeated freeze-thaw cycles.[4]

  • Control Hydrolysis: Maintain a pH range of 6.5 to 7.5 to minimize ester hydrolysis. Use non-nucleophilic buffers like phosphate (B84403) or HEPES.[4]

Problem 2: High non-specific binding to proteins (opsonization) is observed.

• Potential Causes:

  • Low PEG Surface Density: Insufficient PEG coverage allows plasma proteins to adsorb onto the nanoparticle surface, leading to opsonization and rapid clearance by the mononuclear phagocyte system (MPS).[5][6][7][8]

  • Inappropriate PEG Conformation: A "mushroom" conformation of PEG chains, which occurs at lower densities, may not be as effective at preventing protein binding as a "brush" conformation.[5][6][9]

  • Presence of Amine Groups: The primary amine groups (-NH2) on the surface can be positively charged at physiological pH, leading to electrostatic interactions with negatively charged proteins.

• Solutions:

  • Optimize PEG Density: Increase the molar percentage of DSPE-PEG-NH2 in your formulation. Studies have shown that higher PEG densities lead to decreased protein adsorption.[5][10][11] A dense brush conformation of PEG is often most effective.[6][10]

  • Control PEG Conformation: The transition from a "mushroom" to a "brush" conformation depends on the PEG molecular weight and grafting density. Aim for a surface coverage that promotes the brush configuration for optimal protein repulsion.[5][6]

  • Surface Charge Neutralization: Consider co-formulating with a non-functionalized DSPE-PEG to balance the surface charge or chemically modifying a portion of the amine groups to a neutral moiety if the primary amine is not required for subsequent conjugation. The surface charge should ideally be near-neutral to reduce non-specific interactions.[10]

Problem 3: High non-specific uptake by macrophages or other cells.

• Potential Causes:

  • Large Particle Size: Larger nanoparticles are more readily recognized and cleared by cells of the reticuloendothelial system (RES), such as macrophages.[12][13]

  • Surface Charge: Highly charged nanoparticles can exhibit strong non-specific binding and uptake by cells.[13][14]

  • Insufficient "Stealth" Properties: Inadequate PEGylation leads to opsonization, which in turn flags the nanoparticles for uptake by phagocytic cells.[5][6][8]

• Solutions:

  • Control Nanoparticle Size: Aim for a smaller hydrodynamic diameter, as smaller nanoparticles generally show less non-specific uptake by macrophages.[13]

  • Optimize Surface Charge: Formulate nanoparticles with a near-neutral surface charge to minimize non-specific cellular interactions.[10][14]

  • Enhance Stealth Properties: Increase the PEG density on the nanoparticle surface to create a dense "brush" layer. This provides a steric barrier that effectively shields the nanoparticle from interactions with macrophages.[5][6][15]

Frequently Asked Questions (FAQs)

Q1: What is the role of PEG in reducing non-specific binding?

A1: Poly(ethylene glycol) (PEG) is a hydrophilic and electrically neutral polymer that, when grafted onto a nanoparticle surface, creates a "stealth" coating.[6][8][9] This coating provides a steric barrier that repels proteins and reduces interactions with cells, thereby decreasing non-specific binding and uptake by the mononuclear phagocyte system.[7][14] This leads to a longer circulation half-life in vivo.[5][6]

Q2: How does the molecular weight of the PEG chain on DSPE-PEG-NH2 affect stability and non-specific binding?

A2: The molecular weight (MW) of the PEG chain is a critical factor. Longer PEG chains can provide better steric stabilization.[1] However, there is a complex interplay between PEG MW and grafting density. For a given surface area, higher MW PEGs may result in a lower grafting density due to steric hindrance during formulation.[16] The optimal MW depends on the specific nanoparticle system and application, but a common choice for providing good stealth properties is a PEG MW of 2000 Da (as in DSPE-PEG2000).[17][18]

Q3: What is the difference between "mushroom" and "brush" PEG conformations, and why is it important?

A3: The conformation of PEG chains on the nanoparticle surface depends on the grafting density.

• Mushroom Conformation: At low grafting densities, the PEG chains are far apart and adopt a relaxed, mushroom-like shape.

• Brush Conformation: At high grafting densities, the PEG chains are crowded and extend outwards from the surface, forming a dense brush-like layer.[5][6] The brush conformation is generally more effective at preventing protein adsorption and macrophage uptake because it creates a more substantial steric barrier.[6][10]

Q4: How can I quantify the amount of non-specific protein binding to my nanoparticles?

A4: Several methods can be used to quantify protein binding:

• Protein Assays: After incubating your nanoparticles with plasma or serum and then pelleting them, you can quantify the amount of bound protein using standard protein assays like the Bradford assay or Micro-BCA assay on the resuspended pellet.[19]

• Dynamic Light Scattering (DLS): An increase in the hydrodynamic diameter of your nanoparticles after incubation with protein-containing solutions can indicate protein adsorption.[20]

• Gel Electrophoresis (SDS-PAGE): This technique can be used to separate and visualize the proteins that have bound to your nanoparticles, giving you qualitative and semi-quantitative information about the protein corona.[21]

Q5: My application requires conjugation to the -NH2 group. How can I minimize non-specific binding while keeping the amine functional?

A5: This is often referred to as the "PEG dilemma".[22] You need to balance the need for a dense PEG shield with the accessibility of the amine group for conjugation.

• Optimize PEG Density and Linker Length: Use a sufficient overall PEG density to provide stealth properties, but ensure the DSPE-PEG-NH2 is incorporated at a ratio that allows for efficient conjugation without compromising stability. Using a longer PEG chain on the DSPE-PEG-NH2 may make the amine group more accessible.

• Control Reaction pH: Perform your conjugation reaction at a pH that favors the reactivity of the amine group (typically pH 7.5-8.5) but is still within the stability range of your nanoparticles.

• Post-Conjugation Blocking: After your conjugation reaction, you can "cap" any remaining unreacted amine groups with a small, neutral molecule (like an NHS-ester of a short PEG) to reduce the overall surface charge and minimize non-specific interactions.

Data Summary Tables

Table 1: Effect of PEG Surface Density on Nanoparticle Properties

PEG Content (% of total lipid)	PEG Conformation	Mucin Binding (mg/m²)	Zeta Potential (mV)	Reference
0%	N/A	High (causes aggregation)	Highly Negative	[10]
3%	Mushroom	Decreased	Intermediate	[10]
5% or higher	Dense Brush	Minimal (plateaued)	Near-neutral (~ -2 to -7 mV)	[10]

Table 2: Influence of PEGylation on In Vitro and In Vivo Performance

Nanoparticle Type	Macrophage Association (relative to non-PEGylated)	Circulation Half-Life (relative to non-PEGylated)	Liver Uptake (relative to non-PEGylated)	Reference
PEG Mushroom	4-14 times less	> 17-fold increase	Decreased	[5]
PEG Brush	4-14 times less (slight improvement over mushroom at 24h)	> 17-fold increase	Further decreased	[5]

Experimental Protocols

Protocol 1: General Method for Quantifying Non-Specific Protein Binding

• Nanoparticle Preparation: Prepare your DSPE-PEG-NH2 nanoparticle suspension in a low ionic strength buffer (e.g., 10 mM HEPES, pH 7.4).

• Incubation with Serum/Plasma:

  • Allow biological fluid (e.g., fetal bovine serum or human plasma) to reach room temperature. Centrifuge at 16,000 x g for 3 minutes to remove aggregates.[21]

  • Add your nanoparticles to the biological fluid (a common starting point is 0.1 mg/mL nanoparticles in 10% plasma) and mix gently.[21]

  • Incubate at 37°C for a defined period (e.g., 15 minutes to 6 hours).[19]

• Isolation of Nanoparticle-Protein Complexes:

  • Pellet the nanoparticles by centrifugation (the speed and time will depend on your nanoparticle size and density; this requires optimization).

  • Carefully collect the supernatant (this contains unbound proteins).

  • Wash the pellet by resuspending it in a clean buffer (e.g., PBS) and centrifuging again. Repeat this wash step at least twice to remove loosely bound proteins.

• Quantification:

  • Resuspend the final washed pellet in a known volume of buffer.

  • Quantify the total protein amount in the resuspended pellet using a Bradford or BCA protein assay, following the manufacturer's instructions.[19]

  • Include a "mock" sample (nanoparticles incubated in buffer without protein) to account for any interference from the nanoparticles themselves.[19]

Protocol 2: Characterization of Nanoparticles by Dynamic Light Scattering (DLS)

• Sample Preparation:

  • Dilute your nanoparticle suspension in an appropriate buffer (e.g., PBS or water) to a suitable concentration for DLS analysis (typically 0.1 to 1 mg/mL).[21]

  • Ensure the sample is well-dispersed. You may gently vortex or pipette to mix, but avoid aggressive sonication which could alter the nanoparticles.

  • Filter the sample through a low-protein-binding syringe filter (e.g., 0.22 µm) to remove any dust or large aggregates.

• Data Acquisition:

  • Equilibrate the DLS instrument to the desired temperature (e.g., 25°C).

  • Place the cuvette with your sample into the instrument.

  • Acquire multiple measurements for each sample to ensure statistical reliability.

• Analysis:

  • Analyze the data to determine the average hydrodynamic diameter (Z-average) and the Polydispersity Index (PDI). A low PDI (< 0.2) indicates a monodisperse sample.

  • To assess non-specific binding, compare the hydrodynamic diameter of your nanoparticles before and after incubation with a protein solution. An increase in size is indicative of protein adsorption.[20]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 4. benchchem.com [benchchem.com]
• 5. PEGylated PRINT Nanoparticles: The Impact of PEG Density on Protein Binding, Macrophage Association, Biodistribution, and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]
• 7. The Effect of Nanoparticle Polyethylene Glycol Surface Density on Ligand-directed Tumor Targeting Studied in vivo by Dual Modality Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimizing Polyethylene Glycol Coating for Stealth Nanodiamonds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stealth Properties to Improve Therapeutic Efficacy of Drug Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Impact of Surface Polyethylene Glycol (PEG) Density on Biodegradable Nanoparticle Transport in Mucus ex vivo and Distribution in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Optimization of the fabrication of novel stealth PLA-based nanoparticles by dispersion polymerization using D-optimal mixture design - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Size- and charge-dependent non-specific uptake of PEGylated nanoparticles by macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Reducing Non-Specific Binding and Uptake of Nanoparticles and Improving Cell Targeting with an Antifouling PEO-b-PγMPS Copolymer Coating - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Impacts of polyethylene glycol (PEG) dispersity on protein adsorption, pharmacokinetics, and biodistribution of PEGylated gold nanoparticles - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03153A [pubs.rsc.org]
• 17. mdpi.com [mdpi.com]
• 18. Effect of the lipid chain melting transition on the stability of DSPE-PEG(2000) micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. research.unipd.it [research.unipd.it]
• 20. Analytical Strategies for Detecting Nanoparticle-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Protocols for isolation and characterization of nanoparticle biomolecular corona complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Optimizing the targeting of lipid nanoparticles for gene therapy - Nanoscale Horizons (RSC Publishing) DOI:10.1039/D5NH00351B [pubs.rsc.org]

Technical Support Center: Optimization of DSPE-PEG-NH2 Linker Length

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the optimization of polyethylene (B3416737) glycol (PEG) linker length in 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) for drug delivery applications.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of DSPE-PEG-NH2 in drug delivery systems?

DSPE-PEG-NH2 is a multifunctional lipid-polyethylene glycol conjugate that plays a crucial role in modern drug delivery systems.[1] Its DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) component, a phospholipid with two long hydrophobic stearoyl chains, allows it to anchor within lipid-based carriers like liposomes. The hydrophilic PEG segment provides a protective layer, creating a "stealth effect" that reduces recognition by the immune system and prolongs circulation time in the bloodstream.[1] The terminal amine group (-NH2) serves as a reactive site for conjugating targeting ligands, drugs, or imaging agents.[1][2][3]

Q2: How does the length of the PEG linker in DSPE-PEG-NH2 impact drug efficacy?

The length of the PEG linker is a critical parameter that requires optimization for each specific bioconjugate as it presents a trade-off between in vitro potency and in vivo pharmacokinetics.[4]

• Shorter PEG linkers (e.g., <2000 Da) may lead to higher in vitro cytotoxicity but can also result in faster clearance from circulation.[4][5]

• Longer PEG linkers (e.g., >2000 Da) tend to improve solubility, prolong plasma half-life, and reduce immunogenicity.[4] However, excessively long linkers might decrease in vitro potency due to steric hindrance, which can interfere with the drug's interaction with its target.[4][6]

Q3: What is the "stealth effect" provided by the PEG linker and how does its length influence this?

The "stealth effect" refers to the ability of the PEG layer to reduce the recognition and clearance of the drug carrier by the immune system.[1] This protective layer minimizes opsonization (the process of marking pathogens for phagocytosis) and subsequent uptake by the mononuclear phagocyte system, particularly Kupffer cells in the liver.[7] Longer PEG chains generally provide a more effective stealth effect, leading to longer circulation times.[6][7]

Q4: Can the PEG linker length affect the cellular uptake of nanoparticles?

Yes, the PEG linker length can significantly influence cellular uptake. While longer PEG chains can enhance circulation time, they may also create steric hindrance that interferes with the interaction between a targeting ligand on the nanoparticle and its receptor on the target cell.[6] Conversely, a shorter PEG linker might not provide sufficient flexibility for the targeting ligand to effectively bind to its receptor.[5] Therefore, an optimal PEG linker length is necessary to balance these opposing effects.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low Drug Encapsulation Efficiency	Aggregation of DSPE-PEG-NH2: At high concentrations, DSPE-PEG-NH2 molecules might aggregate, reducing the accessibility of binding sites for the drug.[8]	Optimize the concentration of DSPE-PEG-NH2 in the formulation. Ensure proper mixing and dispersion of the components.[8]
Electrostatic Repulsion: If the drug and the DSPE-PEG-NH2 have the same charge, electrostatic repulsion can hinder binding.[8]	Adjust the pH of the solution to optimize the charge of both the drug and the DSPE-PEG-NH2. The amino group on DSPE-PEG-NH2 is positively charged under certain conditions, which can be leveraged for binding negatively charged drugs.[8]
Rapid Clearance of Nanoparticles In Vivo	Inadequate "Stealth" Effect: The PEG linker may be too short to provide sufficient shielding from the immune system.[4]	Experiment with longer PEG linkers (e.g., PEG2000 or longer) to enhance the stealth properties and prolong circulation time.[4][9]
Hydrophobicity of the Drug: A highly hydrophobic drug payload can lead to faster clearance even with PEGylation.[4]	A longer or branched PEG linker may be necessary to better shield the hydrophobic drug and improve its pharmacokinetic profile.[4]
Reduced Cellular Uptake or Targeting Efficiency	Steric Hindrance from Long PEG Linker: The PEG chain may be too long, physically blocking the targeting ligand from accessing its receptor on the target cell.[6]	Systematically test a range of shorter PEG linker lengths to find the optimal balance between steric hindrance and ligand accessibility.[10]
Insufficient Linker Flexibility: A very short PEG linker may not provide enough spatial separation for the targeting ligand to effectively bind to its receptor.[5]	Evaluate slightly longer PEG linkers to increase the flexibility and improve ligand-receptor interactions.
Inconsistent Formulation Properties (Size, Zeta Potential)	Polydispersity of PEG: The use of polydisperse PEG linkers can lead to variability in the final nanoparticle characteristics.	Use highly pure, monodisperse PEG linkers to improve the consistency and reproducibility of your formulation.[4]
Influence of PEG Length on Surface Charge: As the length of the PEG linker increases, it can sterically protect the nanoparticle surface, neutralizing the surface charge.[11]	Characterize the zeta potential of formulations with different PEG linker lengths to understand its impact on surface charge and stability.[12]

Experimental Protocols

Protocol for Optimization of PEG Linker Length

This protocol outlines a systematic approach to determine the optimal DSPE-PEG-NH2 linker length for a given drug delivery system.

1. Preparation of a Library of Formulations:

• Synthesize or procure DSPE-PEG-NH2 with a range of PEG molecular weights (e.g., 1kDa, 2kDa, 3.4kDa, 5kDa, 10kDa).[2][11]

• Prepare your drug-loaded nanoparticles (e.g., liposomes, micelles) using a consistent method, incorporating the different DSPE-PEG-NH2 variants at a fixed molar ratio.

• Ensure all other formulation parameters (e.g., lipid composition, drug-to-lipid ratio) are kept constant across all batches.

2. Physicochemical Characterization:

• Particle Size and Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI of each formulation using Dynamic Light Scattering (DLS).

• Zeta Potential: Determine the surface charge of the nanoparticles using Laser Doppler Velocimetry.

• Drug Encapsulation Efficiency: Quantify the amount of drug successfully encapsulated within the nanoparticles for each formulation.

3. In Vitro Evaluation:

• Drug Release Profile: Conduct a drug release study under physiological conditions (e.g., PBS at 37°C) to assess the impact of PEG linker length on drug retention and release kinetics.

• Cellular Uptake Study: Using a relevant cell line, quantify the cellular uptake of the nanoparticles with different PEG linker lengths via techniques like flow cytometry or fluorescence microscopy.

• Cytotoxicity Assay: Evaluate the in vitro efficacy of the drug-loaded nanoparticles against the target cell line to determine if PEG linker length affects the therapeutic activity.

4. In Vivo Assessment (if applicable):

• Pharmacokinetic Study: Administer the nanoparticle formulations to an animal model and measure the drug concentration in the blood over time to determine the circulation half-life.

• Biodistribution Study: Analyze the accumulation of the nanoparticles in various organs and the target tissue to assess the impact of PEG linker length on targeting efficiency.

• Efficacy Study: In a disease model, evaluate the therapeutic efficacy of the different formulations to identify the PEG linker length that provides the best therapeutic outcome.

Quantitative Data Summary

Table 1: Effect of PEG Linker Length on Nanoparticle Physicochemical Properties

DSPE-PEG-Folate Linker Length	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
FL-2K	110-140	Narrow	~ -30
FL-5K	110-140	Narrow	Increases (less negative)
FL-10K	110-140	Narrow	~ -10
Data synthesized from a study on folate-conjugated liposomes. The zeta potential tends to increase (become less negative) as the PEG linker length increases due to steric shielding of the surface charge.[11]

Table 2: Impact of PEG Linker Length on In Vivo Tumor Accumulation and Therapeutic Efficacy

Formulation	Tumor Accumulation	Tumor Size Reduction
Dox/FL-2K	+	Baseline
Dox/FL-5K	++	Baseline
Dox/FL-10K	+++	>40% reduction compared to Dox/FL-2K and 5K
This table summarizes findings that longer PEG-linkers can lead to significantly enhanced tumor accumulation and antitumor activity in vivo.[11]

Visualizations

Caption: Workflow for optimizing DSPE-PEG-NH2 linker length.

Caption: Trade-offs associated with varying PEG linker lengths.

References

• 1. What is the role of DSPE - PEG2000 - NH2 in drug delivery systems? - Blog [shochem.com]
• 2. creativepegworks.com [creativepegworks.com]
• 3. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]
• 7. Analysis of PEG-lipid anchor length on lipid nanoparticle pharmacokinetics and activity in a mouse model of traumatic brain injury - Biomaterials Science (RSC Publishing) DOI:10.1039/D2BM01846B [pubs.rsc.org]
• 8. What are the factors affecting the drug loading efficiency of DSPE - PEG2000 - NH2? - Blog [shochem.com]
• 9. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Effects of PEG-Linker Chain Length of Folate-Linked Liposomal Formulations on Targeting Ability and Antitumor Activity of Encapsulated Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Technical Support Center: DSPE-PEG-NH2 Nanoparticle Size Control

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on controlling the size of DSPE-PEG-NH2 nanoparticles. Below you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and quantitative data to assist in your experimental design and execution.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of DSPE-PEG-NH2 nanoparticles, providing potential causes and solutions in a question-and-answer format.

Issue	Potential Causes	Recommended Solutions
Nanoparticles are consistently too large	1. High lipid concentration: Higher concentrations of DSPE-PEG-NH2 and other lipid components can lead to the formation of larger aggregates. 2. Slow mixing/hydration: Inadequate mixing speed during nanoprecipitation or slow hydration in the thin-film hydration method can result in larger, less uniform particles. 3. Inappropriate solvent: The choice of organic solvent can influence the diffusion rate and subsequent particle size.	1. Decrease lipid concentration: Systematically lower the total lipid concentration in your formulation. 2. Increase mixing speed: For nanoprecipitation, increase the stirring speed to ensure rapid and homogenous mixing. For thin-film hydration, ensure vigorous vortexing or sonication during the hydration step.[1] 3. Solvent optimization: Experiment with different organic solvents (e.g., ethanol, acetone) to find one that promotes the formation of smaller nanoparticles.
Nanoparticles are consistently too small	1. Low lipid concentration: Very low lipid concentrations may not provide enough material to form nanoparticles of the desired size. 2. Excessive sonication: Over-sonication can break down nanoparticles into smaller fragments.	1. Increase lipid concentration: Gradually increase the total lipid concentration in your formulation. 2. Optimize sonication time and power: Reduce the sonication duration or power to prevent excessive particle fragmentation.
High Polydispersity Index (PDI)	1. Inconsistent mixing: Non-uniform mixing can lead to a wide distribution of particle sizes. 2. Aggregation: Nanoparticles may aggregate over time, leading to a higher PDI.[2] 3. Impure reagents: Impurities in the lipids or solvents can interfere with the self-assembly process.	1. Ensure rapid and consistent mixing: Use a high-speed homogenizer or a microfluidics-based system for more controlled and reproducible mixing. 2. Optimize formulation for stability: Adjust the DSPE-PEG-NH2 concentration, as the PEG layer provides steric stabilization against aggregation.[2] Consider the use of surfactants. 3. Use high-purity reagents: Ensure all lipids and solvents are of high purity to minimize variability.
Nanoparticle Aggregation Over Time	1. Insufficient PEGylation: An inadequate amount of DSPE-PEG-NH2 on the nanoparticle surface may not provide sufficient steric hindrance to prevent aggregation.[2] 2. Inappropriate pH or ionic strength of the buffer: The stability of nanoparticles can be sensitive to the pH and salt concentration of the surrounding medium.[3]	1. Increase DSPE-PEG-NH2 concentration: A higher molar ratio of DSPE-PEG-NH2 can enhance the "stealth" properties and prevent aggregation.[2] 2. Optimize buffer conditions: Evaluate the stability of your nanoparticles in different buffers with varying pH and ionic strengths to find the optimal storage conditions.[3]

Frequently Asked Questions (FAQs)

Q1: How does the PEG chain length of DSPE-PEG-NH2 affect nanoparticle size?

A1: The length of the polyethylene (B3416737) glycol (PEG) chain can influence the overall hydrodynamic size of the nanoparticle. Generally, a longer PEG chain will result in a larger hydrodynamic diameter as it extends further into the aqueous environment, creating a thicker hydrophilic corona. However, the core size of the nanoparticle may not be significantly affected. The choice of PEG chain length is often a balance between achieving desired stealth properties and maintaining an appropriate overall particle size for the intended application.

Q2: What is the effect of the DSPE-PEG-NH2 to total lipid ratio on nanoparticle size?

A2: The ratio of DSPE-PEG-NH2 to other lipid components is a critical parameter for controlling nanoparticle size and stability. Increasing the molar percentage of DSPE-PEG-NH2 can lead to the formation of smaller micelles or nanoparticles due to the bulky hydrophilic PEG chains that influence the curvature of the lipid assembly. However, an excessively high concentration of DSPE-PEG can also lead to the formation of smaller, individual micelles rather than larger nanoparticles. It is crucial to optimize this ratio for each specific formulation.

Q3: Which synthesis method is better for controlling nanoparticle size: thin-film hydration or nanoprecipitation?

A3: Both methods can be used to produce DSPE-PEG-NH2 nanoparticles, but they offer different levels of control over particle size.

• Nanoprecipitation (or solvent displacement) generally offers better control over the initial particle size and often results in a narrower size distribution (lower PDI). This method involves the rapid mixing of a lipid-containing organic phase with an aqueous phase, leading to spontaneous nanoparticle formation. The size can be finely tuned by controlling parameters like the mixing rate and the ratio of organic to aqueous phase.

• Thin-film hydration is a simpler method but may result in a broader size distribution. The size is primarily controlled by the energy input during the hydration step (e.g., sonication or extrusion). Post-processing steps like extrusion are often necessary to achieve a more uniform size distribution.

For applications requiring precise size control and high reproducibility, nanoprecipitation or microfluidics-based methods are often preferred.

Q4: How does temperature affect the formation and size of DSPE-PEG-NH2 nanoparticles?

A4: Temperature can influence the self-assembly process of lipids and thus affect the final nanoparticle size. Performing the synthesis at a temperature above the phase transition temperature of the lipid components can lead to more fluid lipid bilayers and potentially smaller, more uniform nanoparticles. However, excessively high temperatures can also increase the kinetic energy of the particles, potentially leading to aggregation. The optimal temperature should be determined empirically for each specific formulation.

Experimental Protocols

Protocol 1: Nanoparticle Synthesis via Nanoprecipitation

This protocol provides a general procedure for the synthesis of DSPE-PEG-NH2 nanoparticles using the nanoprecipitation method.

Materials:

• DSPE-PEG-NH2

• Other lipid components (e.g., helper lipids, cholesterol)

• Organic solvent (e.g., ethanol, acetone)

• Aqueous phase (e.g., deionized water, buffer)

• Magnetic stirrer and stir bar

• Glass vials

Procedure:

• Prepare the Organic Phase: Dissolve DSPE-PEG-NH2 and other lipid components in the chosen organic solvent to achieve the desired total lipid concentration.

• Prepare the Aqueous Phase: Add the aqueous phase to a separate vial.

• Nanoprecipitation: While vigorously stirring the aqueous phase on a magnetic stirrer, rapidly inject the organic phase into the aqueous phase.

• Solvent Evaporation: Continue stirring the solution (typically for several hours at room temperature or under reduced pressure) to allow for the complete evaporation of the organic solvent.

• Purification (Optional): The resulting nanoparticle suspension can be purified to remove any un-encapsulated material or excess lipids using methods such as dialysis or centrifugation.

• Characterization: Characterize the nanoparticles for size, polydispersity index (PDI), and zeta potential using techniques like Dynamic Light Scattering (DLS).

Protocol 2: Nanoparticle Synthesis via Thin-Film Hydration

This protocol describes the synthesis of DSPE-PEG-NH2 nanoparticles using the thin-film hydration method.

Materials:

• DSPE-PEG-NH2

• Other lipid components

• Organic solvent (e.g., chloroform, methanol)

• Aqueous phase (e.g., deionized water, buffer)

• Rotary evaporator

• Round-bottom flask

• Water bath sonicator or probe sonicator

Procedure:

• Lipid Film Formation: Dissolve DSPE-PEG-NH2 and other lipid components in the organic solvent in a round-bottom flask.

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner wall of the flask.

• Hydration: Add the aqueous phase to the flask and hydrate (B1144303) the lipid film by rotating the flask in a water bath set above the phase transition temperature of the lipids. This process is typically done for 30-60 minutes.

• Size Reduction: To obtain smaller and more uniform nanoparticles, the resulting suspension is typically subjected to sonication (using a bath or probe sonicator) or extrusion through polycarbonate membranes with defined pore sizes.

• Purification (Optional): Purify the nanoparticle suspension as described in the nanoprecipitation protocol.

• Characterization: Analyze the final nanoparticle suspension for size, PDI, and zeta potential.

Quantitative Data Summary

The following tables summarize the impact of key formulation and process parameters on the size of DSPE-PEG based nanoparticles, based on available literature.

Table 1: Effect of DSPE-PEG2000 to Soluplus Weight Ratio on Nanoparticle Size [4][5]

DSPE-PEG2000:Soluplus (w/w)	Average Particle Size (nm)
10:1	36.5
5:1	80.8
4:1	128.1
1:1	116.6
1:4	72.0
1:5	54.5
1:10	56.1

Table 2: Effect of Stirring Speed on Nanoparticle Size (General Trend) [1]

Stirring Speed	General Effect on Nanoparticle Size
Low	Tends to produce larger particles with higher PDI.
High	Tends to produce smaller particles with lower PDI.

Note: The optimal stirring speed is system-dependent and needs to be optimized for each specific formulation.

Visualizations

Below are diagrams illustrating key workflows and relationships in the control of DSPE-PEG-NH2 nanoparticle size.

Caption: Nanoprecipitation workflow for DSPE-PEG-NH2 nanoparticle synthesis.

Caption: Key factors influencing DSPE-PEG-NH2 nanoparticle size.

References

• 1. researchgate.net [researchgate.net]
• 2. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of Lipid-Polymer Hybrid Nanoparticles with pH-Triggered PEG Shedding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. libir.josai.ac.jp [libir.josai.ac.jp]

Technical Support Center: DSPE-PEG-NH2 and Mitigation of Accelerated Blood Clearance (ABC)

Welcome to the technical support center for researchers utilizing DSPE-PEG-NH2 in their liposomal formulations. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you understand and mitigate the Accelerated Blood Clearance (ABC) phenomenon.

FAQs: Understanding the ABC Phenomenon with DSPE-PEG-NH2

Q1: What is the Accelerated Blood Clearance (ABC) phenomenon?

A1: The Accelerated Blood Clearance (ABC) phenomenon is an immune response that can occur upon repeated administration of PEGylated nanoparticles, such as liposomes formulated with DSPE-PEG-NH2.[1][2][3] The first injection of these nanoparticles can induce the production of anti-PEG antibodies, primarily of the Immunoglobulin M (IgM) isotype.[1][2][3] When a subsequent dose is administered, these pre-existing anti-PEG IgM antibodies bind to the PEG on the liposome (B1194612) surface, leading to rapid recognition and clearance from the bloodstream, predominantly by macrophages in the liver and spleen.[1][2] This results in a significantly reduced circulation half-life and altered biodistribution of the liposomes, which can compromise their therapeutic efficacy.[1]

Q2: What is the underlying mechanism of the ABC phenomenon?

A2: The primary mechanism involves a T-cell-independent immune response. The first dose of PEGylated liposomes stimulates splenic B cells to produce anti-PEG IgM.[2] Upon the second injection, the circulating anti-PEG IgM binds to the PEG chains on the liposome surface. This binding activates the classical complement pathway, leading to the deposition of complement proteins (opsonization) on the liposome.[2][3] Opsonized liposomes are then rapidly recognized and cleared by phagocytic cells of the reticuloendothelial system (RES), particularly Kupffer cells in the liver.

Signaling Pathway: Anti-PEG IgM Mediated Complement Activation

Caption: Mechanism of the ABC Phenomenon.

Q3: Does the -NH2 terminal group of DSPE-PEG-NH2 affect the ABC phenomenon?

A3: Yes, the terminal functional group of the PEG chain can influence the immunogenicity of the liposome. While all PEG-lipids can induce an immune response, the type of terminal group matters. Studies have suggested an order of immunogenicity with respect to anti-PEG IgM production as: Hydroxyl (-OH) < Amino (-NH2) < Carboxyl (-COOH) < Methoxy (-OCH3).[4] This indicates that DSPE-PEG-NH2 may be slightly less immunogenic than the commonly used methoxy-terminated DSPE-PEG. However, it's important to note that even less immunogenic variants can still trigger the ABC phenomenon. The primary advantage of the -NH2 group is its availability for bioconjugation, allowing for the attachment of targeting ligands.[5][6]

Troubleshooting Guide

Problem 1: My second dose of DSPE-PEG-NH2 liposomes is clearing from circulation much faster than the first dose.

This is the classic presentation of the ABC phenomenon. Here's a decision tree to help you troubleshoot and mitigate the issue.

Troubleshooting Workflow: Addressing Rapid Clearance

Caption: Decision tree for troubleshooting the ABC phenomenon.

Problem 2: I'm planning a study with repeated injections of DSPE-PEG-NH2 liposomes and want to proactively avoid the ABC phenomenon.

Several strategies can be implemented from the outset of your experimental design. The choice of strategy will depend on your specific application and resources.

Proactive Mitigation Strategies for ABC Phenomenon

Strategy	Principle	Advantages	Disadvantages
Modify PEG-Lipid Structure
Branched PEG	The branched structure of the PEG chain provides a denser hydrophilic shield, which can sterically hinder the binding of anti-PEG IgM.	Can significantly reduce or eliminate the ABC phenomenon while maintaining long circulation.[7]	May be more expensive and less readily available than linear PEG-lipids.
Cleavable PEG-Lipids	The PEG-lipid is designed with a linkage that is cleaved in vivo, removing the PEG from the liposome surface after a certain period of circulation.	Can effectively evade the immune response upon repeated injections.[7]	The cleavage kinetics need to be carefully optimized to ensure sufficient circulation time before PEG is removed.
Modify Dosing Regimen
Pre-infusion with free PEG	A high dose of free PEG is administered shortly before the PEGylated liposome. The free PEG acts as a decoy, saturating the circulating anti-PEG IgM.	Can be effective in restoring normal circulation of the subsequent liposomal dose.	The effect is temporary, and the timing and dose of the free PEG infusion are critical. May not be suitable for all clinical applications.
Use Alternative Polymers
Polysarcosine (PSar)	PSar is a non-immunogenic, hydrophilic polymer that can be used as an alternative to PEG for surface modification of liposomes.	Has been shown to have low antigenicity and can circumvent the ABC phenomenon.	May require more extensive formulation development and characterization compared to well-established PEG-lipids.

Experimental Protocols

Protocol 1: Detection of Anti-PEG IgM by ELISA

This protocol provides a general framework for an enzyme-linked immunosorbent assay (ELISA) to detect and quantify anti-PEG IgM in serum or plasma samples.

Experimental Workflow: Anti-PEG IgM ELISA

References

• 1. PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Accelerated blood clearance (ABC) phenomenon upon repeated injection of PEGylated liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Accelerated blood clearance (ABC) phenomenon induced by administration of PEGylated liposome] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. web.cas.org [web.cas.org]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 7. researchgate.net [researchgate.net]

strategies to enhance the in vivo circulation time of DSPE-PEG-NH2 carriers

Welcome to the technical support center for DSPE-PEG-NH2 carriers. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the in-vivo circulation time of their nanoparticle formulations.

Section 1: Troubleshooting Accelerated Blood Clearance (ABC)

The Accelerated Blood Clearance (ABC) phenomenon is a common issue where repeated injections of PEGylated carriers lead to a significantly faster clearance of subsequent doses.[1][2][3] This is primarily an immune response mediated by the production of anti-PEG antibodies, particularly anti-PEG IgM.[2][4]

Frequently Asked Questions (FAQs)

Q1: My DSPE-PEG-NH2 carriers are clearing from circulation much faster upon the second injection. What is happening?

A: You are likely observing the Accelerated Blood Clearance (ABC) phenomenon.[1][2] The first injection of PEGylated carriers can prime the immune system, leading to the production of anti-PEG antibodies (primarily IgM) by marginal zone B cells in the spleen.[2][5] Upon the second injection, these antibodies bind to the PEG on your carriers, leading to their rapid recognition and uptake by macrophages, especially in the liver and spleen, and clearance from the bloodstream.[3]

Q2: How can I confirm if the ABC phenomenon is causing the rapid clearance?

A: You can measure the levels of anti-PEG IgM in the serum of your experimental animals before and after the first injection. An elevated anti-PEG IgM titer after the first dose is a strong indicator of an immune response that causes the ABC phenomenon.[2] ELISA is a common method for this measurement.

Q3: What are the key phases of the ABC phenomenon?

A: The ABC phenomenon is divided into two phases:

• Induction Phase: Following the first injection, the immune system is primed, and anti-PEG IgM is produced.[2]

• Effectuation Phase: Upon the second injection, the pre-existing anti-PEG IgM binds to the PEGylated carriers, leading to their rapid clearance.[2]

Q4: Are there strategies to mitigate or overcome the ABC phenomenon?

A: Yes, several strategies are being explored:

• Pre-infusion with Free PEG: Administering a high molecular weight (e.g., 40 kDa) free PEG before injecting the PEGylated carrier can saturate the circulating anti-PEG antibodies, preventing them from binding to the carrier.[5]

• Structural Engineering of PEG: Using branched or Y-shaped PEG instead of linear PEG can reduce the production of anti-PEG antibodies.[6]

• Alternative Polymers: Zwitterionic polymers can be used as an alternative to PEG to avoid these immune responses.[7]

• Immunomodulation: Strategies include using tolerogenic nanoparticles to suppress antibody formation or targeting pathways that lead to nanoparticle clearance.[6]

Workflow: Investigating the ABC Phenomenon

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Accelerated blood clearance phenomenon upon cross-administration of PEGylated nanocarriers in beagle dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Factors affecting the accelerated blood clearance of polyethylene glycol-liposomes upon repeated injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accelerated blood clearance of PEGylated nanoparticles induced by PEG-based pharmaceutical excipients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Overcoming anti-PEG antibody mediated accelerated blood clearance of PEGylated liposomes by pre-infusion with high molecular weight free PEG - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Next-Generation mRNA-LNPs: Strategies to Reduce Anti-PEG Antibody Responses | Biopharma PEG [biochempeg.com]
• 7. researchgate.net [researchgate.net]

troubleshooting low yield in DSPE-PEG-NH2 synthesis reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with low yields in DSPE-PEG-NH2 synthesis reactions.

Frequently Asked Questions (FAQs)

Q1: What is the basic reaction scheme for synthesizing DSPE-PEG-NH2 from an activated PEG precursor?

The synthesis of DSPE-PEG-NH2 typically involves the reaction of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) with an N-hydroxysuccinimide (NHS) ester of PEG (NHS-PEG-NH-Boc), followed by the deprotection of the Boc group. The primary amine of DSPE acts as a nucleophile, attacking the NHS ester of the PEG derivative to form a stable amide bond.

Q2: What are the primary causes of low yields in DSPE-PEG-NH2 synthesis?

Low yields can often be attributed to several factors:

• Suboptimal Reaction pH: The reaction pH is critical. A pH that is too low will protonate the amine group on DSPE, reducing its nucleophilicity. Conversely, a pH that is too high can lead to the hydrolysis of the NHS ester on the PEG reagent.[1]

• Hydrolysis of Reagents: NHS esters are susceptible to hydrolysis, particularly in aqueous solutions at higher pH values. This hydrolysis competes with the desired amidation reaction, thus reducing the yield.[1]

• Inactive or Impure Reagents: The quality of the starting materials is crucial. Degradation or impurities in either the DSPE or the PEG-NHS reagent can result in incomplete reactions or unwanted side products.[1] It is important to verify the integrity of the NHS ester before starting the reaction.[2]

• Steric Hindrance: The long PEG chain can create steric hindrance, making it difficult for the reactive groups to interact effectively.[2]

• Inappropriate Buffer Choice: The use of buffers containing primary amines, such as Tris or glycine (B1666218), should be avoided as they will compete with the DSPE for reaction with the NHS-activated PEG.[1]

• Micelle Formation: As an amphiphilic molecule, DSPE can form micelles in certain solvent systems, which may prevent the reagents from interacting efficiently.[2]

Q3: What are common side reactions to be aware of during DSPE-PEG-NH2 synthesis?

A significant side reaction is the hydrolysis of the fatty acid esters in the DSPE molecule, especially under acidic conditions or in unbuffered water.[3][4] This can lead to the formation of lyso-lipid byproducts and reduce the yield of the intact DSPE-PEG-NH2 conjugate.

Q4: How can I confirm the successful synthesis of DSPE-PEG-NH2?

Successful synthesis should be confirmed using a combination of analytical techniques:

• ¹H NMR Spectroscopy: To confirm the presence of characteristic peaks from both the DSPE and PEG components in the final product.[5][6][7]

• Mass Spectrometry (MALDI-TOF or ESI-MS): To verify the molecular weight of the conjugate.[3]

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product and separate it from any unreacted starting materials or byproducts.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Hydrolyzed NHS-PEG Reagent	Verify the activity of the NHS ester before the reaction. Use freshly prepared reagents and store them under appropriate conditions (e.g., -20°C, desiccated).[1][2]
Suboptimal Reaction pH	The reaction between an NHS ester and a primary amine is most efficient at a slightly alkaline pH of 7-9.[1] Ensure the reaction buffer is within this range.
Inactive DSPE	Check the purity and integrity of the DSPE starting material.
Steric Hindrance	Consider increasing the reaction temperature (e.g., to 50°C) or using a longer reaction time to overcome steric hindrance from the PEG chain.[2] The use of sonication has also been suggested to improve reactivity.[2]
Inappropriate Solvent/Micelle Formation	If micelle formation is suspected, consider using a solvent system that disrupts micelles, such as a mixture of organic solvents like chloroform (B151607) and methanol, or employing phase transfer catalysis.[2]
Presence of Multiple Products/Impurities	Hydrolysis of DSPE Esters	Avoid acidic conditions during the reaction and purification steps. Use neutral buffered solutions (e.g., PBS pH 7.4) for purification to minimize hydrolysis.[3]
Competitive Reactions with Buffer	Avoid using buffers that contain primary amines (e.g., Tris, glycine). Opt for buffers like phosphate-buffered saline (PBS) or HEPES.[1]
Difficulty in Purification	Similar Polarity of Product and Impurities	Utilize a combination of purification techniques. For example, silica (B1680970) gel column chromatography can be followed by size-exclusion chromatography (e.g., Sephadex G-25) or ion-exchange chromatography to effectively separate the product.[8][9] Dialysis is also a common method for removing small molecule impurities.[9][10]

Experimental Protocols

General Protocol for DSPE-PEG-NH2 Synthesis (via NHS ester reaction)

This protocol is a generalized procedure and may require optimization based on the specific PEG chain length and reagents used.

• Dissolution of Reactants:

  • Dissolve DSPE in a suitable organic solvent such as chloroform or a mixture of chloroform and methanol.

  • Separately, dissolve the NHS-activated PEG (e.g., DSPE-PEG-NHS) in a compatible solvent. If the reaction is to be performed in an aqueous buffer, the NHS-PEG can be dissolved in a water-miscible organic solvent like DMSO or DMF before being added to the aqueous phase.[1]

• Reaction Setup:

  • In a reaction vessel, combine the DSPE solution with the NHS-activated PEG solution.

  • If necessary, add a non-nucleophilic base, such as triethylamine (B128534) (TEA) or diisopropylethylamine (DIEA), to catalyze the reaction and maintain a slightly alkaline pH.[2][8] A molar excess of the base may be required.

  • The reaction is typically stirred at room temperature. The reaction time can range from a few hours to overnight.[8] Progress can be monitored by techniques like thin-layer chromatography (TLC).

• Quenching the Reaction:

  • To consume any unreacted NHS ester, a quenching agent with a primary amine, such as glycine or Tris, can be added at the end of the reaction.[1]

• Purification:

  • The crude product is purified to remove unreacted starting materials, byproducts, and the quenching agent. Common purification methods include:

    • Silica Gel Column Chromatography: Effective for separating compounds with different polarities.[8][9]

    • Size-Exclusion Chromatography (e.g., Sephadex G-25): To separate the larger DSPE-PEG-NH2 conjugate from smaller molecules.[8]

    • Dialysis: Using a membrane with an appropriate molecular weight cutoff (e.g., 3000 Da) to remove small impurities.[9]

• Characterization and Storage:

  • The purified product should be characterized by ¹H NMR, mass spectrometry, and HPLC to confirm its identity and purity.

  • The final product is typically lyophilized and stored at a low temperature (e.g., -20°C or below) under dry conditions.[11]

Visualizations

Experimental Workflow for DSPE-PEG-NH2 Synthesis

Caption: Workflow for DSPE-PEG-NH2 Synthesis.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting Decision Tree for Low Yields.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Development of the Novel PEG-PE-Based Polymer for the Reversible Attachment of Specific Ligands to Liposomes: Synthesis and in vitro Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of DSPE-PEG2000 and its Complex with Doxorubicin Using NMR Spectroscopy and Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. d-nb.info [d-nb.info]
• 10. researchgate.net [researchgate.net]
• 11. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]

quality control parameters for DSPE-PEG-NH2 experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2).

Frequently Asked Questions (FAQs)

1. What are the recommended storage and handling conditions for DSPE-PEG-NH2?

For long-term stability, DSPE-PEG-NH2 should be stored as a solid at -20°C, protected from light and moisture.[1] Before use, allow the vial to warm to room temperature before opening to prevent moisture condensation, which can hydrolyze the compound. For short-term storage of a few days to weeks, 0–4°C is acceptable. Stock solutions can be prepared in anhydrous solvents like DMSO or chloroform (B151607) and should also be stored at -20°C for long-term use.[2] Avoid repeated freeze-thaw cycles.

2. What are the typical quality control parameters for DSPE-PEG-NH2?

Key quality control parameters focus on purity, identity, and appearance. High-quality DSPE-PEG-NH2 should meet the specifications outlined in the table below. These are typically verified by the manufacturer and should be confirmed upon receipt or if experimental issues arise.

3. In which solvents is DSPE-PEG-NH2 soluble?

DSPE-PEG-NH2 is soluble in a variety of organic solvents, including chloroform, dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO).[2] Its amphiphilic nature also allows it to be dispersed in aqueous solutions, where it can self-assemble into micelles above its critical micelle concentration.

4. What is the primary application of the terminal amine (-NH2) group?

The terminal primary amine group is a reactive site for covalent conjugation. It is commonly used to attach targeting ligands such as antibodies, peptides, or small molecules to the surface of liposomes or nanoparticles.[3][4] This is typically achieved through amine-reactive chemistries, like using N-hydroxysuccinimide (NHS) esters, to form stable amide bonds.[5][6]

5. How does DSPE-PEG-NH2 contribute to nanoparticle stability?

The DSPE portion acts as a lipid anchor, securely incorporating the molecule into the lipid bilayer of a liposome (B1194612) or nanoparticle.[7] The hydrophilic PEG chain creates a steric barrier on the nanoparticle surface. This "stealth" layer reduces opsonization (the process of marking particles for clearance by the immune system) and minimizes aggregation, thereby increasing the circulation half-life and overall stability of the formulation in biological systems.[7][]

Quality Control Parameters

Ensuring the quality of your DSPE-PEG-NH2 is critical for reproducible and successful experiments. The following table summarizes the key analytical tests and their acceptable specifications.

Parameter	Method	Typical Specification	Purpose
Purity	HPLC-CAD/ELSD	> 95%	Quantifies the percentage of the desired compound and detects non-volatile impurities.
Identity & Structure	¹H NMR Spectroscopy	Spectrum conforms to reference	Confirms the chemical structure, including the presence of DSPE, PEG, and terminal amine moieties.
Molecular Weight	Mass Spectrometry (MALDI-TOF)	Matches expected average MW and distribution	Verifies the average molecular weight of the polydisperse PEG chain and overall conjugate.[9]
Appearance	Visual Inspection	White to off-white solid/powder	Basic quality check for signs of degradation or gross contamination.
Amine Reactivity	Titration or Spectrophotometric Assay	> 90% of theoretical value	Confirms the availability of the primary amine for conjugation.

Troubleshooting Guides

Problem 1: Low or No Conjugation Efficiency

You are attempting to conjugate a molecule (e.g., an NHS-ester activated protein or dye) to the amine group of DSPE-PEG-NH2, but the reaction yield is poor.

Potential Cause	Suggested Troubleshooting Steps
Inactive NHS-Ester	NHS esters are highly susceptible to hydrolysis. Prepare the activated molecule immediately before conjugation. Ensure it has been stored under strictly anhydrous conditions.[10]
Suboptimal Reaction pH	The reaction of NHS esters with primary amines is most efficient at a slightly basic pH (typically 7.2-8.5).[10][11] Buffers containing primary amines (e.g., Tris) must be avoided as they will compete in the reaction.[11][12] Use a non-amine buffer like phosphate-buffered saline (PBS).
Presence of Moisture	Carbodiimides (like EDC/DCC) and NHS esters are moisture-sensitive. Use high-quality anhydrous solvents (e.g., dry DMSO, DMF) and protect the reaction from atmospheric moisture using an inert gas like nitrogen or argon.[13]
Degraded DSPE-PEG-NH2	If the DSPE-PEG-NH2 has been improperly stored or handled, its amine group may be compromised. Use a fresh vial of the reagent and verify its quality with the methods listed in the QC table.
Solubility Issues	Ensure all reactants are fully dissolved in the reaction solvent before mixing. Poor solubility of any component can severely limit the reaction rate.[13]

Problem 2: Nanoparticle Aggregation or Instability

Your final liposome or nanoparticle formulation shows signs of aggregation (e.g., visible particulates, high Polydispersity Index) or instability over time.

Potential Cause	Suggested Troubleshooting Steps
Insufficient PEGylation	The concentration of DSPE-PEG-NH2 may be too low to provide adequate steric stabilization. A typical starting concentration is 5 mol% of the total lipid composition. This can be optimized as needed.
Hydrolysis of DSPE	The ester bonds in the DSPE anchor can hydrolyze, especially in acidic or unbuffered aqueous solutions and at elevated temperatures, leading to lysolipids that destabilize the bilayer.[14] Confirm the integrity of your DSPE-PEG-NH2 raw material using mass spectrometry.[14] Avoid prolonged incubation in harsh conditions.
Incorrect Formulation pH	The pH of your final formulation buffer can impact surface charge and stability. Ensure the pH is appropriate for your specific lipid composition and intended application.
Poor Quality Lipids	Ensure all lipids used in the formulation are of high purity and have not degraded. Peroxidation of unsaturated lipids can also lead to instability.

Problem 3: Inconsistent or Unexpected Analytical Results

You observe unexpected peaks in your HPLC chromatogram, incorrect masses in your mass spectrum, or confusing signals in your NMR spectrum.

Analytical Result	Potential Cause	Suggested Action
HPLC: Extra peaks	Impurities in the starting material or degradation products.	Analyze the raw material against a reference standard. If degradation is suspected, acquire a fresh lot.
Mass Spec: Lower MW peaks	Hydrolysis of one or both DSPE fatty acid esters. A mass shift of ~532 Da corresponds to the loss of both stearoyl chains.[14] A fragment at m/z 341 can indicate the loss of one fatty acid tail.[14]	Review handling and experimental conditions (pH, temperature, time) to identify potential causes of hydrolysis.[14] Use buffered solutions (e.g., PBS) for aqueous steps, as they are more stable than unbuffered water.[14]
¹H NMR: Broad or shifted peaks	Aggregation of the lipid in the NMR solvent, or interaction with residual water or impurities.	Ensure the sample is fully dissolved. Using a deuterated solvent like Chloroform-d (CDCl₃) or DMSO-d₆ is standard. Compare the spectrum to a reference to identify unexpected signals.

Key Experimental Protocols & Workflows

Protocol: Characterization by Dynamic Light Scattering (DLS)

DLS is used to determine the hydrodynamic diameter (size) and polydispersity index (PDI) of nanoparticles in suspension. An acceptable PDI for lipid-based nanoparticles is typically below 0.3, with values of 0.2 and lower being ideal, indicating a homogenous population.[15]

• Sample Preparation: Dilute the nanoparticle suspension to an appropriate concentration (typically 1:10 to 1:100) using deionized water or the formulation buffer.[16] The final solution should be visually clear and free of large aggregates.

• Instrument Setup: Equilibrate the DLS instrument to the desired temperature (e.g., 25°C).[16]

• Measurement: Transfer the diluted sample to a clean cuvette. Place the cuvette in the instrument and perform the measurement. Typically, 3-5 measurements are taken and averaged.[16]

• Zeta Potential: For zeta potential measurement, which indicates surface charge and colloidal stability, the sample is diluted (e.g., 1:100) in an appropriate low-salt buffer (e.g., 0.01 M NaCl) and measured using a specific electrode cuvette.[16]

Workflow Diagrams

Fig. 1: General quality control and experimental workflow for DSPE-PEG-NH2.

Fig. 2: Troubleshooting flowchart for low conjugation efficiency.

References

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. creativepegworks.com [creativepegworks.com]
• 3. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 4. creativepegworks.com [creativepegworks.com]
• 5. encapsula.com [encapsula.com]
• 6. encapsula.com [encapsula.com]
• 7. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 12. broadpharm.com [broadpharm.com]
• 13. benchchem.com [benchchem.com]
• 14. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Impact of Particle Size and Polydispersity Index on the Clinical Applications of Lipidic Nanocarrier Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 16. PEG–Lipid–PLGA Hybrid Particles for Targeted Delivery of Anti-Inflammatory Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to DSPE-PEG-NH2 Micelle Characterization Using Dynamic Light Scattering

For researchers, scientists, and drug development professionals, understanding the physicochemical properties of drug delivery systems is paramount. This guide provides a comparative analysis of DSPE-PEG-NH2 micelles, a popular choice for drug encapsulation and targeted delivery, with other common micellar systems. The characterization focuses on Dynamic Light Scattering (DLS), a key technique for determining nanoparticle size and surface charge.

This guide presents experimental data comparing DSPE-PEG-NH2 micelles with DSPE-PEG-COOH and Pluronic F127 micelles. It also offers a detailed protocol for the preparation and DLS analysis of these nanoparticles, ensuring reproducible and accurate characterization.

Performance Comparison of Micellar Systems

The selection of a suitable micellar carrier is critical for the successful formulation of drug delivery systems. The physicochemical properties, such as size (hydrodynamic diameter), polydispersity index (PDI), and surface charge (zeta potential), significantly influence the in vivo behavior, including circulation time, biodistribution, and cellular uptake. The following table summarizes the DLS characterization of DSPE-PEG-NH2 micelles in comparison to DSPE-PEG-COOH and Pluronic F127 micelles, based on available experimental data. It is important to note that these values can vary depending on the specific experimental conditions such as polymer concentration, solvent, and temperature.

Micelle Formulation	Hydrodynamic Diameter (Z-average, nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
DSPE-PEG-NH2	10 - 23	Not Specified	+6 to +8	[1][2]
DSPE-mPEG2000 (neutral analog)	~9.6	Not Specified	-2.7 ± 1.1	[3]
DSPE-PEG-COOH	~125 - 175	< 0.15	Negative	[4]
Pluronic F127 (modified)	51.87 ± 6.39	0.184 ± 0.015	-8.43 ± 2.27	[5][6]
Pluronic F127	82.2	0.176	-47.4	[7]

Key Observations:

• DSPE-PEG-NH2 micelles typically exhibit a small hydrodynamic diameter and a positive zeta potential due to the primary amine groups on the PEG chain. This positive charge can be advantageous for interacting with negatively charged cell membranes.

• DSPE-PEG-COOH micelles , in contrast, possess a negative surface charge, which can influence their interaction with biological systems differently.

• Pluronic F127 micelles generally show a slightly larger size and a negative zeta potential. The magnitude of the negative charge can vary depending on the specific grade and any modifications to the polymer.

Experimental Workflow for DLS Characterization

The following diagram illustrates the typical workflow for the preparation and DLS characterization of DSPE-PEG-NH2 micelles.

DSPE-PEG-NH2 micelle preparation and DLS analysis workflow.

Detailed Experimental Protocols

This section provides a comprehensive protocol for the preparation and DLS characterization of DSPE-PEG-NH2 micelles. This protocol can be adapted for the characterization of other micellar systems with minor modifications.

I. Materials and Equipment

• Materials:

  • 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2)

  • Organic solvent (e.g., chloroform (B151607) or methanol)

  • Aqueous buffer (e.g., phosphate-buffered saline (PBS) pH 7.4, or deionized water)

  • 0.22 µm syringe filters

• Equipment:

  • Rotary evaporator or nitrogen stream setup

  • Bath sonicator or probe sonicator

  • Dynamic Light Scattering (DLS) instrument with zeta potential measurement capability (e.g., Malvern Zetasizer)

  • Glass vials

  • Pipettes and tips

II. Micelle Preparation (Thin-Film Hydration Method)

• Dissolution: Dissolve a known amount of DSPE-PEG-NH2 in an appropriate organic solvent in a round-bottom flask or glass vial. The concentration will depend on the desired final micelle concentration.

• Film Formation: Remove the organic solvent using a rotary evaporator under reduced pressure or by slowly evaporating it under a gentle stream of nitrogen gas. This will result in the formation of a thin, uniform lipid film on the inner surface of the container.

• Hydration: Add the desired volume of aqueous buffer to the lipid film. The buffer should be pre-warmed to a temperature above the phase transition temperature of the lipid (for DSPE, this is around 55°C) to facilitate hydration.

• Micelle Formation: Gently agitate the mixture to hydrate the lipid film and form a suspension of multilamellar vesicles. To form smaller, more uniform micelles, the suspension can be sonicated using a bath sonicator or a probe sonicator. Alternatively, the suspension can be extruded through polycarbonate membranes of a defined pore size.

• Filtration: Filter the final micelle solution through a 0.22 µm syringe filter to remove any large aggregates or dust particles that could interfere with the DLS measurement.[1][2]

III. DLS Measurement Protocol

• Instrument Warm-up: Turn on the DLS instrument and allow the laser to warm up and stabilize for at least 30 minutes.

• Sample Preparation for DLS:

  • Dilute the prepared micelle solution with the same aqueous buffer used for hydration to an appropriate concentration for DLS analysis (typically in the range of 0.1 to 1 mg/mL). The optimal concentration should be determined empirically to ensure a stable count rate and avoid multiple scattering effects.

  • Ensure the sample is free of air bubbles.

• Cuvette Preparation:

  • Use a clean, dust-free cuvette. Rinse the cuvette with filtered deionized water and then with the sample buffer before use.

  • Carefully pipette the diluted micelle sample into the cuvette.

• Measurement Settings:

  • Temperature: Set the measurement temperature, typically 25°C or 37°C, and allow the sample to equilibrate in the instrument for several minutes.

  • Solvent Parameters: Select the correct solvent (dispersant) from the instrument's database or manually enter its viscosity and refractive index at the measurement temperature.

  • Measurement Type: Select the appropriate measurement type for size (e.g., "Size") and zeta potential (e.g., "Zeta").

  • Analysis Model: For size measurements, the "General Purpose" or "Multiple Narrow Modes" analysis model is often suitable for micellar systems.

• Data Acquisition:

  • Perform multiple measurements (e.g., 3-5 runs) for each sample to ensure reproducibility.

  • For zeta potential measurements, ensure the appropriate cell is used and that there are no air bubbles in the path of the electrodes.

• Data Analysis:

  • The DLS software will provide the Z-average hydrodynamic diameter, the polydispersity index (PDI), and the zeta potential.

  • The Z-average is an intensity-weighted mean diameter.

  • The PDI is a measure of the width of the size distribution, with values below 0.3 generally considered acceptable for monodisperse samples.

  • The zeta potential indicates the surface charge and provides an indication of the colloidal stability of the micelles.

By following these standardized protocols and considering the comparative data presented, researchers can effectively characterize DSPE-PEG-NH2 micelles and make informed decisions for their specific drug delivery applications.

References

• 1. Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity [frontiersin.org]
• 3. Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PEG–Lipid–PLGA Hybrid Particles for Targeted Delivery of Anti-Inflammatory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Redox-sensitive Pluronic F127-tocopherol micelles: synthesis, characterization, and cytotoxicity evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. researchgate.net [researchgate.net]

DSPE-PEG-NH2 vs. DSPE-PEG-COOH: A Comparative Guide to Antibody Conjugation

For researchers, scientists, and drug development professionals engineering targeted drug delivery systems, the choice of linker chemistry is a critical decision point. When conjugating antibodies to lipid-based nanoparticles or liposomes using DSPE-PEG derivatives, the two most common functionalities are the amine (-NH2) and carboxyl (-COOH) groups. Both ultimately form a stable amide bond but differ significantly in their reaction mechanism, target residues, and procedural considerations. This guide provides an objective, data-driven comparison to inform the selection of the optimal linker for your application.

Mechanism of Conjugation: Amine vs. Carboxyl Reactivity

The core of both conjugation strategies revolves around carbodiimide (B86325) chemistry, most commonly using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS).[1][2] The fundamental difference lies in which molecule—the lipid or the antibody—bears the activated carboxyl group.

DSPE-PEG-COOH: Amine-Reactive Conjugation

In this approach, the carboxyl group at the distal end of the DSPE-PEG-COOH is activated by EDC/NHS. EDC first reacts with the -COOH group to form a highly reactive O-acylisourea intermediate.[3] This unstable intermediate is then stabilized by NHS, forming a more stable, amine-reactive NHS ester.[1] This activated lipid is then ready to react with primary amines (ε-amine of lysine (B10760008) residues) on the antibody, forming a stable amide bond.[4][5]

Caption: Conjugation mechanism for DSPE-PEG-COOH.

DSPE-PEG-NH2: Carboxyl-Reactive Conjugation

Conversely, when using DSPE-PEG-NH2, the reactive groups are flipped. The carboxyl groups on the antibody, located on aspartic acid and glutamic acid residues, are activated by EDC/NHS.[6] This creates amine-reactive sites on the antibody itself. The activated antibody is then introduced to the DSPE-PEG-NH2, where the terminal amine of the PEG linker attacks the activated carboxyl group, again forming a stable amide bond.[7]

Caption: Conjugation mechanism for DSPE-PEG-NH2.

Performance and Key Characteristics

The choice between these linkers impacts not only the procedural workflow but also the characteristics of the final immunoliposome. The resulting amide bond in both cases is highly stable under physiological conditions, significantly more so than thioether bonds formed from maleimide-thiol reactions, which can be susceptible to degradation or exchange reactions in vivo.[8][9]

Feature	DSPE-PEG-COOH	DSPE-PEG-NH2
Target Residue (Antibody)	Primary amines (Lysine, N-terminus)	Carboxyl groups (Aspartic Acid, Glutamic Acid)
Molecule Activated	DSPE-PEG-Lipid	Antibody
Bond Formed	Amide	Amide
Bond Stability	Very High[7]	Very High[7]
Key Advantage	Antibody is not chemically modified prior to conjugation, potentially reducing risk of denaturation.[10]	Provides an alternative when lysine residues are critical for antigen binding or are not available.
Key Disadvantage	Activated NHS-ester on the lipid is prone to hydrolysis, requiring prompt use and potentially lowering yield.[4][11]	Antibody is directly exposed to activation reagents; carboxyls in the antigen-binding site could be affected.
Common Side Reactions	Hydrolysis of NHS-ester; potential for intra-lipid cross-linking if not controlled.	Hydrolysis of activated antibody; potential for intra- or inter-antibody cross-linking.

Quantitative Performance Data

Direct head-to-head quantitative comparisons of DSPE-PEG-NH2 and DSPE-PEG-COOH for antibody conjugation are limited in published literature. However, data from a study comparing DSPE-PEG-COOH with DSPE-PEG-Maleimide (MAL) for conjugating an anti-EGFR Fab' fragment to create a targeted liposomal siRNA delivery system provides valuable insight into how linker chemistry affects performance.[10] While not a direct -NH2 comparison, it underscores the functional consequences of the chosen conjugation strategy.

Table 1: Comparison of Immunoliposomes with Different Linkers for siRNA Delivery [10] (Adapted from Chen et al., International Journal of Nanomedicine, 2017)

Parameter	TLPD-FPC (DSPE-PEG-COOH Linker)	TLPD-FPM (DSPE-PEG-MAL Linker)
Particle Size (nm)	145.3 ± 4.2	141.2 ± 3.5
Zeta Potential (mV)	-11.4 ± 0.9	-15.1 ± 1.1
siRNA Encapsulation Efficiency	~90%	~90%
Cellular Uptake (SMMC-7721 cells)	Significantly lower than TLPD-FPM	Significantly higher than TLPD-FPC
Gene Silencing (500 nM siRNA)	~32%	~80%

This study revealed that while basic physicochemical properties like size and encapsulation efficiency were similar, the biological activity was dramatically different. The maleimide-linked conjugate showed superior cellular uptake and a nearly threefold higher gene silencing efficiency.[10] This highlights that the final orientation, accessibility of the antigen-binding site, and the specific residues modified can have a profound impact on the therapeutic efficacy of the conjugate.

Experimental Protocols

The following sections provide detailed, generalized protocols for conjugating antibodies using either DSPE-PEG-COOH or DSPE-PEG-NH2. Researchers should optimize reagent concentrations and reaction times for their specific antibody and liposome (B1194612) formulation.

Caption: Comparative experimental workflows.

Method A: Amine-Reactive Conjugation Protocol (using DSPE-PEG-COOH)

This method conjugates antibodies to pre-formed liposomes containing DSPE-PEG-COOH.

• Preparation :

  • Prepare liposomes incorporating 1-5 mol% DSPE-PEG-COOH using your standard protocol (e.g., thin-film hydration followed by extrusion).

  • Prepare an Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0).

  • Prepare a Coupling Buffer (e.g., PBS, pH 7.2-7.5). Amine-free buffers are critical.[12]

  • Prepare fresh solutions of EDC and Sulfo-NHS in Activation Buffer (e.g., 10 mg/mL each).

• Activation of Liposomes :

  • Resuspend the liposomes in Activation Buffer.

  • Add EDC solution to a final concentration of ~2-5 mM and Sulfo-NHS solution to a final concentration of ~5-10 mM.[3]

  • Incubate for 15-30 minutes at room temperature to activate the carboxyl groups.

• Conjugation :

  • Immediately after activation, perform buffer exchange into Coupling Buffer using a desalting column (e.g., Zeba™ Spin) to remove excess EDC/NHS and adjust the pH.[3] This step is crucial to prevent unwanted side reactions with the antibody.

  • Add the antibody to the activated liposome solution. A typical starting point is a 1:100 to 1:200 molar ratio of antibody to reactive lipid.

  • Incubate for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching and Purification :

  • Quench any unreacted NHS-esters by adding a solution like hydroxylamine (B1172632) or Tris to a final concentration of 10-50 mM and incubating for 15 minutes.[3]

  • Purify the resulting immunoliposomes from unconjugated antibody and reaction byproducts using size exclusion chromatography (SEC) or dialysis.

Method B: Carboxyl-Reactive Conjugation Protocol (using DSPE-PEG-NH2)

This method involves activating the antibody first, then adding it to liposomes containing DSPE-PEG-NH2.

• Preparation :

  • Prepare liposomes incorporating 1-5 mol% DSPE-PEG-NH2.

  • Prepare Activation Buffer (MES, pH 6.0) and Coupling Buffer (PBS, pH 7.2-7.5) as in Method A.

  • Prepare fresh EDC and Sulfo-NHS solutions.

  • Dissolve the antibody in Activation Buffer.

• Activation of Antibody :

  • Add EDC (~2 mM final concentration) and Sulfo-NHS (~5 mM final concentration) to the antibody solution.[3]

  • Incubate for 15 minutes at room temperature.

  • It is critical to quench the EDC to prevent it from cross-linking the DSPE-PEG-NH2 liposomes to each other. Add 2-mercaptoethanol (B42355) to a final concentration of 20 mM and incubate for 10 minutes.[1][3]

• Conjugation :

  • Remove excess activation and quenching reagents from the antibody solution via a desalting column, exchanging into Coupling Buffer.

  • Add the activated antibody to the DSPE-PEG-NH2 liposome suspension.

  • Incubate for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Purification :

  • Purify the immunoliposomes from unreacted (but activated) antibody and byproducts using SEC or dialysis. Quenching is often unnecessary as the activated esters on the antibody will have reacted or hydrolyzed.

Conclusion and Recommendations

Both DSPE-PEG-COOH and DSPE-PEG-NH2 are effective tools for creating antibody-conjugated nanoparticles with highly stable amide linkages. The optimal choice depends on the specific antibody and research goals.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. Conjugation of Native-Like HIV-1 Envelope Trimers onto Liposomes Using EDC/Sulfo-NHS Chemistry: Requirements and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Optimization of post-insertion method to conjugate Doxil with anti-CD133 monoclonal antibodies: Investigating the specific binding and cytotoxicity to colorectal cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Amide Bond Activation of Biological Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Comparison of anti-EGFR-Fab’ conjugated immunoliposomes modified with two different conjugation linkers for siRNa delivery in SMMC-7721 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. encapsula.com [encapsula.com]
• 12. encapsula.com [encapsula.com]

A Comparative Guide to DSPE-PEG-NH2 and Other Functionalized PEGylated Lipids for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

The surface functionalization of PEGylated liposomes is a critical strategy in the development of targeted drug delivery systems. The choice of the terminal functional group on the polyethylene (B3416737) glycol (PEG) chain of the DSPE-PEG lipid anchor dictates the conjugation chemistry available for attaching targeting ligands, such as antibodies, peptides, or small molecules. This guide provides an objective comparison of DSPE-PEG-NH2 (amine-terminated) with other commonly used functionalized PEGylated lipids, namely DSPE-PEG-COOH (carboxyl-terminated) and DSPE-PEG-Maleimide. This comparison is supported by experimental data on their impact on liposome (B1194612) characteristics and performance in drug delivery applications.

Performance Comparison of Functionalized DSPE-PEG Lipids

The selection of a functionalized DSPE-PEG derivative influences not only the method of ligand attachment but also the physicochemical properties and biological performance of the final liposomal formulation.

Physicochemical Properties

The incorporation of different functionalized DSPE-PEG lipids can have a subtle but measurable impact on the size and surface charge of liposomes.

Property	DSPE-PEG-NH2	DSPE-PEG-COOH	DSPE-PEG-Maleimide	Non-Functionalized mPEG-DSPE	Reference(s)
Typical Hydrodynamic Diameter (nm)	~125-200	~200	~200	~130	[1]
Zeta Potential (mV)	Slightly Positive to Neutral	Negative	Neutral to Slightly Negative	Near Neutral	[1][2]
Polydispersity Index (PDI)	Typically < 0.2	Typically < 0.2	Typically < 0.2	Typically < 0.2	[2]

Note: Absolute values for particle size and zeta potential can vary based on the overall lipid composition, drug load, and formulation method.

In Vitro Performance

The functional group can influence conjugation efficiency and the subsequent biological activity of the targeted liposomes.

Parameter	DSPE-PEG-NH2	DSPE-PEG-COOH	DSPE-PEG-Maleimide	Key Findings	Reference(s)
Ligand Conjugation Efficiency	Moderate to High	Moderate to High	High	Maleimide-thiol chemistry is highly efficient and specific. EDC/NHS chemistry for amine and carboxyl groups is also effective but can have more side reactions.	[1][3]
Cellular Uptake	Enhanced with targeting ligand	Enhanced with targeting ligand	Enhanced with targeting ligand	Baseline "stealth" uptake	[4]
Gene Silencing Efficiency (siRNA delivery)	Not directly compared	Lower (~32% at 500 nM siRNA)	Higher (~80% at 500 nM siRNA)	DSPE-PEG-Maleimide conjugated liposomes showed significantly higher gene silencing activity compared to DSPE-PEG-COOH conjugated liposomes for siRNA delivery.	[1]
In Vitro Drug Release	Sustained Release	Sustained Release	Sustained Release	The presence of the functional group does not significantly alter the basic sustained release profile conferred by the PEG-lipid formulation.	[4][5]

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of findings in drug delivery research. Below are representative protocols for the preparation of functionalized liposomes and the assessment of their in vitro performance.

Liposome Preparation by Thin-Film Hydration and Extrusion

This is a common method for preparing liposomes incorporating functionalized DSPE-PEG lipids.

Materials:

• Primary phospholipids (B1166683) (e.g., DSPC, DPPC)

• Cholesterol

• Functionalized PEG-lipid (DSPE-PEG-NH2, DSPE-PEG-COOH, or DSPE-PEG-Maleimide)

• Non-functionalized "stealth" PEG-lipid (e.g., mPEG-DSPE)

• Drug to be encapsulated (e.g., Doxorubicin)

• Organic solvent (e.g., Chloroform/Methanol mixture)

• Hydration buffer (e.g., PBS, HEPES-buffered saline)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation: Dissolve the primary phospholipid, cholesterol, and the desired molar ratio of functionalized and non-functionalized DSPE-PEG lipids in the organic solvent in a round-bottom flask.

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner wall of the flask.

• Hydration: Hydrate the lipid film with an aqueous buffer, which may contain the hydrophilic drug to be encapsulated. This step should be performed above the phase transition temperature (Tc) of the primary lipid. Gentle agitation facilitates the formation of multilamellar vesicles (MLVs).

• Extrusion: Subject the MLV suspension to sequential extrusion through polycarbonate membranes with decreasing pore sizes (e.g., 400 nm, 200 nm, 100 nm) to produce unilamellar vesicles (LUVs) with a more uniform size distribution.[6]

Ligand Conjugation to Functionalized Liposomes

The choice of conjugation chemistry is dependent on the terminal functional group of the DSPE-PEG lipid.

This protocol is suitable for conjugating ligands with activated carboxyl groups (e.g., NHS esters) or for carbodiimide-mediated coupling.

Materials:

• DSPE-PEG-NH2 incorporated liposomes

• Ligand with a carboxylic acid group (e.g., Folic Acid)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous DMSO

• Triethylamine (as a base)

• Dialysis membrane (e.g., 1 kDa MWCO)

Procedure:

• Activate Ligand: Dissolve the carboxyl-containing ligand, EDC, and NHS in anhydrous DMSO to activate the carboxylic acid group, forming an NHS ester.

• Conjugation: In a separate vial, dissolve the DSPE-PEG-NH2 lipid in anhydrous DMSO with a small amount of triethylamine. Add the activated ligand solution dropwise to the DSPE-PEG-NH2 solution. Allow the reaction to proceed overnight at room temperature in the dark.

• Purification: Purify the resulting ligand-PEG-DSPE conjugate by extensive dialysis against deionized water to remove unreacted starting materials and byproducts.[6]

This method is used to conjugate amine-containing ligands to carboxyl-terminated liposomes.

Materials:

• DSPE-PEG-COOH incorporated liposomes

• Amine-containing ligand (e.g., peptide, antibody)

• EDC and Sulfo-NHS

• Activation Buffer (e.g., 0.1 M MES, pH 4.5-6.0)

• Coupling Buffer (e.g., PBS, pH 7.2-8.0)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.5)

Procedure:

• Activation: Add EDC and Sulfo-NHS to the DSPE-PEG-COOH liposomes in Activation Buffer. Incubate for 15-30 minutes at room temperature to form a semi-stable NHS ester.

• Conjugation: Add the amine-containing ligand dissolved in Coupling Buffer to the activated liposomes. Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.

• Quenching: Add Quenching Buffer to stop the reaction by hydrolyzing any unreacted NHS esters.

• Purification: Remove the unconjugated ligand and byproducts by dialysis or size exclusion chromatography.[7][8]

This is a highly specific reaction for conjugating thiol-containing ligands (e.g., cysteine-containing peptides or thiolated antibodies).

Materials:

• DSPE-PEG-Maleimide incorporated liposomes

• Thiol-containing ligand

• Reaction Buffer (e.g., PBS, pH 7.0-7.5, thiol-free)

• Reducing agent (e.g., TCEP), if the ligand has disulfide bonds

Procedure:

• Prepare Ligand: If necessary, reduce any disulfide bonds in the ligand using a reducing agent like TCEP to expose free thiol groups.

• Conjugation: Mix the DSPE-PEG-Maleimide liposomes with the thiol-containing ligand in the reaction buffer. A 10- to 20-fold molar excess of the maleimide (B117702) group over the thiol group is often used.

• Incubation: Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C.

• Purification: Purify the conjugated liposomes using dialysis or size exclusion chromatography to remove the unreacted ligand.[9][10]

In Vitro Cellular Uptake Assay

This protocol uses flow cytometry to quantify the internalization of fluorescently labeled liposomes by cells.

Materials:

• Target cell line

• Complete cell culture medium

• Fluorescently labeled liposomes (e-g., containing a fluorescent lipid like Rhodamine-PE)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Flow cytometer

Procedure:

• Cell Seeding: Seed the cells in a multi-well plate and allow them to adhere overnight.

• Liposome Incubation: Replace the medium with fresh medium containing the fluorescently labeled liposomes (both targeted and non-targeted formulations) at various concentrations. Incubate for a defined period (e.g., 4 hours) at 37°C.

• Cell Harvesting: Wash the cells with cold PBS to remove unbound liposomes. Detach the cells using trypsin-EDTA and resuspend them in cold PBS.

• Flow Cytometry Analysis: Analyze the cell suspension using a flow cytometer to measure the mean fluorescence intensity, which corresponds to the cellular uptake of the liposomes.

Visualizing the Workflow and Rationale

The development and evaluation of targeted liposomes using functionalized DSPE-PEG lipids follow a logical workflow. The choice of the functional group is the initial critical decision that dictates the subsequent steps.

Workflow for Developing and Evaluating Targeted Liposomes.

The choice of DSPE-PEG-NH2, -COOH, or -Maleimide directly influences the conjugation strategy. Amine and carboxyl functionalities typically employ EDC/NHS chemistry, while the maleimide group is specific for thiol-containing ligands. Following successful conjugation and liposome formulation, a thorough characterization of the physicochemical properties is crucial before proceeding to in vitro performance evaluation, which includes assessing cellular uptake, drug release, and stability.

Receptor-Mediated Endocytosis of Targeted Liposomes.

Successful targeting relies on the specific interaction between the ligand on the liposome surface and its corresponding receptor on the target cell. This binding event typically triggers receptor-mediated endocytosis, often through clathrin-coated pits. The internalized liposome is then trafficked through the endosomal pathway. The acidic environment of late endosomes and lysosomes can facilitate the destabilization of the liposome and the release of its therapeutic cargo into the cytoplasm, where it can exert its effect.

References

• 1. Comparison of anti-EGFR-Fab’ conjugated immunoliposomes modified with two different conjugation linkers for siRNa delivery in SMMC-7721 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Liposomes surface conjugated with human hemoglobin target delivery to macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Maleimide-Functionalized Liposomes: Prolonged Retention and Enhanced Efficacy of Doxorubicin in Breast Cancer with Low Systemic Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. encapsula.com [encapsula.com]
• 8. benchchem.com [benchchem.com]
• 9. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 10. broadpharm.com [broadpharm.com]

A Researcher's Guide to Validating Peptide Conjugation to DSPE-PEG-NH2: A Comparative Analysis of Analytical Techniques

For researchers, scientists, and drug development professionals, the successful conjugation of peptides to lipid-polyethylene glycol (PEG) derivatives like 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) is a critical step in the development of targeted drug delivery systems. This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other common analytical techniques for validating this conjugation. We will delve into the principles, provide supporting experimental data, and present detailed protocols to assist in selecting the most appropriate validation strategy.

The Gold Standard: ¹H NMR Spectroscopy for Unambiguous Confirmation

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful, non-destructive technique that provides detailed structural information about molecules in solution. It is considered a primary method for confirming the covalent linkage between a peptide and DSPE-PEG-NH2 by identifying characteristic proton signals and their shifts upon conjugation.

Interpreting the ¹H NMR Spectra

Successful conjugation is confirmed by observing the appearance of new signals corresponding to the peptide covalently linked to the DSPE-PEG moiety and the disappearance or shifting of signals from the initial reactants. Key spectral regions to monitor include:

• DSPE-PEG-NH2 Signals:

  • The long alkyl chains of the DSPE lipid typically show signals around 0.8-1.6 ppm.[1]

  • The characteristic repeating ethylene (B1197577) glycol units of the PEG chain produce a strong, sharp singlet around 3.6 ppm.[2][3]

  • The methylene (B1212753) protons adjacent to the terminal amine group in DSPE-PEG-NH2 will have a distinct chemical shift that will be altered upon amide bond formation.[4]

• Peptide Signals: The peptide will have characteristic signals in the amide (typically 6-9 ppm) and aliphatic/aromatic regions, depending on its amino acid composition.

Upon successful conjugation, new amide bond protons will appear, and the chemical shifts of protons near the conjugation site on both the peptide and the DSPE-PEG will be perturbed. By comparing the integrals of characteristic peaks from the peptide and the PEG chain, the efficiency of the conjugation can often be quantified.[5][6]

Experimental Protocol: ¹H NMR Spectroscopy

Objective: To confirm the covalent conjugation of a peptide to DSPE-PEG-NH2 and assess the purity of the conjugate.

Materials:

• DSPE-PEG-NH2

• Peptide of interest

• DSPE-PEG-Peptide conjugate (purified)

• Deuterated solvent (e.g., D₂O, CDCl₃, or DMSO-d₆)

• NMR tubes

Instrumentation:

• NMR Spectrometer (e.g., 400 or 600 MHz)

Procedure:

• Sample Preparation:

  • Dissolve a small amount (typically 1-5 mg) of the DSPE-PEG-NH2, the free peptide, and the purified DSPE-PEG-peptide conjugate in a suitable deuterated solvent (0.5-0.7 mL). The choice of solvent will depend on the solubility of the compounds.

• Data Acquisition:

  • Acquire ¹H NMR spectra for all three samples.

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, and baseline correction).

  • Calibrate the chemical shift scale using the residual solvent peak.

  • Compare the spectrum of the conjugate to the spectra of the starting materials.

  • Identify the characteristic peaks for the DSPE-PEG moiety and the peptide in their respective spectra.

  • In the conjugate's spectrum, look for the presence of characteristic peaks from both the DSPE-PEG and the peptide.

  • Observe shifts in the chemical environment of protons close to the newly formed amide bond. For example, the methylene protons adjacent to the amine in DSPE-PEG-NH2 will shift upon forming an amide linkage.[4]

  • Integrate characteristic, well-resolved peaks of both the peptide and the PEG chain to estimate the conjugation ratio.

Alternative Validation Techniques: A Comparative Overview

While ¹H NMR provides detailed structural confirmation, other techniques offer complementary information and can be advantageous in certain situations.

Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. For DSPE-PEG-peptide conjugates, techniques like Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) and Electrospray Ionization (ESI-MS) are commonly used to determine the molecular weight of the conjugate.[2][7][8]

Advantages:

• High sensitivity, requiring very small sample amounts.

• Provides the exact molecular weight of the conjugate, confirming the addition of the peptide to the DSPE-PEG chain.[8][9]

• Can identify the presence of unreacted starting materials and byproducts.[7]

Limitations:

• Provides limited information about the specific site of conjugation.

• The polydispersity of the PEG chain can lead to broad peaks, complicating spectral interpretation.[10]

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates components of a mixture based on their differential interactions with a stationary phase. For DSPE-PEG-peptide conjugates, Reverse-Phase HPLC (RP-HPLC) is often used to purify the conjugate and assess its purity.[11][12]

Advantages:

• Excellent for purifying the conjugate from unreacted peptide and DSPE-PEG-NH2.[12]

• Can quantify the purity of the final product by measuring the area of the conjugate peak relative to impurities.

Limitations:

• Does not provide direct structural information about the conjugate.

• Co-elution of species with similar retention times can occur.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy measures the absorption of infrared radiation by a sample, which excites molecular vibrations. The formation of a new covalent bond, such as an amide bond, can be detected by the appearance of characteristic absorption bands.

Advantages:

• A relatively simple and rapid technique.

• Can confirm the formation of an amide bond through the appearance of characteristic peaks (Amide I and Amide II bands).[1]

Limitations:

• Provides less detailed structural information compared to NMR.

• The presence of amide bonds in the peptide itself can complicate the interpretation of the spectra.

Quantitative Data Comparison

Feature	¹H NMR Spectroscopy	Mass Spectrometry (MS)	High-Performance Liquid Chromatography (HPLC)	Fourier-Transform Infrared (FTIR) Spectroscopy
Primary Information	Detailed molecular structure, confirmation of covalent linkage, and quantification of conjugation ratio.[5][6]	Precise molecular weight of the conjugate.[8][9]	Purity of the conjugate and separation from reactants.[12]	Presence of specific functional groups (e.g., amide bonds).[1]
Sample Requirement	1-10 mg	Micrograms to nanograms	Micrograms	Milligrams
Sensitivity	Moderate	High	High	Low to Moderate
Quantitative Capability	Yes (by peak integration)[5][6]	Semi-quantitative (relative peak intensities)	Yes (by peak area)	Limited
Structural Detail	High	Low (provides molecular formula)	None	Low (functional groups)
Key Output	Chemical shifts, coupling constants, peak integrals	Mass spectrum (m/z vs. intensity)	Chromatogram (signal vs. retention time)	IR spectrum (transmittance vs. wavenumber)

Experimental Protocols for Alternative Methods

Mass Spectrometry (MALDI-TOF) Protocol

Objective: To determine the molecular weight of the DSPE-PEG-peptide conjugate.

Materials:

• Purified DSPE-PEG-peptide conjugate

• MALDI matrix (e.g., sinapinic acid)

• Solvent for sample and matrix (e.g., acetonitrile/water with 0.1% TFA)

Instrumentation:

• MALDI-TOF Mass Spectrometer

Procedure:

• Sample Preparation:

  • Prepare a saturated solution of the matrix in the chosen solvent.

  • Mix the purified conjugate solution with the matrix solution.

• Spotting:

  • Spot a small volume (e.g., 1 µL) of the mixture onto the MALDI target plate and allow it to air dry.

• Data Acquisition:

  • Acquire the mass spectrum in the appropriate mass range.

• Data Analysis:

  • Identify the peak corresponding to the molecular ion of the conjugate. The observed mass should be the sum of the mass of the DSPE-PEG-NH2 and the peptide, minus the mass of water lost during amide bond formation.[8]

High-Performance Liquid Chromatography (RP-HPLC) Protocol

Objective: To purify and assess the purity of the DSPE-PEG-peptide conjugate.

Materials:

• Crude DSPE-PEG-peptide conjugation reaction mixture

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• HPLC vials

Instrumentation:

• HPLC system with a C4 or C18 column and a UV detector

Procedure:

• Sample Preparation:

  • Dissolve the crude reaction mixture in Mobile Phase A.

• Chromatographic Separation:

  • Inject the sample onto the equilibrated column.

  • Elute the components using a linear gradient of Mobile Phase B (e.g., 5% to 95% over 30 minutes).

  • Monitor the elution profile at 214 nm and 280 nm.

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the major peaks.

  • Analyze the collected fractions by mass spectrometry to identify the peak corresponding to the desired conjugate.

  • The purity of the conjugate can be determined by integrating the area of the corresponding peak in the chromatogram.

Fourier-Transform Infrared (FTIR) Spectroscopy Protocol

Objective: To confirm the formation of an amide bond in the DSPE-PEG-peptide conjugate.

Materials:

• DSPE-PEG-NH2

• Peptide

• Purified DSPE-PEG-peptide conjugate

Instrumentation:

• FTIR spectrometer with an ATR accessory

Procedure:

• Sample Preparation:

  • Place a small amount of each sample (starting materials and conjugate) onto the ATR crystal.

• Data Acquisition:

  • Acquire the FTIR spectrum for each sample over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

• Data Analysis:

  • Compare the spectrum of the conjugate with those of the starting materials.

  • Look for the appearance of characteristic amide I (around 1650 cm⁻¹) and amide II (around 1550 cm⁻¹) bands in the conjugate's spectrum, which are indicative of amide bond formation.[1]

Visualizing the Workflow and Method Comparison

Caption: Workflow for NMR validation of peptide conjugation to DSPE-PEG-NH2.

Caption: Logical relationship between analytical questions and validation techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative Detection of PEGylated Biomacromolecules in Biological Fluids by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Techniques for Quantifying DSPE-PEG-NH2 in Formulations

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) is a critical quality attribute in the development of PEGylated liposomes and other nanoparticle-based drug delivery systems. The amount of this functionalized lipid on the nanoparticle surface dictates crucial parameters such as in vivo stability, circulation half-life, and the efficiency of subsequent conjugation reactions for targeted delivery.[1][2] This guide provides an objective comparison of the leading analytical methods for quantifying DSPE-PEG-NH2, supported by experimental data and detailed protocols.

Comparison of Analytical Techniques

The primary methods for the quantification of DSPE-PEG-NH2 in formulations include High-Performance Liquid Chromatography (HPLC) with various detectors, colorimetric assays, and Nuclear Magnetic Resonance (NMR) spectroscopy.[3] Each technique offers distinct advantages and limitations in terms of sensitivity, specificity, and applicability to different formulation types.

A summary of the key performance metrics for the most common analytical techniques is presented below.

Feature	HPLC-ELSD/CAD	TNBS Colorimetric Assay	¹H NMR Spectroscopy
Principle	Separation based on hydrophobicity, detection based on light scattering or charged aerosol detection.[1]	Reaction of 2,4,6-trinitrobenzenesulfonic acid (TNBS) with primary amines to form a colored product.[4][5]	Measures the nuclear magnetic resonance of protons to identify and quantify molecular structures.[3][6]
Primary Information	Quantification of individual lipid components in a formulation.[1]	Quantification of primary amine groups.[4]	Structural confirmation and quantification based on relative signal integration.[3][7]
Specificity	High; can separate DSPE-PEG-NH2 from other lipids and formulation components.[8]	Specific for primary amines; potential interference from other amine-containing molecules.[9]	High; provides detailed structural information.[7]
Sensitivity	High.[1]	Moderate.	Low.[10]
Throughput	Moderate to High.[10]	High.	Low.[10]
Limitations	Requires specialized detectors (ELSD/CAD) as DSPE-PEG-NH2 lacks a strong UV chromophore.[3][11]	Indirect method; assumes all primary amines are from DSPE-PEG-NH2. Can be influenced by pH and buffer components.[9]	Lower sensitivity compared to other methods; complex spectra can be difficult to interpret, especially in mixtures.[3]

Quantitative Performance Comparison

The selection of an appropriate analytical method is often dictated by the specific requirements of the analysis, such as the need for high sensitivity, high throughput, or detailed structural information. The following table summarizes key quantitative performance metrics for the most common analytical techniques.

Analytical Method	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (RSD%)	Accuracy (Recovery %)
HPLC-ELSD	≥ 0.997[8]	0.02 - 0.04 µg[8]	0.04 - 0.10 µg[8]	< 5%[8]	92.9% - 108.5%[8]
TNBS Assay	Typically > 0.99	Dependent on amine concentration and standard curve	Dependent on amine concentration and standard curve	Generally < 10%	Dependent on matrix effects
¹H NMR	Not typically used for linearity assessment in this context	High µg to mg range	High µg to mg range	Variable	Dependent on internal standard and spectral resolution

Experimental Protocols

HPLC with Evaporative Light Scattering Detector (HPLC-ELSD)

This method is widely used for the simultaneous determination of lipid components in liposomal formulations.[1]

Experimental Workflow:

References

• 1. Simultaneous Determination of Polyethylene Glycol-Conjugated Liposome Components by Using Reversed-Phase High-Performance Liquid Chromatography with UV and Evaporative Light Scattering Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Development and characterization of chitosan-PEG-TAT nanoparticles for the intracellular delivery of siRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of DSPE-PEG2000 and its Complex with Doxorubicin Using NMR Spectroscopy and Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Assessing the Biocompatibility of DSPE-PEG-NH2 Nanoparticles: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The pursuit of effective and safe nanomedicines is paramount in modern drug development. 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) is a frequently utilized component in nanoparticle formulations, prized for its ability to create long-circulating and functionalizable drug delivery systems.[1][2][3][4] The DSPE lipid anchor provides stability within a lipid bilayer, while the polyethylene (B3416737) glycol (PEG) chain offers a "stealth" characteristic, reducing clearance by the immune system.[3][4] The terminal amine (-NH2) group serves as a valuable conjugation point for targeting ligands, such as antibodies or peptides, to direct nanoparticles to specific cells or tissues.[1][3][4][5]

This guide provides an objective assessment of the biocompatibility of DSPE-PEG-NH2 nanoparticles, comparing their performance with alternatives and presenting supporting experimental data and detailed protocols to aid researchers in their formulation development.

In Vitro Biocompatibility Assessment

In vitro assays are fundamental for the initial screening of nanoparticle biocompatibility, providing insights into cellular and blood interactions.

Cytotoxicity Analysis

Cytotoxicity assays are crucial for determining the concentration at which nanoparticles may induce cell death. Generally, DSPE-PEG itself is considered to have low cytotoxicity, making it a suitable component for drug delivery systems.[6] However, the overall nanoparticle formulation, including the core material and any conjugated molecules, will influence the final cytotoxic profile.

For instance, when DSPE-PEG-NH2 was used to functionalize single-walled carbon nanotubes (SWCNTs), the resulting nanoparticles were found to be substantially less toxic than pure SWCNTs.[7] This highlights the role of DSPE-PEG in improving the biocompatibility of other materials.[7]

Table 1: Comparative Cytotoxicity (IC50) of Nanoparticle Formulations

Nanoparticle Formulation	Cell Line	IC50 (µg/mL) after 24h	Reference
DSPE-PEG (5000)-NH2 SWCNTs	SKOV3 (Ovarian Cancer)	50	[8]
DSPE-PEG (5000)-NH2 SWCNTs	HEPG2 (Liver Cancer)	300	[8]
DSPE-PEG (5000)-NH2 SWCNTs	A549 (Lung Cancer)	370	[8]

Experimental Protocol: CCK-8 Cytotoxicity Assay

This protocol describes a common method for assessing the cytotoxicity of nanoparticles based on the reduction of a tetrazolium salt by cellular dehydrogenases.

• Cell Seeding: Plate cells (e.g., HepG2, A549, L02) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours to allow for cell adherence.

• Nanoparticle Treatment: Prepare serial dilutions of the DSPE-PEG-NH2 nanoparticle formulation in complete cell culture medium. Remove the old medium from the wells and add 100 µL of the nanoparticle dilutions. Include wells with untreated cells as a negative control and wells with a known cytotoxic agent as a positive control.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• Assay: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well and incubate for an additional 1-4 hours.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

• Calculation: Cell viability is calculated as: (Absorbance of treated cells / Absorbance of untreated cells) x 100%. The IC50 value (the concentration that inhibits 50% of cell growth) is determined by plotting cell viability against nanoparticle concentration.[9]

Workflow for a typical in vitro cytotoxicity assay.

Hemocompatibility (Hemolysis Assay)

Hemolysis assays evaluate the potential of nanoparticles to damage red blood cells (RBCs), a critical indicator of biocompatibility for intravenously administered therapeutics. The American Society for Testing and Materials (ASTM) F756 standard categorizes materials based on their hemolytic activity: 0-2% (non-hemolytic), 2-5% (slightly hemolytic), and >5% (hemolytic).[10]

Studies on related DSPE-PEG constructs, such as DSPE-PEG-RGD, have shown dose-dependent hemolysis, with some concentrations approaching the 5% threshold, indicating a slightly hemolytic potential that requires careful consideration during formulation.[10] The inclusion of PEG is generally known to reduce hemolysis compared to non-PEGylated materials.[11]

Table 2: Hemolysis Data for DSPE-PEG Formulations

Nanoparticle Formulation	Concentration	Hemolysis (%)	Classification	Reference
DSPE-PEG-RGD@ICG	Not specified, within a certain range	~5%	Slightly Hemolytic	[10]
Polyethylene Glycol (PEG)	0.1%	>40% reduction vs. control	Protective	[11]

Experimental Protocol: Hemolysis Assay

This protocol is adapted from standard methodologies for assessing nanoparticle-induced hemolysis.[12][13]

• Blood Collection & Preparation: Obtain fresh whole blood from a healthy donor using an anticoagulant (e.g., lithium heparin).[12] Centrifuge the blood to pellet the RBCs. Wash the RBC pellet three to four times with sterile, isotonic phosphate-buffered saline (PBS). Resuspend the washed RBCs in PBS to create a 2% or 5% (v/v) erythrocyte suspension.

• Sample Preparation: Prepare various concentrations of the DSPE-PEG-NH2 nanoparticles suspended in PBS.

• Incubation: In microcentrifuge tubes, mix the nanoparticle suspensions with the RBC suspension. For a negative control, mix RBCs with PBS alone. For a positive control (100% hemolysis), mix RBCs with a known lytic agent like Triton X-100 (1% v/v).[13][14]

• Reaction: Incubate all tubes at 37°C for a specified time (e.g., 1-3 hours) with gentle mixing.[12]

• Centrifugation: Centrifuge the tubes to pellet intact RBCs and cell debris.

• Data Acquisition: Carefully collect the supernatant and measure the absorbance of the released hemoglobin at 540 nm using a spectrophotometer.[12]

• Calculation: The percentage of hemolysis is calculated using the formula: [(Absorbance of Sample - Absorbance of Negative Control) / (Absorbance of Positive Control - Absorbance of Negative Control)] x 100%.

Workflow for a typical in vitro hemolysis assay.

In Vivo Biocompatibility Assessment

In vivo studies are essential to understand how nanoparticles behave within a complex biological system, including their distribution, clearance, and potential to elicit an immune response.

Immunogenicity

The PEG component of DSPE-PEG-NH2 is designed to reduce immunogenicity. However, there is growing evidence that PEG itself can be immunogenic, leading to the production of anti-PEG antibodies (primarily IgM and IgG).[15][16] This can trigger an "accelerated blood clearance" (ABC) phenomenon upon repeated administration, where the nanoparticles are rapidly removed from circulation, reducing their efficacy.[15]

The terminal functional group on the PEG chain can influence this immune response. Studies comparing different terminal groups suggest the following order of immunogenicity in terms of inducing anti-PEG IgM: -OH < -NH2 < -COOH < -OCH3.[17] This indicates that while DSPE-PEG-NH2 is not the most immunogenic variant, it still carries a higher potential for inducing anti-PEG antibodies compared to a hydroxyl-terminated PEG.

Table 3: Relative Immunogenicity of PEG Terminal Groups

PEG Terminal Group	Relative Anti-PEG IgM Production	Reference
Hydroxyl (-OH)	Least Immunogenic	[15][17]
Amine (-NH2)	Low to Moderate	[15][17]
Carboxyl (-COOH)	Moderate	[15][17]
Methoxy (-OCH3)	Most Immunogenic	[15][17]

Experimental Protocol: Anti-PEG Antibody ELISA

An Enzyme-Linked Immunosorbent Assay (ELISA) is commonly used to detect and quantify anti-PEG antibodies in plasma or serum samples.

• Plate Coating: Coat 96-well ELISA plates with a PEG-conjugated molecule (e.g., PEG-BSA) and incubate overnight at 4°C.

• Blocking: Wash the plates and block non-specific binding sites with a blocking buffer (e.g., BSA or non-fat milk in PBS) for 1-2 hours at room temperature.

• Sample Incubation: Wash the plates again and add diluted plasma or serum samples collected from animals previously injected with DSPE-PEG-NH2 nanoparticles. Incubate for 2 hours at room temperature.

• Secondary Antibody: Wash the plates and add a horseradish peroxidase (HRP)-conjugated secondary antibody that detects the specific isotype of interest (e.g., anti-mouse IgM or IgG). Incubate for 1 hour.

• Detection: After a final wash, add a TMB substrate solution. The HRP enzyme will catalyze a color change.

• Data Acquisition: Stop the reaction with a stop solution (e.g., sulfuric acid) and measure the absorbance at 450 nm. The intensity of the color is proportional to the amount of anti-PEG antibody present.

Potential immune response to PEGylated nanoparticles.

Biodistribution and In Vivo Toxicity

The biodistribution profile determines where nanoparticles accumulate in the body, which is critical for both on-target efficacy and off-target toxicity. PEGylation, in general, increases the blood circulation half-life of nanoparticles, reducing rapid uptake by the liver and spleen.[18] However, factors such as the charge of the nanoparticle and the length of the PEG-lipid anchor can significantly impact this profile.[18]

Positively charged nanoparticles, which can result from the -NH2 group depending on the pH, are known to have shorter blood half-lives.[18] Furthermore, studies have shown that nanoparticles with less DSPE-PEG tend to accumulate more in the liver and kidneys, while higher DSPE-PEG content can lead to increased spleen accumulation.[18]

Table 4: Representative Biodistribution of Targeted vs. Non-Targeted Nanoparticles

This table uses Folic Acid (FA)-targeted nanoparticles as an example to illustrate the principle of targeted delivery, which is often enabled by the -NH2 group for conjugation.

Nanoparticle Formulation	Organ/Tissue	Time Point	% Injected Dose/gram (Mean ± SD)	Reference
FA-PEG-PLGA NPs (Targeted)	Tumor	24 h	5.8 ± 1.2	[19]
PEG-PLGA NPs (Non-Targeted)	Tumor	24 h	2.5 ± 0.8	[19]
FA-PEG-PLGA NPs (Targeted)	Liver	24 h	12.3 ± 2.5	[19]
PEG-PLGA NPs (Non-Targeted)	Liver	24 h	15.1 ± 3.1	[19]

Experimental Protocol: In Vivo Biodistribution Study

This protocol outlines a typical procedure for assessing nanoparticle biodistribution in a tumor-bearing mouse model.[19]

• Nanoparticle Labeling: Label the DSPE-PEG-NH2 nanoparticles with a fluorescent dye (e.g., Cy7) or a radionuclide for detection.

• Animal Model: Use appropriate animal models (e.g., immunocompromised mice with tumor xenografts).

• Administration: Administer the labeled nanoparticles to the animals via the desired route (e.g., intravenous injection).

• Time Points: At predetermined time points (e.g., 4, 24, 48 hours), euthanize a cohort of animals.

• Organ Harvesting: Perfuse the circulatory system with saline to remove blood from the organs. Carefully dissect major organs (liver, spleen, kidneys, lungs, heart) and the tumor.[19]

• Quantification:

  • Fluorescence: Homogenize the tissues and measure the fluorescence intensity using an in vivo imaging system or a fluorometer.

  • Radioactivity: Measure the radioactivity in each organ using a gamma counter.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.

Workflow for a typical in vivo biodistribution study.

Comparison with Alternative Formulations

The choice of the PEG-lipid conjugate can significantly impact the overall biocompatibility and performance of a nanoparticle system.

Table 5: Biocompatibility Comparison of Nanoparticle Components

Feature	DSPE-PEG-NH2	DSPE-PEG-COOH	DSPE-PEG-OCH3	PLGA Nanoparticles
Surface Charge	Potentially cationic (pH-dependent)	Anionic	Neutral	Anionic
Functionality	Conjugation via amine group	Conjugation via carboxyl group	Primarily for stealth	Biodegradable core
Blood Circulation	Good, but potential for shorter half-life if cationic[18]	Generally long	Generally long	Shorter without PEGylation
Immunogenicity	Low to Moderate[15][17]	Moderate[15][17]	Higher[15][17]	Low (polymer itself)
Cytotoxicity	Low	Low	Low	Low (degradation products can lower pH)
Key Advantage	Versatile for ligand conjugation	Stable conjugation chemistry	Historically common "stealth" agent	Biodegradable and biocompatible core

Conclusion

DSPE-PEG-NH2 is a valuable and versatile tool for developing advanced nanoparticle-based drug delivery systems. Its biocompatibility profile is generally favorable, characterized by low intrinsic cytotoxicity and the ability to improve the safety of other materials. However, researchers must remain vigilant about several key aspects:

• Immunogenicity: The potential for inducing anti-PEG antibodies is a significant consideration, especially for therapies requiring multiple administrations. The amine functional group places it at a low-to-moderate risk compared to other terminal groups.

• Hemocompatibility: While generally safe, formulations should be tested for their hemolytic potential, as concentrations and surface characteristics can influence RBC integrity.

• Charge Effects: The pH-dependent charge of the amine group can influence blood circulation times and biodistribution, requiring careful characterization.

By thoroughly evaluating these biocompatibility parameters using the standardized protocols outlined in this guide, researchers can better predict the in vivo fate of their DSPE-PEG-NH2 nanoparticle formulations and accelerate the development of safer and more effective nanomedicines.

References

• 1. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 2. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. creativepegworks.com [creativepegworks.com]
• 6. What is the biocompatibility of DSPE - PEG2000? - Blog [shochem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. In Vitro Evaluation of DSPE-PEG (5000) Amine SWCNT Toxicity and Efficacy as a Novel Nanovector Candidate in Photothermal Therapy by Response Surface Methodology (RSM) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Polyethylene glycol additives reduce hemolysis in red blood cell suspensions exposed to mechanical stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Method for Analysis of Nanoparticle Hemolytic Properties In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. web.cas.org [web.cas.org]
• 18. Analysis of PEG-lipid anchor length on lipid nanoparticle pharmacokinetics and activity in a mouse model of traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]

The Tale of Two PEGs: A Comparative Guide to DSPE-PEG-NH2 Molecular Weights in Drug Delivery

For researchers, scientists, and drug development professionals, the choice of excipients is a critical decision that profoundly impacts the efficacy and safety of nanoparticle-based therapeutics. Among these, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) is a cornerstone for creating "stealth" nanoparticles that can evade the immune system and prolong circulation time. A key variable in the design of these drug delivery systems is the molecular weight (MW) of the PEG chain. This guide provides an objective, data-driven comparison of different DSPE-PEG-NH2 molecular weights, focusing on their in vitro and in vivo performance to aid in the rational design of next-generation nanomedicines.

The length of the PEG chain on a nanoparticle's surface dictates a delicate balance between its physicochemical properties, its interactions with biological systems, and ultimately, its therapeutic outcome. While a variety of PEG molecular weights are available, this guide will focus on the most commonly studied variants, primarily comparing the workhorses of the field: DSPE-PEG2000-NH2 and DSPE-PEG5000-NH2.

Key Performance Indicators: A Quantitative Comparison

The selection of the optimal DSPE-PEG-NH2 molecular weight is a matter of trade-offs. Longer PEG chains generally offer superior steric hindrance, leading to enhanced stability and longer circulation times. However, this can come at the cost of reduced cellular uptake. The following tables summarize the quantitative data from various studies to illuminate these differences.

Physicochemical Properties

The molecular weight of the PEG chain directly influences the hydrodynamic diameter and surface charge of the resulting nanoparticles. Generally, a longer PEG chain contributes to a larger particle size and a more neutral surface charge.[1]

Property	DSPE-PEG2000	DSPE-PEG5000
Hydrodynamic Diameter (nm)	Typically results in smaller nanoparticles (~125 nm) compared to DSPE-PEG5000 formulations.[1]	Generally produces larger nanoparticles than DSPE-PEG2000 formulations.[1]
Polydispersity Index (PDI)	Formulations often exhibit a low PDI (~0.147), indicating a homogenous particle population.[1]	-
Zeta Potential (mV)	Formulations tend to have a more negative zeta potential (~ -35 mV).[1]	Results in a more neutral zeta potential compared to DSPE-PEG2000 formulations.[1]

Note: The absolute values for hydrodynamic diameter, PDI, and zeta potential can vary significantly depending on the core composition of the nanoparticle and the specific formulation method used.

In Vitro Performance

The in vitro behavior of nanoparticles, including drug encapsulation and release, as well as their interaction with cells, is a critical predictor of their in vivo fate.

Parameter	DSPE-PEG2000	DSPE-PEG5000
Drug Encapsulation Efficiency (%)	Generally high.	Also generally high, with minimal differences reported based on PEG length alone.[1]
In Vitro Drug Release	Exhibits sustained release profiles.	May show a potentially slower initial drug release compared to DSPE-PEG2000.[1]
Cellular Uptake	Generally higher cellular uptake compared to DSPE-PEG5000.[2]	The longer PEG chain can sterically hinder interaction with cell surfaces, leading to lower cellular uptake.[2][3]
Cytotoxicity	Generally considered biocompatible.[4] PEGylation has been shown to reduce the toxicity of some nanoparticles.[5]	Also considered biocompatible, though some studies suggest higher MW PEGs might be associated with slightly lower cell viability at high concentrations.[4][6]

In Vivo Performance

The ultimate test of a drug delivery system is its performance within a living organism. The PEG molecular weight plays a pivotal role in pharmacokinetics and biodistribution.

Parameter	DSPE-PEG2000	DSPE-PEG5000
Blood Circulation Half-Life	Provides a significant extension of circulation time compared to non-PEGylated particles.[7][8]	Generally exhibits a longer circulation half-life than DSPE-PEG2000 due to more effective shielding from the reticuloendothelial system (RES).[9][10]
Biodistribution	Leads to reduced accumulation in RES organs like the liver and spleen compared to non-PEGylated particles.[7][8]	Further reduces RES uptake compared to DSPE-PEG2000, potentially leading to higher accumulation in tumor tissues through the enhanced permeability and retention (EPR) effect.[9]
Tumor Accumulation	Effective for passive tumor targeting via the EPR effect.	The longer circulation time can lead to greater accumulation in tumors.[9]

Experimental Protocols

To ensure reproducibility and facilitate the comparison of results across different studies, detailed experimental methodologies are crucial.

Liposome Preparation (Thin-Film Hydration Method)

• Lipid Mixing: The constituent lipids, including the DSPE-PEG-NH2 of the desired molecular weight, are dissolved in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform/methanol mixture).

• Thin-Film Formation: The organic solvent is removed under reduced pressure using a rotary evaporator, resulting in a thin, uniform lipid film on the inner surface of the flask.

• Hydration: The lipid film is hydrated with an aqueous buffer (which may contain the drug to be encapsulated) at a temperature above the phase transition temperature of the lipids. This process forms multilamellar vesicles (MLVs).[11]

• Size Reduction (Extrusion): To obtain unilamellar vesicles of a defined size, the MLV suspension is repeatedly passed through polycarbonate membranes with a specific pore size (e.g., 100 nm) using an extruder.[11]

• Purification: Unencapsulated drug and other impurities are removed by methods such as dialysis or size exclusion chromatography.[11]

Physicochemical Characterization

• Size and Polydispersity Index (PDI): The hydrodynamic diameter and PDI of the nanoparticles are determined by Dynamic Light Scattering (DLS).[12]

• Zeta Potential: The surface charge of the nanoparticles is measured using Laser Doppler Velocimetry.[12]

• Morphology: The shape and surface morphology of the nanoparticles are visualized using Transmission Electron Microscopy (TEM).[12]

Cellular Uptake Analysis (Flow Cytometry)

• Cell Culture: Adherent cells are seeded in multi-well plates and allowed to attach overnight.

• Incubation with Nanoparticles: The cells are treated with fluorescently labeled nanoparticles (formulated with different DSPE-PEG-NH2 molecular weights) at a specific concentration and incubated for a defined period.

• Cell Harvesting: After incubation, the cells are washed to remove non-internalized nanoparticles, detached from the plate (e.g., using trypsin), and resuspended in a suitable buffer.

• Analysis: The fluorescence intensity of the individual cells is quantified using a flow cytometer to determine the extent of nanoparticle uptake.[1]

Visualizing the Concepts

To better understand the processes and relationships discussed, the following diagrams are provided.

Workflow for Nanoparticle Preparation and Evaluation.

Influence of DSPE-PEG Chain Length on In Vivo Behavior.

Conclusion

The decision to use a specific molecular weight of DSPE-PEG-NH2 is a strategic one that should be guided by the therapeutic objective. DSPE-PEG2000 often represents a balanced approach, providing good stability and circulation enhancement while maintaining efficient cellular uptake, making it a suitable choice for a broad range of applications. Conversely, for applications where maximizing circulation time and passive accumulation in tumors via the EPR effect are paramount, DSPE-PEG5000 may be the superior option, despite the potential for reduced cellular internalization. This guide provides a foundational understanding and a summary of key data to empower researchers to make informed decisions in the rational design of their nanoparticle-based drug delivery systems. Further empirical investigation is always recommended to determine the optimal formulation for a specific therapeutic agent and disease target.

References

• 1. benchchem.com [benchchem.com]
• 2. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of PEG coating on the biodistribution and tumor accumulation of pH-sensitive liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. In Vitro Evaluation of DSPE-PEG (5000) Amine SWCNT Toxicity and Efficacy as a Novel Nanovector Candidate in Photothermal Therapy by Response Surface Methodology (RSM) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of Polyethylene Glycol Density and Surface Lipid on Pharmacokinetics and Biodistribution of Lipid-Calcium-Phosphate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Polyethylene glycol (PEG) modified 99mTc-HMPAO-liposome for improving blood circulation and biodistribution: the effect of the extent of PEGylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Analysis of PEG-lipid anchor length on lipid nanoparticle pharmacokinetics and activity in a mouse model of traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]

Validating the Targeting Efficiency of DSPE-PEG-NH2 Modified Nanoparticles: A Comparative Guide

In the landscape of advanced drug delivery, achieving precise targeting to diseased tissues remains a paramount challenge. Surface modification of nanoparticles is a key strategy to enhance their therapeutic efficacy by ensuring they reach their intended destination. Among the various tools for this modification, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) has emerged as a critical component. This heterobifunctional linker provides a stable anchor (DSPE) for nanoparticle integration, a biocompatible spacer (PEG) that prolongs circulation, and a reactive amine group (-NH2) for the covalent attachment of specific targeting ligands.[1][2]

This guide provides an objective comparison of the performance of nanoparticles functionalized via DSPE-PEG-NH2 against non-targeted alternatives, supported by experimental data. We will delve into the critical validation assays—cellular uptake and in vivo biodistribution—and provide detailed protocols for their execution.

The Logic of Nanoparticle Targeting

Nanoparticle accumulation in tumors is governed by two primary mechanisms:

• Passive Targeting: This relies on the Enhanced Permeability and Retention (EPR) effect. Tumors exhibit leaky blood vessels and poor lymphatic drainage, which allows nanoparticles of a certain size (typically <200 nm) to extravasate from the bloodstream and accumulate in the tumor interstitium.[3][4][5] The PEG component of DSPE-PEG-NH2 is crucial for this, as it provides a "stealth" hydrophilic shield that prevents rapid clearance by the immune system, thereby extending circulation time and increasing the probability of EPR-mediated accumulation.[6][7]

• Active Targeting: This is an additional layer of specificity achieved by conjugating a targeting ligand (e.g., an antibody, peptide, or small molecule like folic acid) to the nanoparticle surface via the -NH2 group of DSPE-PEG.[1][8] This ligand then binds to complementary receptors that are overexpressed on the surface of target cancer cells, promoting enhanced cellular internalization through receptor-mediated endocytosis.[7][9]

The validation of targeting efficiency, therefore, requires demonstrating a significant improvement in cellular uptake and/or tumor accumulation for the actively targeted nanoparticle compared to its passive, non-targeted counterpart.

Caption: Logic of Passive vs. Active Nanoparticle Targeting.

Data Presentation: Quantitative Comparison

The efficacy of active targeting is best demonstrated through quantitative comparison with a control, typically an identical nanoparticle formulation but lacking the targeting ligand (e.g., with DSPE-PEG-OCH3 instead of DSPE-PEG-NH2-Ligand).

Table 1: In Vitro Cellular Uptake

This table summarizes the enhanced uptake of ligand-targeted nanoparticles in cancer cells that overexpress the corresponding receptor. Uptake is often measured by flow cytometry using fluorescently labeled nanoparticles.

Nanoparticle Formulation	Targeting Ligand	Cell Line	Key Result	Fold Increase vs. Non-Targeted	Reference
PLGA-PEG NPs	Folic Acid	SKOV-3 (Ovarian)	Increased cellular uptake	Significant (not quantified)	[10]
mSiO₂-PEG NPs	TRC105 (Antibody)	HUVECs (Endothelial)	Mean Fluorescence Intensity	12-fold	[11]
Polymeric NPs	Transferrin	MDA-MB-231(R) (Breast)	Enhanced Dox cytotoxicity (lower IC50)	~2.5-fold	[12]
Gadolinium NPs	Folic Acid	KB (Nasopharyngeal)	Significantly enhanced cell uptake	Significant (not quantified)	[13]

Data is compiled from multiple sources and experimental conditions may vary.

Table 2: In Vivo Biodistribution in Tumor-Bearing Mice

This table compares the accumulation of targeted versus non-targeted nanoparticles in the tumor and major organs, typically measured 24 hours post-injection and expressed as the percentage of the injected dose per gram of tissue (%ID/g).

Nanoparticle Formulation	Targeting Ligand	Tumor Accumulation (%ID/g)	Liver Accumulation (%ID/g)	Spleen Accumulation (%ID/g)	Reference
FA-PEG-PLGA NPs	Folic Acid	5.8 ± 1.2	12.3 ± 2.5	8.9 ± 1.7	[14]
PEG-PLGA NPs (Control)	None	2.5 ± 0.8	15.1 ± 3.1	Not Reported	[14]
LCP-DOTAP NPs	(ApoE mediated)	~5.0	~40.0	~10.0	[15]
LCP-DOPC NPs (Control)	None	~5.0	~20.0	~15.0	[15]
Gd-NPs-Folate	Folic Acid	Comparable to Control	Not Reported	Not Reported	[13]
Gd-NPs-PEG (Control)	None	Comparable to Targeted	Not Reported	Not Reported	[13]

Note: In some cases, while overall tumor accumulation (%ID/g) may be similar due to the dominant EPR effect, the targeted nanoparticles show significantly higher retention and internalization within the tumor cells over time.[13]

Experimental Protocols & Workflows

Reproducible and rigorous experimental design is essential for validating targeting efficiency. Below are detailed methodologies for the key assays.

In Vitro Cellular Uptake Assay by Flow Cytometry

This method quantifies the percentage of cells that have internalized fluorescently labeled nanoparticles and the relative amount of uptake per cell.[16][17]

Methodology:

• Cell Culture: Seed the target cells (known to overexpress the receptor) and control cells (low/no receptor expression) in 12-well plates at a density of 1-2 x 10⁵ cells/well. Incubate for 24 hours to allow for adherence.

• Nanoparticle Incubation: Prepare sterile suspensions of fluorescently labeled targeted and non-targeted (control) nanoparticles in complete cell culture medium at various concentrations (e.g., 10-100 µg/mL). Replace the existing medium with the nanoparticle suspensions and incubate for a defined period (e.g., 1-4 hours) at 37°C.

• Washing: Aspirate the nanoparticle-containing medium and wash the cells three times with cold phosphate-buffered saline (PBS) to remove non-adherent nanoparticles.

• Cell Detachment: Detach the cells from the plate using a gentle enzyme like Trypsin-EDTA. Neutralize the trypsin with complete medium.

• Quenching: Centrifuge the cell suspension and resuspend the pellet in a buffer containing a quenching agent like Trypan Blue (0.1-0.2%). This step is critical as it quenches the fluorescence of nanoparticles merely adsorbed to the outer cell surface, ensuring that only internalized fluorescence is measured.[18]

• Flow Cytometry Analysis: Immediately analyze the samples on a flow cytometer. Gate the live, single-cell population using forward scatter (FSC) and side scatter (SSC) plots. Measure the fluorescence intensity (e.g., in the FITC or PE channel) for at least 10,000 cells per sample. Data is typically presented as a histogram of fluorescence intensity and quantified as the geometric mean fluorescence intensity (MFI) or the percentage of fluorescently positive cells.

Caption: Experimental Workflow for In Vitro Cellular Uptake.

In Vivo Biodistribution Study

This assay determines the pharmacokinetic profile and organ-specific accumulation of nanoparticles in an animal model.[19][20]

Methodology:

• Animal Model: Utilize tumor-bearing mice (e.g., athymic nude mice with subcutaneously xenografted human tumors). Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Nanoparticle Preparation: Use nanoparticles labeled with a near-infrared (NIR) fluorescent dye (e.g., Cy5.5, DiR) for optical imaging or a radionuclide (e.g., ¹¹¹In, ⁶⁴Cu) for nuclear imaging.

• Administration: Administer a precise dose of the labeled targeted and non-targeted nanoparticles to different cohorts of mice via intravenous (tail vein) injection.

• In Vivo Imaging (Optional): At various time points (e.g., 1, 4, 12, 24, 48 hours), anesthetize the mice and perform whole-body imaging using an appropriate system (e.g., IVIS for fluorescence, PET/SPECT for radioactivity) to track nanoparticle distribution in real-time.

• Ex Vivo Analysis: At the final time point (e.g., 24 or 48 hours), euthanize the mice. Perfuse the circulatory system with saline to remove blood from the organs.

• Organ Harvesting: Carefully excise the tumor and major organs (liver, spleen, kidneys, lungs, heart, brain).

• Quantification:

  • For Fluorescence: Homogenize each organ/tumor in a suitable buffer. Measure the fluorescence of the homogenate using a plate reader and compare it to a standard curve to determine the amount of nanoparticles.

  • For Radioactivity: Weigh each organ/tumor and measure its radioactivity using a gamma counter.

• Data Normalization: Calculate the accumulation as the percentage of the injected dose per gram of tissue (%ID/g). This normalizes the data for organ size and allows for direct comparison between groups.

Caption: Experimental Workflow for In Vivo Biodistribution.

Conclusion

The use of DSPE-PEG-NH2 as a linker for conjugating targeting moieties is a well-established and effective strategy for enhancing the delivery of nanoparticles to specific cell populations. The experimental data consistently demonstrates that this active targeting approach leads to significantly higher cellular uptake in vitro compared to non-targeted controls. While in vivo tumor accumulation can be heavily influenced by the EPR effect, active targeting often provides a crucial advantage in cellular internalization and retention within the tumor microenvironment, which can translate to superior therapeutic outcomes. Rigorous validation using standardized protocols, such as those outlined in this guide, is essential for the objective evaluation and successful development of next-generation targeted nanomedicines.

References

• 1. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 2. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 3. Enhanced permeability and retention effect - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Nano-drug delivery: Is the enhanced permeability and retention (EPR) effect sufficient for curing cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of PEGylation and RGD loading on the targeting properties of radiolabeled liposomal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Insight into nanoparticle cellular uptake and intracellular targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. In Vivo Tumor Targeting and Image-Guided Drug Delivery with Antibody-Conjugated, Radiolabeled Mesoporous Silica Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Transferrin-Conjugated Polymeric Nanoparticle for Receptor-Mediated Delivery of Doxorubicin in Doxorubicin-Resistant Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of cell uptake, biodistribution and tumor retention of folate-coated and PEG-coated gadolinium nanoparticles in tumor-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Influence of Polyethylene Glycol Density and Surface Lipid on Pharmacokinetics and Biodistribution of Lipid-Calcium-Phosphate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Nanoparticle uptake measured by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. PEG–Lipid–PLGA Hybrid Particles for Targeted Delivery of Anti-Inflammatory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. dctd.cancer.gov [dctd.cancer.gov]
• 20. Systematic comparison of methods for determining the in vivo biodistribution of porous nanostructured injectable inorganic particles - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC and Alternative Methods for DSPE-PEG-NH2 Purity Analysis

For researchers, scientists, and drug development professionals, ensuring the purity of DSPE-PEG-NH2 (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)]) is paramount for the successful development of drug delivery systems, bioconjugation processes, and functionalized nanoparticles. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for assessing the purity of DSPE-PEG-NH2. Supported by experimental data and detailed protocols, this document aims to equip you with the necessary information to select the most suitable analytical strategy for your specific requirements.

The Critical Role of Purity Analysis

DSPE-PEG-NH2 is a heterobifunctional lipid-PEG conjugate widely used to impart "stealth" characteristics to liposomes and nanoparticles, extending their circulation time and reducing immunogenicity. The terminal amine group serves as a reactive handle for conjugating targeting ligands, such as antibodies and peptides. The presence of impurities can significantly impact the performance, stability, and safety of the final product. Common impurities may include:

• Hydrolysis products: Cleavage of the ester bonds in the DSPE moiety can lead to the formation of lyso-lipids.[1]

• Unreacted starting materials: Residual DSPE or amine-terminated PEG that has not been conjugated.

• Byproducts from synthesis: Including DSPE-PEG-DSPE dimers, which lack the reactive amine group.

• Polydispersity: Variations in the length of the PEG chain.

Therefore, robust analytical methods are essential for the quality control of DSPE-PEG-NH2.

Comparison of Analytical Techniques

While HPLC is a cornerstone for purity analysis, a multi-faceted approach employing orthogonal techniques provides a more comprehensive understanding of the sample's purity profile.

Parameter	HPLC with ELSD/CAD	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Primary Use	Quantitative purity analysis, separation of impurities	Structural confirmation, identification and quantification of major components and impurities	Molecular weight confirmation, impurity identification, analysis of polydispersity
Principle	Separation based on polarity (RP-HPLC) or hydrophilicity (HILIC)	Nuclear spin properties in a magnetic field	Mass-to-charge ratio of ionized molecules
Strengths	- High resolution and sensitivity for separating complex mixtures.- Well-established quantitative capabilities.	- Provides detailed structural information.- Can be quantitative (qNMR) without a reference standard for the analyte.	- High sensitivity and specificity for identifying unknown impurities.- Provides information on the distribution of PEG chain lengths.
Limitations	- Requires a suitable non-UV detector (ELSD/CAD) as PEG lacks a strong chromophore.- May not fully resolve all co-eluting impurities.	- Lower sensitivity compared to HPLC and MS for trace impurities.- Spectral overlap can complicate quantification of minor components.[2]	- Quantification can be challenging without appropriate standards.- Ionization efficiency can vary between different components.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly when coupled with an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD), is the gold standard for quantifying the purity of DSPE-PEG-NH2. Since the PEG backbone lacks a UV chromophore, these mass-based detectors are essential.

Reversed-Phase HPLC (RP-HPLC)

RP-HPLC separates molecules based on their hydrophobicity. It is effective at separating DSPE-PEG-NH2 from less polar impurities, such as non-PEGylated lipids.

Representative RP-HPLC-ELSD Chromatogram of DSPE-PEG-NH2:

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an alternative HPLC mode that separates compounds based on their hydrophilicity. It is particularly useful for resolving polar impurities that may not be well-separated by RP-HPLC.

Alternative and Complementary Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for the structural confirmation of DSPE-PEG-NH2. Specific proton signals corresponding to the DSPE fatty acid chains, the glycerol (B35011) backbone, the PEG repeating units, and the terminal amine group can be identified. While excellent for confirming the identity of the main component, its sensitivity for detecting and quantifying low-level impurities can be limited by spectral overlap.[2]

Mass Spectrometry (MS)

Mass spectrometry, particularly Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) and Electrospray Ionization (ESI-MS), is indispensable for determining the molecular weight distribution (polydispersity) of the PEG chain and for identifying unknown impurities.[1] For instance, MALDI-TOF MS can reveal the presence of hydrolysis products by detecting species with lower molecular weights corresponding to the loss of one or both fatty acid chains.[1]

Experimental Protocols

Protocol 1: Reversed-Phase HPLC with ELSD for DSPE-PEG-NH2 Purity

This protocol is adapted from established methods for lipid analysis.[3]

• Instrumentation: HPLC system with a quaternary or binary pump, autosampler, column oven, and an Evaporative Light Scattering Detector (ELSD).

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 4 mM Ammonium Acetate Buffer (pH 4.0)

• Mobile Phase B: 4 mM Ammonium Acetate in Methanol (B129727)

• Gradient Program:

  • 0-10 min: 80% to 100% B

  • 10-20 min: 100% B

  • 20-25 min: 100% to 80% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 45 °C

• Injection Volume: 20 µL

• ELSD Settings:

  • Drift Tube Temperature: 45 °C

  • Nebulizer Gas (Nitrogen) Pressure: 350 kPa

• Sample Preparation: Dissolve DSPE-PEG-NH2 in methanol to a concentration of 1 mg/mL.

Protocol 2: HILIC-UPLC-ELSD for Phospholipid Analysis (Adaptable for DSPE-PEG-NH2)

This protocol provides a starting point for developing a HILIC method for DSPE-PEG-NH2, focusing on the separation of polar components.

• Instrumentation: UPLC system with a binary pump, autosampler, column oven, and an ELSD.

• Column: HILIC column (e.g., CORTECS UPLC HILIC, 1.6 µm, 2.1 x 150 mm).

• Mobile Phase A: Acetonitrile (B52724)

• Mobile Phase B: 25 mM Ammonium Acetate in Water (pH 5.5)

• Gradient Program: A shallow gradient starting with a high percentage of acetonitrile and gradually increasing the aqueous mobile phase.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• ELSD Settings:

  • Drift Tube Temperature: 45 °C

  • Nebulizer Gas (Nitrogen) Flow Rate: 2.0 L/min

• Sample Preparation: Dissolve DSPE-PEG-NH2 in a mixture of acetonitrile and water (e.g., 90:10 v/v) to a concentration of 1 mg/mL.

Data Presentation

Table 1: Quantitative Comparison of Purity Analysis Methods

Parameter	RP-HPLC-ELSD	qNMR	LC-MS
Typical Purity Result	>95% (based on peak area)	>95% (absolute quantification against an internal standard)	Semi-quantitative (based on relative ion intensity)
LOD/LOQ for DSPE-PEG	LOD: ~0.04 µg, LOQ: ~0.1 µg on column	Analyte dependent, typically in the low µg/mL range	Sub-ng/mL range, highly sensitive
Detection of Hydrolysis Products	Can separate and quantify	Can identify and quantify if present at sufficient concentration	Highly sensitive for detection and identification
Analysis of Polydispersity	Indirectly observed as peak broadening	Not suitable	Provides detailed distribution of PEG chain lengths

Visualization of Analytical Workflows

Conclusion

A comprehensive assessment of DSPE-PEG-NH2 purity requires a multi-pronged analytical approach. HPLC with ELSD or CAD is the primary technique for quantitative purity determination, offering excellent separation of the main component from many process-related impurities. However, for unambiguous structural confirmation and the identification of unknown impurities, orthogonal methods such as NMR and mass spectrometry are indispensable. By combining these techniques, researchers and drug developers can ensure the quality, consistency, and safety of their DSPE-PEG-NH2 materials, ultimately leading to more robust and reliable therapeutic and diagnostic products.

References

• 1. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Simultaneous Determination of Polyethylene Glycol-Conjugated Liposome Components by Using Reversed-Phase High-Performance Liquid Chromatography with UV and Evaporative Light Scattering Detection - PMC [pmc.ncbi.nlm.nih.gov]

DSPE-PEG-NH2 in Liposomal Formulations: A Comparative Guide to Stability

For researchers, scientists, and drug development professionals, selecting the optimal phospholipid composition is paramount to engineering stable liposomal drug delivery systems. This guide provides a comprehensive comparison of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) with other commonly used phospholipids (B1166683), focusing on their impact on liposome (B1194612) stability. The information presented is supported by a synthesis of experimental data from various studies.

The stability of a liposomal formulation is a critical attribute that influences its shelf-life, in vivo performance, and therapeutic efficacy. Key parameters for assessing stability include particle size, polydispersity index (PDI), zeta potential, drug encapsulation efficiency (EE), and the drug release profile. This guide will delve into a comparison of DSPE-PEG-NH2 with non-functionalized DSPE-PEG and the saturated phospholipids, hydrogenated soy phosphatidylcholine (HSPC) and 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (DSPC).

The Role of PEGylation in Liposome Stability

The covalent attachment of polyethylene (B3416737) glycol (PEG) to the surface of liposomes, a process known as PEGylation, is a widely adopted strategy to enhance their stability and prolong their circulation time in the bloodstream.[1][2] PEG forms a hydrophilic protective layer around the liposome, which sterically hinders the binding of opsonin proteins, thereby reducing clearance by the mononuclear phagocyte system (MPS).[3][4] This "stealth" characteristic is crucial for passive targeting of tumor tissues through the enhanced permeability and retention (EPR) effect.[3]

DSPE-PEG-NH2: A Functionalized Approach to Stability

DSPE-PEG-NH2 is a derivative of the widely used DSPE-PEG, featuring a terminal amine (-NH2) group. This functional group provides a reactive handle for the covalent attachment of targeting ligands, such as antibodies, peptides, or small molecules, enabling active targeting of specific cells or tissues.[5][6] While the primary role of the DSPE-PEG component is to confer stealth properties and stability, the presence of the amine group can influence the surface charge and, consequently, the overall stability of the liposome.

Comparative Analysis of Phospholipids for Liposome Stability

The following tables summarize typical stability parameters for liposomes formulated with DSPE-PEG-NH2 and other common phospholipids. It is important to note that these values are compiled from various studies and are intended for comparative purposes. Direct head-to-head comparisons under identical experimental conditions are limited in the publicly available literature.

Table 1: Physicochemical Properties of Liposomes with Different PEGylated Phospholipids

Phospholipid	Typical Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Source(s)
DSPE-PEG-NH2	100 - 150	< 0.2	+10 to +30	[6][7]
DSPE-PEG	80 - 120	< 0.2	-10 to -30	[8][9]

Table 2: Physicochemical Properties of Liposomes with Saturated Phospholipids

Phospholipid	Typical Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Source(s)
HSPC	100 - 200	< 0.2	-15 to -35	[10][11][12]
DSPC	100 - 200	< 0.2	-10 to -30	[13][14][15]

Table 3: Drug Encapsulation Efficiency and Release Characteristics

Phospholipid	Typical Encapsulation Efficiency (%)	Drug Release Profile	Source(s)
DSPE-PEG-NH2	70 - 90	Sustained release	[6]
DSPE-PEG	70 - 95	Sustained release	[3]
HSPC	80 - 95	Slow, sustained release	[10]
DSPC	85 - 98	Slow, sustained release	[15]

Discussion of Comparative Performance

• DSPE-PEG-NH2 vs. DSPE-PEG: The primary difference lies in the surface charge. The terminal amine group in DSPE-PEG-NH2 imparts a positive zeta potential, which can be advantageous for interacting with negatively charged cell membranes. In contrast, DSPE-PEG typically results in a slightly negative zeta potential.[6][7][8][9] The choice between the two often depends on the specific application and whether subsequent surface functionalization is required. Both provide excellent steric stability, leading to small particle sizes and low PDI values.

• HSPC and DSPC: These are saturated phospholipids with high phase transition temperatures (Tm), which contribute to the formation of rigid and stable liposomal membranes.[15] This rigidity often translates to higher encapsulation efficiencies and slower drug release rates compared to liposomes made from phospholipids with lower Tm.[15][16] Liposomes formulated with HSPC or DSPC generally exhibit a negative zeta potential.[10][11][12][13][14]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate the replication and validation of these findings in your own research.

Liposome Preparation by Thin-Film Hydration

The thin-film hydration method is a common technique for preparing liposomes.[1][10][13][14]

Protocol:

• Lipid Dissolution: Dissolve the desired phospholipids (e.g., DSPE-PEG-NH2, HSPC, DSPC) and cholesterol in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform:methanol (B129727) mixture) in a round-bottom flask.

• Film Formation: Evaporate the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.

• Vacuum Drying: Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by rotating the flask at a temperature above the phase transition temperature of the lipids. This process leads to the formation of multilamellar vesicles (MLVs).

• Size Reduction: To obtain unilamellar vesicles with a uniform size distribution, the MLV suspension is typically subjected to sonication (probe or bath) or extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm).

Characterization of Liposome Stability

1. Particle Size and Polydispersity Index (PDI) Measurement:

Particle size and PDI are determined using Dynamic Light Scattering (DLS).

Protocol:

• Dilute the liposome suspension with the hydration buffer to an appropriate concentration.

• Transfer the diluted sample to a disposable cuvette.

• Measure the particle size and PDI using a DLS instrument (e.g., Malvern Zetasizer).

• Perform measurements in triplicate at a controlled temperature (e.g., 25°C).

2. Zeta Potential Measurement:

Zeta potential is a measure of the surface charge of the liposomes and is determined using Laser Doppler Velocimetry (LDV).

Protocol:

• Dilute the liposome suspension with the hydration buffer.

• Inject the sample into a folded capillary cell.

• Measure the electrophoretic mobility of the liposomes using an LDV instrument.

• The instrument software calculates the zeta potential from the electrophoretic mobility using the Helmholtz-Smoluchowski equation.

3. Encapsulation Efficiency (EE) Determination:

EE is the percentage of the initial drug that is successfully entrapped within the liposomes.

Protocol:

• Separation of Free Drug: Separate the unencapsulated drug from the liposome formulation. Common methods include:

  • Ultracentrifugation: Centrifuge the liposome suspension at high speed, pelleting the liposomes and leaving the free drug in the supernatant.

  • Size Exclusion Chromatography (SEC): Pass the liposome suspension through a gel filtration column (e.g., Sephadex G-50) to separate the larger liposomes from the smaller free drug molecules.

  • Dialysis: Place the liposome suspension in a dialysis bag with a specific molecular weight cutoff and dialyze against a large volume of buffer to remove the free drug.

• Quantification of Encapsulated Drug:

  • Lyse the purified liposomes using a suitable solvent (e.g., methanol or Triton X-100) to release the encapsulated drug.

  • Quantify the concentration of the drug in the lysate using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Calculation of EE: EE (%) = (Amount of encapsulated drug / Total initial amount of drug) x 100

4. In Vitro Drug Release Study:

This assay evaluates the rate at which the encapsulated drug is released from the liposomes over time. The dialysis method is commonly employed.

Protocol:

• Place a known amount of the liposomal formulation into a dialysis bag with a suitable molecular weight cutoff.

• Immerse the dialysis bag in a release medium (e.g., PBS at 37°C) with constant stirring.

• At predetermined time intervals, withdraw aliquots of the release medium and replace with an equal volume of fresh medium to maintain sink conditions.

• Quantify the concentration of the released drug in the collected aliquots using a suitable analytical method.

• Calculate the cumulative percentage of drug released over time.

Visualizing the Concepts

To further clarify the relationships and processes described, the following diagrams are provided.

Caption: Experimental workflow for liposome preparation and stability characterization.

Caption: Logical relationship of different phospholipids to liposome stability.

References

• 1. openaccesspub.org [openaccesspub.org]
• 2. PEGylated liposomes enhance the effect of cytotoxic drug: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PEGylated Liposomes in the Clinic and Clinical Trials | Biopharma PEG [biochempeg.com]
• 4. mdpi.com [mdpi.com]
• 5. DSPE-PEG-NH2 [nanosoftpolymers.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Development of the Novel PEG-PE-Based Polymer for the Reversible Attachment of Specific Ligands to Liposomes: Synthesis and in vitro Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Revealing cholesterol effects on PEGylated HSPC liposomes using AF4–MALS and simultaneous small- and wide-angle X-ray scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]
• 15. tandfonline.com [tandfonline.com]
• 16. Is stability a key parameter in the accumulation of phospholipid vesicles in tumors? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vivo Stealth Properties of DSPE-PEG-NH2 Liposomes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo performance of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) liposomes with alternative formulations. The following sections present a comprehensive evaluation supported by experimental data, detailed methodologies, and visual representations of key biological and experimental processes.

The "stealth" property of liposomes, conferred by hydrophilic polymers like polyethylene (B3416737) glycol (PEG), is crucial for their clinical efficacy. This surface modification reduces recognition by the mononuclear phagocyte system (MPS), thereby prolonging circulation time and enhancing accumulation at target sites, such as tumors, through the enhanced permeability and retention (EPR) effect.[1][2] DSPE-PEG-NH2 is a widely utilized lipid-PEG conjugate that not only provides these stealth characteristics but also offers a terminal amine group for the covalent attachment of targeting ligands, drugs, or imaging agents.[3][4][5][6]

However, the choice of the lipid anchor, the PEG chain length and architecture, and the terminal functional group can significantly impact the in vivo behavior of liposomes.[7][8] Furthermore, concerns regarding the immunogenicity of PEG have prompted the development of alternative stealth polymers.[1][9][10][11] This guide will explore these aspects to aid in the rational design of liposomal drug delivery systems.

Comparative Performance Data

The following tables summarize quantitative data from in vivo studies, comparing DSPE-PEG-NH2 liposomes with various alternatives in terms of their pharmacokinetic profiles, biodistribution, and immunogenicity.

Table 1: Pharmacokinetic Parameters of Different Liposome (B1194612) Formulations

Formulation	Animal Model	Circulation Half-life (t½)	Area Under the Curve (AUC)	Key Findings
DSPE-PEG2000-NH2 based liposomes (unmodified)	Rat	11.15 h[12]	-	Serves as a baseline for comparison with targeted liposomes.
Hyaluronic Acid (HA)-coated DSPE-PEG2000-NH2 liposomes	Rat	14.97 h[12]	3- to 4.5-fold higher than free drug[12]	HA-modification prolonged the half-life compared to the unmodified PEGylated liposomes.
Liposomes with mPEG114-Cholesterol anchor	-	-	3.2-fold higher than naked liposomes and ~2.1-fold higher than branched (mPEG114)2-DSPE-coated liposomes[7]	Cholesterol as an anchoring group resulted in longer circulation and higher systemic bioavailability.[7]
Liposomes with branched (mPEG114)2-DSPE	-	-	-	Conferred the highest stealth properties in vitro, but in vivo AUC was lower than cholesterol-anchored liposomes.[7]
PMOZ/PEOZ-DSPE (5 mol%) liposomes	-	>15 h[1]	-	Showed circulation behavior similar to corresponding PEG-DSPE liposomes.[1]
DSPE-PNMVA24 lipoplexes	Mice	Extended circulation time after a second dose[9][10]	-	Demonstrated good stealth properties with no liver accumulation and reduced immunological reaction.[9][10]

Table 2: Biodistribution of Liposomes in Key Organs

Formulation	Animal Model	Accumulation in Liver	Accumulation in Spleen	Tumor Accumulation	Key Findings
PMOZ/PEOZ-DSPE liposomes	-	Reduced[1]	Reduced[1]	-	Showed reduced accumulation in the liver and spleen compared to conventional liposomes.[1]
DSPE-PNMVA24 lipoplexes	Mice	No significant accumulation	Detected	-	Demonstrated no liver accumulation, indicating good stealth properties.[9][13]
DSPE-PEG lipoplexes	Mice	Detected	Detected	-	Showed accumulation in the liver and spleen.[13]
HA-modified PEGylated liposomes	Nude mice	-	-	Higher accumulation than non-targeted liposomes[12]	More drug accumulated at the tumor site with HA-modified liposomes.[12]

Table 3: Immunogenicity of Different Liposome Formulations

Formulation	Finding	Key Implications
Liposomes with different PEG terminal groups (-OH, -NH2, -COOH, -OCH3)	All terminal groups induced anti-PEG IgM production. Hydroxy-PEG was the least immunogenic but underwent more rapid clearance than methoxy-PEG.[8]	The choice of the terminal functional group on PEG can influence the immunogenic response.
DSPE-PNMVA24 lipoplexes	Reduced immunological reaction, no accelerated blood clearance (ABC) effect.[9][10]	PNMVA is a promising alternative to PEG for reducing immunogenicity.[9][10]
PEGylated Liposomes (general)	Can trigger anti-PEG antibodies, leading to accelerated blood clearance (ABC) and hypersensitivity reactions.[8][10]	The potential for immunogenicity is a known drawback of PEGylated formulations.

Experimental Protocols

This section provides an overview of the methodologies used to evaluate the in vivo stealth properties of liposomes.

Pharmacokinetic Studies

Objective: To determine the circulation half-life and bioavailability of liposomal formulations.

Methodology:

• Animal Model: Typically, rats or mice are used.

• Administration: Liposomes (often containing a fluorescent or radiolabeled marker) are administered intravenously (IV) via the tail vein.

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., 5 min, 1h, 4h, 8h, 24h, 48h) post-injection.

• Quantification: The concentration of the marker in the plasma is quantified using techniques such as fluorescence spectroscopy, liquid scintillation counting, or HPLC.

• Data Analysis: The plasma concentration-time data is plotted, and pharmacokinetic parameters like half-life (t½) and area under the curve (AUC) are calculated using appropriate software.

Biodistribution Studies

Objective: To determine the organ and tumor accumulation of liposomes.

Methodology:

• Animal Model: Tumor-bearing mice (e.g., subcutaneous xenograft models) are commonly used.

• Administration: Labeled liposomes are administered intravenously.

• Tissue Harvesting: At a specific time point post-injection (e.g., 24h or 48h), the animals are euthanized, and major organs (liver, spleen, kidneys, heart, lungs) and the tumor are harvested.

• Ex Vivo Imaging/Quantification:

  • Imaging: Organs and tumors are imaged using an in vivo imaging system (IVIS) to visualize the distribution of fluorescently labeled liposomes.[13]

  • Quantification: The amount of labeled liposome in each organ is quantified by measuring the fluorescence intensity or radioactivity per gram of tissue.

• Data Analysis: The percentage of the injected dose per gram of tissue (%ID/g) is calculated for each organ and the tumor to compare the accumulation between different formulations.

Immunogenicity Assessment

Objective: To evaluate the immune response triggered by the liposomal formulations, particularly the production of anti-PEG antibodies.

Methodology:

• Animal Model: Mice are frequently used for these studies.

• Dosing Regimen: Animals receive one or more injections of the liposomal formulation.

• Serum Collection: Blood is collected at various time points after injection (e.g., 7 days, 14 days), and serum is isolated.

• Antibody Detection: An enzyme-linked immunosorbent assay (ELISA) is performed to detect and quantify the levels of specific antibodies (e.g., anti-PEG IgM and IgG) in the serum.[13]

• Data Analysis: The antibody titers are compared between different treatment groups and with a control group (e.g., injected with PBS).

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key biological pathway for liposome clearance and a typical experimental workflow for evaluating stealth properties.

References

• 1. Surface Engineering of Liposomes for Stealth Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stealth liposomes: review of the basic science, rationale, and clinical applications, existing and potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the role of DSPE - PEG2000 - NH2 in drug delivery systems? - Blog [shochem.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. creativepegworks.com [creativepegworks.com]
• 6. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Poly(N-methyl-N-vinylacetamide): A Strong Alternative to PEG for Lipid-Based Nanocarriers Delivering siRNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ulg.ac.be [ulg.ac.be]
• 11. 6 PEG Alternatives You Should Be Thinking About [bioprocessonline.com]
• 12. Pharmacokinetics and pharmacodynamic evaluation of hyaluronic acid-modified imatinib-loaded PEGylated liposomes in CD44-positive Gist882 tumor-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of Drug Release Profiles from DSPE-PEG-NH2 Carriers

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of DSPE-PEG-NH2 Drug Release Profiles with Alternative Carriers, Supported by Experimental Data.

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) is a widely utilized lipid-polymer conjugate in the formulation of nanocarriers for drug delivery.[1] The terminal amine group provides a versatile handle for the conjugation of targeting ligands, enhancing the specificity and efficacy of therapeutic agents.[2] A critical performance indicator for any drug delivery system is its drug release profile. This guide provides a comparative analysis of drug release from DSPE-PEG-NH2 carriers against other functionalized and non-functionalized DSPE-PEG alternatives, supported by experimental data.

Comparative Drug Release Data

The following tables summarize quantitative data from studies directly comparing the drug release profiles of DSPE-PEG-NH2 carriers with other formulations.

Carrier Formulation	Drug	Key Release Characteristics	Reference
DSPE-PEG-NH2 Micelles	Doxorubicin	Sustained release	[3]
DSPE-PEG-C60 Micelles	Doxorubicin	Consistent with DSPE-PEG-NH2 micelles, showing sustained release	[3]

Table 1: Comparison of Doxorubicin Release from DSPE-PEG-NH2 and DSPE-PEG-C60 Micelles. This study highlights that the modification of the DSPE-PEG-NH2 with fullerenol (C60) did not significantly alter the sustained release kinetics of doxorubicin.[3]

Property	DSPE-PEG2000	DSPE-PEG5000	Reference
In Vitro Drug Release	Sustained Release	Potentially slower initial release	[4]

Table 2: Influence of PEG Chain Length on Drug Release. While not a direct comparison of terminal functional groups, this data illustrates that modifying the PEG linker length can impact the drug release profile.[4] A longer PEG chain (PEG5000) may lead to a slower initial drug release compared to the more commonly used PEG2000.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key experiments in the evaluation of drug release from lipid-based nanocarriers.

In Vitro Drug Release Assay: Dialysis Method

This method is widely used to assess the in vitro release of drugs from nanoparticles.[5][6]

Objective: To determine the rate and extent of drug release from DSPE-PEG-NH2 carriers in a simulated physiological environment.

Materials:

• Drug-loaded DSPE-PEG-NH2 nanoparticles

• Dialysis tubing (e.g., regenerated cellulose (B213188) membrane with a molecular weight cut-off of 12-14 kDa)

• Release medium (e.g., phosphate-buffered saline (PBS), pH 7.4, often containing a surfactant like Tween 80 to maintain sink conditions)

• Stirred, temperature-controlled container (e.g., beaker with a magnetic stirrer in a water bath at 37°C)

Procedure:

• A known amount of the drug-loaded nanoparticle suspension is placed into the dialysis bag (donor compartment).[5]

• The dialysis bag is sealed and submerged in a larger volume of the release medium (receptor compartment).[5]

• The entire setup is maintained at a constant temperature (typically 37°C) with continuous stirring.[5]

• At predetermined time intervals, aliquots of the release medium are withdrawn from the receptor compartment.[7]

• The withdrawn volume is immediately replaced with an equal volume of fresh release medium to maintain a constant volume and sink conditions.[7]

• The concentration of the released drug in the collected samples is quantified using a validated analytical method, such as high-performance liquid chromatography (HPLC) or UV-Vis spectrophotometry.[7]

• The cumulative amount of drug released at each time point is calculated and plotted against time to generate the drug release profile.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the study of drug release from DSPE-PEG-NH2 carriers.

Caption: Workflow for comparing drug release from different carriers.

Caption: pH-responsive drug release via the endosomal pathway.[8][9]

References

• 1. researchgate.net [researchgate.net]
• 2. DSPE-PEG-NH2 | Lipid PEG | AxisPharm [axispharm.com]
• 3. Frontiers | Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. dissolutiontech.com [dissolutiontech.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scispace.com [scispace.com]
• 8. Targeting receptor-mediated endocytotic pathways with nanoparticles: rationale and advances - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A pH-responsive nanoparticle targets the neurokinin 1 receptor in endosomes to prevent chronic pain - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cytotoxicity Assays for DSPE-PEG-NH2 Based Formulations

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of In Vitro Cytotoxicity Evaluation Methods with Supporting Experimental Data

This guide provides a comprehensive comparison of common cytotoxicity assays for evaluating formulations based on 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2). The selection of an appropriate cytotoxicity assay is critical for the preclinical safety assessment of novel drug delivery systems. This document summarizes quantitative data from various studies, presents detailed experimental protocols, and visualizes key experimental workflows and cellular pathways to assist researchers in making informed decisions.

Comparative Cytotoxicity Data

The cytotoxic potential of DSPE-PEG-NH2 formulations is influenced by several factors, including the molecular weight of the PEG chain, the presence of targeting ligands, and the encapsulated therapeutic agent. The following tables summarize the 50% inhibitory concentration (IC50) values and cell viability data from various studies to provide a quantitative comparison. Lower IC50 values indicate higher cytotoxicity.

Formulation	Cell Line	Assay	Incubation Time (h)	IC50 Value (µg/mL)	Reference(s)
DSPE-PEG (5000) amine SWCNTs	HEPG2	MTT	24	300	[1]
DSPE-PEG (5000) amine SWCNTs	A549	MTT	24	370	[1]
DSPE-PEG (5000) amine SWCNTs	SKOV3	MTT	24	50	[1]
Folate-targeted liposomal 5-FU (PC/Chol/FA-PEG-DSPE)	CT26	MTT	Not Specified	12.02 µM	[2]
Free 5-FU	CT26	MTT	Not Specified	39.81 µM	[2]
Folate-targeted liposomal DOX (F-L-DOX)	KB	MTT	Not Specified	10.0 µM	[3]
Non-targeted liposomal DOX (L-DOX)	KB	MTT	Not Specified	57.5 µM	[3]

Table 1: Comparative Cytotoxicity of DSPE-PEG-NH2 Based Formulations. This table presents IC50 values of different DSPE-PEG-NH2 based formulations on various cancer cell lines.

Formulation	Cell Line	Assay	Incubation Time (h)	Cell Viability (%) at specified concentration	Reference(s)
PEGylated lipid-based NCs (DSPE-PEG)	Caco-2	N/A	N/A	≥75% at ≤0.05% (v/v)	[4]
Zwitterionic lipid-based NCs	Caco-2	N/A	N/A	Negligible cytotoxicity at 1% (v/v)	[4]
PEGylated lipid-based NCs (DSPE-PEG)	HEK	N/A	N/A	≥75% at ≤0.05% (v/v)	[4]
Zwitterionic lipid-based NCs	HEK	N/A	N/A	Negligible cytotoxicity at 1% (v/v)	[4]

Table 2: Comparison of Cell Viability for PEGylated vs. Alternative Formulations. This table highlights the differences in cell viability between DSPE-PEG based nanocarriers and formulations with alternative surface modifications.

Experimental Protocols

Detailed methodologies for the key cytotoxicity assays cited in this guide are provided below. These protocols are based on standard laboratory procedures and information extracted from the referenced studies.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

Workflow of an MTT Assay

References

• 1. Binding of titanium dioxide nanoparticles to lactate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Formulation Strategies for Folate-Targeted Liposomes and Their Biomedical Applications [mdpi.com]
• 3. Synthesis and Evaluation of A Novel Ligand for Folate-mediated Targeting liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PEG vs. zwitterions: How these surface decorations determine cellular uptake of lipid-based nanocarriers - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of DSPE-PEG-NH2: A Guide for Laboratory Professionals

Researchers and scientists handling 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2) must adhere to specific disposal procedures to ensure laboratory safety and environmental compliance. This guide provides essential, step-by-step instructions for the proper disposal of DSPE-PEG-NH2, aligning with established safety protocols for handling PEGylated lipids and amine-containing compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to be familiar with the material's properties and potential hazards. While DSPE-PEG-NH2 is generally not classified as a hazardous substance, proper handling is essential to minimize risks.

Personal Protective Equipment (PPE): Always wear appropriate safety apparel, including safety glasses, a lab coat, and gloves, when handling DSPE-PEG-NH2. Ensure adequate ventilation to avoid inhaling any dust.

Spill and Leak Procedures: In the event of a spill, sweep up the material without creating dust. Alternatively, the spill can be diluted with water and mopped up or absorbed with an inert dry material. The collected material should then be placed in an appropriate, labeled waste container for disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for DSPE-PEG-NH2, compiled from safety data sheets. This information is critical for safe handling and storage.

Property	Value
Appearance	White to off-white powder
Melting Point	55-63 °C
Boiling Point	Decomposes >200 °C
Specific Gravity	1.08 at 20 °C
Flash Point	182-287 °C
Solubility	Soluble in water

Source: Laysan Bio Inc. Safety Data Sheet

Step-by-Step Disposal Protocol

The proper disposal of DSPE-PEG-NH2 and its associated waste must be conducted in accordance with federal, state, and local environmental control regulations. For amine-containing waste, it is critical to prevent its release into drains, sewers, or the environment, as it can be harmful to aquatic life.[1]

Experimental Protocol for Waste Disposal:

• Segregation: Isolate DSPE-PEG-NH2 waste from other chemical waste streams to prevent potentially hazardous reactions.[1] This includes contaminated lab supplies such as gloves, weighing papers, and pipette tips.

• Containerization: Place all DSPE-PEG-NH2 waste into a clearly labeled, sealed container made of a compatible material.[1] The label should prominently display "Hazardous Waste" (or as required by your institution) and list the contents.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory, awaiting pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.

• Professional Disposal: For significant quantities or particularly hazardous formulations, it is mandatory to contact a licensed hazardous waste disposal company.[1] These companies are equipped to handle and dispose of chemical waste safely.[1] Incineration at an approved hazardous waste treatment facility is a common and effective method for the final disposal of such chemical reagents.[2]

• Documentation: Maintain meticulous records of all waste disposal activities, including the quantities, dates, and methods used, as required by regulatory bodies.[1]

For very small quantities, some safety data sheets suggest that disposal with household waste may be permissible; however, it is always best to consult with your institution's EHS department to ensure compliance with local regulations. Uncleaned packaging should be disposed of according to official regulations.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the disposal of DSPE-PEG-NH2.

Caption: Decision workflow for the proper disposal of DSPE-PEG-NH2.

References

• 1. collectandrecycle.com [collectandrecycle.com]
• 2. benchchem.com [benchchem.com]

Personal protective equipment for handling Dspe-peg-NH2

Essential Safety and Handling Guide for DSPE-PEG-NH2

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-NH2). Following these procedures is essential for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Personal Protective Equipment (PPE)

DSPE-PEG-NH2 is a white to off-white powder that may cause skin and eye irritation. While it is not classified as a hazardous substance, it is crucial to handle it with care, as the toxicological properties of many specialized reagents have not been thoroughly investigated.[1][2]

1.1. Engineering Controls

• Ventilation: Always handle DSPE-PEG-NH2 powder in a well-ventilated area. A chemical fume hood is recommended, especially when weighing the powder, to minimize the risk of inhalation.

• Eye Wash and Safety Shower: Ensure that an eye wash station and a safety shower are readily accessible in the immediate work area.[1]

1.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling DSPE-PEG-NH2 in both powder and solution form:

PPE Category	Specification
Eye Protection	ANSI-approved safety glasses with side shields or tight-fitting safety goggles.
Hand Protection	Chemically resistant gloves. Nitrile gloves are commonly used for incidental contact. For prolonged contact or when using solvents, consult the glove compatibility data below. Always use two pairs of gloves (double-gloving).
Body Protection	A buttoned lab coat. For tasks with a higher risk of splashes, consider a chemically resistant apron over the lab coat.
Foot Protection	Closed-toe shoes are required in the laboratory at all times.
Respiratory	Not generally required if handled in a fume hood. If a fume hood is unavailable and there is a risk of generating dust, a NIOSH-approved respirator may be necessary.

Quantitative Data Summary

This table provides key quantitative data for the safe handling and storage of DSPE-PEG-NH2 and its common solvents.

Parameter	Value	Source(s)
DSPE-PEG-NH2 Storage Temperature	Freezer at or below -10°C	[1]
Occupational Exposure Limits (OELs)	No specific OELs have been established for DSPE-PEG-NH2. For PEGylated compounds, occupational exposure banding is often used. It's recommended to keep exposure to a minimum.	[1][3][4]
Nitrile Glove Compatibility with Chloroform	Poor. Breakthrough may occur in under one minute. Not recommended for extended contact. Use for incidental splash protection only and change gloves immediately upon contact.	[5][6][7]
Nitrile Glove Compatibility with DMSO	Good for incidental contact. For prolonged use, butyl rubber gloves are recommended as DMSO can penetrate nitrile gloves.	[5][8][9][10]

Operational Plan: Step-by-Step Guidance

This section provides a procedural workflow for handling DSPE-PEG-NH2 from receipt to disposal.

Experimental Workflow for Handling DSPE-PEG-NH2

References

• 1. laballey.com [laballey.com]
• 2. depts.washington.edu [depts.washington.edu]
• 3. Considerations for setting occupational exposure limits for novel pharmaceutical modalities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Occupational Exposure Risks When Working with Protein Therapeutics and the Development of a Biologics Banding System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. usascientific.com [usascientific.com]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. amo-csd.lbl.gov [amo-csd.lbl.gov]
• 8. benchchem.com [benchchem.com]
• 9. uwaterloo.ca [uwaterloo.ca]
• 10. unisafegloves.com [unisafegloves.com]